2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine

• CAS: 905274-04-6

Core Science & Biosynthesis

A Technical Guide to the Chemical Properties and Medicinal Chemistry Relevance of 2-(Trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine

Abstract

This technical guide provides an in-depth analysis of 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine, a heterocyclic building block of significant interest in modern drug discovery. We will explore its core physicochemical properties, predicted spectroscopic profile, and key reactivity, with a special focus on its application in medicinal chemistry. The pyrrolo[3,4-d]pyrimidine scaffold is a bioisostere of purine, positioning it as a privileged structure for targeting ATP-binding sites in enzymes, particularly protein kinases. This guide elucidates the rationale behind its use, highlighting its documented success as a core for potent Ataxia telangiectasia and Rad3-related (ATR) kinase inhibitors.[1][2] Detailed exemplar protocols for derivatization are provided, underscoring the compound's utility for researchers and scientists in the field of drug development.

Introduction: The Pyrrolo[3,4-d]pyrimidine Scaffold in Medicinal Chemistry

The search for selective and potent enzyme inhibitors is a cornerstone of pharmaceutical research. Within this pursuit, certain molecular scaffolds have emerged as "privileged structures" due to their ability to interact with multiple, biologically important targets. The fused pyrrolopyrimidine core is one such scaffold. Its structural similarity to adenine, a fundamental component of adenosine triphosphate (ATP), makes it an ideal starting point for designing competitive kinase inhibitors.[3][4]

Kinases play a pivotal role in cellular signaling, and their dysregulation is a hallmark of numerous diseases, including cancer. By mimicking the hinge-binding interactions of adenine in the ATP-binding pocket, pyrrolopyrimidine derivatives can effectively block kinase activity.[3][4] The specific isomer, 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine, has recently gained prominence as the foundation for a new class of inhibitors targeting ATR kinase, a crucial regulator of the DNA Damage Response (DDR) pathway and a prime target for cancer therapy.[1][2] The incorporation of a trifluoromethyl (-CF3) group at the 2-position further enhances its drug-like properties, often improving metabolic stability and binding affinity.

Physicochemical and Structural Properties

2-(Trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine is a solid, fluorinated heterocyclic compound.[5] Its core structure consists of a dihydropyrrole ring fused to a pyrimidine ring.

Property	Value	Source
Molecular Formula	C₇H₆F₃N₃	[5][6]
Molecular Weight	189.14 g/mol	[5][6]
Physical Form	Solid	[5]
CAS Number	905274-04-6	[6]
SMILES	FC(F)(F)c1ncc2CNCc2n1	[5]
InChI Key	WAXINHRGKZWFCJ-UHFFFAOYSA-N	[5]

The key structural features that dictate its chemical behavior are:

• An Electron-Deficient Pyrimidine Ring: The two nitrogen atoms and the potent electron-withdrawing effect of the -CF3 group make this ring highly electron-deficient. This deactivates it towards electrophilic substitution but primes it for nucleophilic aromatic substitution, should a suitable leaving group be present.

• A Dihydropyrrole Moiety: This portion of the molecule contains a crucial secondary amine at the N-6 position. This amine is nucleophilic and serves as the primary handle for synthetic elaboration, allowing for the attachment of various side chains to modulate potency, selectivity, and pharmacokinetic properties.

• The Trifluoromethyl Group: This group is a bioisostere for a methyl group but with vastly different electronic properties. It is metabolically stable and can engage in unique, non-covalent interactions within protein binding pockets, often leading to enhanced affinity.

Caption: Key reactive centers of the title compound.

Predicted Spectroscopic Profile

While specific experimental spectra are not widely published, a reliable spectroscopic profile can be predicted based on the molecule's structure. This is invaluable for reaction monitoring and structural confirmation.

Table 1: Predicted ¹H NMR (400 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~ 8.7	Singlet	1H	C4-H	Aromatic proton on the electron-deficient pyrimidine ring.
~ 5.0	Broad Singlet	1H	N6-H	Exchangeable proton of the secondary amine.
~ 4.5	Singlet	2H	C5-H₂	Methylene protons adjacent to the pyrimidine ring.

| ~ 4.3 | Singlet | 2H | C7-H₂ | Methylene protons adjacent to the pyrimidine ring. |

Table 2: Predicted ¹³C NMR (100 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment	Rationale
~ 160 (q)	C2-CF₃	Carbon attached to the highly electronegative -CF₃ group, shows quartet splitting due to J-coupling with fluorine.
~ 158	C4	Pyrimidine carbon.
~ 155	C7a	Bridgehead carbon.
~ 120 (q)	-CF₃	Trifluoromethyl carbon, exhibits a strong quartet.
~ 118	C4a	Bridgehead carbon.
~ 48	C5	Pyrrolidine methylene carbon.

| ~ 46 | C7 | Pyrrolidine methylene carbon. |

Table 3: Predicted ¹⁹F NMR and Mass Spectrometry

Technique	Expected Result	Rationale
¹⁹F NMR	Singlet at ~ -65 ppm	A single chemical environment for the three equivalent fluorine atoms of the -CF₃ group.

| MS (ESI+) | m/z 190.07 [M+H]⁺ | The protonated molecular ion. Fragmentation may involve loss of HF or elements of the pyrrolidine ring. |

Synthesis and Reactivity

Proposed Synthetic Pathway

While proprietary syntheses exist, a plausible and efficient pathway can be designed based on established heterocyclic chemistry principles. A likely approach involves the cyclocondensation of a suitable pyrrolidine-based precursor with a trifluoroacetamidine equivalent.

Caption: A plausible synthetic workflow for the title compound.

Causality in Synthesis: The choice of a protected diaminopyrrolidine is critical to prevent unwanted side reactions and ensure regioselective cyclization. The condensation reaction is driven by the formation of the stable aromatic pyrimidine ring. The final deprotection step, often an acid-catalyzed removal of a Boc group, must be carefully controlled to avoid degradation of the product.

Chemical Reactivity for Drug Development

The synthetic value of this compound lies in its potential for derivatization. The N-6 secondary amine is the primary locus of reactivity. It readily participates in a variety of cornerstone reactions in medicinal chemistry:

• Amide Coupling: Reaction with carboxylic acids or acid chlorides (using coupling agents like HATU or EDC) to form amides. This is one of the most common methods to explore the binding pocket of a target enzyme.

• Reductive Amination: Reaction with aldehydes or ketones in the presence of a reducing agent (e.g., sodium triacetoxyborohydride) to form tertiary amines.

• Sulfonamide Formation: Reaction with sulfonyl chlorides to yield sulfonamides.

• Urea/Thiourea Formation: Reaction with isocyanates or isothiocyanates.

These reactions allow for the systematic introduction of diverse chemical functionalities, enabling the optimization of a lead compound's activity, selectivity, and ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

Rationale in Drug Discovery: A Privileged Kinase Inhibitor Scaffold

The Adenine Isostere Concept

The efficacy of the pyrrolopyrimidine scaffold stems from its role as a bioisostere of adenine. It mimics the hydrogen bonding pattern of adenine, allowing it to bind to the "hinge region" of the ATP-binding cleft in many kinases. This interaction anchors the inhibitor, positioning its synthetic modifications to occupy other regions of the active site, thereby conferring potency and selectivity.

Caption: Bioisosteric mimicry of adenine by the pyrrolopyrimidine core.

Precedent: Inhibition of ATR Kinase

Recent research has identified derivatives of 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine as a new and potent class of ATR kinase inhibitors.[1][2] One study reported a derivative with an IC₅₀ value of 7 nM against the ATR kinase.[1]

Why is this important? ATR is a master regulator of the cellular response to DNA replication stress. Many cancer cells have defects in other DNA repair pathways (like ATM), making them highly dependent on ATR for survival. Inhibiting ATR in such cancers creates a "synthetic lethality," leading to catastrophic DNA damage and selective cancer cell death. This makes ATR an extremely attractive target for oncology drug development.[7]

Exemplar Experimental Protocol: N-Acylation

This protocol details a standard procedure for acylating the N-6 position, a foundational step in building a library of derivatives.

Objective: To synthesize N-(4-nitrobenzoyl)-2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine.

Materials:

• 2-(Trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine (1.0 eq)

• 4-Nitrobenzoyl chloride (1.1 eq)

• N,N-Diisopropylethylamine (DIPEA) (1.5 eq)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Magnesium sulfate (MgSO₄), anhydrous

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (N₂ or Argon), add 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine (1.0 eq). Dissolve it in anhydrous DCM (approx. 0.1 M concentration).

  • Causality: Anhydrous conditions are crucial as the acyl chloride is water-sensitive. DCM is an excellent, non-protic solvent for this reaction.

• Base Addition: Cool the solution to 0 °C using an ice bath. Add DIPEA (1.5 eq) dropwise.

  • Causality: The reaction generates HCl, which must be scavenged by a non-nucleophilic base like DIPEA to prevent protonation of the starting amine and drive the reaction forward. Cooling mitigates any exothermic reaction.

• Acyl Chloride Addition: Dissolve 4-nitrobenzoyl chloride (1.1 eq) in a minimal amount of anhydrous DCM and add it dropwise to the cooled reaction mixture.

  • Causality: A slight excess of the acylating agent ensures complete consumption of the starting material. Dropwise addition maintains temperature control.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

• Workup: Quench the reaction by adding water. Transfer the mixture to a separatory funnel.

• Extraction: Wash the organic layer sequentially with saturated aqueous NaHCO₃ (to remove excess acid), water, and finally brine (to aid phase separation).

  • Causality: This aqueous washing sequence systematically removes acidic byproducts and water-soluble impurities.

• Drying and Concentration: Dry the separated organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude solid by flash column chromatography (using a solvent system like ethyl acetate/hexanes) or recrystallization to yield the pure product.

Safety and Handling

2-(Trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine is classified as acutely toxic and an eye irritant.[5]

• Hazard Statements: H301 (Toxic if swallowed), H319 (Causes serious eye irritation).[5]

• Signal Word: Danger.[5]

• Precautions:

  • Always handle this compound in a certified chemical fume hood.

  • Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves.

  • Avoid inhalation of dust and direct contact with skin and eyes.

  • In case of accidental exposure, seek immediate medical attention.

Conclusion

2-(Trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine is more than just a chemical compound; it is a strategically designed building block for modern medicinal chemistry. Its structural and electronic properties, stemming from the purine-like core and the electron-withdrawing trifluoromethyl group, make it an exceptional scaffold for the design of kinase inhibitors. The clear precedent for its use in developing potent and selective ATR inhibitors highlights its significant potential.[1][2] The accessible reactivity of its N-6 amine provides a straightforward path for synthetic elaboration, enabling researchers to systematically probe complex biological systems and develop next-generation targeted therapies.

References

• Pyrazolo[3,4-d]pyrimidine scaffold: A review on synthetic approaches and EGFR and VEGFR inhibitory activities. PubMed. [Link]

• Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold. PubMed Central. [Link]

• 2-(TRIFLUOROMETHYL)-6 7-DIHYDRO-5H-PYRROLO[3 4-D]PYRIMIDINE. Rieke. [Link]

• Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives. MDPI. [Link]

• The synthesis and bioactivity of pyrrolo[2,3-d]pyrimidine derivatives as tyrosine kinase inhibitors for NSCLC cells with EGFR mutations. PubMed. [Link]

• The synthesis and bioactivity of pyrrolo[2,3-d]pyrimidine derivatives as tyrosine kinase inhibitors for NSCLC cells with EGFR mutations. Sci-Hub. [Link]

• New pyrazolo[3,4-d]pyrimidine derivatives as EGFR-TK inhibitors: design, green synthesis, potential anti-proliferative activity and P-glycoprotein inhibition. National Institutes of Health. [Link]

• The Effect of 5-Alkyl Modification on the Biological Activity of Pyrrolo[2,3-d]pyrimidine Containing Classical and Nonclassical Antifolates as Inhibitors of Dihydrofolate Reductase and as Antitumor and/or Antiopportunistic Infection Agents. PubMed Central. [Link]

• tert-butyl 2,4-dichloro-5,7-dihydro-6H-pyrrolo[3,4-d]pyrimidine-6-carboxylate. Mol-Instincts. [Link]

• Discovery of 6,7-dihydro-5H-pyrrolo[3,4-d] pyrimidine derivatives as a new class of ATR inhibitors. PubMed. [Link]

• 6,7-Dihydro-5H-pyrrolo(2,3-d)pyrimidine. PubChem. [Link]

• Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives. PubMed Central. [Link]

• TERT-BUTYL 2,4-DICHLORO-5H-PYRROLO[3,4-D]PYRIMIDINE-6(7H)-CARBOXYLATE CAS#: 903129-71-5. ChemWhat. [Link]

• (9H-fluoren-9-yl)methyl 2,4-dichloro-5h-pyrrolo[3,4-d]pyrimidine-6(7h)-carboxylate. Tetrahedron. [Link]

• Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers. PubMed Central. [Link]

• Discovery of 6,7-dihydro-5H-pyrrolo[3,4-d] pyrimidine derivatives as a new class of ATR inhibitors. ResearchGate. [Link]

• Pyrrolo[2,3-d]pyrimidine derivatives as inhibitors of RET: Design, synthesis and biological evaluation. PubMed Central. [Link]

• Discovery of novel 7,7-dimethyl-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidines as ATR inhibitors based on structure-based drug design. PubMed. [Link]

• Novel Pyrrolo[3,2- d]pyrimidine Compounds Target Mitochondrial and Cytosolic One-carbon Metabolism with Broad-spectrum Antitumor Efficacy. PubMed. [Link]

• Discovery of 5,7-Dihydro-6H-pyrrolo[2,3-d]pyrimidin-6-ones as Highly Selective CDK2 Inhibitors. National Institutes of Health. [Link]

• Identification of intracellular targets of pyrrolo[3,2-d]pyrimidine... ResearchGate. [Link]

Sources

• 1. Discovery of 6,7-dihydro-5H-pyrrolo[3,4-d] pyrimidine derivatives as a new class of ATR inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Pyrazolo[3,4-d]pyrimidine scaffold: A review on synthetic approaches and EGFR and VEGFR inhibitory activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2-(Trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 6. CAS 905274-04-6 | 2-(Trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-D]pyrimidine - Synblock [synblock.com]
• 7. Discovery of novel 7,7-dimethyl-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidines as ATR inhibitors based on structure-based drug design - PubMed [pubmed.ncbi.nlm.nih.gov]

The Emergence of 2-(Trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine as a Privileged Scaffold in Kinase Inhibition: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine core, particularly when substituted at the 2-position with a trifluoromethyl group, represents a burgeoning scaffold in medicinal chemistry. This guide synthesizes the current understanding of its mechanism of action, primarily as a potent kinase inhibitor. We delve into the structural rationale for its activity, its known molecular targets, and provide detailed experimental protocols for its characterization. This document serves as a technical resource for researchers aiming to explore and harness the therapeutic potential of this promising heterocyclic system.

Introduction: The Pyrrolopyrimidine Scaffold in Drug Discovery

The pyrrolopyrimidine scaffold has garnered significant attention in drug discovery due to its structural resemblance to the purine core of adenosine triphosphate (ATP).[1] This mimicry allows pyrrolopyrimidine derivatives to function as competitive inhibitors of a vast array of protein kinases, which are crucial regulators of cellular processes.[1] Dysregulation of kinase activity is a hallmark of numerous diseases, most notably cancer, making them a prime target for therapeutic intervention.

The versatility of the pyrrolopyrimidine core allows for strategic modifications to enhance potency, selectivity, and pharmacokinetic properties.[1] Various derivatives have been investigated as inhibitors of diverse kinases, including Epidermal Growth Factor Receptor (EGFR), Vascular Endothelial Growth Factor Receptor (VEGFR), Focal Adhesion Kinase (FAK), and Janus Kinases (JAKs).[2][3][4]

Core Mechanism of Action: Competitive ATP Inhibition

The primary mechanism of action for the majority of pyrrolopyrimidine-based inhibitors is competitive inhibition at the ATP-binding site of protein kinases.[1] The pyrrolopyrimidine nucleus acts as a deaza-isostere of adenine, effectively occupying the adenine-binding pocket within the kinase domain.[2] This occupation prevents the natural substrate, ATP, from binding, thereby blocking the phosphotransfer reaction that is essential for kinase activity and downstream signaling.

The trifluoromethyl group at the 2-position is a critical feature. This electron-withdrawing group can significantly modulate the electronic properties of the pyrimidine ring, potentially enhancing binding affinity through favorable interactions with the kinase active site. Furthermore, the trifluoromethyl group can improve metabolic stability and cell permeability, desirable properties for drug candidates.

The 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine Subclass: Targeting the DNA Damage Response

Recent research has illuminated a specific and potent activity for the 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine scaffold: inhibition of the Ataxia Telangiectasia and Rad3-related (ATR) kinase.[5] ATR is a key regulator of the DNA Damage Response (DDR), a critical pathway for sensing and responding to replication stress in cancer cells.[5] Inhibition of ATR can lead to synthetic lethality in tumors with specific DNA repair defects, making it an attractive target for cancer therapy.

A series of 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine derivatives have been identified as a novel class of ATR inhibitors.[5] One notable compound from this class demonstrated an IC50 value of 0.007 µM against ATR kinase.[5] Mechanistically, these compounds were shown to significantly reduce the phosphorylation of ATR and its downstream signaling proteins in cellular assays.[5]

Signaling Pathway: ATR Inhibition in the DNA Damage Response

Caption: ATR inhibition by 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine derivatives.

Experimental Characterization: Protocols and Methodologies

The following protocols are representative of the experimental workflows used to characterize the mechanism of action of pyrrolopyrimidine-based kinase inhibitors.

In Vitro Kinase Inhibition Assay

This assay quantifies the ability of a compound to inhibit the activity of a purified kinase enzyme.

Protocol:

• Reagent Preparation:

  • Prepare a stock solution of the test compound (e.g., 10 mM in DMSO).

  • Prepare a kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

  • Prepare a solution of the purified kinase (e.g., ATR) in kinase buffer.

  • Prepare a solution of the kinase substrate (e.g., a specific peptide) and ATP in kinase buffer.

• Assay Procedure:

  • Perform serial dilutions of the test compound in kinase buffer.

  • Add the diluted compound and the kinase solution to a 384-well plate and incubate for 15 minutes at room temperature.

  • Initiate the kinase reaction by adding the substrate and ATP solution.

  • Incubate the reaction for a defined period (e.g., 60 minutes) at 30°C.

  • Terminate the reaction by adding a stop solution (e.g., EDTA).

  • Quantify the product formation using a suitable detection method (e.g., luminescence, fluorescence, or radioactivity).

• Data Analysis:

  • Calculate the percent inhibition for each compound concentration relative to a DMSO control.

  • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Experimental Workflow: In Vitro Kinase Inhibition Assay

Caption: Workflow for determining in vitro kinase inhibition (IC50).

Cellular Proliferation Assay

This assay assesses the effect of the compound on the growth of cancer cell lines.

Protocol:

• Cell Culture:

  • Culture cancer cell lines (e.g., ovarian cancer cell lines for ATR inhibitors) in appropriate media and conditions.

• Assay Procedure:

  • Seed the cells into 96-well plates at a predetermined density and allow them to adhere overnight.

  • Treat the cells with serial dilutions of the test compound.

  • Incubate the plates for a specified period (e.g., 72 hours).

  • Assess cell viability using a suitable reagent (e.g., resazurin, CellTiter-Glo®).

  • Measure the signal (fluorescence or luminescence) using a plate reader.

• Data Analysis:

  • Calculate the percent growth inhibition for each compound concentration.

  • Plot the percent inhibition against the logarithm of the compound concentration and determine the GI50 (concentration for 50% growth inhibition).

Western Blotting for Target Engagement

This technique is used to confirm that the compound inhibits the target kinase within the cell by measuring the phosphorylation of its downstream substrates.

Protocol:

• Cell Treatment and Lysis:

  • Treat cultured cells with the test compound at various concentrations for a specified time.

  • Induce DNA damage or replication stress if necessary to activate the target kinase pathway (e.g., for ATR).

  • Lyse the cells to extract total protein.

• Protein Quantification and Electrophoresis:

  • Determine the protein concentration of the lysates.

  • Separate the proteins by size using SDS-PAGE.

• Immunoblotting:

  • Transfer the separated proteins to a membrane (e.g., PVDF).

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific for the phosphorylated form of the downstream substrate (e.g., phospho-CHK1 for ATR).

  • Wash the membrane and incubate with a secondary antibody conjugated to an enzyme (e.g., HRP).

  • Detect the signal using a chemiluminescent substrate.

  • Re-probe the membrane with an antibody for the total protein as a loading control.

• Data Analysis:

  • Quantify the band intensities to determine the relative levels of the phosphorylated substrate.

Quantitative Data Summary

The following table summarizes representative inhibitory activities for pyrrolopyrimidine derivatives against various kinases. Note that the specific activity of 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine will depend on the full chemical structure and the specific assay conditions.

Scaffold	Target Kinase	IC50 (nM)	Reference
6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine derivative	ATR	7	[5]
7H-pyrrolo[2,3-d]pyrimidine derivative	FAK	5.4	[3]
Pyrrolo[2,3-d]pyrimidine derivative (Compound 5k)	EGFR	40-204	[6]
Pyrrolo[2,3-d]pyrimidine derivative (Compound 5k)	Her2	40-204	[6]
Pyrrolo[2,3-d]pyrimidine derivative (Compound 5k)	VEGFR2	40-204	[6]
Pyrrolo[2,3-d]pyrimidine derivative (Compound 5k)	CDK2	40-204	[6]

Conclusion and Future Directions

The 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine scaffold is a highly promising platform for the development of novel kinase inhibitors. Its core mechanism of action as an ATP-competitive inhibitor, combined with the demonstrated potent and specific activity of the 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine subclass against ATR kinase, underscores its therapeutic potential. Future research should focus on elucidating the full kinase inhibitory profile of this specific compound, optimizing its structure to enhance potency and selectivity, and evaluating its efficacy in preclinical models of cancer and other relevant diseases. The experimental protocols outlined in this guide provide a robust framework for such investigations.

References

• Pyrrolo[2,3-d]pyrimidines as potential kinase inhibitors in cancer drug discovery: A critical review. PubMed. [Link]

• Discovery of New Pyrrolo[2,3- d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers. PubMed. [Link]

• Pyrrolo[2,3-D]Pyrimidines as EGFR and VEGFR Kinase Inhibitors: A Comprehensive SAR Review. Current Medicinal Chemistry. [Link]

• Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers. MDPI. [Link]

• Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives. MDPI. [Link]

• Design, synthesis, and biological evaluation of classical and nonclassical 2-amino-4-oxo-5-substituted-6-methylpyrrolo[3,2-d]pyrimidines as dual thymidylate synthase and dihydrofolate reductase inhibitors. PubMed. [Link]

• Discovery of 6,7-dihydro-5H-pyrrolo[3,4-d] pyrimidine derivatives as a new class of ATR inhibitors. PubMed. [Link]

• Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives. PMC - PubMed Central. [Link]

• Design, synthesis and biological evaluation of novel 7H-pyrrolo[2,3-d]pyrimidine derivatives as potential FAK inhibitors and anticancer agents. PubMed. [Link]

• SUBSTITUTED PYRAZOLO[3,4-d]PYRIMIDINE COMPOUNDS AS RET KINASE INHIBITORS.
• WO 2022/098809 A1. Googleapis.com.

• Design, synthesis and biological evaluation of 6-substituted pyrrolo[2,3-d]pyrimidines as dual inhibitors of TS and AICARFTase and as potential antitumor agents. PubMed. [Link]

• Design, synthesis, and biological evaluation with molecular dynamics study of novel pyrazolo[3,4-d]pyrimidine derivatives as anti-cancer agents. PubMed Central. [Link]

• Pyrrolo[2,3-D]pyrimidine derivatives.

Sources

• 1. Pyrrolo[2,3-d]pyrimidines as potential kinase inhibitors in cancer drug discovery: A critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pyrrolo[2,3-D]Pyrimidines as EGFR and VEGFR Kinase Inhibitors: A Comprehensive SAR Review - Metwally - Current Medicinal Chemistry [rjpbr.com]
• 3. Design, synthesis and biological evaluation of novel 7H-pyrrolo[2,3-d]pyrimidine derivatives as potential FAK inhibitors and anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. US9035074B2 - Pyrrolo[2,3-D]pyrimidine derivatives - Google Patents [patents.google.com]
• 5. Discovery of 6,7-dihydro-5H-pyrrolo[3,4-d] pyrimidine derivatives as a new class of ATR inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Discovery of New Pyrrolo[2,3- d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers - PubMed [pubmed.ncbi.nlm.nih.gov]

The Emergence of 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine Derivatives as Potent and Selective ATR Inhibitors: A Technical Guide

For Immediate Release

In the intricate landscape of oncology drug discovery, the Ataxia Telangiectasia and Rad3-related (ATR) kinase has emerged as a critical node in the DNA Damage Response (DDR) network, making it a prime target for therapeutic intervention.[1][2] This technical guide delves into the discovery and development of a novel class of ATR inhibitors based on the 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine scaffold, offering insights for researchers, scientists, and drug development professionals.

The Rationale for Targeting ATR in Oncology

ATR kinase is a master regulator of cellular responses to replication stress, a hallmark of many cancers.[3][4][5] This heightened reliance of cancer cells on the ATR signaling pathway for survival presents a therapeutic window.[4][5][6] By inhibiting ATR, we can disrupt the DNA damage repair process in tumor cells, leading to their demise, a concept known as synthetic lethality, particularly in tumors with pre-existing DNA repair defects.[7][8][9] ATR inhibitors can also sensitize cancer cells to the effects of DNA-damaging agents like chemotherapy and radiation.[6][7][10]

The ATR signaling cascade is a tightly regulated process. In response to DNA damage, particularly single-stranded DNA (ssDNA) breaks that arise during replication stress, ATR is activated.[3][4] Once active, ATR phosphorylates a multitude of downstream substrates, with the checkpoint kinase 1 (CHK1) being a primary and critical target.[3][4][10] This phosphorylation event initiates a cascade that leads to cell cycle arrest, providing the cell with an opportunity to repair the damaged DNA.[10] ATR inhibitors competitively bind to the ATP-binding pocket of the ATR kinase, effectively blocking this phosphorylation cascade and forcing cells with damaged DNA to proceed through the cell cycle, ultimately leading to cell death.[3][10]

Caption: The ATR signaling pathway and the mechanism of action of 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine inhibitors.

Discovery of the 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine Scaffold

The journey to identify novel ATR inhibitors led to the exploration of various heterocyclic scaffolds. The pyrrolo[2,3-d]pyrimidine core, due to its structural resemblance to adenine, a natural ligand of ATP, has been a fertile ground for designing kinase inhibitors.[1] This structural mimicry provides a strong foundation for developing potent inhibitors that can effectively compete with ATP for binding to the kinase domain.

Through systematic exploration and structure-based drug design, the 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine scaffold was identified as a promising new class of ATR inhibitors.[1][2] This discovery was a significant breakthrough, offering a novel chemical entity with the potential for high potency and selectivity.

Structure-Activity Relationship (SAR) and Lead Optimization

Following the initial discovery, extensive structure-activity relationship (SAR) studies were undertaken to optimize the 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine core. These studies systematically explored the impact of various substitutions at different positions of the scaffold on ATR inhibitory activity, cellular potency, and pharmacokinetic properties.

One notable study reported the discovery of a series of 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine derivatives, with compound 5g emerging as a highly potent inhibitor with an IC50 value of 0.007 μM against ATR kinase.[1][2] Further investigations into a related series of 7,7-dimethyl-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidines identified compound 48f with an even more potent IC50 of 0.0030 μM against ATR.[9][11]

The table below summarizes the key data for these lead compounds:

Compound	Scaffold	ATR IC50 (μM)	Cellular Potency (IC50, μM)	Key Findings	Reference
5g	6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine	0.007	Good anti-tumor activity	Significantly reduced phosphorylation of ATR and downstream proteins.	[1][2]
48f	7,7-dimethyl-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine	0.0030	LoVo: 0.040, SW620: 0.095, OVCAR-3: 0.098	Strong monotherapy efficacy in ATM-deficient tumor cells and synergistic activity with other agents. Favorable pharmacokinetic profile.	[9][11]

These SAR studies have provided crucial insights into the chemical features required for potent ATR inhibition, guiding the design of next-generation compounds with improved drug-like properties.

Experimental Protocols for Characterization

The characterization of these novel ATR inhibitors involves a cascade of biochemical and cell-based assays to determine their potency, selectivity, and mechanism of action.

ATR Kinase Inhibition Assay (Biochemical)

Objective: To determine the direct inhibitory effect of the compounds on the enzymatic activity of ATR kinase.

Methodology:

• Reagents: Recombinant human ATR kinase, substrate peptide (e.g., a CHK1-derived peptide), ATP, and the test compound.

• Procedure: a. The test compound is serially diluted and incubated with ATR kinase. b. The kinase reaction is initiated by the addition of ATP and the substrate peptide. c. The reaction is allowed to proceed for a defined period at a controlled temperature. d. The reaction is stopped, and the amount of phosphorylated substrate is quantified. This can be done using various methods, such as radioisotope incorporation (32P-ATP) or antibody-based detection of the phosphorylated product (e.g., ELISA or fluorescence polarization).

• Data Analysis: The IC50 value, representing the concentration of the inhibitor required to reduce enzyme activity by 50%, is calculated from the dose-response curve.

Cellular Assay for ATR Target Engagement

Objective: To confirm that the compound inhibits ATR activity within a cellular context by measuring the phosphorylation of its downstream target, CHK1.

Methodology:

• Cell Line: A suitable cancer cell line known to have an active ATR pathway (e.g., ovarian cancer cells).[2]

• Procedure: a. Cells are seeded and allowed to attach overnight. b. Cells are pre-treated with various concentrations of the test compound. c. DNA damage is induced using an agent like hydroxyurea or UV radiation to activate the ATR pathway. d. After a specific incubation period, cells are lysed, and protein extracts are collected. e. The levels of phosphorylated CHK1 (p-CHK1) and total CHK1 are determined by Western blotting using specific antibodies.

• Data Analysis: A reduction in the p-CHK1/total CHK1 ratio in the presence of the compound indicates target engagement.

Caption: A simplified workflow for the biochemical and cellular characterization of ATR inhibitors.

Preclinical Development and Future Perspectives

The promising in vitro profile of compounds like 48f , including its potent anti-tumor activity in ATM-deficient cell lines and favorable pharmacokinetic properties, positions it as a strong candidate for further preclinical and clinical development.[9][11] The synergistic effects observed when combined with other DNA-damaging agents or PARP inhibitors highlight the potential for combination therapies to overcome drug resistance and improve patient outcomes.[9]

The discovery of 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine derivatives represents a significant advancement in the quest for effective and selective ATR inhibitors. Continued research in this area, focusing on optimizing pharmacokinetic and pharmacodynamic properties, will be crucial in translating these promising preclinical findings into novel cancer therapeutics.

References

• An In-depth Technical Guide on the Mechanism of Action of ATR Inhibitors in the DNA Damage Response - Benchchem.
• Molecular Pathways: Targeting ATR in Cancer Therapy - PMC - PubMed Central.
• Targeted Mutations in the ATR Pathway Define Agent-Specific Requirements for Cancer Cell Growth and Survival - AACR Journals.
• Targeting ATR in DNA damage response and cancer therapeutics.
• What are ATR inhibitors and how do they work?
• What are ATR inhibitors and how do you quickly get the l
• Emerging strategies for cancer therapy by
• Discovery of 6,7-dihydro-5H-pyrrolo[3,4-d] pyrimidine derivatives as a new class of ATR inhibitors - ResearchG
• Discovery of 6,7-dihydro-5H-pyrrolo[3,4-d] pyrimidine derivatives as a new class of
• ATR Pathway as a Therapeutic Target for Cancer | Encyclopedia MDPI.
• ATR inhibitors: destroying DNA - BioTechniques.
• Emerging strategies for cancer therapy by
• Discovery of novel 7,7-dimethyl-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidines as ATR inhibitors based on structure-based drug design - ResearchG
• Discovery of novel 7,7-dimethyl-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidines as ATR inhibitors based on structure-based drug design - PubMed.
• Discovery of novel 7,7-dimethyl-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidines as ATR inhibitors based on structure-based drug design. | Semantic Scholar.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Discovery of 6,7-dihydro-5H-pyrrolo[3,4-d] pyrimidine derivatives as a new class of ATR inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Molecular Pathways: Targeting ATR in Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ovid.com [ovid.com]
• 6. Targeting ATR in DNA damage response and cancer therapeutics [cancer.fr]
• 7. What are ATR inhibitors and how do you quickly get the latest development progress? [synapse.patsnap.com]
• 8. encyclopedia.pub [encyclopedia.pub]
• 9. Discovery of novel 7,7-dimethyl-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidines as ATR inhibitors based on structure-based drug design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. What are ATR inhibitors and how do they work? [synapse.patsnap.com]
• 11. researchgate.net [researchgate.net]

The Ascendant Scaffold: A Technical Guide to the Structure-Activity Relationship of Pyrrolo[3,4-d]pyrimidine Compounds

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

The pyrrolopyrimidine nucleus, a privileged scaffold in medicinal chemistry, has given rise to a multitude of clinically relevant therapeutics. Among its isomers, the pyrrolo[3,4-d]pyrimidine core represents a compelling, albeit less explored, framework for the design of novel modulators of biological function. This technical guide provides an in-depth exploration of the structure-activity relationships (SAR) of pyrrolo[3,4-d]pyrimidine compounds. We will dissect the synthetic strategies, analyze the impact of substitutions on biological activity, and present a case study on spiro-fused derivatives to illuminate the therapeutic potential of this versatile heterocycle.

The Pyrrolo[3,4-d]pyrimidine Core: A Landscape of Therapeutic Opportunity

The fusion of a pyrrole and a pyrimidine ring creates the pyrrolopyrimidine scaffold, a bioisostere of the purine nucleobase adenine. This structural mimicry allows these compounds to effectively compete with ATP for the binding sites of numerous enzymes, particularly kinases. While the pyrrolo[2,3-d]pyrimidine isomer has been extensively developed into successful kinase inhibitors, the pyrrolo[3,4-d]pyrimidine system offers a distinct electronic and steric profile, presenting new avenues for achieving selectivity and potency against a range of biological targets.

The pyrrolo[3,4-d]pyrimidine scaffold can be considered a purine analogue and has been investigated for its potential as an antimetabolite.[1] The arrangement of nitrogen atoms and the fused ring system provide a rigid framework amenable to functionalization at multiple positions, allowing for the fine-tuning of physicochemical properties and biological activity.

Navigating the Synthetic Landscape: Accessing the Pyrrolo[3,4-d]pyrimidine Core

The construction of the pyrrolo[3,4-d]pyrimidine ring system is a critical step in the exploration of its therapeutic potential. A foundational approach involves the utilization of 2,3-dioxopyrrolidines as key starting materials. These precursors, possessing a β-keto ester-like functionality, can undergo condensation with guanidine or urea to form the pyrimidine ring. However, the reactivity of these starting materials often necessitates modified procedures to achieve desirable yields.[1]

A more efficient strategy involves the conversion of 2,3-dioxopyrrolidines into 2-amino derivatives, which exhibit enhanced reactivity towards guanidine in the presence of a base like sodium ethoxide. This improved method significantly increases the yield of the desired 2-amino-4-hydroxy-5H-pyrrolo[3,4-d]pyrimidin-7(6H)-ones.[2]

A contemporary and efficient method for the synthesis of highly functionalized pyrrolo[3,4-d]pyrimidines is through multicomponent reactions (MCRs). MCRs offer the advantage of combining three or more reactants in a single step to generate complex products, which is both economically and environmentally favorable.[3] For instance, the one-pot condensation of ethyl 2,4-dioxo-4-arylbutanoate, ammonium acetate, isatin, primary amines, and tert-butyl isocyanide can yield spiro pyrrolo[3,4-d]pyrimidine derivatives in excellent yields.[3]

Below is a generalized workflow for a multicomponent reaction to synthesize spiro pyrrolo[3,4-d]pyrimidine derivatives:

Caption: Key substitution points on the spiro pyrrolo[3,4-d]pyrimidine scaffold.

Impact of Substituents on COX Inhibition

The biological evaluation of these compounds against COX-1 and COX-2 revealed significant anti-inflammatory activity, with some derivatives showing selectivity for COX-2. [4][5]The following table summarizes the COX inhibitory activity of selected spiro pyrrolo[3,4-d]pyrimidine derivatives.

Compound	R1 (at N6')	R2 (at C4')	R3 (at C7')	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)
6	p-tolyl	Isopropyl	=O	1.5	0.0116	129.21
11	4-methoxyphenyl	4-methoxyphenyl	=O	1.4	0.008	175
14	-	-	=S	-	-	-
Celecoxib	-	-	-	0.8	0.0253	31.52

Data extracted from Design, synthesis, pharmacological evaluation, and in silico studies of the activity of novel spiro pyrrolo[3,4-d]pyrimidine derivatives. [4][5] Analysis of SAR:

• Substitution at N6' and C4': The nature of the aryl groups at the N6' and C4' positions significantly influences both potency and selectivity. The presence of a p-tolyl group at N6' and an isopropyl group at C4' (Compound 6 ) resulted in potent and selective COX-2 inhibition. [5]Further enhancement in selectivity was observed with 4-methoxyphenyl groups at both N6' and C4' (Compound 11 ), which emerged as the most potent and selective COX-2 inhibitor in the series. [5]This suggests that electron-donating groups on the aryl substituents are favorable for activity.

• Modification at C7': The replacement of the carbonyl group (=O) at the C7' position with a thiocarbonyl group (=S) in compound 14 led to a promising anti-inflammatory profile with a low IC50 value, although the specific COX inhibition data was not presented in the same format. [4]This indicates that modifications at this position are well-tolerated and can modulate the anti-inflammatory activity.

• Overall Anti-inflammatory Activity: All tested compounds demonstrated significant anti-inflammatory activity in a human red blood cell hemolysis and membrane stabilization assay. Compound 4 from the series showed a potent hemolytic inhibition of 89.9%, comparable to the standard drug indomethacin (90%). [2]

Experimental Protocols: A Practical Guide

To facilitate further research in this area, we provide a representative experimental protocol for the synthesis of a spiro pyrrolo[3,4-d]pyrimidine derivative and a common assay for evaluating anti-inflammatory activity.

Synthesis of a Spiro Pyrrolo[3,4-d]pyrimidine Derivative

This protocol is adapted from the multicomponent reaction described by Tabarsaei et al. [3] Materials:

• Ethyl 2,4-dioxo-4-arylbutanoate (1.0 mmol)

• Ammonium acetate (1.0 mmol)

• Isatin (1.0 mmol)

• Primary amine (e.g., p-toluidine) (1.0 mmol)

• tert-Butyl isocyanide (1.0 mmol)

• Ag/TiO2/Fe3O4@MWCNTs MNCs (catalytic amount)

• Water (10 mL)

• Ethanol for recrystallization

Procedure:

• To a mixture of ethyl 2,4-dioxo-4-arylbutanoate (1.0 mmol), ammonium acetate (1.0 mmol), isatin (1.0 mmol), and the primary amine (1.0 mmol) in water (10 mL), add tert-butyl isocyanide (1.0 mmol).

• Add a catalytic amount of Ag/TiO2/Fe3O4@MWCNTs MNCs to the reaction mixture.

• Stir the reaction mixture at room temperature for the appropriate time (monitor by TLC).

• Upon completion of the reaction, the solid product is filtered, washed with water, and dried.

• The crude product is then purified by recrystallization from ethanol to afford the desired spiro pyrrolo[3,4-d]pyrimidine derivative.

In Vitro Anti-inflammatory Activity Assay (HRBC Membrane Stabilization Method)

This protocol is a standard method for assessing the anti-inflammatory potential of compounds.

Materials:

• Fresh human blood

• Alsever's solution (2% dextrose, 0.8% sodium citrate, 0.05% citric acid, and 0.42% sodium chloride in water)

• Isotonic saline (0.85% NaCl in water)

• Hypotonic saline (0.25% NaCl in water)

• Test compounds (various concentrations)

• Indomethacin (standard drug)

• Phosphate buffered saline (PBS, pH 7.4)

• Centrifuge

• UV-Visible Spectrophotometer

Procedure:

• Collect fresh human blood and mix it with an equal volume of Alsever's solution.

• Centrifuge the mixture at 3000 rpm for 10 minutes and wash the packed red blood cells (HRBC) three times with isotonic saline.

• Prepare a 10% (v/v) suspension of HRBC in isotonic saline.

• Prepare different concentrations of the test compounds and the standard drug (indomethacin) in isotonic saline.

• To 1 mL of each concentration of the test and standard solutions, add 0.5 mL of the 10% HRBC suspension. A control containing 1 mL of isotonic saline and 0.5 mL of the HRBC suspension is also prepared.

• Incubate all the tubes at 37°C for 30 minutes.

• After incubation, add 2 mL of hypotonic saline to each tube to induce hemolysis.

• Incubate the tubes at room temperature for 10 minutes.

• Centrifuge the tubes at 3000 rpm for 10 minutes.

• Collect the supernatant and measure the absorbance at 560 nm using a UV-Visible spectrophotometer.

• Calculate the percentage of hemolysis and protection using the following formulas:

  • % Hemolysis = (Absorbance of Test Sample / Absorbance of Control) x 100

  • % Protection = 100 - % Hemolysis

Future Directions and Concluding Remarks

The pyrrolo[3,4-d]pyrimidine scaffold, while historically less explored than its isomers, is emerging as a promising framework for the development of novel therapeutics. The successful application of multicomponent reactions has opened up new avenues for the efficient synthesis of diverse libraries of these compounds. The encouraging anti-inflammatory and COX-inhibitory activities of the spiro-fused derivatives highlight the potential of this scaffold.

Future research should focus on:

• Expanding the diversity of substituents at all available positions to build a more comprehensive SAR profile.

• Exploring a wider range of biological targets , including kinases, for which the pyrrolopyrimidine core is a known privileged scaffold.

• Utilizing computational modeling and in silico screening to guide the design of more potent and selective inhibitors.

References

Sources

• 1. mdpi.com [mdpi.com]
• 2. Design, synthesis, pharmacological evaluation, and in silico studies of the activity of novel spiro pyrrolo[3,4- d ]pyrimidine derivatives - RSC Advances (RSC Publishing) DOI:10.1039/D3RA07078F [pubs.rsc.org]
• 3. tandfonline.com [tandfonline.com]
• 4. Design, synthesis, pharmacological evaluation, and in silico studies of the activity of novel spiro pyrrolo[3,4-d]pyrimidine derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Design, synthesis, pharmacological evaluation, and in silico studies of the activity of novel spiro pyrrolo[3,4-d]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Therapeutic Targeting of 2-(Trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine and its Analogs

Abstract

The 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine scaffold represents a privileged chemical structure in modern medicinal chemistry, demonstrating significant potential across a range of therapeutic areas. The incorporation of a trifluoromethyl group at the 2-position can significantly modulate the compound's physicochemical properties, including metabolic stability and target binding affinity. This technical guide provides an in-depth analysis of the potential therapeutic targets for 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine, with a primary focus on its role as a kinase inhibitor. We will explore the rationale for target selection, propose detailed experimental workflows for target validation, and discuss the broader therapeutic implications. This document is intended for researchers, scientists, and drug development professionals engaged in the discovery and development of novel therapeutics.

Introduction: The Pyrrolo[3,4-d]pyrimidine Scaffold as a Kinase Inhibitor Privileged Structure

The pyrrolo[3,4-d]pyrimidine core is an analog of purine, the fundamental building block of adenosine triphosphate (ATP). This structural mimicry allows derivatives of this scaffold to competitively bind to the ATP-binding site of a vast array of protein kinases, which are crucial regulators of cellular processes.[1][2][3] Dysregulation of kinase activity is a hallmark of numerous diseases, most notably cancer, making them a prime target for therapeutic intervention. The pyrrolo[2,3-d]pyrimidine and pyrazolo[3,4-d]pyrimidine scaffolds, isomers of the core structure of interest, have already yielded FDA-approved drugs and numerous clinical candidates targeting kinases such as EGFR, BTK, and JAKs.[2][4][5][6][7]

The subject of this guide, 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine, possesses key structural features that suggest its potential as a kinase inhibitor. The trifluoromethyl group can enhance binding affinity through favorable interactions within the ATP-binding pocket and improve metabolic stability.

Primary Therapeutic Target Class: Protein Kinases

Given the structural similarities to known kinase inhibitors, the most promising therapeutic targets for 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine are protein kinases. A recent study has identified derivatives of the 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine scaffold as potent inhibitors of Ataxia Telangiectasia and Rad3-related (ATR) kinase, a key regulator of the DNA Damage Response (DDR).[8]

Premier Target: ATR Kinase and the DNA Damage Response

ATR kinase is a critical sensor of single-stranded DNA breaks and replication stress, initiating a signaling cascade to halt the cell cycle and promote DNA repair.[8] Many cancer cells exhibit a defective DDR pathway, making them highly dependent on ATR for survival.[8] Inhibition of ATR can therefore selectively kill cancer cells, a concept known as synthetic lethality.

A study on 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine derivatives demonstrated potent ATR inhibition, with one compound exhibiting an IC50 value of 0.007 µM against ATR kinase.[8] This provides a strong rationale for investigating 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine as an ATR inhibitor.

Caption: Proposed ATR signaling pathway and the inhibitory action of the compound.

Caption: Experimental workflow for validating ATR kinase as a target.

Detailed Protocols:

• Biochemical ATR Kinase Assay:

  • Utilize a time-resolved fluorescence resonance energy transfer (TR-FRET) assay.

  • Recombinant human ATR kinase is incubated with a biotinylated peptide substrate and ATP.

  • The test compound is added in a dose-response manner (e.g., 1 nM to 100 µM).

  • Phosphorylation of the substrate is detected using a europium-labeled anti-phospho-serine antibody and a streptavidin-allophycocyanin (SA-APC) conjugate.

  • The TR-FRET signal is measured, and IC50 values are calculated.

• Cellular Western Blot for CHK1 Phosphorylation:

  • Select a cancer cell line known to be sensitive to ATR inhibition (e.g., Ovarian cancer cell lines as suggested by literature[8]).

  • Treat cells with the test compound for a specified time (e.g., 2 hours).

  • Induce replication stress with a DNA damaging agent (e.g., hydroxyurea).

  • Lyse the cells and perform SDS-PAGE on the protein lysates.

  • Transfer proteins to a PVDF membrane and probe with primary antibodies against phospho-CHK1 (Ser345) and total CHK1.

  • Use appropriate secondary antibodies and a chemiluminescent substrate for detection. A reduction in the p-CHK1/total CHK1 ratio indicates target engagement.

Other Potential Kinase Targets

The pyrrolopyrimidine scaffold's versatility suggests that 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine could inhibit other kinases.[1][3] A broad kinase selectivity screen is essential to identify both primary targets and potential off-target effects.

Table 1: Potential Kinase Targets and Rationale

Kinase Target Family	Rationale	Associated Diseases
EGFR (Epidermal Growth Factor Receptor)	Pyrrolo[2,3-d]pyrimidine derivatives are known EGFR inhibitors.[4][5][6]	Non-small cell lung cancer, colorectal cancer
BTK (Bruton's Tyrosine Kinase)	The related pyrazolo[3,4-d]pyrimidine scaffold is the core of the BTK inhibitor ibrutinib.[1][2]	B-cell malignancies
JAK (Janus Kinase) Family	Several pyrrolo[2,3-d]pyrimidine-based JAK inhibitors are FDA-approved (e.g., tofacitinib, baricitinib).[7]	Rheumatoid arthritis, myelofibrosis
CDK (Cyclin-Dependent Kinase) Family	Pyrrolopyrimidine derivatives have shown activity against CDKs.[9][10]	Various cancers
SRC Family Kinases	Early pyrazolo[3,4-d]pyrimidine inhibitors targeted SRC kinases.[2]	Solid tumors

Secondary Therapeutic Target Class: Dihydroorotate Dehydrogenase (DHODH)

While less directly supported by existing literature on the specific scaffold, Dihydroorotate Dehydrogenase (DHODH) presents a plausible alternative target. DHODH is a key enzyme in the de novo pyrimidine biosynthesis pathway, which is essential for the proliferation of rapidly dividing cells like cancer cells and activated lymphocytes.[11][12]

The rationale for investigating DHODH is twofold:

• Metabolic Targeting: Inhibition of pyrimidine synthesis is a validated strategy in cancer and autoimmune diseases.[12][13]

• Role of the Trifluoromethyl Group: Trifluoromethyl groups are present in some known enzyme inhibitors and can contribute to potent and selective binding.

Proposed Mechanism of Action: Inhibition of Pyrimidine Synthesis

Caption: The de novo pyrimidine synthesis pathway and the potential role of a DHODH inhibitor.

Experimental Workflow for DHODH Target Validation

• Enzymatic DHODH Inhibition Assay:

  • Use recombinant human DHODH.

  • Monitor the reduction of a substrate like 2,6-dichloroindophenol (DCIP) in the presence of dihydroorotate and coenzyme Q.

  • Measure the decrease in absorbance at 600 nm in a spectrophotometer.

  • Determine the IC50 value of the test compound.

• Cellular Pyrimidine Depletion Rescue Assay:

  • Culture a rapidly proliferating cell line (e.g., A549 lung cancer cells).

  • Treat cells with the test compound in the presence or absence of exogenous uridine.

  • Measure cell viability after 72 hours.

  • If the compound's cytotoxic effect is rescued by uridine supplementation, it strongly suggests inhibition of the de novo pyrimidine synthesis pathway.

Broader Biological Activities of the Pyrrolopyrimidine Scaffold

Derivatives of the broader pyrrolopyrimidine family have been reported to possess a range of other biological activities that may warrant exploratory investigation.

Table 2: Other Potential Therapeutic Applications

Biological Activity	Potential Target(s)	Rationale from Related Scaffolds
Anti-inflammatory	COX-1/COX-2	Spiro pyrrolo[3,4-d]pyrimidine derivatives have shown COX inhibitory activity.[14]
Antifolate	Dihydrofolate Reductase (DHFR)	Pyrrolo[2,3-d]pyrimidine antifolates have been developed as antitumor and anti-infective agents.[15]
Antimicrobial/Antiviral	Various	The scaffold is recognized for diverse antimicrobial and antiviral properties.[16]

Conclusion and Future Directions

The 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine scaffold holds significant promise as a foundation for the development of novel therapeutics. The primary and most strongly supported avenue for investigation is its role as a protein kinase inhibitor, with ATR kinase being a particularly compelling target based on recent findings for the core scaffold. A comprehensive kinase selectivity profiling campaign is a critical next step to fully elucidate the target landscape for this compound. Concurrently, exploratory studies into its potential as a DHODH inhibitor could unveil alternative therapeutic applications in oncology and immunology. The experimental workflows outlined in this guide provide a robust framework for the systematic evaluation of these potential therapeutic targets, paving the way for the development of the next generation of targeted therapies.

References

• Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold. RSC Publishing.
• Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold. PubMed Central.
• Pyrrolo[2,3- d ]pyrimidine and Pyrazolo[3,4- d ]pyrimidine Derivatives as Selective Inhibitors of the EGF Receptor Tyrosine Kinase.
• Pyrrolo[2,3-d]pyrimidines as potential kinase inhibitors in cancer drug discovery: A critical review. PubMed.
• Design, synthesis, pharmacological evaluation, and in silico studies of the activity of novel spiro pyrrolo[3,4-d]pyrimidine deriv
• Discovery of Potent and Selective Pyrrolo[2,3-d]pyrimidine Derivatives as Fourth-Generation EGFR Inhibitors Targeting Triple Mutations.
• Amide Functionalized Novel Pyrrolo-pyrimidine Derivative as Anticancer Agents: Synthesis, Characterization and Molecular Docking Studies. PubMed.
• The Effect of 5-Alkyl Modification on the Biological Activity of Pyrrolo[2,3-d]pyrimidine Containing Classical and Nonclassical Antifolates as Inhibitors of Dihydrofolate Reductase and as Antitumor and/or Antiopportunistic Infection Agents. PubMed Central.
• The synthesis and bioactivity of pyrrolo[2,3-d]pyrimidine derivatives as tyrosine kinase inhibitors for NSCLC cells with EGFR mut
• Discovery of potential natural dihydroorotate dehydrogenase inhibitors and their synergism with brequinar via integrated molecular docking, dynamic simulations and in vitro approach. PubMed Central.
• Amide Functionalized Novel Pyrrolo-pyrimidine Derivative as Anticancer Agents: Synthesis, Characterization and Molecular Docking Studies. Bentham Science Publishers.
• FDA‐approved medications containing pyrrolo[2, 3‐d] pyrimidine and 1,...
• Identification of novel dihydroorotate dehydrogenase (DHODH)
• What are DHODH inhibitors and how do they work?.
• Discovery of 6,7-dihydro-5H-pyrrolo[3,4-d] pyrimidine derivatives as a new class of
• The synthesis and bioactivity of pyrrolo[2,3-d]pyrimidine derivatives as tyrosine kinase inhibitors for NSCLC cells with EGFR mu. Sci-Hub.
• The Inhibitory Mechanism of 7H-Pyrrolo[2,3-d]pyrimidine Derivatives as Inhibitors of P21-Activated Kinase 4 through Molecular Dynamics Simulation.

Sources

• 1. Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pyrrolo[2,3-d]pyrimidines as potential kinase inhibitors in cancer drug discovery: A critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. The synthesis and bioactivity of pyrrolo[2,3-d]pyrimidine derivatives as tyrosine kinase inhibitors for NSCLC cells with EGFR mutations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. sci-hub.box [sci-hub.box]
• 8. Discovery of 6,7-dihydro-5H-pyrrolo[3,4-d] pyrimidine derivatives as a new class of ATR inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Amide Functionalized Novel Pyrrolo-pyrimidine Derivative as Anticancer Agents: Synthesis, Characterization and Molecular Docking Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benthamdirect.com [benthamdirect.com]
• 11. Discovery of potential natural dihydroorotate dehydrogenase inhibitors and their synergism with brequinar via integrated molecular docking, dynamic simulations and in vitro approach - PMC [pmc.ncbi.nlm.nih.gov]
• 12. What are DHODH inhibitors and how do they work? [synapse.patsnap.com]
• 13. Identification of novel dihydroorotate dehydrogenase (DHODH) inhibitors for cancer: computational drug repurposing strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Design, synthesis, pharmacological evaluation, and in silico studies of the activity of novel spiro pyrrolo[3,4- d ]pyrimidine derivatives - RSC Advances (RSC Publishing) DOI:10.1039/D3RA07078F [pubs.rsc.org]
• 15. The Effect of 5-Alkyl Modification on the Biological Activity of Pyrrolo[2,3-d]pyrimidine Containing Classical and Nonclassical Antifolates as Inhibitors of Dihydrofolate Reductase and as Antitumor and/or Antiopportunistic Infection Agents1a-e - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

antifolate activity of pyrrolo[3,2-d]pyrimidine derivatives

An In-Depth Technical Guide to the Antifolate Activity of Pyrrolo[3,2-d]pyrimidine Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The relentless emergence of drug resistance in oncology and infectious diseases necessitates the exploration of novel pharmacophores. Pyrrolo[3,2-d]pyrimidine derivatives have surfaced as a promising class of antifolates, compounds that antagonize the action of folic acid and disrupt critical biosynthetic pathways.[1][2] This guide provides a comprehensive technical overview of the antifolate activity of the pyrrolo[3,2-d]pyrimidine scaffold. We will dissect the underlying mechanism of action, navigate the intricate structure-activity relationships (SAR), and present detailed, field-proven protocols for their biological evaluation. This document serves as a foundational resource for scientists engaged in the discovery and development of next-generation therapeutics targeting folate metabolism.

The Central Role of Folate Metabolism: A Prime Therapeutic Target

Folate cofactors are indispensable for life, acting as one-carbon unit donors in the de novo synthesis of purines and thymidylate—the essential building blocks of DNA and RNA.[1][3] They are also critical for the metabolism of amino acids like serine and methionine.[4] The enzyme dihydrofolate reductase (DHFR) is a linchpin in this metabolic network, responsible for regenerating the active cofactor tetrahydrofolate (THF) from dihydrofolate (DHF).[5][6]

Because rapidly dividing cells, such as cancer cells and pathogenic microbes, have a high demand for nucleotide precursors, they are exquisitely sensitive to disruptions in the folate pathway.[5][7] This vulnerability has been successfully exploited for over six decades, with antifolates like methotrexate (a DHFR inhibitor) remaining cornerstone therapeutic agents.[4][5] Antifolates function by inhibiting key enzymes in this pathway, leading to a depletion of THF, cessation of DNA synthesis, and ultimately, cell death.[1][2][3]

Caption: Simplified Folate Metabolism and Key Antifolate Targets.

The Pyrrolo[3,2-d]pyrimidine Scaffold: A New Frontier

While the pyrrolo[2,3-d]pyrimidine scaffold is well-established in medicinal chemistry—most notably as the core of the multi-targeted antifolate Pemetrexed—its [3,2-d] isomer has recently garnered significant attention.[8][9] This isomeric core offers a distinct three-dimensional arrangement of hydrogen bond donors and acceptors, enabling novel interactions within the active sites of folate-dependent enzymes.

Recent groundbreaking work has focused on designing 5-substituted pyrrolo[3,2-d]pyrimidine derivatives as multi-targeted agents.[8] Unlike classical antifolates that primarily target DHFR, these novel compounds were rationally designed to inhibit enzymes in both cytosolic and mitochondrial one-carbon metabolism, including serine hydroxymethyltransferase (SHMT1 and SHMT2) and purine biosynthetic enzymes like glycinamide ribonucleotide formyltransferase (GARFTase).[8][10] This multi-targeted approach holds the potential to overcome resistance mechanisms associated with single-target agents.[4]

Caption: Competitive Inhibition by Pyrrolo[3,2-d]pyrimidine Derivatives.

Mechanism of Action: Beyond DHFR

The primary mechanism of antifolate activity for this class is competitive enzyme inhibition.[5][6] The pyrrolo[3,2-d]pyrimidine core acts as a bioisostere of the pteridine ring found in folic acid, allowing it to bind to the cofactor-binding site of target enzymes.

Targeting Mitochondrial One-Carbon Metabolism

Mitochondrial one-carbon (1C) metabolism is crucial for providing the cytosol with 1C units, glycine, and reducing equivalents (NADPH) to support proliferation.[8] Serine hydroxymethyltransferase 2 (SHMT2), the mitochondrial isoform, is a key enzyme in this process and is implicated in the oncogenic phenotype of various cancers.[8]

Novel 5-substituted pyrrolo[3,2-d]pyrimidines, such as the lead compound AGF347, were specifically designed to inhibit SHMT2.[8][11] This represents a significant strategic shift, as no clinically approved anticancer drugs specifically target mitochondrial 1C metabolism.[8]

Multi-Target Inhibition Profile

In addition to SHMT2, these compounds have demonstrated inhibitory activity against a spectrum of folate-dependent enzymes:

• SHMT1: The cytosolic isoform of serine hydroxymethyltransferase.

• GARFTase & AICARFTase: Key enzymes in the de novo purine synthesis pathway.[8]

• DHFR: While not always the primary target, some derivatives retain affinity for dihydrofolate reductase, contributing to a broader antifolate effect.[9]

This polypharmacology is advantageous, as simultaneously disrupting multiple nodes of the folate network can create a more robust and sustained antitumor effect.[9]

Structure-Activity Relationships (SAR)

The potency and selectivity of pyrrolo[3,2-d]pyrimidine antifolates are profoundly influenced by the nature of the substituent at the 5-position of the heterocyclic core. Crystallographic and biochemical studies have provided critical insights into the SAR of this class.[10]

• Bridge Length: The linker connecting the pyrrolopyrimidine core to the side chain aromatic ring is a key determinant of inhibitory potency against SHMT2.[10] A systematic variation of the bridge from 3 to 5 carbons revealed that longer linkers can significantly impact binding affinity. For a series of fluorinated phenyl ring analogs, the 5-carbon bridge length was identified as a key determinant of inhibitor potency.[10]

• Side Chain Aromatic Moiety: The terminal aromatic group (e.g., benzoyl, thienoyl, or substituted phenyl rings) engages with a hydrophobic pocket in the enzyme's active site.[8][10] Modifications to this ring system, such as the addition of fluorine atoms, can modulate binding affinity and cellular uptake.[10]

• Glutamate Tail: Like classical antifolates, the presence of a terminal L-glutamate moiety is crucial.[9] This tail facilitates transport into the cell via carriers like the reduced folate carrier (RFC) and allows for intracellular polyglutamylation.[3][4] Polyglutamylation traps the drug inside the cell and can increase its inhibitory potency against target enzymes.[3][4][10]

Table 1: Comparative Inhibitory Activity of Pyrrolo[3,2-d]pyrimidine Derivatives

Compound	Bridge Length (Carbons)	Side Chain Moiety	Target Enzyme	Ki (nM)	Reference
AGF359	3	Fluorinated Phenyl	SHMT2	140 ± 20	[10]
AGF347	4	Fluorinated Phenyl	SHMT2	41 ± 3	[10]
AGF355	5	Fluorinated Phenyl	SHMT2	19 ± 2	[10]
AGF291	3	Benzoyl	SHMT2	230 ± 30	[10]
AGF320	5	Thienoyl	SHMT2	30 ± 3	[10]

Data synthesized from published crystallographic and biochemical studies. Ki values represent the inhibition constant against purified human SHMT2.

Experimental Evaluation: Protocols and Methodologies

A rigorous and systematic evaluation is essential to characterize the antifolate activity of novel pyrrolo[3,2-d]pyrimidine derivatives. The workflow typically progresses from biochemical assays with purified enzymes to cell-based assays that provide insights into cellular pharmacology.

Caption: A Standardized Workflow for Antifolate Drug Discovery.

Protocol: In Vitro DHFR Inhibition Assay (Spectrophotometric)

This protocol assesses a compound's ability to inhibit purified dihydrofolate reductase. The assay measures the decrease in absorbance at 340 nm as NADPH is consumed during the conversion of DHF to THF.[12]

Principle: DHFR catalyzes the reaction: DHF + NADPH + H+ → THF + NADP+. The oxidation of NADPH to NADP+ results in a decrease in absorbance at 340 nm. An effective inhibitor will slow this rate of decrease.

Step-by-Step Methodology:

• Reagent Preparation:

  • Assay Buffer: 50 mM TES buffer, pH 7.0, containing 75 mM β-mercaptoethanol, 1 mg/mL bovine serum albumin.

  • Substrate Solution: Prepare a 100 µM solution of dihydrofolic acid (DHF) in assay buffer. Note: DHF is unstable; prepare fresh.

  • Cofactor Solution: Prepare a 120 µM solution of NADPH in assay buffer.

  • Enzyme Solution: Dilute recombinant human DHFR (hDHFR) in assay buffer to a working concentration (e.g., 10-20 nM). The exact concentration should be determined empirically to yield a linear reaction rate for 5-10 minutes.

  • Test Compound: Prepare a stock solution (e.g., 10 mM in DMSO) and create serial dilutions in assay buffer. Ensure the final DMSO concentration in the assay is ≤1%.

• Assay Procedure (96-well UV-transparent plate):

  • To each well, add:

    • 50 µL of Assay Buffer

    • 25 µL of 120 µM NADPH

    • 10 µL of test compound dilution (or DMSO for control)

  • Pre-incubate the plate at 25°C for 5 minutes.

  • Initiate the reaction by adding 15 µL of 100 µM DHF to each well.

  • Immediately place the plate in a spectrophotometer capable of kinetic reads.

  • Measure the absorbance at 340 nm every 15 seconds for 10 minutes.

• Data Analysis:

  • Calculate the reaction rate (V) for each well by determining the slope of the linear portion of the absorbance vs. time curve (ΔAbs/min).

  • Calculate the percent inhibition for each compound concentration relative to the DMSO control: % Inhibition = (1 - (V_inhibitor / V_control)) * 100.

  • Plot % Inhibition vs. log[Inhibitor] and fit the data to a dose-response curve to determine the IC50 value.

Protocol: Cell-Based Antiproliferative Assay (MTT/MTS or ATP-based)

This protocol determines the concentration of a compound required to inhibit the growth of a cancer cell line by 50% (GI50 or IC50).[12][13]

Principle: Metabolically active, viable cells reduce a tetrazolium salt (MTT/MTS) to a colored formazan product, or maintain a stable pool of ATP. The amount of color produced or luminescence generated is directly proportional to the number of viable cells.[12][14]

Step-by-Step Methodology:

• Cell Culture:

  • Culture a relevant cancer cell line (e.g., HCT116 colon cancer, MIA PaCa-2 pancreatic cancer) in appropriate media supplemented with 10% Fetal Bovine Serum and antibiotics.[8] Maintain cells in a humidified incubator at 37°C with 5% CO2.

• Cell Plating:

  • Harvest cells using trypsin and perform a cell count (e.g., using a hemocytometer).

  • Dilute the cell suspension to a predetermined seeding density (e.g., 2,000-5,000 cells/well) in a 96-well flat-bottom plate. The optimal density should allow for logarithmic growth over the assay period (72-96 hours).

  • Incubate the plate for 24 hours to allow cells to attach.

• Compound Treatment:

  • Prepare serial dilutions of the pyrrolo[3,2-d]pyrimidine derivative in culture medium.

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the test compound (or vehicle control). Include a "no-cell" blank control.

  • Incubate the plate for 72 hours.

• Viability Assessment (Example using an ATP-based assay like CellTiter-Glo®):

  • Remove the plate from the incubator and allow it to equilibrate to room temperature for 30 minutes.

  • Add 100 µL of the luminescence reagent to each well.

  • Mix on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Read the luminescence on a plate-reading luminometer.

• Data Analysis:

  • Subtract the average blank reading from all other readings.

  • Calculate the percent viability for each concentration relative to the vehicle-treated control wells: % Viability = (Luminescence_test / Luminescence_control) * 100.

  • Plot % Viability vs. log[Compound] and fit the data to a dose-response curve to determine the GI50/IC50 value.

Therapeutic Applications and Future Directions

The unique multi-targeted profile of pyrrolo[3,2-d]pyrimidine antifolates makes them highly attractive candidates for further development.

• Oncology: Their potent activity against pancreatic, lung, and colon cancer cell lines, coupled with efficacy in in vivo xenograft models, provides a compelling proof-of-concept for their use in cancer therapy.[8][11] Their ability to target mitochondrial metabolism is particularly relevant for cancers known to be dependent on this pathway.

• Antimicrobial Agents: The folate pathway is also essential for bacteria, fungi, and protozoa.[1][15] The structural differences between microbial and human DHFR and other folate enzymes can be exploited to develop selective antimicrobial agents.[6] Some pyrrolo[3,2-d]pyrimidine derivatives have already been evaluated for their antibacterial potential.[16][17]

Future research should focus on optimizing the pharmacokinetic properties of lead compounds, further elucidating the mechanisms of cellular transport and resistance, and exploring their efficacy in combination with other therapeutic agents. The structural insights gained from crystallographic studies will continue to guide the rational design of next-generation derivatives with enhanced potency and selectivity.[10]

References

• Antifolate - Wikipedia. (n.d.). Wikipedia. Retrieved January 19, 2026, from [Link]

• Zhao, R., & Goldman, I. D. (2013). The Antifolates. PMC. Retrieved January 19, 2026, from [Link]

• Kouhkan, M., Javahershenas, R., & Khalafy, J. (2021). Biological Evaluation of Pyrrolo [3, 2-d] pyrimidine Derivatives as Antibacterial Agents against Pathogenic Bacteria. Auctores Publishing. Retrieved January 19, 2026, from [Link]

• Dihydrofolate reductase inhibitor - Wikipedia. (n.d.). Wikipedia. Retrieved January 19, 2026, from [Link]

• Singh, K., & Kumar, A. (n.d.). Dihydrofolate Reductase (DHFR) Inhibitors: A Comprehensive Review. Bentham Science. Retrieved January 19, 2026, from [Link]

• What are DHFR inhibitors and how do they work? (2024). Patsnap Synapse. Retrieved January 19, 2026, from [Link]

• Dihydrofolate reductase inhibitor - Grokipedia. (n.d.). Grokipedia. Retrieved January 19, 2026, from [Link]

• Zhu, J., Ma, S., & Wang, S. (2020). Dihydrofolate reductase inhibitors for use as antimicrobial agents. PubMed. Retrieved January 19, 2026, from [Link]

• Antifolates for Cancer Treatment. (n.d.). Mesothelioma. Retrieved January 19, 2026, from [Link]

• Grem, J. L. (1991). Antifolate analogs: mechanism of action, analytical methodology, and clinical efficacy. PubMed. Retrieved January 19, 2026, from [Link]

• Dekhne, A. S., et al. (2018). Novel Pyrrolo[3,2-d]pyrimidine Compounds Target Mitochondrial and Cytosolic One-carbon Metabolism with Broad-spectrum Antitumor Efficacy. AACR Journals. Retrieved January 19, 2026, from [Link]

• Ndreu, M. J., et al. (2022). Structural Characterization of 5-Substituted Pyrrolo[3,2-d]pyrimidine Antifolate Inhibitors in Complex with Human Serine Hydroxymethyl Transferase 2. PMC. Retrieved January 19, 2026, from [Link]

• Miwa, T., et al. (1993). Novel pyrrolo[2,3-d]pyrimidine antifolates: synthesis and antitumor activities. PubMed. Retrieved January 19, 2026, from [Link]

• Kouhkan, M., Javahershenas, R., & Khalafy, J. (2021). Biological Evaluation of Pyrrolo [3, 2-d] pyrimidine Derivatives as Antibacterial Agents against Pathogenic Bacteria. ResearchGate. Retrieved January 19, 2026, from [Link]

• Gangjee, A., et al. (2009). Design and Synthesis of Classical and Nonclassical 6-Arylthio-2,4-diamino-5-ethylpyrrolo[2,3-d]pyrimidines as Antifolates. PMC. Retrieved January 19, 2026, from [Link]

• Shih, C., et al. (1997). LY231514, a pyrrolo[2,3-d]pyrimidine-based antifolate that inhibits multiple folate-requiring enzymes. PubMed. Retrieved January 19, 2026, from [Link]

• Recent advances in the antimicrobial application of the pyrrolo[2,3-d]pyrimidine scaffold: innovative synthetic strategies, structural diversification, and bioactivity evaluation. (2023). RSC Publishing. Retrieved January 19, 2026, from [Link]

• Design, synthesis, and biological evaluation of pyrrolo[2, 3- d] pyrimidines as potent and selective dihydrofolate reductase inhibitors and potential anti- opportunistic agents. (2016). ResearchGate. Retrieved January 19, 2026, from [Link]

• Cherian, C., et al. (2014). Structure-activity profiles of novel 6-substituted pyrrolo[2,3-d]pyrimidine thienoyl antifolates with modified amino acids for cellular uptake by folate receptors α and β and the proton-coupled folate transporter. PubMed. Retrieved January 19, 2026, from [Link]

• Kouhkan, M., Javahershenas, R., & Khalafy, J. (2021). Biological-Evaluation-of-Pyrrolo-3-2-d-pyrimidine-Derivatives-as-Antibacterial-Agents-against-Pathogenic-Bacteria.pdf. ResearchGate. Retrieved January 19, 2026, from [Link]

• Nzila, A., et al. (2005). Effect of folate derivatives on the activity of antifolate drugs used against malaria and cancer. PMC. Retrieved January 19, 2026, from [Link]

• Milhous, W. K., et al. (1985). In vitro activities of and mechanisms of resistance to antifol antimalarial drugs. PMC. Retrieved January 19, 2026, from [Link]

• Amide Functionalized Novel Pyrrolo-pyrimidine Derivative as Anticancer Agents: Synthesis, Characterization and Molecular Docking Studies. (2024). PubMed. Retrieved January 19, 2026, from [Link]

• Dekhne, A. S., et al. (2020). Cellular Pharmacodynamics of a Novel Pyrrolo[3,2- d]pyrimidine Inhibitor Targeting Mitochondrial and Cytosolic One-Carbon Metabolism. PubMed. Retrieved January 19, 2026, from [Link]

• Li, Y., et al. (2021). The synthesis and bioactivity of pyrrolo[2,3-d]pyrimidine derivatives as tyrosine kinase inhibitors for NSCLC cells with EGFR mutations. PubMed. Retrieved January 19, 2026, from [Link]

• Miwa, T., et al. (1993). Novel pyrrolo[2,3-d]pyrimidine antifolates: synthesis and antitumor activities. ACS Publications. Retrieved January 19, 2026, from [Link]

• Toxicity of folic acid analogs in cultured human cells: a microtiter assay for the analysis of drug competition. (1986). PMC. Retrieved January 19, 2026, from [Link]

• Recent advances in the antimicrobial application of the pyrrolo[2,3-d]pyrimidine scaffold: innovative synthetic strategies, structural diversification, and bioactivity evaluation. (2023). PMC. Retrieved January 19, 2026, from [Link]

• Poindexter, G. S., et al. (2000). Structure-activity relationships of a series of pyrrolo[3,2-d]pyrimidine derivatives and related compounds as neuropeptide Y5 receptor antagonists. PubMed. Retrieved January 19, 2026, from [Link]

• Amide Functionalized Novel Pyrrolo-pyrimidine Derivative as Anticancer Agents: Synthesis, Characterization and Molecular Docking Studies. (2024). Bentham Science. Retrieved January 19, 2026, from [Link]

• Pyrrolo[2,3-d]pyrimidines and pyrido[2,3-d]pyrimidines as conformationally restricted analogues of the antibacterial agent trimethoprim. (1996). Lookchem. Retrieved January 19, 2026, from [Link]

• van der Zanden, S. Y., et al. (2023). A novel antifolate suppresses growth of FPGS-deficient cells and overcomes methotrexate resistance. Life Science Alliance. Retrieved January 19, 2026, from [Link]

• Cherian, C., et al. (2014). Structure–Activity Profiles of Novel 6-Substituted Pyrrolo[2,3-d]pyrimidine Thienoyl Antifolates with Modified Amino Acids for Cellular Uptake by Folate Receptors α and β and the Proton-Coupled Folate Transporter. ACS Publications. Retrieved January 19, 2026, from [Link]

• El-Gazzar, M. G., et al. (2023). Novel Glu-based pyrazolo[3,4-d]pyrimidine analogues: design, synthesis and biological evaluation as DHFR and TS dual inhibitors. Taylor & Francis Online. Retrieved January 19, 2026, from [Link]

• Aso, K., et al. (1995). Synthesis and antitumor activity of pyrrolo[2,3-d]pyrimidine antifolates with a bridge chain containing a nitrogen atom. PubMed. Retrieved January 19, 2026, from [Link]

• Structures of 6-pyrrolo[2,3-d]pyrimidine antifolates, 1, 2 and 3. (n.d.). ResearchGate. Retrieved January 19, 2026, from [Link]

• In vitro activities of novel antifolate drug combinations against Plasmodium falciparum and human granulocyte CFUs. (2000). ResearchGate. Retrieved January 19, 2026, from [Link]

• Cell-based Assays: A Crucial Component of the Drug Discovery Process. (2018). BioIVT. Retrieved January 19, 2026, from [Link]

• van der Zanden, S. Y., et al. (2023). A novel antifolate suppresses growth of FPGS-deficient cells and overcomes methotrexate resistance. PMC. Retrieved January 19, 2026, from [Link]

• Therapeutically relevant cell-based assays for drug discovery. (n.d.). Nuvisan. Retrieved January 19, 2026, from [Link]

• Pyrrolo[2,3-D]Pyrimidines as EGFR and VEGFR Kinase Inhibitors: A Comprehensive SAR Review. (2023). PubMed. Retrieved January 19, 2026, from [Link]

Sources

• 1. Antifolate - Wikipedia [en.wikipedia.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Antifolates for Cancer Treatment [mesotheliomaweb.org]
• 4. The Antifolates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What are DHFR inhibitors and how do they work? [synapse.patsnap.com]
• 6. grokipedia.com [grokipedia.com]
• 7. Dihydrofolate reductase inhibitor - Wikipedia [en.wikipedia.org]
• 8. aacrjournals.org [aacrjournals.org]
• 9. LY231514, a pyrrolo[2,3-d]pyrimidine-based antifolate that inhibits multiple folate-requiring enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Structural Characterization of 5-Substituted Pyrrolo[3,2-d]pyrimidine Antifolate Inhibitors in Complex with Human Serine Hydroxymethyl Transferase 2 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cellular Pharmacodynamics of a Novel Pyrrolo[3,2- d]pyrimidine Inhibitor Targeting Mitochondrial and Cytosolic One-Carbon Metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. life-science-alliance.org [life-science-alliance.org]
• 13. Toxicity of folic acid analogs in cultured human cells: a microtiter assay for the analysis of drug competition - PMC [pmc.ncbi.nlm.nih.gov]
• 14. bioivt.com [bioivt.com]
• 15. Dihydrofolate reductase inhibitors for use as antimicrobial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. auctoresonline.org [auctoresonline.org]
• 17. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Evaluation of 2-(Trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine in Cancer Cell Lines

Introduction

The pyrrolo[3,4-d]pyrimidine scaffold is a privileged heterocyclic system in medicinal chemistry, recognized for its role in the development of targeted cancer therapeutics.[1] This structural motif is an analog of purine, allowing it to interact with the ATP-binding sites of various kinases, which are often dysregulated in cancer.[1] The introduction of a trifluoromethyl group can enhance the metabolic stability and bioavailability of drug candidates.[2] This document provides a comprehensive guide for researchers to investigate the anticancer potential of the novel compound, 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine, in various cancer cell lines.

Derivatives of the closely related 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine structure have been identified as potent inhibitors of Ataxia Telangiectasia and Rad3-related (ATR) kinase, a critical regulator of the DNA Damage Response (DDR).[3] The DDR is a vital signaling pathway that cancer cells often exploit to survive the replicative stress inherent to rapid proliferation. Therefore, inhibiting key DDR proteins like ATR is a promising strategy in cancer therapy.[3]

These application notes will outline a series of robust, validated protocols to characterize the biological activity of 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine, with a focus on its potential as a kinase inhibitor. The experimental workflow is designed to first assess the compound's cytotoxic and anti-proliferative effects, and then to elucidate its mechanism of action by examining its impact on apoptosis, cell cycle progression, and specific signaling pathways.

Experimental Workflow Overview

The following diagram outlines the suggested experimental workflow for the comprehensive evaluation of 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine.

Caption: A general experimental workflow for characterizing a novel anticancer compound.

Recommended Cell Lines and Culture Conditions

Based on the known activities of similar pyrrolopyrimidine derivatives, the following human cancer cell lines are recommended for initial screening.[4][5][6]

Cell Line	Cancer Type	Key Characteristics
MCF-7	Breast Adenocarcinoma	Estrogen receptor-positive, wild-type p53
HCT-116	Colorectal Carcinoma	Wild-type p53, microsatellite instability
A549	Lung Carcinoma	Wild-type EGFR, KRAS mutation
SKOV3	Ovarian Adenocarcinoma	High levels of HER2 expression
HaCaT	Keratinocyte (Normal)	Non-cancerous control for selectivity

General Cell Culture Protocol:

• Culture cells in the appropriate medium (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Maintain cells in a humidified incubator at 37°C with 5% CO₂.

• Subculture cells upon reaching 80-90% confluency.

Protocol 1: Cell Viability and Cytotoxicity Assay (MTS Assay)

This protocol is designed to determine the half-maximal inhibitory concentration (IC₅₀) of the compound, which is a measure of its potency in inhibiting cell growth.

Materials

• 96-well clear-bottom cell culture plates

• Selected cancer and normal cell lines

• Complete cell culture medium

• 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine (dissolved in DMSO to create a 10 mM stock solution)

• MTS reagent (e.g., CellTiter 96® AQueous One Solution Cell Proliferation Assay)

• Microplate reader capable of measuring absorbance at 490 nm

Procedure

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed 5,000 to 10,000 cells per well in 100 µL of complete medium into a 96-well plate.

  • Incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare a serial dilution of the compound in culture medium. A typical final concentration range would be 0.01 µM to 100 µM.

  • Include a vehicle control (DMSO, at the same concentration as the highest compound dose) and a no-treatment control.

  • Remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of the compound.

  • Incubate for 48 to 72 hours.

• MTS Assay:

  • Add 20 µL of MTS reagent to each well.

  • Incubate for 1-4 hours at 37°C, protected from light.

  • Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis:

  • Subtract the background absorbance (medium only).

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Plot the percentage of viability against the log of the compound concentration and use non-linear regression to determine the IC₅₀ value.

Protocol 2: Apoptosis Analysis by Annexin V-FITC and Propidium Iodide (PI) Staining

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials

• 6-well cell culture plates

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure

• Cell Seeding and Treatment:

  • Seed approximately 2 x 10⁵ cells per well in 6-well plates and allow them to attach overnight.

  • Treat the cells with the compound at concentrations around its IC₅₀ and 2x IC₅₀ for 24 or 48 hours. Include a vehicle control.

• Cell Harvesting and Staining:

  • Collect both adherent and floating cells.

  • Wash the cells with cold PBS.

  • Resuspend the cells in 1X Binding Buffer provided in the kit.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI.

  • Incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry:

  • Analyze the samples on a flow cytometer within one hour of staining.

  • FITC signal (Annexin V) is typically detected in the FL1 channel and PI in the FL2 or FL3 channel.

  • Analyze the data to quantify the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic, necrotic).

Protocol 3: Cell Cycle Analysis by Propidium Iodide (PI) Staining

This protocol is used to determine the effect of the compound on cell cycle progression.

Materials

• 6-well cell culture plates

• PI/RNase Staining Buffer

• Flow cytometer

Procedure

• Cell Seeding and Treatment:

  • Follow the same seeding and treatment procedure as in the apoptosis assay.

• Cell Harvesting and Fixation:

  • Harvest the cells by trypsinization.

  • Wash with PBS and fix the cells in ice-cold 70% ethanol while vortexing gently.

  • Store the fixed cells at -20°C for at least 2 hours.

• Staining and Analysis:

  • Centrifuge the fixed cells and wash with PBS.

  • Resuspend the cell pellet in PI/RNase staining buffer.

  • Incubate for 30 minutes at 37°C in the dark.

  • Analyze the samples using a flow cytometer. The DNA content will be proportional to the PI fluorescence intensity.

  • Use cell cycle analysis software to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Protocol 4: Western Blotting for Target Validation

Based on the activity of similar compounds, a plausible mechanism of action for 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine is the inhibition of the ATR kinase pathway.[3] Western blotting can be used to probe the phosphorylation status of ATR and its downstream target, Chk1.

Hypothetical Signaling Pathway

Caption: A simplified diagram of the ATR signaling pathway and the potential point of inhibition.

Materials

• 6-well plates or larger flasks for cell culture

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-ATR, anti-ATR, anti-p-Chk1, anti-Chk1, anti-Caspase-3, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure

• Cell Lysis and Protein Quantification:

  • Treat cells with the compound as previously described.

  • Wash cells with cold PBS and lyse them with RIPA buffer.

  • Quantify the protein concentration using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash again and detect the signal using a chemiluminescent substrate and an imaging system.

• Data Analysis:

  • Quantify the band intensities and normalize to a loading control (e.g., β-actin).

  • A decrease in the ratio of phosphorylated protein to total protein (e.g., p-Chk1/Chk1) upon treatment would support the hypothesis of ATR inhibition.

Conclusion and Future Directions

These protocols provide a foundational framework for the initial characterization of 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine as a potential anticancer agent. Positive results from these assays, such as potent cytotoxicity, induction of apoptosis, and cell cycle arrest, coupled with evidence of target engagement through western blotting, would provide a strong rationale for further preclinical development. Subsequent studies could include in vivo efficacy studies in xenograft models and more detailed mechanistic studies to confirm the direct target of the compound.

References

• Bandaru, P. K., Nidasanametla, S. K. R., & Shyamala, P. (2025). Amide Functionalized Novel Pyrrolo-pyrimidine Derivative as Anticancer Agents: Synthesis, Characterization and Molecular Docking Studies. Anti-Cancer Agents in Medicinal Chemistry, 25(6), 420-432. [Link]

• Hsieh, M.-H., et al. (2019). Synthesis and evaluation of novel 7H-pyrrolo-[2,3-d]pyrimidine derivatives as potential anticancer agents. Future Medicinal Chemistry, 11(7), 737-751. [Link]

• Bentham Science Publishers. (2024). Amide Functionalized Novel Pyrrolo-pyrimidine Derivative as Anticancer Agents: Synthesis, Characterization and Molecular Docking Studies. [Link]

• ResearchGate. (n.d.). Anticancer drugs containing pyrrolo[2,3-d]pyrimidine pharmacophore. [Link]

• Kumar, A., et al. (2024). Pyrrolo[2,3-d]pyrimidines as potential kinase inhibitors in cancer drug discovery: A critical review. Bioorganic Chemistry, 153, 107867. [Link]

• R&C Chemical. (n.d.). 2-(TRIFLUOROMETHYL)-6 7-DIHYDRO-5H-PYRROLO[3 4-D]PYRIMIDINE. [Link]

• Al-Qawasmeh, R. A., et al. (2022). Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo[2,3-d]pyrimidine Derivatives. Molecules, 27(9), 2917. [Link]

• Gangjee, A., et al. (2010). The Effect of 5-Alkyl Modification on the Biological Activity of Pyrrolo[2,3-d]pyrimidine Containing Classical and Nonclassical Antifolates as Inhibitors of Dihydrofolate Reductase and as Antitumor and/or Antiopportunistic Infection Agents. Journal of Medicinal Chemistry, 53(1), 383-394. [Link]

• Li, L., et al. (2022). Discovery of 6,7-dihydro-5H-pyrrolo[3,4-d] pyrimidine derivatives as a new class of ATR inhibitors. Bioorganic & Medicinal Chemistry Letters, 63, 128651. [Link]

• Xia, Z., et al. (2021). The synthesis and bioactivity of pyrrolo[2,3-d]pyrimidine derivatives as tyrosine kinase inhibitors for NSCLC cells with EGFR mu. European Journal of Medicinal Chemistry, 224, 113711. [Link]

• Wieczorek, Z., et al. (2022). Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives. Molecules, 27(2), 481. [Link]

• El-Naggar, M., et al. (2020). Design, synthesis, in vitro anticancer, molecular docking and SAR studies of new series of pyrrolo[2,3-d]pyrimidine derivatives. BMC Chemistry, 14(1), 1-15. [Link]

• ResearchGate. (n.d.). Identification of intracellular targets of pyrrolo[3,2-d]pyrimidine... [Link]

• Liu, K., et al. (2023). The Inhibitory Mechanism of 7H-Pyrrolo[2,3-d]pyrimidine Derivatives as Inhibitors of P21-Activated Kinase 4 through Molecular Dynamics Simulation. International Journal of Molecular Sciences, 24(1), 849. [Link]

Sources

• 1. Pyrrolo[2,3-d]pyrimidines as potential kinase inhibitors in cancer drug discovery: A critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of 6,7-dihydro-5H-pyrrolo[3,4-d] pyrimidine derivatives as a new class of ATR inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Amide Functionalized Novel Pyrrolo-pyrimidine Derivative as Anticancer Agents: Synthesis, Characterization and Molecular Docking Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis and evaluation of novel 7 H-pyrrolo-[2,3- d]pyrimidine derivatives as potential anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives [mdpi.com]

Application Note: A Robust Protocol for In Vitro ATR Kinase Inhibition Assay with Pyrrolopyrimidines

Abstract

This guide provides a comprehensive, field-tested protocol for determining the inhibitory activity of pyrrolopyrimidine-based compounds against the Ataxia Telangiectasia and Rad3-related (ATR) kinase. ATR is a critical regulator of the DNA Damage Response (DDR), making it a high-value target in oncology.[1][2][3] This document outlines the scientific principles of ATR signaling, the rationale behind the chosen assay methodology, a detailed step-by-step protocol using a luminescence-based kinase assay, and robust procedures for data analysis and quality control.

Introduction: The Critical Role of ATR in Genomic Stability

The ATR kinase is a master regulator within the DDR network, a series of signaling pathways essential for maintaining genomic integrity.[1][4] While the related ATM kinase primarily responds to DNA double-strand breaks, ATR is activated by a wider array of DNA lesions, particularly the extensive regions of single-stranded DNA (ssDNA) that form during replication stress.[2][5][6] Cancer cells frequently exhibit high levels of intrinsic replication stress due to oncogene activation and rapid proliferation, rendering them highly dependent on the ATR signaling pathway for survival.[1][7] This dependency creates a therapeutic window, making ATR an attractive target for cancer therapy.[1][8]

Pyrrolopyrimidines represent a potent class of ATP-competitive ATR inhibitors.[9] Compounds like Ceralasertib (AZD6778) have demonstrated high selectivity and potency, with IC50 values in the low nanomolar range against the isolated enzyme.[10][11][12] By binding to the ATP pocket of ATR, these inhibitors block the phosphorylation of downstream targets, most notably Checkpoint Kinase 1 (Chk1).[3] This action abrogates the cell cycle checkpoint, preventing DNA repair and forcing cells with damaged DNA into mitosis, ultimately leading to cell death—a process known as mitotic catastrophe.[3][13]

This protocol details a robust, high-throughput method for quantifying the potency of novel pyrrolopyrimidine inhibitors against ATR kinase activity in vitro.

Scientific Principles and Assay Choice

The ATR Signaling Pathway

Upon detection of replication stress (e.g., stalled replication forks), ATR is recruited to RPA-coated ssDNA.[5][8] Full activation of ATR kinase requires interactions with several other proteins, leading to the phosphorylation of a multitude of substrates that orchestrate the cellular response.[4] This includes halting cell cycle progression to allow time for repair, stabilizing the replication fork, and promoting DNA repair processes.[7]

Caption: Simplified ATR signaling pathway upon replication stress.

Rationale for Assay Selection

To quantify kinase inhibition, we require a method that accurately measures the enzymatic activity of ATR. The fundamental reaction is:

ATR + Substrate + ATP → ATR + Phosphorylated Substrate + ADP

The protocol described here utilizes the ADP-Glo™ Kinase Assay , a luminescence-based system that quantifies the amount of ADP produced during the kinase reaction.[14][15][16] This method was chosen for several key reasons:

• Universality: It can be used for virtually any kinase, as it detects the universal by-product, ADP, eliminating the need for specific phospho-antibodies.[17]

• High Sensitivity: The assay can detect very low amounts of ADP, making it suitable for kinases with low ATP turnover and allowing for the use of lower, more physiologically relevant ATP concentrations.[15][17]

• Robustness: The "glow-type" luminescent signal is stable for several hours, providing flexibility in plate reading and making it ideal for high-throughput screening (HTS).[15]

• High Dynamic Range: The system produces a strong signal even at low ATP-to-ADP conversion rates, ensuring reliable data.[14]

The assay is a two-step process: first, the kinase reaction is stopped and remaining ATP is depleted. Second, the ADP generated is converted back to ATP, which then fuels a luciferase reaction, producing a light signal directly proportional to ATR kinase activity.[15][18]

Materials and Reagents

Reagent	Recommended Supplier	Catalog Number (Example)
Recombinant Human ATR/ATRIP Complex	Eurofins / Reaction Biology	14-953 / See Website
GST-p53 (1-45) Substrate	Eurofins / Reaction Biology	14-952 / See Website
ADP-Glo™ Kinase Assay Kit	Promega	V9101
ATP, Ultra Pure	Promega	V7251
Kinase Buffer I (10X)	Abcam / Sino Biological	ab189135 / See Website
Dithiothreitol (DTT)	Sigma-Aldrich	D9779
Pyrrolopyrimidine Inhibitor (e.g., Ceralasertib)	Selleck Chemicals	S7102
DMSO, Anhydrous	Sigma-Aldrich	276855
384-well, low-volume, solid white plates	Corning	3572

Detailed Protocol

This protocol is designed for a 384-well plate format. All reagent additions should be performed with a calibrated multichannel pipette or automated liquid handler.

Workflow Overview

Caption: Step-by-step experimental workflow for the ATR inhibition assay.

Reagent Preparation

• 1X Kinase Assay Buffer: Prepare fresh by diluting the 10X stock buffer with ultrapure water. A typical 1X buffer contains:

  • 25 mM Tris-HCl (or MOPS), pH 7.2-7.5

  • 12.5 mM β-glycerol-phosphate

  • 10-25 mM MgCl₂

  • 5 mM EGTA, 2 mM EDTA

  • Supplement with DTT to a final concentration of 0.25-2 mM just before use.[19][20][21]

• Inhibitor Stock & Dilutions:

  • Prepare a 10 mM stock solution of the pyrrolopyrimidine inhibitor in 100% DMSO.

  • Create a serial dilution series in 100% DMSO. For a typical 10-point IC50 curve, a 1:3 dilution series is recommended, starting from a high concentration (e.g., 1 mM).

  • Prepare an intermediate dilution plate by diluting the DMSO series 25-fold into 1X Kinase Assay Buffer. This creates a 4X final concentration stock with a constant 4% DMSO.

• Enzyme/Substrate Mix (2X):

  • Dilute the ATR/ATRIP enzyme complex and GST-p53 substrate in 1X Kinase Assay Buffer to a 2X final concentration.

  • Expert Tip: The optimal enzyme concentration should be determined empirically to yield a robust signal-to-background ratio. A starting point is typically 5-10 ng/well. The substrate concentration should be at or near its Kₘ for the enzyme, if known. A common starting concentration is 50-100 nM.[22][23]

• ATP Solution (2X):

  • Dilute the Ultra Pure ATP stock in 1X Kinase Assay Buffer to a 2X final concentration.

  • Causality: The ATP concentration is critical. For determining an accurate IC50 for an ATP-competitive inhibitor, the ATP concentration should be at or near the apparent Kₘ of the kinase for ATP (typically 10-50 µM for ATR).[23] Using too high a concentration will shift the IC50 value higher.

Assay Procedure

The final reaction volume is 10 µL before adding detection reagents.

• Dispense Inhibitor: Add 2.5 µL of the 4X inhibitor dilutions (prepared in step 4.2.2) to the 384-well plate.

  • Vehicle Control: For 100% activity wells, add 2.5 µL of 1X Kinase Buffer containing 4% DMSO.

  • No Enzyme Control: For 0% activity (background) wells, add 2.5 µL of 1X Kinase Buffer containing 4% DMSO.

• Add Enzyme/Substrate:

  • To all wells except the "No Enzyme Control" wells, add 2.5 µL of the 2X Enzyme/Substrate mix.

  • To the "No Enzyme Control" wells, add 2.5 µL of a 2X substrate-only mix (no ATR enzyme).

• Pre-incubation: Gently mix the plate on a plate shaker for 1 minute and incubate for 10-15 minutes at room temperature. This allows the inhibitor to bind to the enzyme before the reaction starts.

• Initiate Kinase Reaction: Add 5 µL of the 2X ATP solution to all wells.

• Incubate: Mix the plate gently, cover with a plate seal, and incubate at room temperature for 60 minutes . The incubation time should be optimized to ensure the reaction is within the linear range (typically <20% ATP consumption).

Luminescence Detection (Following ADP-Glo™ Protocol)

• Stop Reaction & Deplete ATP: Add 10 µL of ADP-Glo™ Reagent to each well. Mix and incubate for 40 minutes at room temperature.[17]

• Convert ADP to ATP & Generate Signal: Add 20 µL of Kinase Detection Reagent to each well. Mix and incubate for 30-60 minutes at room temperature.[17]

• Read Plate: Measure luminescence using a plate reader (e.g., BMG LABTECH PHERAstar or similar).

Data Analysis and Quality Control

Data Normalization

For each inhibitor concentration, calculate the percent inhibition using the following formula:

% Inhibition = 100 x ( 1 - [ (RLUinhibitor - RLUbackground) / (RLUvehicle - RLUbackground) ] )

Where:

• RLUinhibitor is the Relative Light Units from a well with inhibitor.

• RLUvehicle is the average RLU from the vehicle control (100% activity) wells.

• RLUbackground is the average RLU from the no-enzyme control (0% activity) wells.

IC50 Curve Fitting

The half-maximal inhibitory concentration (IC50) is the concentration of an inhibitor required to reduce enzyme activity by 50%.[24][25]

• Plot % Inhibition versus the logarithm of the inhibitor concentration .

• Fit the data using a non-linear regression model, typically a four-parameter logistic (4PL) equation:

  Y = Bottom + (Top - Bottom) / (1 + 10((LogIC50 - X) * HillSlope))

• Software such as GraphPad Prism or R can be used to perform the curve fit and calculate the IC50 value.[26]

Inhibitor Conc. [nM]	Log [Inhibitor]	RLU (Raw Data)	% Inhibition
0 (Vehicle)	N/A	1,500,000	0.0
0.1	-7.0	1,450,000	3.6
0.3	-6.5	1,200,000	21.4
1.0	-6.0	780,000	51.4
3.0	-5.5	350,000	82.1
10.0	-5.0	120,000	98.6
...	...	...	...
No Enzyme	N/A	10,000	100.0

Table represents example data for illustrative purposes.

Assay Quality Control: The Z'-Factor

To ensure the assay is robust and suitable for screening, the Z'-factor (Z-prime) should be calculated.[27][28] This parameter reflects the dynamic range and data variation of the assay.

Z' = 1 - [ (3σp + 3σn) / |μp - μn| ]

Where:

• μp and σp are the mean and standard deviation of the positive control (vehicle/100% activity).

• μn and σn are the mean and standard deviation of the negative control (no enzyme/0% activity).

Z'-Factor Value	Assay Quality
> 0.5	Excellent assay
0 to 0.5	Acceptable for screening
< 0	Assay is not suitable

An assay with a Z'-factor ≥ 0.5 is considered robust and reliable for HTS.[29][30][31]

Troubleshooting

Issue	Potential Cause(s)	Recommended Solution(s)
Low Signal-to-Background	Insufficient enzyme activity; Suboptimal buffer conditions; Degraded ATP.	Increase enzyme concentration; Optimize incubation time; Check buffer pH and components; Use fresh, high-quality ATP.
High Well-to-Well Variability	Pipetting errors; Incomplete mixing; Edge effects on the plate.	Calibrate pipettes; Ensure thorough mixing after each reagent addition; Avoid using the outer wells of the plate or incubate in a humidified chamber.
IC50 Value is Higher than Expected	ATP concentration is too high, leading to competition; Inhibitor precipitated out of solution.	Lower the ATP concentration to be at or near the Kₘ; Check inhibitor solubility in the final assay buffer (ensure DMSO % is consistent and low, typically ≤1%).
Incomplete Inhibition Curve (No Plateau at 100%)	Inhibitor concentration range is too low; Inhibitor is not potent.	Extend the inhibitor dilution series to higher concentrations; Re-synthesize or re-purify the compound if potency is unexpectedly low.

Conclusion

This application note provides a validated, step-by-step protocol for accurately determining the in vitro potency of pyrrolopyrimidine inhibitors against ATR kinase. By adhering to the principles of robust assay design, including proper controls, optimized reagent concentrations, and rigorous data analysis, researchers can generate high-quality, reproducible IC50 data. This information is crucial for the structure-activity relationship (SAR) studies that drive the discovery and development of next-generation cancer therapeutics targeting the DNA Damage Response.

References

• Zhang, J. H., Chung, T. D., & Oldenburg, K. R. (1999). A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays. Journal of Biomolecular Screening, 4(2), 67–73. [Link]

• Shiloh, Y. (2003). DNA Damage Sensing by the ATM and ATR Kinases. PMC - PubMed Central - NIH. [Link]

• Wikipedia. (n.d.). Z-factor. [Link]

• Wilson, Z., et al. (2020). ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib. Cancer Research - AACR Journals. [Link]

• Lecona, E., & Fernandez-Capetillo, O. (2016). Functions, Regulation, and Therapeutic Implications of the ATR Checkpoint Pathway. Annual Review of Genetics. [Link]

• Xiao, H., et al. (2021). Issues of Z-factor and an approach to avoid them for quality control in high-throughput screening studies. Bioinformatics | Oxford Academic. [Link]

• Shin, A. (n.d.). Z-factors. BIT 479/579 High-throughput Discovery. [Link]

• On HTS. (2023). Z-factor. [Link]

• Karnitz, L. M., & Zou, L. (2015). Molecular Pathways: Targeting ATR in Cancer Therapy. AACR Journals. [Link]

• Yap, T. A., et al. (2021). Ceralasertib (AZD6738), an Oral ATR Kinase Inhibitor, in Combination with Carboplatin in Patients with Advanced Solid Tumors. SciSpace. [Link]

• Lee, J. H., & Paull, T. T. (2021). Activation of ATR-related protein kinase upon DNA damage recognition. PMC - NIH. [Link]

• BMG LABTECH. (n.d.). Promega ADP-Glo kinase assay. [Link]

• Zeman, M. K., & Cimprich, K. A. (2014). The ATM-Chk2 and ATR-Chk1 pathways in DNA damage signaling and cancer. Oncogene. [Link]

• Eurofins Discovery. (n.d.). ATR /ATRIP Human PIKK Kinase Enzymatic [Km ATP] KinaseProfiler LeadHunter Assay. [Link]

• edX. (n.d.). IC50 Determination. [Link]

• Sino Biological. (n.d.). Assay Buffer and Co-factors: Kinase Assay Buffer I. [Link]

• ChemHelp ASAP. (2021, January 12). measuring enzyme inhibition by drugs. YouTube. [Link]

• Neobiotech. (n.d.). NB-64-132171-50mg | ATR kinase substrate peptide. [Link]

• Wikipedia. (n.d.). IC50. [Link]

• Petr, K. (2022). A two-point IC50 method for evaluating the biochemical potency of irreversible enzyme inhibitors. bioRxiv. [Link]

• Kim, J., & Kim, J. (2018). In vitro NLK Kinase Assay. PMC - NIH. [Link]

• Adriaenssens, E. (2023). In vitro kinase assay. Protocols.io. [Link]

• Kim, S. T., et al. (2009). Inhibition of ATR protein kinase activity by schisandrin B in DNA damage response. Nucleic Acids Research | Oxford Academic. [Link]

• Patsnap Synapse. (2024). What are ATR inhibitors and how do they work? [Link]

• Synapse. (2023). What are ATR inhibitors and how do you quickly get the latest development progress? [Link]

• Reaction Biology. (n.d.). ATR Kinase Assay Service. [Link]

• Scilit. (2026). Recent Development of ATR Inhibitors for Cancer Therapy. [Link]

• Kim, H. J., & Lee, J. H. (2023). Emerging strategies for cancer therapy by ATR inhibitors. PMC - NIH. [Link]

• Wang, Y., & Ye, M. (2017). Current technologies to identify protein kinase substrates in high throughput. PMC. [Link]

• ResearchGate. (n.d.). Application of substrate peptides for the in vitro 96‐well plate assay,... [Link]

Sources

• 1. annualreviews.org [annualreviews.org]
• 2. aacrjournals.org [aacrjournals.org]
• 3. What are ATR inhibitors and how do they work? [synapse.patsnap.com]
• 4. DNA Damage Sensing by the ATM and ATR Kinases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Activation of ATR-related protein kinase upon DNA damage recognition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Emerging strategies for cancer therapy by ATR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. What are ATR inhibitors and how do you quickly get the latest development progress? [synapse.patsnap.com]
• 9. scilit.com [scilit.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. selleckchem.com [selleckchem.com]
• 12. axonmedchem.com [axonmedchem.com]
• 13. scispace.com [scispace.com]
• 14. ADP-Glo™ Kinase Assay [worldwide.promega.com]
• 15. promega.com [promega.com]
• 16. ADP-Glo™ Kinase Assay Protocol [worldwide.promega.com]
• 17. promega.com [promega.com]
• 18. bmglabtech.com [bmglabtech.com]
• 19. Kinase Assay Buffer I (ab189135) | Abcam [abcam.com]
• 20. sinobiological.com [sinobiological.com]
• 21. Kinase Buffer (10X) | Cell Signaling Technology [cellsignal.com]
• 22. eurofinsdiscovery.com [eurofinsdiscovery.com]
• 23. reactionbiology.com [reactionbiology.com]
• 24. courses.edx.org [courses.edx.org]
• 25. IC50 - Wikipedia [en.wikipedia.org]
• 26. m.youtube.com [m.youtube.com]
• 27. Z-factor - Wikipedia [en.wikipedia.org]
• 28. A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. academic.oup.com [academic.oup.com]
• 30. Z-factors – BIT 479/579 High-throughput Discovery [htds.wordpress.ncsu.edu]
• 31. assay.dev [assay.dev]

Application Notes and Protocols for 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine as a Tool Compound in DNA Damage Response Research

For Research Use Only. Not for use in diagnostic procedures.

Introduction

The DNA Damage Response (DDR) is a sophisticated signaling network essential for maintaining genomic integrity. This network detects DNA lesions, activates cell cycle checkpoints, and initiates DNA repair. A key regulator in the DDR, particularly in response to replication stress and single-stranded DNA breaks, is the Ataxia Telangiectasia and Rad3-related (ATR) kinase.[1][2][3] Cancer cells, which often exhibit high levels of replication stress and may have defects in other DDR pathways, are particularly dependent on the ATR signaling pathway for survival.[3][4] This dependency makes ATR a compelling target for cancer therapy.

Small molecule inhibitors serve as invaluable tools for dissecting the complexities of the DDR. The compound 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine belongs to a class of molecules identified as potent inhibitors of ATR kinase.[1][2] While specific biological data for this particular compound is not extensively published, its structural similarity to known ATR inhibitors suggests it functions by targeting the ATR kinase activity. This document provides detailed application notes and protocols for utilizing 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine as a tool compound to investigate the DNA damage response.

Mechanism of Action

2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine is predicted to function as an ATP-competitive inhibitor of ATR kinase. Upon activation by DNA damage, particularly single-stranded DNA (ssDNA) that forms at stalled replication forks, ATR phosphorylates a multitude of downstream substrates.[3][4] A primary and critical substrate is the checkpoint kinase 1 (Chk1).[4] The phosphorylation of Chk1 orchestrates cell cycle arrest, predominantly at the G2/M checkpoint, to provide time for DNA repair. By inhibiting the kinase activity of ATR, 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine is expected to abrogate this signaling cascade, leading to the suppression of Chk1 phosphorylation, a failure to initiate cell cycle checkpoints, and an accumulation of DNA damage. This can ultimately lead to synthetic lethality in cancer cells with existing DDR defects.[5]

Caption: General experimental workflow.

D. Cell Viability and Sensitization Assays

These assays are used to determine the cytotoxic effects of the compound alone and in combination with DNA-damaging agents.

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere for 24 hours. [5]2. Treatment: Treat the cells with a range of concentrations of 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine, either alone or in combination with a fixed concentration of a chemotherapeutic agent (e.g., cisplatin, carboplatin). Include appropriate vehicle and single-agent controls.

• Incubation: Incubate the cells for a specified period, typically 48 to 72 hours. [5]4. Viability Assessment: Use a suitable cell viability reagent, such as MTT or a resazurin-based assay, according to the manufacturer's instructions. [5]5. Data Acquisition: Measure the absorbance or fluorescence using a plate reader. [5]6. Data Analysis: Normalize the readings to the vehicle-treated control cells to determine the percentage of cell viability. Plot the results as a dose-response curve to calculate the IC50 value (the concentration that inhibits 50% of cell growth). [5]

Data Interpretation and Troubleshooting

Experiment	Expected Outcome with ATR Inhibition	Potential Troubleshooting
Western Blotting	Decreased phosphorylation of Chk1 and other ATR substrates. Increased γH2AX levels, especially in combination with DNA damaging agents.	No change in phosphorylation: Confirm compound solubility and activity. Check antibody quality. High background: Optimize blocking conditions and antibody concentrations.
Immunofluorescence	Abrogation of S/G2 checkpoint arrest. Increased number and persistence of γH2AX foci, indicating unresolved DNA damage.	Faint or no foci: Ensure proper fixation and permeabilization. Titrate primary antibody. High background fluorescence: Optimize blocking and washing steps. Use an antifade mounting medium.
Cell Viability Assay	Dose-dependent decrease in cell viability. Sensitization to DNA-damaging agents, indicated by a leftward shift in the dose-response curve of the chemotherapeutic agent.	High variability: Ensure uniform cell seeding. Check for edge effects on the plate. Inconsistent IC50 values: Standardize incubation times and reagent addition.

References

• BenchChem. (n.d.). Application Notes and Protocols for ATR Inhibitors in Cell Culture.
• National Center for Biotechnology Information. (n.d.). Protocol for Quantifying γH2AX Foci in Irradiated Cells Using Immunofluorescence and Fiji Software - PMC.
• Bio-protocol. (n.d.). In-solution Staining and Arraying Method for the Immunofluorescence Detection of γH2AX Foci Optimized for Clinical Applications.
• Bio-protocol. (n.d.). Western Blot of DNA Damage Proteins.
• BenchChem. (n.d.). Application Notes and Protocols for ATR-IN-22 in Cell Culture Experiments.
• ResearchGate. (n.d.). Protocol for Quantifying γH2AX Foci in Irradiated Cells Using Immunofluorescence and Fiji Software.
• PubMed. (n.d.). Immunofluorescence Analysis of γ-H2AX Foci in Mammalian Fibroblasts at Different Phases of the Cell Cycle.
• Springer Nature Experiments. (n.d.). Immunofluorescence Analysis of γ-H2AX Foci in Mammalian Fibroblasts at Different Phases of the Cell Cycle.
• Abcam. (n.d.). MTT assay protocol.
• National Center for Biotechnology Information. (n.d.). Methods to Monitor DNA Repair Defects and Genomic Instability in the Context of a Disrupted Nuclear Lamina.
• PubMed. (2023). Discovery of New Pyrrolo[2,3- d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers.
• BenchChem. (n.d.). Application Note: Western Blotting for DNA Damage Markers Following LP-184 Treatment.
• ResearchGate. (n.d.). Pyrrolo[2,3- d ]pyrimidine and Pyrazolo[3,4- d ]pyrimidine Derivatives as Selective Inhibitors of the EGF Receptor Tyrosine Kinase.
• PubMed Central. (2020). Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold.
• National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual.
• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods.
• DOI. (n.d.). Molecular profiling of chemotherapy-resistant breast cancer reveals DNA methylation remodeling associated with the acquisition of paclitaxel resistance.
• ResearchGate. (n.d.). western blotting of proteins involved in Dna damage response....
• Bentham Science Publishers. (2024). Amide Functionalized Novel Pyrrolo-pyrimidine Derivative as Anticancer Agents: Synthesis, Characterization and Molecular Docking Studies.
• BenchChem. (n.d.). Western Blot Analysis for DNA Damage Response: A Comparative Guide to Sapurimycin and Other Genotoxic Agents.
• MDPI. (n.d.). Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives.
• National Center for Biotechnology Information. (n.d.). ATR Kinase Inhibition Protects Non-cycling Cells from the Lethal Effects of DNA Damage and Transcription Stress.
• National Center for Biotechnology Information. (n.d.). Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy.
• PubMed. (2022). Discovery of 6,7-dihydro-5H-pyrrolo[3,4-d] pyrimidine derivatives as a new class of ATR inhibitors.
• MDPI. (2023). Design, Synthesis, and Biological Evaluation of Potent and Selective Inhibitors of Ataxia Telangiectasia Mutated and Rad3-Related (ATR) Kinase for the Efficient Treatment of Cancer.
• PubMed Central. (n.d.). ATR inhibition radiosensitizes cells through augmented DNA damage and G2 cell cycle arrest abrogation.
• ResearchGate. (n.d.). Discovery of 6,7-dihydro-5H-pyrrolo[3,4-d] pyrimidine derivatives as a new class of ATR inhibitors.
• PubMed Central. (2017). ATR Inhibitors as Potential Treatment for Cancers.
• PubMed. (n.d.). Repair of DNA-containing pyrimidine dimers.
• BenchChem. (n.d.). 2,4-dichloro-5-methyl-6,7-dihydro-5H-pyrrolo[2,3-d]pyrimidine.
• Cambridge Core. (2014). Chemical strategies for development of ATR inhibitors.
• RC. (n.d.). 2-(TRIFLUOROMETHYL)-6 7-DIHYDRO-5H-PYRROLO[3 4-D]PYRIMIDINE.
• MDPI. (n.d.). Chloroquine Potentiates the Chemotherapeutic Effect of Carboplatin and ATR/Chk1 Inhibitors by Increasing the Replication Stress.
• PubMed. (2023). Discovery of novel 7,7-dimethyl-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidines as ATR inhibitors based on structure-based drug design.
• National Center for Biotechnology Information. (2022). Discovery of 5,7-Dihydro-6H-pyrrolo[2,3-d]pyrimidin-6-ones as Highly Selective CDK2 Inhibitors.
• Wikipedia. (n.d.). Pyrimidine dimer.
• (n.d.). DNA damage induced by ultraviolet radiation in coral-reef microbial communities.

Sources

• 1. sci-hub.box [sci-hub.box]
• 2. crescentchemical.com [crescentchemical.com]
• 3. US8415355B2 - Pyrrolopyrimidine compounds and their uses - Google Patents [patents.google.com]
• 4. mdpi.com [mdpi.com]
• 5. CAS 905274-04-6 | 2-(Trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-D]pyrimidine - Synblock [synblock.com]

Application Notes &amp; Protocols: Pyrrolo[2,3-d]pyrimidine Derivatives as Tyrosine Kinase Inhibitors

Prepared for: Researchers, Scientists, and Drug Development Professionals From: Gemini, Senior Application Scientist

Introduction: The Strategic Importance of the Pyrrolo[2,3-d]pyrimidine Scaffold

The pyrrolo[2,3-d]pyrimidine core is a privileged scaffold in modern medicinal chemistry, particularly in the discovery of potent and selective kinase inhibitors.[1] Its structure is a deaza-isostere of adenine, the nitrogenous base of adenosine triphosphate (ATP), which allows it to function as an effective "hinge-binding" motif within the ATP-binding pocket of numerous kinases.[1][2][3] This structural mimicry provides a versatile platform for developing targeted therapeutics.[1]

Tyrosine kinases are a critical class of enzymes that regulate a vast number of cellular processes, including growth, differentiation, and survival.[2][4] Their dysregulation is a hallmark of many diseases, most notably cancer and autoimmune disorders.[5][6] The clinical success of pyrrolo[2,3-d]pyrimidine derivatives, such as Tofacitinib (a Janus kinase inhibitor for rheumatoid arthritis)[7][8][9] and Ruxolitinib (a JAK1/2 inhibitor for myelofibrosis),[10][11] validates this scaffold as a cornerstone for the development of next-generation tyrosine kinase inhibitors (TKIs).

This guide provides a detailed overview of the mechanism, key experimental considerations, and validated protocols for evaluating the activity of novel pyrrolo[2,3-d]pyrimidine-based TKIs.

Core Mechanism of Action: Interruption of JAK-STAT Signaling

A primary mechanism through which pyrrolo[2,3-d]pyrimidine derivatives exert their therapeutic effects is by inhibiting the Janus Kinase (JAK) family of non-receptor tyrosine kinases.[8][11] JAKs are central components of the JAK-STAT signaling pathway, which transmits signals from extracellular cytokines and growth factors to the nucleus, leading to the transcription of genes involved in immunity, inflammation, and hematopoiesis.[12][13][14][15]

The canonical JAK-STAT pathway proceeds as follows:

• Ligand Binding: A cytokine (e.g., an interleukin or interferon) binds to its specific cell surface receptor.

• JAK Activation: This binding event brings the receptor-associated JAKs into close proximity, allowing them to trans-phosphorylate and activate each other.

• STAT Recruitment & Phosphorylation: The activated JAKs then phosphorylate tyrosine residues on the intracellular domain of the receptor. These phosphorylated sites act as docking stations for Signal Transducer and Activator of Transcription (STAT) proteins.[14] Once docked, STATs are themselves phosphorylated by the JAKs.

• Dimerization & Nuclear Translocation: Phosphorylated STATs dissociate from the receptor, form homo- or heterodimers, and translocate into the nucleus.[12][14]

• Gene Transcription: Inside the nucleus, STAT dimers bind to specific DNA sequences to regulate the transcription of target genes, many of which are pro-inflammatory.[13][16]

Pyrrolo[2,3-d]pyrimidine-based inhibitors, like Tofacitinib and Ruxolitinib, function by competitively binding to the ATP-binding site on the JAK enzymes, thereby preventing the phosphorylation and activation cascade.[11][17][18] This effectively blocks the downstream signaling and suppresses the associated immune and inflammatory responses.[8][19]

Figure 1. The JAK-STAT signaling pathway and the inhibitory action of pyrrolo[2,3-d]pyrimidine derivatives.

Application Notes: Key Considerations for Researchers

A. Rationale for Both Biochemical and Cell-Based Assays

It is critical to employ a dual-assay strategy. Biochemical assays (Protocol 1) use purified enzymes and substrates to determine direct inhibitory potency (e.g., IC50) and mechanism of action (e.g., ATP competition).[20] However, these assays do not account for cellular factors. Cell-based assays (Protocol 2) are essential to confirm that the compound can permeate the cell membrane, engage the target kinase in its native environment, and produce the desired downstream biological effect.[21][22] Discrepancies between biochemical and cellular potency can reveal issues with cell permeability, compound stability, or off-target effects.[22]

B. The Importance of Kinase Selectivity Profiling

The human kinome consists of over 500 kinases, many of which share structural similarities in their ATP-binding pockets.[20] Therefore, a potent inhibitor of one kinase may have unintended activity against others, leading to off-target toxicities.[23] It is imperative to profile lead compounds against a broad panel of kinases to determine their selectivity.[20][24] This is typically done as a fee-for-service by specialized vendors. The data generated helps to build a structure-activity relationship (SAR) and select candidates with the cleanest safety profile for further development.[1][25]

C. Understanding ATP Concentration in Assays

Because most pyrrolo[2,3-d]pyrimidine derivatives are ATP-competitive, the measured IC50 value in a biochemical assay is highly dependent on the ATP concentration used.[17] Assays run at low ATP concentrations (often at or below the Michaelis-Menten constant, Km) will yield more potent IC50 values.[24] For a more physiologically relevant assessment, assays should be performed at an ATP concentration that mimics intracellular levels (typically 1-5 mM), although this can make it harder to detect inhibition. It is standard practice to report the ATP concentration at which an IC50 value was determined.

Experimental Protocols

Protocol 1: In Vitro Biochemical Kinase Inhibition Assay

This protocol provides a framework for determining the IC50 of a test compound against a purified tyrosine kinase using a non-radioactive, luminescence-based assay format (e.g., ADP-Glo™).

Objective: To quantify the direct inhibitory effect of a pyrrolo[2,3-d]pyrimidine derivative on the enzymatic activity of a target tyrosine kinase.

Figure 2. General workflow for an in vitro luminescence-based kinase inhibition assay.

Materials:

• Test Compound (pyrrolo[2,3-d]pyrimidine derivative)

• DMSO (for compound dilution)

• Purified, active target tyrosine kinase (e.g., recombinant JAK2)

• Kinase-specific peptide substrate

• ATP solution

• Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/ml BSA)

• Assay Plates (e.g., white, 384-well, low-volume)

• Luminescence-based kinase assay kit (e.g., ADP-Glo™ Kinase Assay, Promega)

• Multichannel pipettes and a plate reader with luminescence detection

Methodology:

• Compound Preparation: Prepare a 10-point, 3-fold serial dilution of the test compound in DMSO. A typical starting concentration is 100 µM. Also prepare a DMSO-only control (vehicle control).

• Assay Plate Setup:

  • Add 1 µL of the serially diluted compound or DMSO control to the appropriate wells of the 384-well plate.

  • Prepare a master mix containing kinase assay buffer, the purified kinase, and the peptide substrate at 2X the final desired concentration.

  • Add 10 µL of this master mix to each well.

  • Include a "no enzyme" control (background) by adding a master mix without the kinase to a set of wells.

  • Incubate for 10-15 minutes at room temperature.

• Initiate Kinase Reaction:

  • Prepare a 2X ATP solution in kinase assay buffer. The final concentration should be at or near the Km of the kinase for ATP.

  • Add 10 µL of the 2X ATP solution to all wells to start the reaction. The final reaction volume is 20 µL.

• Reaction Incubation: Incubate the plate at room temperature for 60 minutes. The incubation time may require optimization depending on the activity of the kinase.

• Signal Detection:

  • Stop the kinase reaction by adding 20 µL of ADP-Glo™ Reagent to each well. This will deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add 40 µL of Kinase Detection Reagent to each well to convert the generated ADP into a luminescent signal. Incubate for 30 minutes at room temperature.

• Data Acquisition: Measure the luminescence signal using a plate reader.

• Data Analysis:

  • Subtract the "no enzyme" background signal from all other wells.

  • Calculate the percent inhibition for each compound concentration relative to the DMSO (0% inhibition) and a positive control inhibitor or "no enzyme" (100% inhibition) controls.

  • Plot the percent inhibition versus the log of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 2: Cellular Target Engagement Assay (Western Blot)

This protocol describes how to assess the ability of a test compound to inhibit cytokine-induced phosphorylation of a downstream target (STAT3) in a relevant cell line.

Objective: To determine the cellular potency (IC50) of a pyrrolo[2,3-d]pyrimidine derivative by measuring the inhibition of a specific intracellular phosphorylation event.

Figure 3. Workflow for a cell-based Western blot assay to measure kinase inhibition.

Materials:

• A relevant human cell line (e.g., TF-1 or HeLa cells, which are responsive to cytokines)

• Cell Culture Medium (e.g., RPMI or DMEM) with Fetal Bovine Serum (FBS) and antibiotics

• Cytokine for stimulation (e.g., Interleukin-6, IL-6)

• Test Compound and DMSO

• Phosphate-Buffered Saline (PBS)

• Lysis Buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels, running and transfer buffers

• PVDF or nitrocellulose membranes

• Primary antibodies: Rabbit anti-phospho-STAT3 (Tyr705) and Rabbit anti-total-STAT3

• Secondary antibody: HRP-conjugated anti-rabbit IgG

• Chemiluminescent substrate (ECL)

• Imaging system (e.g., ChemiDoc)

Methodology:

• Cell Culture: Seed cells in 6-well plates at a density that will result in 80-90% confluency on the day of the experiment. Allow them to adhere and grow for 24 hours.

• Serum Starvation: To reduce basal level of STAT phosphorylation, replace the growth medium with serum-free medium and incubate for 4-6 hours.

• Compound Treatment: Prepare serial dilutions of the test compound in serum-free medium. Add the diluted compound to the cells and pre-incubate for 1-2 hours. Include a DMSO vehicle control.

• Stimulation: Add the cytokine (e.g., IL-6 at 20 ng/mL final concentration) to all wells except for the unstimulated negative control. Incubate for 20-30 minutes at 37°C.

• Cell Lysis:

  • Quickly wash the cells twice with ice-cold PBS.

  • Add 100-150 µL of ice-cold lysis buffer to each well.

  • Scrape the cells, transfer the lysate to microcentrifuge tubes, and centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Protein Quantification: Determine the protein concentration of each supernatant using a BCA assay.

• Western Blotting:

  • Normalize the protein amounts for each sample and prepare them for SDS-PAGE by adding loading buffer and boiling.

  • Load 20-30 µg of protein per lane and run the SDS-PAGE gel.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane (e.g., with 5% BSA in TBST) for 1 hour.

  • Incubate the membrane with the primary antibody against phospho-STAT3 (p-STAT3) overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an ECL substrate and an imaging system.

• Stripping and Re-probing: After imaging, strip the membrane and re-probe with the primary antibody for total STAT3 to serve as a loading control.

• Data Analysis:

  • Perform densitometry analysis on the bands using software like ImageJ.

  • For each sample, calculate the ratio of the p-STAT3 signal to the total STAT3 signal to normalize for protein loading.

  • Plot the normalized p-STAT3 signal versus the log of compound concentration to determine the cellular IC50.

Data Presentation and Interpretation

The data from these assays should be compiled to build a comprehensive profile of the inhibitor. Potency and selectivity are key parameters.

Table 1: Sample Inhibitor Profile for Compound XYZ

Target Kinase	Biochemical IC50 (nM) (ATP = 10 µM)	Cellular p-STAT3 IC50 (nM)	Selectivity (Fold vs. JAK2)
JAK1	15	150	3x
JAK2	5	60	1x (On-Target)
JAK3	50	450	10x
TYK2	80	>1000	16x
VEGFR2	>10,000	Not Determined	>2000x

Interpretation:

• Potency: Compound XYZ is a potent inhibitor of JAK2 in a biochemical assay (IC50 = 5 nM).

• Cellular Efficacy: The 12-fold shift between the biochemical and cellular IC50 for JAK2 (5 nM vs. 60 nM) is common and can be attributed to factors like cell membrane permeability and competition with high intracellular ATP levels.

• Selectivity: The compound shows good selectivity for JAK2 over JAK3 and TYK2, but only modest selectivity over JAK1. It is highly selective against the unrelated tyrosine kinase VEGFR2. This profile helps predict both on-target efficacy and potential off-target effects mediated by JAK1 inhibition.

References

• Wikipedia. (n.d.). JAK-STAT signaling pathway. Retrieved from [Link]

• Wikipedia. (n.d.). Ruxolitinib. Retrieved from [Link]

• Flanagan, M. E., et al. (2010). The mechanism of action of tofacitinib – an oral Janus kinase inhibitor for the treatment of rheumatoid arthritis.

• StatPearls. (2023). Ruxolitinib. NCBI Bookshelf. Retrieved from [Link]

• Incyte Corporation. (n.d.). Mechanism of action. Jakafi® (ruxolitinib). Retrieved from [Link]

• Aaronson, D. S., & Horvath, C. M. (2002).

• Patsnap Synapse. (2024). What is the mechanism of Tofacitinib Citrate?. Retrieved from [Link]

• Patsnap Synapse. (2025). What is the mechanism of action of Ruxolitinib Phosphate?. Retrieved from [Link]

• Sino Biological. (n.d.). Jak-Stat Signaling Pathway. Retrieved from [Link]

• Hu, X., et al. (2021). The JAK/STAT pathway: Extracellular signals, diseases, immunity, and therapeutic regimens. Frontiers in Cell and Developmental Biology.

• PathWhiz. (n.d.). Ruxolitinib Mechanism of Action Action Pathway. Retrieved from [Link]

• Metwally, K., & Abo-Dya, N. E. (2024). Pyrrolo[2,3-D]Pyrimidines as EGFR and VEGFR Kinase Inhibitors: A Comprehensive SAR Review. Current Medicinal Chemistry.

• Creative Diagnostics. (n.d.). JAK-STAT Signaling Pathway. Retrieved from [Link]

• Dr.Oracle. (2025). What class of drug is tofacitinib (Janus kinase inhibitor)?. Retrieved from [Link]

• Versus Arthritis. (n.d.). Tofacitinib. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Tofacitinib. PubChem. Retrieved from [Link]

• Metwally, K., & Abo-Dya, N. E. (2024). Pyrrolo[2,3-D]Pyrimidines as EGFR and VEGFR Kinase Inhibitors: A Comprehensive SAR Review. Current Medicinal Chemistry.

• Eurofins Discovery. (n.d.). Cell-based Tyrosine Kinase Assays. Retrieved from [Link]

• Chen, H., et al. (2013). Computational analysis of kinase inhibitor selectivity using structural knowledge.
• Xi, B., et al. (2008). Label-free and real-time cell-based kinase assay for screening selective and potent receptor tyrosine kinase inhibitors using microelectronic sensor array. Assay and Drug Development Technologies.
• Kumar, A., et al. (2024). Pyrrolo[2,3-d]pyrimidines as potential kinase inhibitors in cancer drug discovery: A critical review. Bioorganic Chemistry.
• Gao, J., et al. (2023). Screening assays for tyrosine kinase inhibitors: A review. Journal of Pharmaceutical and Biomedical Analysis.
• van der Wouden, P. A., et al. (2011). A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. British Journal of Pharmacology.
• Wang, S., et al. (2021).
• Al-Ostoot, F. H., et al. (2023). Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers. Pharmaceuticals.

• Reaction Biology. (2024). Testing kinase inhibitors where it matters: Drug screening in intact cells. Retrieved from [Link]

• Anastassiadis, T., et al. (2011). Activity-based kinase profiling of approved tyrosine kinase inhibitors.
• Davare, M. A., et al. (2013). Structural insight into selectivity and resistance profiles of ROS1 tyrosine kinase inhibitors.
• Gao, J., et al. (2023). Screening assays for tyrosine kinase inhibitors: A review. Journal of Pharmaceutical and Biomedical Analysis.
• Levitzki, A. (2013). Tyrosine kinase inhibitors: views of selectivity, sensitivity, and clinical performance. Annual Review of Pharmacology and Toxicology.

• Takara Bio. (n.d.). Universal Tyrosine Kinase Assay Kit. Retrieved from [Link]

• Adriaenssens, E., et al. (2024). In vitro kinase assay. protocols.io. Retrieved from [Link]

Sources

• 1. Pyrrolo[2,3-d]pyrimidines as potential kinase inhibitors in cancer drug discovery: A critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benthamdirect.com [benthamdirect.com]
• 3. Pyrrolo[2,3-D]Pyrimidines as EGFR and VEGFR Kinase Inhibitors: A Comprehensive SAR Review - Metwally - Current Medicinal Chemistry [rjpbr.com]
• 4. Screening assays for tyrosine kinase inhibitors: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. creative-diagnostics.com [creative-diagnostics.com]
• 6. Tyrosine kinase inhibitors: views of selectivity, sensitivity, and clinical performance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. clinexprheumatol.org [clinexprheumatol.org]
• 8. What is the mechanism of Tofacitinib Citrate? [synapse.patsnap.com]
• 9. Tofacitinib | Arthritis UK [arthritis-uk.org]
• 10. Ruxolitinib - Wikipedia [en.wikipedia.org]
• 11. Ruxolitinib - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. JAK-STAT signaling pathway - Wikipedia [en.wikipedia.org]
• 13. The JAK/STAT Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 14. sinobiological.com [sinobiological.com]
• 15. Frontiers | JAK/STAT pathway: Extracellular signals, diseases, immunity, and therapeutic regimens [frontiersin.org]
• 16. hcp.jakafi.com [hcp.jakafi.com]
• 17. What is the mechanism of action of Ruxolitinib Phosphate? [synapse.patsnap.com]
• 18. droracle.ai [droracle.ai]
• 19. PathWhiz [pathbank.org]
• 20. A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Label-free and real-time cell-based kinase assay for screening selective and potent receptor tyrosine kinase inhibitors using microelectronic sensor array - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. reactionbiology.com [reactionbiology.com]
• 23. academic.oup.com [academic.oup.com]
• 24. researchgate.net [researchgate.net]
• 25. pnas.org [pnas.org]

Application Notes &amp; Protocols: Preclinical Evaluation of Trifluoromethyl Pyrimidines in Non-Small Cell Lung Cancer (NSCLC) Models

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the experimental use of novel trifluoromethyl pyrimidine compounds in preclinical non-small cell lung cancer (NSCLC) models. The pyrimidine scaffold is a cornerstone of many approved targeted therapies, and the addition of a trifluoromethyl (CF3) group can significantly enhance drug-like properties such as metabolic stability and bioavailability.[1][2][3] We offer detailed, field-proven protocols for the systematic evaluation of these compounds, from initial in vitro screening to in vivo efficacy studies, with a focus on two of the most critical oncogenic drivers in NSCLC: the Epidermal Growth Factor Receptor (EGFR) and the KRAS proto-oncogene.[4][5] The methodologies herein are designed to establish a robust preclinical data package, elucidating mechanism of action, potency, and potential therapeutic efficacy.

Introduction: The Rationale for Trifluoromethyl Pyrimidines in NSCLC

Non-small cell lung cancer accounts for approximately 85% of all lung cancer cases and is a leading cause of cancer-related mortality worldwide.[4] The advent of precision medicine, guided by molecular profiling, has revolutionized treatment for subsets of patients with specific oncogenic driver mutations.[6][7][8] Among the most important of these are activating mutations in EGFR and KRAS.[5][9]

The pyrimidine core is a privileged scaffold in kinase inhibitor design, forming the backbone of numerous FDA-approved drugs.[1] The strategic incorporation of a trifluoromethyl (CF3) moiety is a key medicinal chemistry tactic used to improve pharmacological properties. The strong electron-withdrawing nature of the CF3 group can modulate the pKa of nearby functional groups, enhance binding affinity, and, critically, block sites of metabolism, thereby increasing the compound's stability and half-life.[2]

This guide outlines a logical, stepwise approach to characterize novel trifluoromethyl pyrimidine derivatives against these key NSCLC targets.

Core Mechanisms of Action in NSCLC

Inhibition of the EGFR Signaling Pathway

In a significant fraction of NSCLC cases, particularly in adenocarcinomas, tumor growth is driven by activating mutations in the EGFR tyrosine kinase domain (e.g., exon 19 deletions or the L858R point mutation).[1][10] Trifluoromethyl pyrimidine-based compounds are frequently designed as ATP-competitive EGFR tyrosine kinase inhibitors (TKIs).[4][11] They bind to the kinase active site, preventing autophosphorylation and blocking the downstream activation of pro-survival signaling cascades like the RAS-RAF-MEK-ERK and PI3K-AKT pathways. A crucial goal for next-generation inhibitors is to maintain activity against acquired resistance mutations, such as the T790M "gatekeeper" mutation.[1][4]

Caption: EGFR signaling pathway and the inhibitory action of a trifluoromethyl pyrimidine TKI.

Covalent Inhibition of KRAS G12C

KRAS was long considered "undruggable," but the discovery of a druggable pocket in the KRAS G12C mutant has led to a new class of targeted therapies.[5] The KRAS G12C mutation, present in about 13% of NSCLC adenocarcinomas, introduces a reactive cysteine residue.[5] Novel pyrimidine-based inhibitors have been developed to bind covalently to this cysteine, locking the KRAS protein in its inactive, GDP-bound state.[12][13] This prevents the SOS1-mediated exchange for GTP, thereby shutting down downstream effector pathways, including the phosphorylation of ERK and AKT.[12][13]

Caption: KRAS G12C signaling and covalent inhibition by a pyrimidine-based therapeutic.

Part I: In Vitro Evaluation Protocols

The initial phase of characterization involves a battery of cell-based assays to determine potency, selectivity, and cellular mechanism of action.

Workflow for In Vitro Screening

Caption: A logical workflow for the in vitro evaluation of candidate compounds.

Recommended NSCLC Cell Lines

Selection of appropriate cell lines is critical for interpreting results. The panel should include models with known driver mutations relevant to the compound's hypothesized target, as well as wild-type controls for selectivity.

Cell Line	Histology	Key Mutations	Target Relevance	Recommended Use
A549	Adenocarcinoma	KRAS G12S, WT EGFR	KRAS, Control	General cytotoxicity, KRAS pathway (non-G12C)
NCI-H358	Adenocarcinoma	KRAS G12C	KRAS G12C	Primary screen for G12C covalent inhibitors.[12][13]
NCI-H23	Adenocarcinoma	KRAS G12C	KRAS G12C	Confirmatory cell line for G12C inhibitors.[12][13]
PC-9	Adenocarcinoma	EGFR del E746-A750	EGFR (mutant)	Primary screen for EGFR inhibitors.
HCC827	Adenocarcinoma	EGFR del E746-A750	EGFR (mutant)	Confirmatory cell line for EGFR inhibitors.
NCI-H1975	Adenocarcinoma	EGFR L858R & T790M	EGFR (resistant)	Screen for activity against T790M resistance.[10]
Calu-3	Adenocarcinoma	WT EGFR, WT KRAS	Control	Assess off-target cytotoxicity.

Protocol 1: Cell Viability Assay (MTT/MTS)

• Causality: This assay provides the half-maximal inhibitory concentration (IC50), a primary metric of compound potency. It measures the metabolic activity of cells, which correlates with cell number and viability.[14]

• Methodology:

  • Cell Seeding: Seed NSCLC cells in a 96-well plate at a predetermined density (e.g., 3,000-8,000 cells/well) and allow them to adhere overnight.

  • Compound Treatment: Prepare a serial dilution of the trifluoromethyl pyrimidine compound (e.g., from 100 µM to 1 nM) in appropriate cell culture medium. Replace the medium in the wells with the compound dilutions. Include a vehicle control (e.g., 0.1% DMSO).

  • Incubation: Incubate the plate for 72 hours under standard cell culture conditions (37°C, 5% CO2).

  • Reagent Addition: Add MTT or MTS reagent to each well according to the manufacturer's protocol and incubate for 1-4 hours.

  • Data Acquisition: Measure the absorbance at the appropriate wavelength using a microplate reader.

  • Analysis: Normalize the absorbance values to the vehicle control. Plot the normalized values against the log of the compound concentration and fit a four-parameter logistic curve to calculate the IC50 value.

Protocol 2: Apoptosis Assay by Annexin V/Propidium Iodide (PI) Staining

• Causality: This protocol determines if the observed reduction in cell viability is due to the induction of programmed cell death (apoptosis). Annexin V binds to phosphatidylserine on the outer leaflet of apoptotic cells, while PI enters and stains the DNA of late apoptotic or necrotic cells with compromised membranes.[11][15]

• Methodology:

  • Treatment: Seed cells in a 6-well plate and treat with the test compound at relevant concentrations (e.g., 1x and 5x the IC50) for 24-48 hours.

  • Cell Harvesting: Collect both adherent and floating cells. Wash with cold PBS.

  • Staining: Resuspend cells in 1X Annexin V Binding Buffer. Add FITC-conjugated Annexin V and Propidium Iodide.

  • Incubation: Incubate for 15 minutes at room temperature in the dark.

  • Analysis: Analyze the stained cells immediately using a flow cytometer. Quantify the percentage of cells in each quadrant (Live, Early Apoptosis, Late Apoptosis, Necrotic).

Protocol 3: Western Blot for Target Engagement

• Causality: This is a self-validating step to confirm that the compound inhibits its intended molecular target within the cell. For an EGFR inhibitor, a decrease in phosphorylated EGFR (p-EGFR) is expected. For a KRAS G12C inhibitor, a decrease in downstream phosphorylated ERK (p-ERK) and AKT (p-AKT) confirms pathway inhibition.[12][13]

• Methodology:

  • Treatment & Lysis: Treat cells with the compound for a short duration (e.g., 2-6 hours) to observe direct effects on signaling. Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Protein Quantification: Determine protein concentration using a BCA assay.

  • SDS-PAGE: Separate 20-30 µg of protein per lane on a polyacrylamide gel.

  • Transfer: Transfer the separated proteins to a PVDF membrane.

  • Blocking & Antibody Incubation: Block the membrane (e.g., with 5% BSA or milk) and incubate with primary antibodies overnight (e.g., anti-p-EGFR, anti-total-EGFR, anti-p-ERK, anti-total-ERK, anti-Actin).

  • Secondary Antibody & Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody. Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Analysis: Quantify band intensity and normalize phosphorylated protein levels to total protein levels.

Part II: In Vivo Evaluation Protocols

Promising candidates from in vitro testing must be evaluated in animal models to assess efficacy, toxicity, and pharmacodynamics in a complex biological system.

Workflow for In Vivo Efficacy Studies

Caption: Standard workflow for conducting an in vivo xenograft study.

Model Selection: CDX vs. PDX

• Cell Line-Derived Xenografts (CDX): These models involve implanting cultured cancer cell lines (e.g., NCI-H358, NCI-H1975) into immunodeficient mice. They are reproducible, cost-effective, and useful for initial efficacy screening.

• Patient-Derived Xenografts (PDX): These models are established by implanting fresh tumor fragments from a patient directly into immunodeficient mice.[16] PDX models better preserve the histological and genetic characteristics of the original tumor, including its complex heterogeneity, making them more predictive of clinical outcomes.[17][18] It is highly recommended to test lead compounds in a small panel of well-characterized NSCLC PDX models.

Protocol 4: Subcutaneous Xenograft Efficacy Study

• Causality: This protocol directly measures the compound's ability to inhibit tumor growth in a living organism, providing the most critical preclinical efficacy data. Monitoring body weight serves as a primary indicator of systemic toxicity.

• Methodology:

  • Animal Model: Use immunodeficient mice (e.g., NOD/SCID or NU/NU nude mice), 6-8 weeks old.

  • Tumor Implantation: Subcutaneously inject 5-10 million NSCLC cells (resuspended in PBS and Matrigel) into the right flank of each mouse. For PDX models, implant a small tumor fragment (2-3 mm³).

  • Tumor Monitoring: Allow tumors to grow. Measure tumor volume with digital calipers 2-3 times per week using the formula: Volume = (Length x Width²) / 2.

  • Randomization: When tumors reach an average volume of 100-200 mm³, randomize the mice into treatment groups (e.g., n=8-10 mice per group):

    • Group 1: Vehicle Control (e.g., orally once daily)

    • Group 2: Test Compound (e.g., 30 mg/kg, orally once daily)

    • Group 3: Positive Control/Standard of Care (e.g., Osimertinib for an EGFR model)

  • Treatment: Administer the compound and vehicle for the duration of the study (typically 21-28 days). Monitor animal body weight and overall health daily.

  • Endpoint & Analysis: At the end of the study, euthanize the mice and excise the tumors. Weigh the final tumors. Calculate the Tumor Growth Inhibition (TGI) percentage using the formula: TGI (%) = [1 - (ΔT / ΔC)] x 100, where ΔT is the change in tumor volume for the treated group and ΔC is for the control group.

Data Presentation: In Vivo Efficacy

Quantitative results should be summarized for clear interpretation.

Treatment Group	Dose & Schedule	Mean Final Tumor Volume (mm³) ± SEM	TGI (%)	Mean Body Weight Change (%) ± SEM
Vehicle Control	N/A	1502 ± 155	-	+5.2 ± 1.1
Compound 9u	30 mg/kg, QD	451 ± 78	70.0%	-2.1 ± 0.8
Standard of Care	10 mg/kg, QD	398 ± 65	73.5%	+3.5 ± 0.9

Conclusion and Future Directions

The protocols detailed in this guide provide a robust framework for the preclinical characterization of novel trifluoromethyl pyrimidine compounds for the treatment of NSCLC. By systematically assessing potency, mechanism, and in vivo efficacy, researchers can build a compelling data package for lead candidate selection. Future studies should explore mechanisms of acquired resistance to these novel agents and investigate their potential in combination therapies, for instance, with immunotherapy or other targeted agents, to overcome resistance and improve patient outcomes.[5][19]

References

• Design, synthesis and antitumor activity of 5-trifluoromethylpyrimidine derivatives as EGFR inhibitors. (2022). National Institutes of Health. [Link]

• Pyrimidine derivatives as EGFR tyrosine kinase inhibitors in non-small-cell lung cancer: A comprehensive review. (2022). PubMed. [Link]

• Novel small molecule EGFR inhibitors as candidate drugs in non-small cell lung cancer. (n.d.). Dovepress. [Link]

• Discovery of novel pyrimidine-based KRAS-G12C inhibitors with potent anti-NSCLC activity via virtual screening and structure optimization. (2023). PubMed. [Link]

• Novel KRAS(G12C) inhibitor shows efficacy in models of KRAS-mutant NSCLC. (2022). BioWorld. [Link]

• Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives. (2022). PubMed Central. [Link]

• Patient-derived non-small cell lung cancer xenograft mirrors complex tumor heterogeneity. (n.d.). American Association for Cancer Research. [Link]

• KRAS Inhibitors Reach New Milestones in NSCLC. (2021). OncLive. [Link]

• Patient-derived xenograft models of non-small cell lung cancer for evaluating targeted drug sensitivity and resistance. (n.d.). PubMed Central. [Link]

• Current status of KRAS G12C inhibitors in NSCLC and the potential for combination with anti-PD-(L)1 therapy: a systematic review. (2024). PubMed Central. [Link]

• Multiple Studies Investigating KRAS G12C Inhibitors in NSCLC. (n.d.). Journal of Oncology Navigation & Survivorship. [Link]

• Known EGFR inhibitors approved or in advanced phase of drug development for NSCLC. (n.d.). ResearchGate. [Link]

• Recent advances in therapeutic strategies for non-small cell lung cancer. (2024). Journal of the Chinese Medical Association. [Link]

• Emerging therapeutic agents for advanced non-small cell lung cancer. (2020). Mayo Clinic. [Link]

• Non-Small Cell Lung Cancer with Epidermal Growth Factor Receptor (EGFR) Common Mutations: New Strategies. (2023). MDPI. [Link]

• In vitro chemosensitivity testing of human non-small cell lung cancer cell lines. (1998). PubMed. [Link]

• Recent advances in non-small cell lung cancer targeted therapy; an update review. (n.d.). PubMed Central. [Link]

• Personalizing non-small cell lung cancer treatment through patient-derived xenograft models: preclinical and clinical factors for consideration. (2024). PubMed. [Link]

• In Vitro and In Vivo Antitumor Effects of Pyrimethamine on Non-small Cell Lung Cancers. (n.d.). Anticancer Research. [Link]

• Recent Advances in Pyrimidine-Based Drugs. (2024). Semantic Scholar. [Link]

• Chemosensitivity testing of human lung cancer cell lines using the MTT assay. (1989). PubMed. [Link]

Sources

• 1. Pyrimidine derivatives as EGFR tyrosine kinase inhibitors in non-small-cell lung cancer: A comprehensive review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Novel small molecule EGFR inhibitors as candidate drugs in non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Current status of KRAS G12C inhibitors in NSCLC and the potential for combination with anti-PD-(L)1 therapy: a systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. NSCLC | Recent advances in therapeutic strategies for non-small cell lung cancer | springermedicine.com [springermedicine.com]
• 7. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 8. Recent advances in non-small cell lung cancer targeted therapy; an update review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Multiple Studies Investigating KRAS G12C Inhibitors in NSCLC - Journal of Oncology Navigation & Survivorship [jons-online.com]
• 10. researchgate.net [researchgate.net]
• 11. Design, synthesis and antitumor activity of 5-trifluoromethylpyrimidine derivatives as EGFR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Discovery of novel pyrimidine-based KRAS-G12C inhibitors with potent anti-NSCLC activity via virtual screening and structure optimization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Novel KRAS(G12C) inhibitor shows efficacy in models of KRAS-mutant NSCLC | BioWorld [bioworld.com]
• 14. Chemosensitivity testing of human lung cancer cell lines using the MTT assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. In Vitro and In Vivo Antitumor Effects of Pyrimethamine on Non-small Cell Lung Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Patient‐derived xenograft models of non‐small cell lung cancer for evaluating targeted drug sensitivity and resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Patient-derived non-small cell lung cancer xenograft mirrors complex tumor heterogeneity - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Personalizing non-small cell lung cancer treatment through patient-derived xenograft models: preclinical and clinical factors for consideration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]

Application Notes and Protocols for Evaluating the Efficacy of Pyrrolo[3,4-d]pyrimidine Compounds

For: Researchers, scientists, and drug development professionals.

Introduction: The Therapeutic Potential of Pyrrolo[3,4-d]pyrimidines

The pyrrolopyrimidine scaffold is a privileged structure in medicinal chemistry, bearing a resemblance to the endogenous purine nucleobases. This structural mimicry allows compounds based on this scaffold to interact with a wide range of biological targets, particularly ATP-binding sites within enzymes like kinases.[1][2][3][4] While various isomers, such as pyrrolo[2,3-d]pyrimidines and pyrazolo[3,4-d]pyrimidines, have been extensively investigated as inhibitors of kinases like Aurora kinase, Polo-like kinase (PLK1), and those in the PI3K/mTOR pathway, the pyrrolo[3,4-d]pyrimidine core represents a less explored but equally promising chemical space.[3][5][6][7][8][9] Recent studies have indicated the potential for this specific scaffold to act as inhibitors of cyclooxygenase (COX) enzymes, key mediators of inflammation and pain, suggesting a therapeutic avenue in anti-inflammatory drug discovery.[10][11]

This guide provides a comprehensive framework of cell-based assays to systematically evaluate the efficacy of novel pyrrolo[3,4-d]pyrimidine derivatives, with a focus on their potential as anti-inflammatory agents targeting the COX pathway. The protocols herein are designed to be self-validating, guiding the researcher from initial cytotoxicity profiling to specific target engagement and downstream functional consequences.

Guiding Principle: A Multi-tiered Approach to Efficacy Evaluation

A logical and stepwise approach is crucial to robustly characterize a novel compound. We advocate for a tiered assay system that progressively builds a comprehensive profile of the pyrrolo[3,4-d]pyrimidine's cellular activity. This approach ensures that resource-intensive mechanistic studies are performed on compounds with a desirable therapeutic window.

Caption: Multi-tiered workflow for evaluating pyrrolo[3,4-d]pyrimidine efficacy.

Tier 1: Foundational Assays - Cytotoxicity and Antiproliferative Effects

Before assessing the specific efficacy of a compound, it is imperative to determine its inherent cytotoxicity. A compound that is broadly toxic to all cells has limited therapeutic potential. These initial assays establish the concentration range where the compound can be studied for its specific effects without causing non-specific cell death.

Protocol 1: Cell Viability Assessment using Resazurin Reduction Assay

Principle: This colorimetric assay measures the metabolic activity of living cells. Viable cells contain mitochondrial reductases that convert the blue, non-fluorescent resazurin into the pink, highly fluorescent resorufin. The amount of resorufin produced is directly proportional to the number of viable cells.[12] This assay is a reliable and sensitive method for initial cytotoxicity screening.[12]

Materials:

• Cell line of interest (e.g., HT-29 colon cancer cells, which express COX-2)

• Complete culture medium (e.g., McCoy's 5A with 10% FBS)

• Pyrrolo[3,4-d]pyrimidine compound stock solution (in DMSO)

• Resazurin sodium salt solution (e.g., 0.15 mg/mL in PBS)

• 96-well clear-bottom black plates

• Microplate reader (fluorescence or absorbance)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO2.

• Compound Treatment: Prepare serial dilutions of the pyrrolo[3,4-d]pyrimidine compound in complete medium. The final DMSO concentration should be kept constant and low (<0.5%).

• Remove the seeding medium and add 100 µL of the compound dilutions to the respective wells. Include vehicle control (medium with DMSO) and untreated control wells.

• Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• Resazurin Addition: Add 20 µL of resazurin solution to each well and incubate for 2-4 hours at 37°C, protected from light.

• Measurement: Measure fluorescence (Ex/Em ~560/590 nm) or absorbance (570 nm with a reference wavelength of 600 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the log of the compound concentration and determine the IC50 value (the concentration that inhibits 50% of cell viability).

Data Presentation:

Compound	Incubation Time (h)	IC50 (µM)
Pyrrolo[3,4-d]pyrimidine-X	24	>100
48	85.2
72	55.6
Doxorubicin (Control)	72	0.8

Protocol 2: Cell Proliferation Assessment using EdU Incorporation Assay

Principle: This assay measures de novo DNA synthesis, a hallmark of cell proliferation.[10][13] 5-ethynyl-2'-deoxyuridine (EdU) is a nucleoside analog of thymidine that is incorporated into newly synthesized DNA.[10][13] Unlike the BrdU assay, EdU detection is based on a "click" reaction, a copper-catalyzed covalent reaction between the alkyne group of EdU and a fluorescently labeled azide.[10][13] This method is faster and does not require harsh DNA denaturation, preserving cell morphology.[10][14]

Materials:

• Cells seeded on coverslips or in imaging-compatible plates

• Pyrrolo[3,4-d]pyrimidine compound

• EdU solution (e.g., 10 µM)

• Fixative (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.5% Triton X-100 in PBS)

• Click reaction cocktail (containing a fluorescent azide, e.g., Alexa Fluor 488 azide, and a copper catalyst)

• Nuclear counterstain (e.g., Hoechst 33342)

• Fluorescence microscope or high-content imaging system

Procedure:

• Cell Culture and Treatment: Seed and treat cells with the pyrrolo[3,4-d]pyrimidine compound for the desired duration as in Protocol 1.

• EdU Labeling: Two hours before the end of the treatment period, add EdU solution to the culture medium to a final concentration of 10 µM. Incubate for 2 hours at 37°C.

• Fixation and Permeabilization: Wash cells with PBS, fix with 4% paraformaldehyde for 15 minutes, and then permeabilize with 0.5% Triton X-100 for 20 minutes at room temperature.

• Click Reaction: Prepare the click reaction cocktail according to the manufacturer's instructions and add it to the cells. Incubate for 30 minutes in the dark.

• Nuclear Staining: Wash the cells and stain with Hoechst 33342 for 15 minutes.

• Imaging and Analysis: Mount the coverslips or image the plate using a fluorescence microscope. Quantify the percentage of EdU-positive cells (proliferating cells) relative to the total number of cells (Hoechst-positive nuclei).

Tier 2: Target Engagement and Mechanistic Assays

Once a non-toxic concentration range is established, the next step is to determine if the compound directly interacts with its intended target and inhibits its function. For our example, we will focus on COX-2.

Protocol 3: Cellular COX-2 Activity Assay

Principle: This protocol measures the ability of the compound to inhibit COX-2-mediated production of prostaglandin E2 (PGE2) in a cellular context. Cells are stimulated with a pro-inflammatory agent like lipopolysaccharide (LPS) to induce COX-2 expression. The amount of PGE2 released into the culture medium is then quantified using a competitive Enzyme-Linked Immunosorbent Assay (ELISA).

Materials:

• Macrophage cell line (e.g., RAW 264.7) or other COX-2 expressing cells

• Pyrrolo[3,4-d]pyrimidine compound

• Lipopolysaccharide (LPS)

• PGE2 ELISA kit

• Cell lysis buffer

• Protein quantification assay (e.g., BCA assay)

Procedure:

• Cell Seeding and Treatment: Seed RAW 264.7 cells in a 24-well plate and allow them to adhere. Pre-treat the cells with various concentrations of the pyrrolo[3,4-d]pyrimidine compound for 1 hour.

• COX-2 Induction: Stimulate the cells with LPS (e.g., 1 µg/mL) for 18-24 hours to induce COX-2 expression and PGE2 production.

• Supernatant Collection: Collect the culture supernatant, which contains the secreted PGE2.

• PGE2 Quantification: Perform the PGE2 ELISA on the collected supernatants according to the manufacturer's protocol. This typically involves competition between the PGE2 in the sample and a fixed amount of HRP-labeled PGE2 for a limited number of binding sites on a PGE2-specific antibody.

• Data Analysis: Generate a standard curve using the provided PGE2 standards. Calculate the concentration of PGE2 in each sample and determine the IC50 for PGE2 inhibition.

Protocol 4: Cellular Thermal Shift Assay (CETSA) for Target Engagement

Principle: CETSA is a powerful method to verify direct binding of a compound to its target protein in a cellular environment.[15][16][17] The principle is that ligand binding stabilizes the target protein, resulting in a higher melting temperature.[15][16] In a CETSA experiment, cells are treated with the compound, heated to various temperatures, and the amount of soluble (non-denatured) target protein remaining is quantified, typically by Western blot.[18]

Materials:

• Cells expressing the target protein (e.g., HT-29 for COX-2)

• Pyrrolo[3,4-d]pyrimidine compound

• Lysis buffer with protease inhibitors

• Antibody specific for the target protein (e.g., anti-COX-2 antibody)

• SDS-PAGE and Western blotting reagents

Procedure:

• Cell Treatment: Treat two populations of cells, one with the vehicle (DMSO) and one with a saturating concentration of the pyrrolo[3,4-d]pyrimidine compound, for 1 hour.

• Heating: Aliquot the cell suspensions into PCR tubes. Heat the aliquots to a range of different temperatures (e.g., 40°C to 70°C in 2-3°C increments) for 3 minutes, followed by cooling for 3 minutes at room temperature.

• Lysis and Centrifugation: Lyse the cells by freeze-thaw cycles. Centrifuge the lysates at high speed (e.g., 20,000 x g) to pellet the aggregated, denatured proteins.

• Western Blotting: Collect the supernatants containing the soluble proteins. Analyze the amount of soluble COX-2 in each sample by Western blotting.

• Data Analysis: Quantify the band intensities and plot the percentage of soluble protein against the temperature for both vehicle- and compound-treated samples. A shift in the melting curve to a higher temperature in the presence of the compound confirms target engagement.

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

Tier 3: Cellular Pathway and Phenotypic Assays

After confirming direct target inhibition, it is crucial to investigate the compound's effect on the broader signaling pathway and the resulting cellular phenotype.

Protocol 5: Western Blot Analysis of NF-κB Signaling

Principle: COX-2 expression is often regulated by the pro-inflammatory NF-κB signaling pathway. This protocol assesses whether the pyrrolo[3,4-d]pyrimidine compound can inhibit this upstream pathway. Key markers include the phosphorylation of the p65 subunit of NF-κB and the degradation of its inhibitor, IκBα.

Materials:

• Cells and reagents for treatment and COX-2 induction (as in Protocol 3)

• Lysis buffer (e.g., RIPA buffer) with phosphatase and protease inhibitors

• Primary antibodies: anti-phospho-p65, anti-p65, anti-IκBα, anti-COX-2, anti-β-actin (loading control)

• HRP-conjugated secondary antibodies

• Chemiluminescence substrate

• Gel electrophoresis and blotting equipment

Procedure:

• Cell Treatment: Seed and pre-treat cells with the compound, then stimulate with LPS for a short duration (e.g., 15-30 minutes for p-p65 and IκBα; longer for COX-2 expression).

• Protein Extraction: Wash cells with ice-cold PBS and lyse with RIPA buffer. Determine protein concentration.

• SDS-PAGE and Transfer: Separate equal amounts of protein (e.g., 20-30 µg) by SDS-PAGE and transfer to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane (e.g., with 5% non-fat milk or BSA) and incubate with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Apply the chemiluminescence substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify band intensities and normalize to the loading control. Assess the change in protein phosphorylation or expression levels upon compound treatment.

Caption: Simplified NF-κB pathway leading to COX-2 expression.

Protocol 6: Apoptosis Assessment by Annexin V and Propidium Iodide Staining

Principle: Many anti-inflammatory and anti-cancer drugs exert their effects by inducing programmed cell death, or apoptosis.[3][8] This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells. Early apoptotic cells translocate phosphatidylserine (PS) to the outer leaflet of the plasma membrane, where it can be detected by fluorescently-labeled Annexin V.[3] Propidium Iodide (PI) is a fluorescent nuclear stain that is excluded by live and early apoptotic cells with intact membranes, but can enter late apoptotic and necrotic cells.

Materials:

• Cells treated with the pyrrolo[3,4-d]pyrimidine compound

• FITC-Annexin V

• Propidium Iodide (PI)

• Annexin V Binding Buffer

• Flow cytometer

Procedure:

• Cell Treatment: Treat cells with the compound at various concentrations for 24-48 hours. Include a positive control for apoptosis (e.g., staurosporine).

• Cell Harvesting: Harvest both adherent and floating cells. Wash with cold PBS.

• Staining: Resuspend cells in Annexin V Binding Buffer. Add FITC-Annexin V and PI according to the manufacturer's protocol. Incubate for 15 minutes in the dark.

• Flow Cytometry: Analyze the stained cells on a flow cytometer within one hour.

• Data Analysis:

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Quantify the percentage of cells in each quadrant to determine the extent of apoptosis induction.

References

• Normandin, K., et al. (2016). Identification of Polo-like kinase 1 interaction inhibitors using a novel cell-based assay. Scientific Reports. Available from: [Link]

• Rigel Pharmaceuticals. (2008). Identification of PLK1 kinase inhibitors through phenotype and cell-based assays. AACR Annual Meeting. Available from: [Link]

• Unciti-Broceta, A., et al. (2020). Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold. RSC Medicinal Chemistry. Available from: [Link]

• García-Carrasco, A., et al. (2021). Phenotypic Screening Approaches to Develop Aurora Kinase Inhibitors: Drug Discovery Perspectives. Frontiers in Oncology. Available from: [Link]

• Gully, C. P., et al. (2015). A Cell Biologist's Field Guide to Aurora Kinase Inhibitors. Frontiers in Oncology. Available from: [Link]

• Enzo Life Sciences. (2008). A convenient and sensitive mTOR activity assay with native and recombinant mTOR. AACR Annual Meeting. Available from: [Link]

• Wang, Y., et al. (2021). Discovery of a novel PLK1 inhibitor with high inhibitory potency using a combined virtual screening strategy. Journal of Enzyme Inhibition and Medicinal Chemistry. Available from: [Link]

• O'Brien, J., et al. (2000). Investigation of the Alamar Blue (resazurin) fluorescent dye for the assessment of mammalian cell cytotoxicity. European Journal of Biochemistry. Available from: [Link]

• Gully, C. P., et al. (2015). A Cell Biologist's Field Guide to Aurora Kinase Inhibitors. Frontiers in Oncology. Available from: [Link]

• Salic, A., & Mitchison, T. J. (2008). A chemical method for fast and sensitive detection of DNA synthesis in vivo. Proceedings of the National Academy of Sciences. Available from: [Link]

• Xu, Y., et al. (2012). Discovery and Development of an Aurora Kinase Inhibitor Clinical Candidate Using an Image-Based Assay for Measuring Proliferation, Apoptosis, and DNA Content. ASSAY and Drug Development Technologies. Available from: [Link]

• Unciti-Broceta, A., et al. (2020). Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold. RSC Medicinal Chemistry. Available from: [Link]

• Park, H., et al. (2018). Application of a Fluorescence Recovery-based Polo-like Kinase 1 Binding Assay to Polo-like Kinase 2 and Polo-like Kinase 3. Analytical Sciences. Available from: [Link]

• Abdel-Maksoud, M. S., et al. (2021). Design, synthesis, antitumor evaluation, and molecular docking of novel pyrrolo[2,3-d]pyrimidine as multi-kinase inhibitors. Bioorganic Chemistry. Available from: [Link]

• MBL Life Science. (n.d.). CycLex® Polo-like kinase 1 Assay/Inhibitor Screening Kit. MBL Life Science. Available from: [Link]

• Sharma, P., et al. (2023). Pyrrolo[2,3-d]pyrimidines as potential kinase inhibitors in cancer drug discovery: A critical review. European Journal of Medicinal Chemistry. Available from: [Link]

• Traxler, P., et al. (1997). Pyrrolo[2,3-d]pyrimidine and Pyrazolo[3,4-d]pyrimidine Derivatives as Selective Inhibitors of the EGF Receptor Tyrosine Kinase. Journal of Medicinal Chemistry. Available from: [Link]

• Wikipedia. (n.d.). mTOR inhibitors. Wikipedia. Available from: [Link]

• El-Sayed, N. N. E., et al. (2024). Design, synthesis, pharmacological evaluation, and in silico studies of the activity of novel spiro pyrrolo[3,4-d]pyrimidine derivatives. RSC Advances. Available from: [Link]

• Jafari, R., et al. (2014). The cellular thermal shift assay for in situ target engagement determination. Nature Protocols. Available from: [Link]

• Almqvist, H., et al. (2016). CETSA screening identifies known and novel thymidylate synthase inhibitors and slow intracellular activation of 5-fluorouracil. Nature Communications. Available from: [Link]

• Zhang, H., et al. (2020). Design, synthesis and biological evaluation of pyrazolo[3,4-d]pyrimidine-based protein kinase D inhibitors. European Journal of Medicinal Chemistry. Available from: [Link]

• El-Sayed, N. N. E., et al. (2024). Design, synthesis, pharmacological evaluation, and in silico studies of the activity of novel spiro pyrrolo[3,4-d]pyrimidine derivatives. RSC Advances. Available from: [Link]

• Crowley, L. C., et al. (2016). Measuring cell death by Annexin V staining and propidium iodide. Cold Spring Harbor Protocols. Available from: [Link]

• Mi, Y., et al. (2023). Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers. Molecules. Available from: [Link]

• Zhu, Y., et al. (2022). Discovery of pyrrolo[2,3-d]pyrimidine-based molecules as a Wee1 inhibitor template. Bioorganic & Medicinal Chemistry Letters. Available from: [Link]

• Li, J., et al. (2025). Discovery of Potent and Selective Pyrrolo[2,3-d]Pyrimidine-Based Aurora A Inhibitors with Demonstrated Efficacy against Patient-Derived Gastric Cancer Organoids. Journal of Medicinal Chemistry. Available from: [Link]

• News-Medical.Net. (2020). Cellular Thermal Shift Assay (CETSA). News-Medical.Net. Available from: [Link]

• Wikipedia. (n.d.). Cellular thermal shift assay. Wikipedia. Available from: [Link]

• The Scientist. (2024). Western Blot Protocol, Troubleshooting, and Applications. The Scientist. Available from: [Link]

• Abdel-Maksoud, M. S., et al. (2021). Design, synthesis, antitumor evaluation, and molecular docking of novel pyrrolo[2,3-d]pyrimidine as multi-kinase inhibitors. Bioorganic Chemistry. Available from: [Link]

• The Scientist. (2024). Western Blot Protocol, Troubleshooting, and Applications. The Scientist. Available from: [Link]

• El-Gohary, N. S. M., et al. (2023). Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives. Molecules. Available from: [Link]

• El-Gohary, N. S. M., et al. (2023). Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives. Molecules. Available from: [Link]

• Zhang, Y., et al. (2022). Biological Evaluation of Pyrrolo [3, 2-d] pyrimidine Derivatives as Antibacterial Agents against Pathogenic Bacteria. Auctores. Available from: [Link]

• Han, H., et al. (2021). Overview of Research into mTOR Inhibitors. Molecules. Available from: [Link]

• Chen, Y., et al. (2019). Novel Pyrazolo[3,4-d]pyrimidine Derivatives as Potential Antitumor Agents: Exploratory Synthesis, Preliminary Structure-Activity Relationships, and in Vitro Biological Evaluation. Molecules. Available from: [Link]

• Sharma, P., et al. (2023). Pyrrolo[2,3-d]pyrimidines as potential kinase inhibitors in cancer drug discovery: A critical review. European Journal of Medicinal Chemistry. Available from: [Link]

• Mi, Y., et al. (2023). Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers. Molecules. Available from: [Link]

Sources

• 1. Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pyrrolo[2,3-d]pyrimidines as potential kinase inhibitors in cancer drug discovery: A critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Identification of Polo-like kinase 1 interaction inhibitors using a novel cell-based assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. Phenotypic Screening Approaches to Develop Aurora Kinase Inhibitors: Drug Discovery Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. assets.fishersci.com [assets.fishersci.com]
• 8. Design, synthesis, antitumor evaluation, and molecular docking of novel pyrrolo[2,3-d]pyrimidine as multi-kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Design, synthesis, pharmacological evaluation, and in silico studies of the activity of novel spiro pyrrolo[3,4- d ]pyrimidine derivatives - RSC Advances (RSC Publishing) DOI:10.1039/D3RA07078F [pubs.rsc.org]
• 10. Design, synthesis, pharmacological evaluation, and in silico studies of the activity of novel spiro pyrrolo[3,4-d]pyrimidine derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 11. aacrjournals.org [aacrjournals.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. auctoresonline.org [auctoresonline.org]
• 14. mdpi.com [mdpi.com]
• 15. mdpi.com [mdpi.com]
• 16. Novel Pyrazolo[3,4-d]pyrimidine Derivatives as Potential Antitumor Agents: Exploratory Synthesis, Preliminary Structure-Activity Relationships, and in Vitro Biological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Discovery of Potent and Selective Pyrrolo[2,3- d]Pyrimidine-Based Aurora A Inhibitors with Demonstrated Efficacy against Patient-Derived Gastric Cancer Organoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]

animal models for testing 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine in vivo

Topic: In Vivo Preclinical Evaluation of 2-(Trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine: A Putative Kinase Inhibitor for Immune-Mediated Inflammatory Diseases

Audience: Researchers, scientists, and drug development professionals in immunology, pharmacology, and translational medicine.

Senior Application Scientist Foreword

The pyrrolo[3,4-d]pyrimidine scaffold is a privileged structure in medicinal chemistry, known to yield potent inhibitors of various protein kinases. While the specific biological target of 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine is yet to be fully elucidated in public literature, its structural motifs are common among inhibitors of the Janus Kinase (JAK) family. Specifically, the JAK-STAT signaling pathway is a critical mediator of cytokine signaling that drives the pathogenesis of numerous autoimmune and inflammatory disorders. Members of the JAK family, including TYK2, are central to the signaling of key cytokines like IL-23, IL-12, and Type I interferons. Inhibition of these pathways has proven to be a highly effective therapeutic strategy for diseases such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease.

This document, therefore, is constructed on the hypothesis that 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine (hereinafter referred to as "the compound") is an investigational inhibitor of the JAK/TYK2 signaling pathway. The following protocols are designed to rigorously evaluate its efficacy, pharmacokinetics, and safety profile in validated and clinically relevant animal models of immune-mediated inflammation. We will proceed with the assumption that the primary mechanism of action involves the modulation of the IL-23/IL-17 axis, a cornerstone of TYK2-mediated pathology. The experimental designs detailed herein are intended to provide a robust framework for establishing a comprehensive preclinical data package.

Part 1: Rationale for Animal Model Selection

The selection of appropriate animal models is paramount for evaluating the therapeutic potential of an immunomodulatory agent. The models chosen for this guide are based on their pathological relevance to human diseases where JAK/TYK2 inhibitors have demonstrated clinical benefit. They are well-characterized, reproducible, and rely on the key cytokine pathways hypothesized to be modulated by the compound.

• Rheumatoid Arthritis (RA): Collagen-Induced Arthritis (CIA) in Mice. This is the most widely used model for RA, sharing significant immunological and pathological features with the human disease, including synovitis, pannus formation, and cartilage/bone erosion.[1][2] It is a T-cell and B-cell dependent model driven by pro-inflammatory cytokines, making it ideal for testing JAK inhibitors.[3][4]

• Psoriasis: Imiquimod (IMQ)-Induced Psoriasis-like Dermatitis in Mice. This model effectively mimics human plaque psoriasis by topical application of a Toll-like receptor 7 (TLR7) agonist.[5] It induces a robust inflammatory response characterized by epidermal hyperplasia (acanthosis), immune cell infiltration, and a cytokine profile dominated by the IL-23/IL-17 axis, which is highly dependent on TYK2 signaling.[6][7][8]

• Inflammatory Bowel Disease (IBD): Dextran Sulfate Sodium (DSS)-Induced Colitis in Mice. This model is simple, reproducible, and widely used to study the pathology of ulcerative colitis.[9] DSS administration disrupts the colonic epithelial barrier, leading to an acute inflammatory response characterized by weight loss, diarrhea, and bloody stools.[10] It allows for the evaluation of a compound's ability to mitigate epithelial damage and suppress mucosal inflammation.

Part 2: Efficacy Evaluation in Disease Models

2.1 Model 1: Murine Collagen-Induced Arthritis (CIA)

The CIA model is the gold standard for preclinical RA studies.[2] Efficacy is assessed by monitoring clinical signs of arthritis, histological changes in the joints, and systemic inflammatory markers.

Caption: Workflow for the murine Collagen-Induced Arthritis (CIA) model.

• Animals: Male DBA/1J mice, 8-10 weeks old.[1] Allow at least one week of acclimatization.

• Reagents:

  • Bovine Type II Collagen (CII) solution (e.g., 2 mg/mL in 0.05 M acetic acid).

  • Complete Freund's Adjuvant (CFA) containing 4 mg/mL Mycobacterium tuberculosis.

  • Incomplete Freund's Adjuvant (IFA).

• Primary Immunization (Day 0):

  • Prepare an emulsion by mixing equal volumes of CII solution and CFA until a stable emulsion is formed (a drop does not disperse in water).

  • Anesthetize mice and administer a 100 µL subcutaneous injection at the base of the tail.[11] The total dose per mouse is 100 µg of CII.

• Booster Immunization (Day 21):

  • Prepare a fresh emulsion of CII solution and IFA (1:1 ratio).

  • Administer a 100 µL subcutaneous injection at a different site near the base of the tail.[11]

• Treatment Regimen:

  • Begin clinical scoring around Day 21. Once mice show initial signs of arthritis (score > 1), randomize them into treatment groups (n=8-10 per group).

  • Prepare the compound in a suitable vehicle (e.g., 0.5% methylcellulose with 0.2% Tween 80).

  • Administer the compound or vehicle orally (p.o.) once or twice daily. A typical study duration is 14-21 days of treatment.

• Efficacy Endpoints:

  • Clinical Scoring: Score mice daily or every other day using a standardized system (see Table 1).[1][12]

  • Paw Thickness: Measure paw thickness using digital calipers.

  • Histopathology: At termination, collect hind paws, fix in formalin, decalcify, and embed in paraffin. Stain sections with Hematoxylin & Eosin (H&E) to assess inflammation, pannus formation, and bone/cartilage erosion.

  • Biomarker Analysis: Collect serum to measure levels of pro-inflammatory cytokines (e.g., IL-6, TNF-α) and anti-CII antibodies via ELISA.

Score	Description of Paw
0	Normal, no evidence of erythema or swelling
1	Mild, but definite redness and swelling of the ankle or wrist
2	Moderate swelling and redness
3	Severe redness and swelling of the entire paw including digits
4	Maximally inflamed limb with ankylosis
Table 1: Clinical Scoring System for CIA. The maximum score per mouse is 16 (4 points per paw).[12]

2.2 Model 2: Imiquimod (IMQ)-Induced Psoriasis-like Dermatitis

This acute model is highly reliant on the IL-23/IL-17 pathway, making it exceptionally well-suited for evaluating putative TYK2 inhibitors.[8][13]

Caption: Workflow for the Imiquimod (IMQ)-Induced Psoriasis model.

• Animals: BALB/c or C57BL/6 mice, 8-12 weeks old.[6]

• Reagents:

  • Imiquimod cream 5% (e.g., Aldara™).

• Induction and Treatment:

  • On Day -1, shave the dorsal skin of the mice.

  • From Day 0 to Day 5, administer the compound or vehicle orally 1-2 hours before IMQ application.

  • Apply a daily topical dose of 62.5 mg of 5% imiquimod cream to the shaved back and right ear.[6]

• Efficacy Endpoints:

  • PASI Scoring: Score the back skin daily for erythema (redness), scaling, and thickness on a 0-4 scale (see Table 2). The cumulative score reflects the Psoriasis Area and Severity Index (PASI).[6]

  • Ear Thickness: Measure the thickness of the right ear daily using a digital micrometer. The change from baseline is the primary readout.[14]

  • Histopathology: At termination (Day 6), collect ear and back skin samples. Fix in formalin and stain H&E sections to measure epidermal thickness (acanthosis).

  • Gene Expression: Isolate RNA from skin samples and perform qPCR to analyze the expression of key inflammatory genes (e.g., Il17a, Il23, Il22, Tnf).[13]

  • Spleen Weight: An increase in spleen weight is indicative of systemic inflammation; successful treatment should reduce splenomegaly.[5]

Score	Erythema (Redness)	Scaling	Thickness
0	None	None	None
1	Slight	Slight	Slight
2	Moderate	Moderate	Moderate
3	Marked	Marked	Marked
4	Severe	Severe	Severe
Table 2: Modified PASI Scoring for IMQ-Induced Dermatitis.[6]

2.3 Model 3: Dextran Sulfate Sodium (DSS)-Induced Colitis

This model is valuable for assessing a compound's efficacy in an acute, epithelial-damage-driven model of colitis that resembles human ulcerative colitis.[9]

Caption: Workflow for the acute Dextran Sulfate Sodium (DSS)-Induced Colitis model.

• Animals: C57BL/6 mice, 8-12 weeks old.

• Reagents:

  • Dextran Sulfate Sodium (DSS), MW 36,000-50,000 Da.

• Induction and Treatment:

  • Record baseline body weight on Day 0.

  • Begin daily oral administration of the compound or vehicle.

  • From Day 1, provide mice with drinking water containing 2.5-3% (w/v) DSS. This is administered ad libitum for 7 consecutive days.[10][15] Control mice receive regular drinking water.

  • Continue daily oral dosing throughout the study.

• Efficacy Endpoints:

  • Disease Activity Index (DAI): Monitor mice daily for body weight loss, stool consistency, and the presence of blood (using a hemoccult test). Calculate the DAI score as shown in Table 3.[16]

  • Colon Length: At termination (Day 8-10), euthanize mice and carefully excise the entire colon from the cecum to the anus. Measure its length; shortening of the colon is a key indicator of inflammation.[10]

  • Histopathology: Take a distal segment of the colon, fix in formalin, and prepare H&E-stained sections. Score for severity of inflammation, extent of injury, and crypt damage.

  • Myeloperoxidase (MPO) Assay: Homogenize a segment of colon tissue to measure MPO activity, a marker of neutrophil infiltration.

Score	Weight Loss (%)	Stool Consistency	Bleeding
0	None	Normal	None
1	1-5
2	6-10	Loose stools	Slight
3	11-15
4	>15	Diarrhea	Gross bleeding
Table 3: Disease Activity Index (DAI) Calculation. DAI = (Weight Loss Score + Stool Score + Bleeding Score) / 3.[16]

Part 3: Pharmacokinetic (PK) and Pharmacodynamic (PD) Studies

A successful in vivo efficacy study requires a clear understanding of the compound's exposure and its effect on the target pathway.

3.1 Pharmacokinetic (PK) Analysis

Objective: To determine the key PK parameters (Cmax, Tmax, AUC, half-life) of the compound in the species being tested (e.g., mice). This data is crucial for designing an effective dosing regimen that ensures adequate target coverage.

Protocol Outline:

• Animals: Naive, healthy mice (same strain as efficacy models).

• Dosing: Administer a single oral dose of the compound. Include at least 3-4 dose levels.

• Sampling: Collect blood samples (e.g., via tail vein or retro-orbital sinus) at multiple time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 24 hours post-dose).

• Analysis: Process blood to plasma. Analyze plasma concentrations of the compound using a validated LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) method.

• Data Modeling: Use software like Phoenix WinNonlin to calculate PK parameters.

3.2 Pharmacodynamic (PD) Biomarker Analysis

Objective: To demonstrate that the compound engages its target in vivo and modulates the downstream signaling pathway. For a putative JAK/TYK2 inhibitor, the key PD marker is the phosphorylation of STAT proteins.

Protocol Outline:

• Model: Use a simple acute inflammation model (e.g., LPS challenge) or tissue from the primary efficacy models.

• Procedure:

  • Dose animals with the compound or vehicle.

  • At a time point corresponding to expected peak exposure (determined from PK studies), challenge with a cytokine (e.g., IL-23) or collect relevant tissue (e.g., spleen, skin).

  • Isolate cells (e.g., splenocytes) or prepare tissue lysates.

  • Measure the levels of phosphorylated STATs (e.g., pSTAT3, pSTAT4) relative to total STAT protein using methods like Western Blot, Flow Cytometry, or Meso Scale Discovery (MSD) assays.

• Correlation: Correlate the degree of pSTAT inhibition with the plasma concentration of the compound at the time of sampling to establish a PK/PD relationship.[17]

Part 4: Preliminary In Vivo Safety and Toxicology

Objective: To identify a maximum tolerated dose (MTD) and assess the general safety profile of the compound before proceeding to more extensive efficacy studies.

Protocol Outline (Acute Oral Toxicity - OECD 423 Style): [18][19]

• Animals: Healthy, non-fasted female rats or mice (as females are often slightly more sensitive).[20]

• Dosing: Use a stepwise procedure with fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg). Start with a single animal at a dose expected to be non-lethal.

• Observation:

  • Observe animals closely for the first few hours post-dosing and then daily for 14 days.

  • Record clinical signs of toxicity (e.g., changes in behavior, posture, respiration, convulsions) and mortality.

  • Record body weight changes.

• Endpoint: At day 14, perform a gross necropsy on all animals. The results help classify the substance's toxicity and inform dose selection for efficacy studies, ensuring that doses are in a non-toxic range.

References

• Chondrex, Inc. (n.d.). A Protocol for Successfully Inducing Collagen-Induced Arthritis (CIA) in Mice. Available at: [Link]

• Imavita. (n.d.). IL-23 induced Psoriasis Mouse Model. Available at: [Link]

• Chondrex, Inc. (n.d.). A Protocol for Adjuvant-Induced Arthritis (AIA) in Rats. Available at: [Link]

• Al-Harbi, N. O., et al. (2023). Imiquimod-induced psoriasis model: induction protocols, model characterization and factors adversely affecting the model. Acta Poloniae Pharmaceutica, 80(3), 329-338. Available at: [Link]

• Hawkes, J. E., et al. (2018). IL-23- and Imiquimod-Induced Models of Experimental Psoriasis in Mice. Current Protocols in Immunology, 122(1), e43. Available at: [Link]

• Matzelle, M. M., et al. (2022). Standardized protocol and outcome measurements for the collagen antibody-induced arthritis mouse model. STAR Protocols, 3(4), 101708. Available at: [Link]

• Jeevendra Martyn, D., et al. (2013). Collagen-induced Arthritis: A Model for Murine Autoimmune Arthritis. Bio-protocol, 3(19), e932. Available at: [Link]

• Chondrex, Inc. (2017). Protocol for Adjuvant-Induced Arthritis (AIA) in Rats. Available at: [Link]

• ResearchGate. (2021). OECD GUIDELINES FOR ACUTE ORAL TOXICITY STUDIES: AN OVERVIEW. Available at: [Link]

• AMSBIO. (n.d.). Protocol for the Successful Induction of Collagen-Induced Arthritis (CIA) in Mice. Available at: [Link]

• Creative Bioarray. (n.d.). IL-23-Induced Psoriasis Model. Available at: [Link]

• JoVE. (2014). Induction of Murine Intestinal Inflammation by Adoptive Transfer of Effector CD4+CD45RBhigh T Cells into Immunodeficient Mice. Available at: [Link]

• SlideShare. (2016). OECD Guideline For Acute oral toxicity (TG 423). Available at: [Link]

• Li, H., et al. (2020). IL-23-induced macrophage polarization and its pathological roles in mice with imiquimod-induced psoriasis. Protein & Cell, 11(11), 830-841. Available at: [Link]

• Scribd. (n.d.). OECD Acute Oral Toxicity Guidelines. Available at: [Link]

• Brand, D. D., et al. (2007). Collagen-induced arthritis. Nature Protocols, 2(5), 1269-1275. Available at: [Link]

• Inotiv. (n.d.). Adjuvant Arthritis (AIA) In Rat. Available at: [Link]

• Chassaing, B., et al. (2014). Mouse Model of Dextran Sodium Sulfate (DSS)-induced Colitis. Bio-protocol, 4(23), e1299. Available at: [Link]

• Chondrex, Inc. (n.d.). Adjuvant Arthritis (AIA) Model. Available at: [Link]

• JoVE. (2010). Murine Colitis Modeling using Dextran Sulfate Sodium (DSS). Available at: [Link]

• National Toxicology Program. (1987). OECD Test Guideline 401 - Acute Oral Toxicity. Available at: [Link]

• Perše, M., & Cerar, A. (2012). Dextran Sulfate Sodium (DSS)-Induced Colitis in Mice. In Inflammatory Bowel Disease: Methods and Protocols (pp. 179-192). Humana Press. Available at: [Link]

• Singh, S., et al. (2016). Imiquimod-induced psoriasis-like skin inflammation in mouse model. Bio-protocol, 6(20), e1976. Available at: [Link]

• Springer Nature Experiments. (n.d.). Adoptive Transfer Colitis. Available at: [Link]

• Kim, H. J., et al. (2018). Mouse model of imiquimod-induced psoriatic itch. Pain, 159(3), 534-544. Available at: [Link]

• The Journal of Immunology. (2024). Comparative assessment of selective Janus Kinase inhibitors in rheumatoid arthritis mouse model. Available at: [Link]

• Silva, F. A., et al. (2021). Chronic Experimental Model of TNBS-Induced Colitis to Study Inflammatory Bowel Disease. Journal of Visualized Experiments, (170), e62351. Available at: [Link]

• Charles River Laboratories. (n.d.). T Cell Transfer Model of Inflammatory Bowel Disease (IBD). Available at: [Link]

• Imavita. (n.d.). Imiquimod-Induced Psoriasis Mouse Model. Available at: [Link]

• MP Biomedicals. (n.d.). Colitis Model Guidebook. Available at: [Link]

• JoVE. (2015). Induction of Murine Intestinal Inflammation by Adoptive Transfer of Effector CD4+CD45RBhigh T Cells into Immunodeficient Mice. Available at: [Link]

• American Journal of Physiology-Gastrointestinal and Liver Physiology. (2005). T cell transfer model of chronic colitis: concepts, considerations, and tricks of the trade. Available at: [Link]

• ResearchGate. (2014). Experimental protocol for the induction of colitis in mice. Available at: [Link]

• Charles River. (n.d.). Optimization of a chronic colitis model in mice induced by dextran sulphate sodium (DSS). Available at: [Link]

• YouTube. (2020). Acute Toxicity Studies | OECD 420 and OECD 423. Available at: [Link]

• Semantic Scholar. (2001). Induction of TNBS colitis in mice. Available at: [Link]

• Takis Biotech. (n.d.). TNBS-Induced Colitis Model. Available at: [Link]

• International Journal of Molecular Sciences. (2022). JAK Inhibitors in Rheumatoid Arthritis: Immunomodulatory Properties and Clinical Efficacy. Available at: [Link]

• Charles River Laboratories. (n.d.). TNBS-Induced Colitis Model. Available at: [Link]

• ResearchGate. (2018). Experimental procedure for rat adjuvant-induced arthritis model in the present study. Available at: [Link]

• Tanaka, Y. (2012). In vitro and in vivo analysis of a JAK inhibitor in rheumatoid arthritis. Annals of the Rheumatic Diseases, 71 Suppl 2, i90-i94. Available at: [Link]

• Arthritis Research & Therapy. (2021). Preclinical Characterization of the Selective JAK1 Inhibitor LW402 for Treatment of Rheumatoid Arthritis. Available at: [Link]

• Frontiers in Immunology. (2022). How to Model Rheumatoid Arthritis in Animals: From Rodents to Non-Human Primates. Available at: [Link]

• Journal of Inflammation Research. (2022). TYK2 in Immune Responses and Treatment of Psoriasis. Available at: [Link]

• ResearchGate. (2015). Tyk2 is a therapeutic target for psoriasis-like skin inflammation. Available at: [Link]

• The Journal of Immunology. (2013). Inhibition of TYK2 and JAK1 Ameliorates Imiquimod-Induced Psoriasis-like Dermatitis by Inhibiting IL-22 and the IL-23/IL-17 axis. Available at: [Link]

• BioWorld. (2024). Allosteric TYK2 inhibitor demonstrates efficacy in preclinical models of psoriasis. Available at: [Link]

Sources

• 1. chondrex.com [chondrex.com]
• 2. Collagen-induced arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. In vitro and in vivo analysis of a JAK inhibitor in rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. imavita.com [imavita.com]
• 6. frontierspartnerships.org [frontierspartnerships.org]
• 7. TYK2 in Immune Responses and Treatment of Psoriasis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Dextran Sulfate Sodium (DSS)-Induced Colitis in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. bio-protocol.org [bio-protocol.org]
• 11. bio-protocol.org [bio-protocol.org]
• 12. resources.amsbio.com [resources.amsbio.com]
• 13. Inhibition of TYK2 and JAK1 Ameliorates Imiquimod-Induced Psoriasis-like Dermatitis by Inhibiting IL-22 and the IL-23/IL-17 axis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Hooke - Contract Research - IL-23-Induced Psoriasis in C57BL/6 Mice [hookelabs.com]
• 15. mpbio.com [mpbio.com]
• 16. azupcriversitestorage01.blob.core.windows.net [azupcriversitestorage01.blob.core.windows.net]
• 17. Preclinical Characterization of the Selective JAK1 Inhibitor LW402 for Treatment of Rheumatoid Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. OECD Guideline For Acute oral toxicity (TG 423) | PPTX [slideshare.net]
• 20. scribd.com [scribd.com]

Application Note: Formulation and Use of 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine for In Vitro Cell Culture Assays

Introduction

The pyrrolo[3,4-d]pyrimidine scaffold represents a class of heterocyclic compounds that has garnered significant interest in medicinal chemistry and drug development.[1] These structures can be considered analogues of purines, the fundamental components of nucleic acids, making them prime candidates for interacting with key cellular machinery. Specifically, 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine is an exemplar of this class. Recent studies on closely related derivatives have identified them as potent inhibitors of Ataxia telangiectasia and Rad3-related (ATR) kinase.[2] ATR is a critical protein kinase in the DNA Damage Response (DDR) pathway, responsible for sensing replication stress and orchestrating cell cycle checkpoints and DNA repair.[2] The inhibition of ATR is a promising strategy in cancer therapy, particularly for sensitizing tumor cells to DNA-damaging agents.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the proper handling, formulation, and application of 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine in a cell culture setting. The protocols herein are designed to ensure experimental reproducibility and scientific validity, from initial stock preparation to the determination of cellular activity.

Compound Properties and Safety Precautions

Physicochemical Data

A summary of the key properties for 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine is provided below.

Property	Value	Reference
Chemical Formula	C₇H₆F₃N₃	[3]
Molecular Weight	189.14 g/mol	[3]
CAS Number	905274-04-6	[3]
Appearance	Solid
Synonyms	2-(Trifluoromethyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine	[3]

Safety and Handling

2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine is classified as a hazardous substance and requires careful handling to minimize exposure.

• GHS Classification: Acute toxicity, Oral (Category 3); Serious Eye Irritation (Category 2).

• Signal Word: Danger.

• Hazard Statements: H301 (Toxic if swallowed), H319 (Causes serious eye irritation).

Mandatory Safety Protocol:

• Engineering Controls: Always handle the solid compound and concentrated stock solutions within a certified chemical fume hood.

• Personal Protective Equipment (PPE): Wear a lab coat, nitrile gloves, and chemical safety goggles at all times.[4]

• Avoid Inhalation/Contact: Do not breathe dust. Avoid contact with skin and eyes.[5][6] In case of accidental contact, flush the affected area with copious amounts of water and seek medical attention.

• Ingestion: Do not eat, drink, or smoke when handling this compound. If swallowed, seek immediate medical attention.[4]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations for hazardous materials.

Reagent Preparation and Storage

The formulation of this compound is critical for achieving reliable and reproducible results in cell-based assays. The primary challenge for many small molecule inhibitors is their poor aqueous solubility. Therefore, a high-quality organic solvent is required to create a concentrated stock solution.

Protocol 1: Reconstitution of High-Concentration Stock Solution

Rationale: Dimethyl sulfoxide (DMSO) is the recommended solvent due to its high solvating capacity for a wide range of organic molecules and its miscibility with aqueous cell culture media at low concentrations. Using a high-concentration stock (e.g., 10 mM) allows for minimal volumes to be added to cell cultures, thereby keeping the final DMSO concentration well below cytotoxic levels (typically ≤0.5%).

Materials:

• 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine solid

• Anhydrous, sterile-filtered DMSO (Dimethyl Sulfoxide)

• Sterile, amber or foil-wrapped microcentrifuge tubes

Procedure:

• Calculation: To prepare a 10 mM stock solution, calculate the required mass of the compound using the following formula: Mass (mg) = Desired Volume (mL) × 10 mM × 189.14 ( g/mol ) / 1000 Example: For 1 mL of a 10 mM stock, you need 1.89 mg of the compound.

• Weighing: Carefully weigh the calculated amount of solid compound in a chemical fume hood.

• Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the compound.

• Solubilization: Cap the vial tightly and vortex thoroughly for 1-2 minutes to ensure complete dissolution. A brief, gentle warming in a 37°C water bath can aid solubilization if needed, but avoid overheating. Visually inspect the solution against a light source to confirm the absence of any solid particulates.

• Storage: Aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes to protect from light and minimize freeze-thaw cycles. Store aliquots at -20°C or -80°C. The compound is reported to have a shelf life of approximately 3 years under proper storage.[7]

Application in Cell Culture

The following workflow outlines the process from preparing working solutions to performing a cell-based assay.

Caption: Experimental workflow for cell-based assays.

Protocol 2: Determining the Optimal Working Concentration (Dose-Response Assay)

Rationale: The biological effect of any compound is cell-type dependent. Therefore, it is essential to perform a dose-response experiment to determine the half-maximal inhibitory concentration (IC₅₀) for each cell line under investigation. This protocol uses the MTT assay, a colorimetric method that measures metabolic activity as an indicator of cell viability.[8][9]

Materials:

• Cell line of interest in logarithmic growth phase

• Complete cell culture medium

• 96-well flat-bottom tissue culture plates

• Working solutions of the compound (prepared fresh from stock)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Trypsinize and count cells. Seed the cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of medium). Incubate for 24 hours to allow for cell attachment.[8]

• Compound Preparation: Prepare a series of 2X final concentrations of the compound by diluting the 10 mM stock in complete culture medium. For example, to test a final concentration range of 0.01 µM to 100 µM, prepare 2X solutions from 0.02 µM to 200 µM.

• Vehicle Control: Prepare a 2X vehicle control solution containing the same concentration of DMSO as the highest concentration of the compound (e.g., if the 200 µM solution contains 0.4% DMSO, the vehicle control should also contain 0.4% DMSO).

• Cell Treatment: Add 100 µL of the 2X compound dilutions and the 2X vehicle control to the appropriate wells. This will bring the final volume to 200 µL and dilute the compound and vehicle to the final 1X concentration.[10]

• Incubation: Incubate the plate for a desired exposure time (e.g., 48 or 72 hours) at 37°C in a 5% CO₂ incubator.

• MTT Assay:

  • Add 20 µL of MTT labeling reagent (final concentration 0.5 mg/mL) to each well.

  • Incubate for 4 hours in a humidified atmosphere.[8]

  • Add 100 µL of solubilization solution to each well and incubate overnight to dissolve the formazan crystals.[8]

• Data Acquisition: Measure the absorbance of the samples on a microplate reader at a wavelength of 570 nm.

Data Analysis

Calculate the percentage of cell viability for each concentration relative to the vehicle control (considered 100% viability). Plot the percent viability against the log of the compound concentration and use non-linear regression (sigmoidal dose-response) to determine the IC₅₀ value.

Concentration (µM)	Absorbance (OD)	% Viability (vs. Vehicle)
0 (Vehicle Control)	Value	100%
0.01	Value	Value
0.1	Value	Value
1	Value	Value
10	Value	Value
100	Value	Value

Illustrative Mechanism of Action

As a putative ATR inhibitor, 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine is expected to interfere with the DNA Damage Response pathway. The diagram below illustrates the central role of ATR.

Caption: Inhibition of the ATR signaling pathway.

Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
Compound precipitates in culture medium.	The concentration exceeds its aqueous solubility limit. The final DMSO concentration is too low to maintain solubility.	Decrease the final concentration of the compound. Ensure the DMSO stock is fully dissolved before diluting in medium. Prepare dilutions immediately before use.
High variability between replicate wells.	Inconsistent cell seeding. Edge effects in the 96-well plate. Incomplete mixing of reagents.	Ensure a homogenous single-cell suspension before seeding. Avoid using the outer wells of the plate or fill them with sterile PBS. Mix the plate gently after adding reagents.
Vehicle control shows significant cytotoxicity.	DMSO concentration is too high. The cell line is particularly sensitive to DMSO.	Ensure the final DMSO concentration does not exceed 0.5%. Test the DMSO tolerance of your specific cell line beforehand.
No biological effect observed.	The compound is inactive in the chosen cell line or assay. The concentration range is too low. The compound has degraded.	Test a wider and higher range of concentrations. Verify the identity and purity of the compound. Use freshly prepared stock solutions. Confirm the expression of the target (ATR) in your cell line.

References

• Promega Corporation. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. NCBI. Retrieved from [Link]

• Creative Biolabs. (n.d.). Cytotoxicity Assay Protocol & Troubleshooting. Retrieved from [Link]

• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Retrieved from [Link]

• Jaffery, R., et al. (2024). Cytotoxicity Assay Protocol. Protocols.io. Retrieved from [Link]

• Zhang, T., et al. (2016). A Versatile Method to Determine the Cellular Bioavailability of Small-Molecule Inhibitors. Journal of Medicinal Chemistry. Retrieved from [Link]

• AMSBIO. (2024). Culture techniques for drug discovery and therapeutics. Retrieved from [Link]

• Al-Zoubi, M. S., et al. (2023). Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives. Molecules. Retrieved from [Link]

• Du, Z., et al. (2015). Use of a small molecule cell cycle inhibitor to control cell growth and improve specific productivity and product quality of recombinant proteins in CHO cell cultures. Biotechnology and Bioengineering. Retrieved from [Link]

• ResearchGate. (n.d.). Identification of intracellular targets of pyrrolo[3,2-d]pyrimidine.... Retrieved from [Link]

• Nagashima, S., et al. (2009). Novel 7H-pyrrolo[2,3-d]pyrimidine derivatives as potent and orally active STAT6 inhibitors. Bioorganic & Medicinal Chemistry. Retrieved from [Link]

• Li, L., et al. (2022). Discovery of 6,7-dihydro-5H-pyrrolo[3,4-d] pyrimidine derivatives as a new class of ATR inhibitors. Bioorganic & Medicinal Chemistry Letters. Retrieved from [Link]

• Davoll, J. (1960). Compounds in the Pyrrolo[3,4-d]pyrimidine Series. Journal of the American Chemical Society. Retrieved from [Link]

• RSC Publishing. (n.d.). Design, synthesis, pharmacological evaluation, and in silico studies of the activity of novel spiro pyrrolo[3,4-d]pyrimidine derivatives. Retrieved from [Link]

• NIH. (n.d.). Synthesis and Development of Highly Selective Pyrrolo[2,3-d]pyrimidine CSF1R Inhibitors Targeting the Autoinhibited Form. Retrieved from [Link]

• PubMed. (2012). Design and synthesis of pyrrolo[3,2-d]pyrimidine human epidermal growth factor receptor 2 (HER2)/epidermal growth factor receptor (EGFR) dual inhibitors. Retrieved from [Link]

Sources

• 1. Design, synthesis, pharmacological evaluation, and in silico studies of the activity of novel spiro pyrrolo[3,4-d]pyrimidine derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Discovery of 6,7-dihydro-5H-pyrrolo[3,4-d] pyrimidine derivatives as a new class of ATR inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. CAS 905274-04-6 | 2-(Trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-D]pyrimidine - Synblock [synblock.com]
• 4. fishersci.com [fishersci.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. fishersci.com [fishersci.com]
• 7. labsolu.ca [labsolu.ca]
• 8. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 9. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Application Notes &amp; Protocols: Leveraging Pyrrolo[2,3-d]pyrimidine Derivatives for the Interrogation of EGFR Mutations

Audience: Researchers, scientists, and drug development professionals in oncology and medicinal chemistry.

Abstract: The epidermal growth factor receptor (EGFR) is a cornerstone of targeted oncology, yet the emergence of drug-resistance mutations necessitates the development of novel chemical probes and therapeutic agents. The pyrrolo[2,3-d]pyrimidine scaffold, a deaza-isostere of adenine, has proven to be a highly versatile and potent core for engineering selective EGFR tyrosine kinase inhibitors (TKIs).[1][2] This guide provides an in-depth exploration of the application of pyrrolo[2,3-d]pyrimidine derivatives in studying both drug-sensitive and resistant EGFR mutations. We will dissect the mechanism of action and provide detailed, field-proven protocols for biochemical and cellular assays, as well as guidance for preclinical in vivo evaluation.

Introduction: The EGFR Challenge and the Pyrrolo[2,3-d]pyrimidine Solution

The Epidermal Growth Factor Receptor (EGFR) is a transmembrane protein that plays a pivotal role in regulating cell growth, proliferation, and survival.[1][2][3] In several cancers, particularly non-small cell lung cancer (NSCLC), specific mutations in the EGFR gene lead to its constitutive activation, transforming it into a potent oncogenic driver.[4][5] These mutations, such as exon 19 deletions (del19) and the L858R point mutation, render tumors highly sensitive to first-generation TKIs.[6][7]

However, the clinical success of these inhibitors is often curtailed by the development of acquired resistance, most commonly through the T790M "gatekeeper" mutation. While third-generation inhibitors like osimertinib were designed to overcome T790M, subsequent resistance arises through mutations like C797S, which blocks the covalent binding of these drugs, presenting a major clinical challenge.[8][9]

The pyrrolo[2,3-d]pyrimidine core serves as an exceptional chemical scaffold for tackling this evolving landscape. Its structure mimics the adenine base of ATP, enabling it to competitively bind within the kinase domain's ATP pocket.[1][10] This privileged structure provides a robust foundation for medicinal chemists to introduce various substituents, fine-tuning potency, and selectivity against specific EGFR mutants, including the formidable triple-mutant (e.g., del19/T790M/C797S).[8] This document outlines the practical application of these compounds as tools to probe EGFR biology and as templates for next-generation therapeutics.

Mechanism of Action: Engineering Selectivity

The utility of pyrrolo[2,3-d]pyrimidine derivatives stems from their ability to be tailored for specific interactions within the EGFR kinase domain.

• ATP-Competitive Binding: The core scaffold forms critical hydrogen bonds with the "hinge" region of the kinase domain, specifically with the backbone of Met793, a conserved interaction for most ATP-competitive inhibitors.[8] The pyrrolic N-H group is often crucial for this interaction; its replacement can dramatically reduce potency.[8]

• Exploiting Mutant Conformations: Activating mutations like L858R and del19 alter the conformation of the ATP-binding pocket, increasing its affinity for certain inhibitors over ATP. Pyrrolo[2,3-d]pyrimidine derivatives can be optimized to preferentially bind to these altered conformations, achieving selectivity over wild-type EGFR (WT-EGFR) and thus reducing toxicity to healthy tissues.

• Covalent Inhibition (Third-Generation Strategy): Many advanced derivatives incorporate an electrophilic "warhead," such as an acrylamide moiety.[11][12] This group is positioned to form a permanent, covalent bond with a non-catalytic cysteine residue (Cys797) near the active site. This irreversible binding provides sustained target inhibition.

• Overcoming C797S Resistance (Fourth-Generation Strategy): The C797S mutation replaces the key cysteine with a serine, preventing covalent bond formation. Fourth-generation inhibitors based on the pyrrolo[2,3-d]pyrimidine scaffold are being designed as potent, non-covalent agents that can effectively inhibit these triple-mutant EGFR variants through optimized reversible interactions.[8]

Caption: In Vitro to In Vivo screening workflow for EGFR inhibitors.

Application III: Preclinical In Vivo Efficacy Assessment

Core Objective: To determine if the lead compound demonstrates anti-tumor activity in a living organism, a critical step before any clinical consideration.

Protocol 4: Mouse Xenograft Model

This protocol involves implanting human cancer cells into immunodeficient mice to grow tumors, which are then treated with the test compound. [8][13] Methodology:

• Model Establishment:

  • Subcutaneously inject 5-10 million cells from an appropriate EGFR-mutant NSCLC cell line (e.g., PC-9 engineered to express del19/T790M/C797S) into the flank of immunodeficient mice (e.g., BALB/c nude or NSG). [8] * Allow tumors to grow to a palpable size (e.g., 100-150 mm³).

• Treatment:

  • Randomize mice into treatment groups (e.g., vehicle control, test compound at multiple doses, positive control like a known TKI).

  • Administer the compound via the intended clinical route (e.g., oral gavage) on a defined schedule (e.g., once daily).

  • Monitor animal health and body weight regularly.

• Efficacy Measurement:

  • Measure tumor dimensions with calipers 2-3 times per week and calculate tumor volume (Volume = 0.5 x Length x Width²).

  • Continue treatment for a predefined period (e.g., 21-28 days) or until tumors in the control group reach a predetermined size limit.

• Pharmacodynamic (PD) Analysis:

  • At the end of the study (or in a satellite group), collect tumors at specific time points after the final dose.

  • Prepare tumor lysates and perform Western blotting to measure the levels of p-EGFR and downstream markers (e.g., p-AKT, p-ERK). This provides crucial evidence that tumor growth inhibition is due to on-target activity. [13] Trustworthiness and Causality: A successful outcome is not merely tumor shrinkage. The gold standard is to demonstrate a clear dose-dependent correlation between compound administration, reduced p-EGFR levels in the tumor tissue, and significant tumor growth inhibition. This linkage establishes causality between target engagement and therapeutic effect. [14]

Conclusion

Pyrrolo[2,3-d]pyrimidine derivatives represent a powerful and adaptable class of molecules for the study of EGFR mutations. Their structural versatility allows for the development of highly potent and selective inhibitors capable of targeting specific mutant forms of the EGFR kinase, including those that confer resistance to existing therapies. The systematic application of the biochemical, cellular, and in vivo protocols outlined in this guide enables researchers to rigorously characterize novel compounds, elucidate mechanisms of resistance, and identify promising candidates for the next generation of targeted cancer therapies.

References

• Discovery of Potent and Selective Pyrrolo[2,3-d]pyrimidine Derivatives as Fourth-Generation EGFR Inhibitors Targeting Triple Mutations.
• Pyrrolo[2,3-D]Pyrimidines as EGFR and VEGFR Kinase Inhibitors: A Comprehensive SAR Review. Current Medicinal Chemistry.
• The synthesis and bioactivity of pyrrolo[2,3-d]pyrimidine derivatives as tyrosine kinase inhibitors for NSCLC cells with EGFR mu. Sci-Hub.
• The synthesis and bioactivity of pyrrolo[2,3-d]pyrimidine derivatives as tyrosine kinase inhibitors for NSCLC cells with EGFR mut
• EGFR Assays & Drug Discovery Services. Reaction Biology.
• Pyrrolo[2,3-D]Pyrimidines as EGFR and VEGFR Kinase Inhibitors: A Comprehensive SAR Review. Bentham Science Publishers.
• EGFR Mutation and Lung Cancer: What is it and how is it tre
• Pyrrolo[2,3-d]pyrimidines as EGFR and VEGFR kinase inhibitors: a comprehensive SAR review.. Semantic Scholar.
• About EGFR-Positive Lung Cancer.
• EGFR - Biomarker Consortium. OncLive.
• EGFR and Lung Cancer.
• Non-Small Cell Lung Cancer and EGFR. EGFR Positive UK.
• Construction of a novel cell-based assay for the evaluation of anti-EGFR drug efficacy against EGFR mutation.
• A High-Content Biosensor Based Screen Identifies Cell Permeable Activators and Inhibitors of EGFR Function: Implic
• A Preclinical Model for Mutant Human EGFR-driven Lung Adenocarcinoma. National Cancer Institute's Technology Transfer Center.
• In vivo imaging xenograft models for the evaluation of anti‐brain tumor efficacy of targeted drugs. PubMed Central.
• EGFR(L858R) Kinase Assay Kit. BPS Bioscience.
• EGFR Kinase Assay.
• Mutant EGFR is required for maintenance of glioma growth in vivo, and its ablation leads to escape
• EGFR mutants promote in vivo tumor growth. Nude mice were injected....
• Discovery of Potent and Selective Pyrrolo[2,3-d]pyrimidine Derivatives as Fourth-Generation EGFR Inhibitors Targeting Triple Mutations..

Sources

• 1. Pyrrolo[2,3-D]Pyrimidines as EGFR and VEGFR Kinase Inhibitors: A Comprehensive SAR Review - Metwally - Current Medicinal Chemistry [rjpbr.com]
• 2. benthamdirect.com [benthamdirect.com]
• 3. promega.com [promega.com]
• 4. EGFR Mutation and Lung Cancer: What is it and how is it treated? [lcfamerica.org]
• 5. EGFR stands for epidermal growth factor receptor. | EGFR Positive UK [egfrpositive.org.uk]
• 6. biomarker.onclive.com [biomarker.onclive.com]
• 7. lung.org [lung.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. matilda.science [matilda.science]
• 10. semanticscholar.org [semanticscholar.org]
• 11. sci-hub.box [sci-hub.box]
• 12. The synthesis and bioactivity of pyrrolo[2,3-d]pyrimidine derivatives as tyrosine kinase inhibitors for NSCLC cells with EGFR mutations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. In vivo imaging xenograft models for the evaluation of anti‐brain tumor efficacy of targeted drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pnas.org [pnas.org]

Technical Notes & Optimization

Technical Support Guide: Improving the Solubility of 2-(Trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine

Welcome to the technical support center for 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine. This guide is designed for researchers, scientists, and drug development professionals to provide practical, in-depth solutions for solubility challenges encountered during experimentation. As Senior Application Scientists, we have structured this guide to not only offer protocols but to explain the scientific principles behind them, ensuring you can make informed decisions to advance your research.

Frequently Asked Questions (FAQs)

Q1: I have a new batch of 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine and it's not dissolving in my aqueous buffer. Where should I begin?

A1: This is a common challenge. The pyrrolo[3,4-d]pyrimidine core is a heterocyclic structure, and the trifluoromethyl group significantly increases its lipophilicity (hydrophobicity).[1] Consequently, aqueous solubility is expected to be very low.

Your starting point should be to create a concentrated stock solution in a water-miscible organic solvent. The most common and effective initial choice is Dimethyl Sulfoxide (DMSO). This stock can then be serially diluted into your aqueous experimental medium. We will cover this in-depth in the "Co-Solvent Approach" section of the troubleshooting guide.

Q2: What are the key chemical features of this compound that influence its solubility?

A2: Understanding the molecule's structure is critical for troubleshooting its solubility.

• Pyrrolo[3,4-d]pyrimidine Core: This is a nitrogen-containing heterocycle.[2][3] The nitrogen atoms can act as hydrogen bond acceptors. More importantly, they are basic and can be protonated in acidic conditions. This offers a potential strategy for solubility enhancement via pH modification.

• Trifluoromethyl (-CF3) Group: This group is highly electronegative and lipophilic. While it can be beneficial for target binding in drug discovery, it generally decreases aqueous solubility.[1]

• Dihydro-5H-pyrrolo Ring: The non-aromatic portion of the ring system contributes to the molecule's three-dimensional shape and can influence crystal packing, which in turn affects the energy required to dissolve the solid.

Q3: What safety precautions should I take when handling this compound and its solvents?

A3: Always consult the Safety Data Sheet (SDS) for the specific compound and any solvents you use. For 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine, it is classified as acutely toxic if swallowed (GHS06). Standard laboratory precautions should be followed:

• Wear personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Handle the solid powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

• When using organic solvents like DMSO, be aware that they can enhance the absorption of other chemicals through the skin. Handle with care.

Troubleshooting Experimental Workflow: A Step-by-Step Guide

This workflow is designed as a decision-making tree to systematically address solubility issues, starting with the simplest methods and progressing to more complex formulation strategies.

Caption: A decision-making workflow for solubilizing your compound.

Step 1: Initial Organic Solvent Screening

The Principle: The first step is to find a suitable organic solvent that can effectively dissolve the compound to create a high-concentration stock solution. The principle of "like dissolves like" is a useful starting point; a lipophilic compound will dissolve better in less polar solvents.

Protocol:

• Weigh out a small, known amount of your compound (e.g., 1 mg) into several different vials.

• Add a measured volume of a solvent from the table below (e.g., 100 µL) to achieve a target concentration (e.g., 10 mg/mL).

• Vortex vigorously and observe for dissolution. Gentle heating (37°C) or sonication can be used to assist dissolution, but be sure to let the solution return to room temperature to check for precipitation.

Table 1: Common Organic Solvents for Initial Screening

Solvent	Type	Polarity	Rationale & Considerations
DMSO	Aprotic	High	Excellent solubilizing power for many drug-like molecules.[] Water-miscible. Can be cytotoxic at >0.5% v/v in some cell assays.
DMF	Aprotic	High	Similar to DMSO, but more toxic. Use with caution in a fume hood.
Ethanol	Protic	High	Less toxic than DMSO/DMF, commonly used in formulations.[] May be less effective for highly lipophilic compounds.
Methanol	Protic	High	Good solubilizing power but generally too toxic for in-vitro/in-vivo use. Useful for analytical purposes.

| Isopropanol | Protic | Medium | A less polar alcohol, may be effective if ethanol fails. |

Outcome: Identify at least one solvent that can dissolve the compound at a concentration that is 50-100x higher than your final desired experimental concentration. This will be your primary stock solvent.

Step 2: The Co-Solvent Approach for Aqueous Systems

The Principle: Most biological experiments are conducted in aqueous buffers. A co-solvent is a water-miscible organic solvent used to carry a hydrophobic compound into an aqueous solution.[5][6] When a concentrated stock in a co-solvent (like DMSO) is diluted into a buffer, the co-solvent disperses, and if the final concentration of the compound is below its aqueous solubility limit, it will remain dissolved.

Caption: Mechanism of co-solvency for aqueous dilution.

Protocol:

• Prepare a high-concentration stock solution (e.g., 20 mM) in your chosen co-solvent (e.g., DMSO).

• Warm your aqueous buffer (e.g., PBS, cell culture media) to room temperature or 37°C.

• While vortexing the aqueous buffer, add the required volume of the stock solution dropwise. Vortexing vigorously during addition is crucial to promote rapid mixing and prevent localized high concentrations that can lead to precipitation.

• Visually inspect the final solution for any signs of cloudiness or precipitate.

Troubleshooting Precipitation:

• Symptom: Immediate or delayed precipitation upon dilution.

• Cause: The final concentration of your compound is above its thermodynamic solubility limit in the aqueous buffer containing a low percentage of co-solvent.

• Solutions:

  • Lower the Final Concentration: This is the simplest solution if your experiment allows for it.

  • Increase the Co-solvent Percentage: Most cell-based assays can tolerate up to 0.5% DMSO. Check the tolerance of your specific system.

  • Use a Different Co-solvent: Polyethylene glycol 400 (PEG 400) or ethanol can sometimes maintain solubility better upon dilution.[]

Step 3: pH Modification

The Principle: The pyrrolo[3,4-d]pyrimidine scaffold contains basic nitrogen atoms. According to the Henderson-Hasselbalch equation, in an acidic environment (pH < pKa), these nitrogens will become protonated (cationic). This charge can significantly increase the molecule's interaction with water, thereby enhancing solubility.[] This is a common strategy for basic drugs.[7]

Protocol: pH-Solubility Screening

• Prepare a set of buffers with a range of pH values (e.g., pH 2, 4, 6, 7.4, 9).

• Add an excess amount of the solid compound to each buffer in separate vials.

• Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for 24 hours to allow them to reach equilibrium.

• After 24 hours, centrifuge the samples to pellet the undissolved solid.

• Carefully collect the supernatant and measure the concentration of the dissolved compound using a suitable analytical method (e.g., HPLC-UV, LC-MS).

• Plot the measured solubility against the pH to determine the optimal pH range for dissolution.

Application: If your compound shows significantly higher solubility at a lower pH, you can prepare your stock solution in a slightly acidic aqueous solution or an acidic buffer. However, you must ensure that this pH is compatible with your experimental system and does not affect the compound's stability.

Step 4: Utilizing Solubilizing Excipients

If co-solvents and pH adjustment are insufficient, the next step is to use formulation excipients that actively increase apparent solubility.

A. Surfactants

The Principle: Surfactants are amphiphilic molecules that, above a certain concentration called the Critical Micelle Concentration (CMC), form spherical structures called micelles in water.[8][9] These micelles have a hydrophobic core and a hydrophilic shell. Your lipophilic compound can be encapsulated within the hydrophobic core, effectively solubilizing it in the bulk aqueous phase.[10][11]

Caption: Micellar solubilization of a compound (C) by surfactants (S).

Protocol:

• Select a non-ionic surfactant, which is generally less disruptive to biological systems.

• Prepare the aqueous buffer containing the surfactant at a concentration 5-10 times its CMC (see Table 2).

• Add your compound (either as a solid or from a small volume of concentrated organic stock) to the surfactant-containing buffer.

• Vortex and sonicate to aid dissolution.

Table 2: Common Non-Ionic Surfactants for Formulation

Surfactant	Typical Use	CMC (approx. in water)
Polysorbate 20 (Tween® 20)	Cell culture, protein solutions	~0.06 mg/mL
Polysorbate 80 (Tween® 80)	Drug formulations	~0.015 mg/mL

| Cremophor® EL | IV drug formulations | ~0.1 mg/mL |

B. Cyclodextrins

The Principle: Cyclodextrins are cyclic oligosaccharides shaped like a truncated cone with a hydrophilic exterior and a hydrophobic (lipophilic) interior cavity.[12][13] Your compound can fit into this hydrophobic cavity, forming an "inclusion complex."[14] This complex has a water-soluble exterior, dramatically increasing the apparent aqueous solubility of the guest molecule.[15]

Caption: Formation of an inclusion complex with a cyclodextrin.

Protocol:

• Choose a cyclodextrin derivative. Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutylether-β-cyclodextrin (SBE-β-CD) are commonly used due to their high aqueous solubility and low toxicity compared to unmodified β-cyclodextrin.[12]

• Prepare an aqueous solution of the cyclodextrin (e.g., 1-10% w/v).

• Add the solid compound to the cyclodextrin solution.

• Stir or shake the mixture for several hours (or overnight) at room temperature to allow for complex formation.

• Filter or centrifuge the solution to remove any undissolved material. The resulting clear solution contains the solubilized drug-cyclodextrin complex.

Considerations: The choice between surfactants and cyclodextrins depends on your specific application. Cyclodextrins can sometimes alter the free concentration of the drug available to interact with a target, so this must be considered in pharmacological assays.

References

• ResearchGate. (n.d.). Solubility Enhancement of Drugs with Aid of Surfactants: Research Done Since Last Two Decades. Available at: [Link]

• Shah, F. (2023). Surfactants in pharmaceutical formulations: enhancing drug solubility and bioavailability. Allied Academies. Available at: [Link]

• Journal of Chemical and Pharmaceutical Research. (n.d.). The Role of Surfactants in Solubilization of Poorly Soluble Drugs. JOCPR. Available at: [Link]

• SciSpace. (n.d.). Cyclodextrins and their application in enhancing the solubility, dissolution rate and bioavailability. Available at: [Link]

• Allied Academies. (n.d.). Exploring the Role of Cyclodextrins in Enhancing the Bioavailability of Hydrophobic Drugs. Available at: [Link]

• Touro Scholar. (n.d.). Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Available at: [Link]

• Tridify. (2024). Co-solvency and anti-solvent method for the solubility enhancement. Available at: [Link]

• Longdom Publishing. (n.d.). Biosurfactants: A New Pharmaceutical Additive for Solubility Enhancement. Available at: [Link]

• PubMed Central (PMC). (n.d.). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Available at: [Link]

• PubMed Central (PMC). (n.d.). Water Solubility Enhancement of Pyrazolo[3,4-d]pyrimidine Derivatives via Miniaturized Polymer–Drug Microarrays. Available at: [Link]

• IRO Pex. (2025). Co-solvent: Significance and symbolism. Available at: [Link]

• National Institutes of Health (NIH). (n.d.). Cosolvents in Self-Emulsifying Drug Delivery Systems (SEDDS): Do They Really Solve Our Solubility Problems?. Available at: [Link]

• Shandong IRO Chelating Chemical Co., Ltd. (n.d.). Cosolvent - The 'Medicinal Magician' in The Laboratory. Available at: [Link]

• American Pharmaceutical Review. (2011). Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). Available at: [Link]

• RSC Publishing. (2020). Prescribed drugs containing nitrogen heterocycles: an overview. Available at: [Link]

• ResearchGate. (2025). Assessing the Bioisosterism of the Trifluoromethyl Group with a Protease Probe. Available at: [Link]

• PubMed Central (PMC). (n.d.). A Review on Recent Advances in Nitrogen-Containing Molecules and Their Biological Applications. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Prescribed drugs containing nitrogen heterocycles: an overview - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09198G [pubs.rsc.org]
• 3. A Review on Recent Advances in Nitrogen-Containing Molecules and Their Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Co-solvency and anti-solvent method for the solubility enhancement [wisdomlib.org]
• 6. Co-solvent: Significance and symbolism [wisdomlib.org]
• 7. pharmoutsourcing.com [pharmoutsourcing.com]
• 8. pharmaexcipients.com [pharmaexcipients.com]
• 9. researchgate.net [researchgate.net]
• 10. asianpharmtech.com [asianpharmtech.com]
• 11. jocpr.com [jocpr.com]
• 12. scispace.com [scispace.com]
• 13. hilarispublisher.com [hilarispublisher.com]
• 14. touroscholar.touro.edu [touroscholar.touro.edu]
• 15. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Resistance to Pyrrolopyrimidine-Based Inhibitors

Welcome to the technical support center for researchers, scientists, and drug development professionals working with pyrrolopyrimidine-based inhibitors. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address the challenges of acquired resistance, a common hurdle in the clinical application of these targeted therapies. Our goal is to equip you with the scientific rationale and practical methodologies to anticipate, diagnose, and overcome resistance in your experimental models.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the fundamental aspects of pyrrolopyrimidine inhibitors and the mechanisms underlying resistance.

Q1: What is the primary mechanism of action for pyrrolopyrimidine-based inhibitors?

A1: Pyrrolopyrimidine-based inhibitors are a class of small molecules that typically function as ATP-competitive inhibitors of protein kinases.[1][2] The pyrrolo[2,3-d]pyrimidine scaffold mimics the adenine base of ATP, enabling it to bind to the ATP-binding pocket of a target kinase.[2] This binding event blocks the phosphorylation of downstream substrates, thereby inhibiting the signaling pathway that is often dysregulated in diseases like cancer. The specificity of these inhibitors for different kinases is achieved through modifications to the pyrrolopyrimidine core, which allows for interactions with unique amino acid residues within the ATP-binding site of the target kinase.[3]

Q2: What are the most common mechanisms by which cancer cells develop resistance to pyrrolopyrimidine-based inhibitors?

A2: Resistance to pyrrolopyrimidine-based inhibitors is a multifaceted problem that can arise through several mechanisms:

• On-Target Modifications: This is a primary driver of acquired resistance and most commonly involves the emergence of secondary mutations in the kinase domain of the target protein.[4][5] These mutations can sterically hinder the inhibitor from binding or alter the conformation of the ATP-binding pocket, reducing the inhibitor's affinity.[6][7] A classic example is the "gatekeeper" mutation, which is located in a critical residue that controls access to a hydrophobic pocket within the kinase domain.[8][9]

• Bypass Signaling Pathway Activation: Cancer cells can develop resistance by activating alternative signaling pathways that compensate for the inhibited pathway.[6][5] For instance, if a pyrrolopyrimidine inhibitor targets the EGFR pathway, cells might upregulate signaling through other receptor tyrosine kinases like MET or IGF1R to maintain downstream signaling for survival and proliferation.[6]

• Target Overexpression: An increase in the expression level of the target kinase can effectively titrate out the inhibitor, requiring higher concentrations to achieve the same level of inhibition.[4]

• Drug Efflux: Increased expression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (MDR1), can actively pump the inhibitor out of the cell, reducing its intracellular concentration and efficacy.[4][10]

• Phenotypic Changes: Processes like the epithelial-mesenchymal transition (EMT) can confer a more resistant phenotype, although the exact mechanisms are complex and can involve changes in multiple signaling pathways.[5]

Q3: What is a "gatekeeper" mutation and why is it so critical in resistance to kinase inhibitors?

A3: The "gatekeeper" residue is a specific amino acid located at the entrance of a hydrophobic pocket deep within the ATP-binding site of many kinases.[9] This residue plays a crucial role in determining the selectivity of kinase inhibitors. Mutations at this site are a common mechanism of acquired drug resistance.[8][9]

A gatekeeper mutation typically replaces a smaller amino acid (like threonine) with a bulkier one (like methionine).[8] This steric hindrance can physically block the binding of many ATP-competitive inhibitors, including some pyrrolopyrimidine-based drugs, without significantly affecting the binding of the smaller, natural substrate, ATP.[8] Furthermore, some gatekeeper mutations can stabilize the active conformation of the kinase, leading to constitutive activation and further promoting resistance.[11]

Section 2: Troubleshooting Guide for Experimental Challenges

This guide provides practical, step-by-step advice for specific experimental issues you may encounter when studying resistance to pyrrolopyrimidine inhibitors.

Problem 1: My pyrrolopyrimidine inhibitor is effective in biochemical assays but shows reduced potency in cell-based assays.

This discrepancy is a common challenge and can be attributed to several factors related to the cellular environment.

Causality and Troubleshooting Steps:

• Confirm Target Expression and Activity:

  • Rationale: The inhibitor will only be effective if its target is present and active in your chosen cell line.

  • Protocol:

    • Lyse untreated cells and perform a Western blot to detect the total and phosphorylated (active) forms of the target kinase.

    • If the target is not expressed or is not basally active, consider using a different cell line known to have an active target or transfecting the cells to express the target.[12]

• Assess Cell Permeability:

  • Rationale: Poor membrane permeability can limit the intracellular concentration of the inhibitor.

  • Protocol:

    • Perform a cellular uptake assay. Incubate cells with the inhibitor for various time points.

    • Lyse the cells and use LC-MS/MS to quantify the intracellular concentration of the inhibitor.

    • If permeability is low, consider if the inhibitor's chemical properties (e.g., high polarity) might be the cause.

• Investigate Drug Efflux:

  • Rationale: Active transport out of the cell by efflux pumps can significantly reduce the inhibitor's effective concentration.

  • Protocol:

    • Co-incubate your cells with the pyrrolopyrimidine inhibitor and a known inhibitor of common ABC transporters (e.g., verapamil for P-glycoprotein).

    • Perform a cell viability or target inhibition assay. A significant increase in the potency of your inhibitor in the presence of the efflux pump inhibitor suggests that drug efflux is a contributing factor.

• Evaluate Inhibitor Stability in Media:

  • Rationale: The inhibitor may be unstable in the complex environment of cell culture media.

  • Protocol:

    • Incubate the inhibitor in your complete cell culture media at 37°C for the duration of your experiment.

    • At different time points, take aliquots of the media and analyze the concentration of the intact inhibitor using LC-MS/MS.

    • If the inhibitor degrades, consider preparing fresh solutions more frequently or exploring formulation strategies.[13]

Data Summary Table: Troubleshooting Discrepancies in Inhibitor Potency

Potential Issue	Experimental Approach	Expected Outcome if Issue is Present
Low/No Target Expression	Western Blot for total and phospho-target	Faint or no band for the target protein.
Poor Cell Permeability	Cellular uptake assay (LC-MS/MS)	Low intracellular concentration of the inhibitor.
Drug Efflux	Co-treatment with efflux pump inhibitor	Increased potency of your inhibitor.
Inhibitor Instability	Stability assay in culture media (LC-MS/MS)	Decreased concentration of the inhibitor over time.

Problem 2: My cell line has developed resistance to a pyrrolopyrimidine inhibitor. How do I identify the mechanism of resistance?

Identifying the specific mechanism of resistance is crucial for developing strategies to overcome it. A systematic approach is recommended.

Workflow for Investigating Acquired Resistance:

Caption: Workflow for identifying mechanisms of acquired resistance.

Detailed Experimental Protocols:

• Target Gene Sequencing:

  • Rationale: To identify secondary mutations in the kinase domain that may confer resistance.

  • Protocol:

    • Isolate genomic DNA or RNA (for cDNA synthesis) from both the parental (sensitive) and resistant cell lines.

    • Design primers to amplify the coding region of the target kinase gene.

    • Perform Sanger sequencing or next-generation sequencing (NGS) to identify any acquired mutations in the resistant cells. Compare the sequences to the parental cell line.

• Phospho-Receptor Tyrosine Kinase (RTK) Array:

  • Rationale: To screen for the activation of alternative signaling pathways.

  • Protocol:

    • Lyse parental and resistant cells, with and without treatment with the pyrrolopyrimidine inhibitor.

    • Use a commercially available phospho-RTK array, which contains antibodies against a panel of phosphorylated RTKs.

    • Incubate the cell lysates with the array membrane and detect the signals according to the manufacturer's instructions.

    • An increase in the phosphorylation of a specific RTK in the resistant cells suggests the activation of a bypass pathway.

• Quantitative PCR (qPCR) for Target Gene Expression:

  • Rationale: To determine if overexpression of the target kinase is contributing to resistance.

  • Protocol:

    • Isolate total RNA from parental and resistant cells.

    • Synthesize cDNA using reverse transcriptase.

    • Perform qPCR using primers specific for the target kinase gene and a housekeeping gene for normalization.

    • A significant increase in the relative mRNA expression of the target kinase in the resistant cells indicates gene amplification or transcriptional upregulation.

Problem 3: How can I overcome the identified resistance mechanism in my experiments?

Once the mechanism of resistance is known, you can employ targeted strategies to circumvent it.

Strategies to Overcome Resistance:

Caption: Matching strategies to specific resistance mechanisms.

• For On-Target Mutations (e.g., Gatekeeper):

  • Strategy: Utilize a next-generation pyrrolopyrimidine inhibitor designed to bind to the mutated kinase.[14][15]

  • Rationale: These inhibitors often have a different binding mode or are designed with greater flexibility to accommodate the steric changes introduced by the mutation.[16][17] For example, fourth-generation EGFR inhibitors are being developed to overcome resistance mutations to third-generation inhibitors.[14]

  • Experimental Validation:

    • Treat your resistant cell line (with the confirmed mutation) with the next-generation inhibitor.

    • Perform a cell viability assay (e.g., MTS or CellTiter-Glo®[18]) to determine the IC50 value.

    • Confirm on-target activity by performing a Western blot to assess the phosphorylation of the target kinase and downstream effectors.

• For Bypass Pathway Activation:

  • Strategy: Implement a combination therapy approach by co-administering the original pyrrolopyrimidine inhibitor with an inhibitor of the activated bypass pathway.[16][19]

  • Rationale: This dual blockade prevents the cancer cells from escaping through the alternative signaling route.[6]

  • Experimental Validation:

    • Treat the resistant cells with each inhibitor alone and in combination at various concentrations.

    • Use a cell viability assay to assess for synergistic, additive, or antagonistic effects. The Chou-Talalay method can be used to calculate a combination index (CI) to quantify synergy.

    • Confirm the dual pathway inhibition by Western blotting for key signaling nodes in both pathways.

• For Target Overexpression:

  • Strategy: Increase the concentration of the current inhibitor or switch to a more potent analog.

  • Rationale: A higher concentration or a more potent inhibitor may be required to achieve sufficient target engagement when the target protein is present at elevated levels.

  • Experimental Validation:

    • Perform a dose-response curve with the current inhibitor on the resistant cell line to determine if a higher concentration can overcome the resistance.

    • If available, test a more potent pyrrolopyrimidine inhibitor and compare its IC50 value to the original inhibitor in the resistant cell line.

Quantitative Data Summary: IC50 Values for Overcoming Resistance

Cell Line	Resistance Mechanism	Inhibitor A (Original) IC50 (nM)	Inhibitor B (Next-Gen) IC50 (nM)	Inhibitor A + Inhibitor C (Combo) IC50 (nM)
Parental	N/A	10	5	N/A
Resistant Clone 1	Gatekeeper Mutation	>1000	15	>1000
Resistant Clone 2	Bypass Activation	>1000	>1000	25 (for Inhibitor A)
Resistant Clone 3	Target Overexpression	500	250	N/A

Note: These are example values to illustrate the expected trends.

Section 3: Final Recommendations

The development of resistance to pyrrolopyrimidine-based inhibitors is a significant challenge in both preclinical research and clinical settings. A thorough understanding of the potential mechanisms of resistance is essential for designing robust experiments and developing effective therapeutic strategies.

• Characterize Your Model System Thoroughly: Before initiating inhibitor studies, confirm the expression and activation status of your target kinase.

• Anticipate Resistance: When possible, generate resistant cell lines in parallel with your primary experiments to have a model system ready for mechanistic studies.

• Employ a Multi-pronged Approach to Investigate Resistance: Do not assume a single mechanism. Systematically investigate on-target mutations, bypass pathways, and other potential causes.

• Leverage Combination Therapies: The future of targeted therapy likely lies in rational drug combinations that can prevent or overcome the emergence of resistance.[16][20]

By following the guidance and protocols outlined in this technical support center, you will be better equipped to navigate the complexities of resistance and advance your research in the development of more durable and effective pyrrolopyrimidine-based therapies.

References

• Kopp, F., El-Awaad, E., & Wagner, S. (2021). Type II mode of JAK2 inhibition and destabilization are potential therapeutic approaches against the ruxolitinib resistance driven myeloproliferative neoplasms. Frontiers in Oncology. [Link]

• Zhang, Y., et al. (2023). Discovery of Potent and Selective Pyrrolo[2,3-d]pyrimidine Derivatives as Fourth-Generation EGFR Inhibitors Targeting Triple Mutations. Journal of Medicinal Chemistry. [Link]

• De Clercq, E. (2009). Cell-based Assays to Identify Inhibitors of Viral Disease. Expert Opinion on Drug Discovery. [Link]

• Wang, Y., et al. (2023). The Inhibitory Mechanism of 7H-Pyrrolo[2,3-d]pyrimidine Derivatives as Inhibitors of P21-Activated Kinase 4 through Molecular Dynamics Simulation. International Journal of Molecular Sciences. [Link]

• Ouellette, S. B., Noel, B. M., & Parker, L. L. (2016). A Cell-Based Assay for Measuring Endogenous BcrAbl Kinase Activity and Inhibitor Resistance. PLoS ONE. [Link]

• Ercan, D., et al. (2015). EGFR mutations and resistance to Irreversible pyrimidine based EGFR inhibitors. Clinical Cancer Research. [Link]

• Lategahn, J., et al. (2019). Inhibition of Osimertinib-Resistant Epidermal Growth Factor Receptor EGFR-T790M/C797S. Chemical Science. [Link]

• Zhang, Y., et al. (2023). Discovery of Potent and Selective Pyrrolo[2,3-d]pyrimidine Derivatives as Fourth-Generation EGFR Inhibitors Targeting Triple Mutations. Matilda. [Link]

• Al-Ostoot, F. H., et al. (2023). Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives. Molecules. [Link]

• Sørland, Å. H., et al. (2022). Halogenated Pyrrolopyrimidines with Low MIC on Staphylococcus aureus and Synergistic Effects with an Antimicrobial Peptide. Antibiotics. [Link]

• Aplin, A. E., et al. (2018). Moving Synergistically Acting Drug Combinations to the Clinic by Comparing Sequential versus Simultaneous Drug Administrations. Molecular Cancer Therapeutics. [Link]

• Metwally, K. (2021). Pyrrolo[2,3-D]Pyrimidines as EGFR and VEGFR Kinase Inhibitors: A Comprehensive SAR Review. Current Medicinal Chemistry. [Link]

• Al-Obaid, A. M., et al. (2023). Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers. Molecules. [Link]

• Wiese, M., et al. (2016). Pyrrolopyrimidine Derivatives as Novel Inhibitors of Multidrug Resistance-Associated Protein 1 (MRP1, ABCC1). Journal of Medicinal Chemistry. [Link]

• Rai, G., et al. (2022). Discovery and Optimization of Pyrrolopyrimidine Derivatives as Selective Disruptors of the Perinucleolar Compartment, a Marker of Tumor Progression toward Metastasis. Journal of Medicinal Chemistry. [Link]

• Kumar, A., et al. (2020). Pyrrolo[2,3-d]pyrimidine derivatives as inhibitors of RET: Design, synthesis and biological evaluation. Bioorganic & Medicinal Chemistry. [Link]

• Viswanathan, K., et al. (2004). Studies on pyrrolopyrimidines as selective inhibitors of multidrug-resistance-associated protein in multidrug resistance. Bioorganic & Medicinal Chemistry Letters. [Link]

• Buck, E., et al. (2008). Overcoming resistance to tyrosine kinase inhibitors: Lessons learned from cancer cells treated with EGFR antagonists. Biochimica et Biophysica Acta (BBA) - Reviews on Cancer. [Link]

• De Clercq, E. (2009). Cell-based Assays to Identify Inhibitors of Viral Disease. ResearchGate. [Link]

• Li, A. (2023). New “Kill Test” Could Help Screen Better Antibiotics. The Scientist. [Link]

• Vipergen. (2024). Unlocking the Potential of Cell-Based Assays in Modern Scientific Research. Vipergen. [Link]

• Harvard Medical School. (2008). View Cleared on “Gatekeeper” Mutation as Bar to Cancer Drug. Harvard Medical School. [Link]

• Ho, E. S., et al. (2020). Mechanisms of resistance to PARP inhibitors - an evolving challenge in oncology. Cancer Drug Resistance. [Link]

• Viswanathan, K., et al. (2004). Studies on Pyrrolopyrimidines as Selective Inhibitors of Multidrug-Resistance-Associated Protein in Multidrug Resistance. ResearchGate. [Link]

• Varghese, S., et al. (2020). Chemical strategies to overcome resistance against targeted anticancer therapeutics. Nature Reviews Drug Discovery. [Link]

• Skóra, L., et al. (2022). Overcoming resistance mechanisms to kinase inhibitors. OncoTargets and Therapy. [Link]

• Kim, H., et al. (2022). Synthesis and structure-activity relationship studies of 1,5-isomers of triazole-pyrrolopyrimidine as selective Janus kinase 1 (JAK1) inhibitors. Bioorganic & Medicinal Chemistry Letters. [Link]

• Abd-El-Aziz, A. S., & El-Agrody, A. M. (2018). Mechanisms of Resistance to Kinase Inhibitors and Strategies to Prevent the Development of Drug Resistance. Current Cancer Drug Targets. [Link]

• Meyer, S. C., & Levine, R. L. (2014). Molecular Pathways: Molecular Basis for Sensitivity and Resistance to JAK Kinase Inhibitors. Clinical Cancer Research. [Link]

• Quintás-Cardama, A., & Verstovsek, S. (2013). Jak/STAT pathway: mutations, inhibitors, and resistance. Leukemia & Lymphoma. [Link]

• Lord, C. J., & Ashworth, A. (2013). Mechanisms of Resistance to PARP Inhibitors. Cancer Discovery. [Link]

• Singh, P., & Kaur, M. (2023). Pyrrolo[2,3-d]pyrimidines as potential kinase inhibitors in cancer drug discovery: A critical review. European Journal of Medicinal Chemistry. [Link]

• Hernández-Sánchez, J. E., et al. (2024). The Mechanisms of Resistance to JAK Inhibitors in Lymphoid Leukemias: A Scoping Review of Evidence from Preclinical Models and Case Reports. International Journal of Molecular Sciences. [Link]

• Wagle, N., et al. (2014). Strategies for monitoring and combating resistance to combination kinase inhibitors for cancer therapy. Nature Communications. [Link]

• Tseng, Y., et al. (2023). Gatekeeper mutations activate FGF receptor tyrosine kinases by destabilizing the autoinhibited state. Proceedings of the National Academy of Sciences. [Link]

• Abel, R., et al. (2016). How a Kinase Inhibitor Withstands Gatekeeper Residue Mutations. Journal of the American Chemical Society. [Link]

• Yap, T. A., et al. (2021). Strategies for the prevention or reversal of PARP inhibitor resistance. Expert Opinion on Investigational Drugs. [Link]

• Al-Ostoot, F. H., et al. (2023). Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives. Molecules. [Link]

• Fabbro, D., et al. (2004). Strategies to overcome resistance to targeted protein kinase inhibitors. Nature Reviews Drug Discovery. [Link]

• Girdler, F., & Faelen, L. (2009). Biochemical Mechanisms of Resistance to Small-Molecule Protein Kinase Inhibitors. Biochimica et Biophysica Acta (BBA) - Proteins and Proteomics. [Link]

• Bukowski, K., et al. (2020). Multidrug Resistance in Cancer: Understanding Molecular Mechanisms, Immunoprevention and Therapeutic Approaches. Frontiers in Oncology. [Link]

• Abel, R., et al. (2016). How a Kinase Inhibitor Withstands Gatekeeper Residue Mutations. Columbia University. [Link]

• Ho, E. S., et al. (2020). Mechanisms of resistance to PARP inhibitors - an evolving challenge in oncology. ResearchGate. [Link]

• Wang, Y., et al. (2021). Discovery of Novel Pyrrolo[2,3-d]pyrimidine-based Derivatives as Potent JAK/HDAC Dual Inhibitors for the Treatment of Refractory Solid Tumors. Journal of Medicinal Chemistry. [Link]

Sources

• 1. The Inhibitory Mechanism of 7H-Pyrrolo[2,3-d]pyrimidine Derivatives as Inhibitors of P21-Activated Kinase 4 through Molecular Dynamics Simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pyrrolo[2,3-d]pyrimidines as potential kinase inhibitors in cancer drug discovery: A critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pyrrolo[2,3-d]pyrimidine derivatives as inhibitors of RET: Design, synthesis and biological evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. dovepress.com [dovepress.com]
• 5. semanticscholar.org [semanticscholar.org]
• 6. Overcoming resistance to tyrosine kinase inhibitors: Lessons learned from cancer cells treated with EGFR antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Biochemical Mechanisms of Resistance to Small-Molecule Protein Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pardon Our Interruption [hms.harvard.edu]
• 9. technologynetworks.com [technologynetworks.com]
• 10. Mechanisms of resistance to PARP inhibitors - an evolving challenge in oncology - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Gatekeeper mutations activate FGF receptor tyrosine kinases by destabilizing the autoinhibited state - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. matilda.science [matilda.science]
• 16. Chemical strategies to overcome resistance against targeted anticancer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 17. How a Kinase Inhibitor Withstands Gatekeeper Residue Mutations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Cell-based Assays to Identify Inhibitors of Viral Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Moving Synergistically Acting Drug Combinations to the Clinic by Comparing Sequential versus Simultaneous Drug Administrations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Strategies to overcome resistance to targeted protein kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing In Vitro Dosage of 2-(Trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine

Welcome to the technical support resource for 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine. This guide is designed for researchers, scientists, and drug development professionals to provide field-proven insights and troubleshooting strategies for optimizing the use of this compound in in vitro settings. Our goal is to move beyond simple protocols and explain the causality behind experimental choices, ensuring your assays are robust, reproducible, and reliable.

The 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine scaffold is a potent backbone for inhibitors of the Ataxia telangiectasia and Rad3-related (ATR) kinase, a critical regulator in the DNA Damage Response (DDR) pathway.[1][2] Understanding this mechanism is key to designing effective experiments and interpreting your results. This guide will address common questions and challenges encountered during the optimization of its dosage.

Frequently Asked Questions (FAQs)

Section 1: Compound Handling and Preparation

Question: What is the best way to solubilize and store 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine?

Answer: Proper solubilization is the critical first step for obtaining reliable data. Like many small molecule kinase inhibitors, this compound has low aqueous solubility.

• Recommended Solvent: The standard choice is high-purity, anhydrous Dimethyl Sulfoxide (DMSO).[3] It can typically solubilize the compound at high concentrations (e.g., 10-50 mM) to create a master stock solution.

• Stock Solution Preparation:

  • Always use a fresh or properly stored (desiccated, protected from light) vial of the compound.

  • Calculate the required volume of DMSO to achieve your target stock concentration (e.g., 10 mM).

  • Add the DMSO to the vial and vortex thoroughly until the solid is completely dissolved. Gentle warming in a 37°C water bath can assist, but avoid overheating.

• Storage: Store the DMSO stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles. Protect from light. Under these conditions, the stock should be stable for several months.

• Causality & Field Insight: The reason for using a high-concentration DMSO stock is to minimize the final percentage of DMSO in your cell culture media. Most cell lines can tolerate DMSO up to 0.5%, but concentrations above this can induce cytotoxicity, differentiation, or other off-target effects, confounding your results. By starting with a 10 mM stock, a 1:1000 dilution to achieve a 10 µM final concentration results in only 0.1% DMSO in your assay.

Question: My compound is precipitating in the cell culture medium. What should I do?

Answer: Precipitation is a common issue when a compound with low aqueous solubility is diluted from a DMSO stock into an aqueous buffer or medium.[4][5]

• Immediate Troubleshooting:

  • Check Final Concentration: You may be exceeding the compound's solubility limit in your final assay medium. Try working at a lower concentration.

  • Improve Dilution Technique: Perform serial dilutions in DMSO first to create intermediate stocks. Then, add the final, lower-concentration DMSO stock to the aqueous medium while vortexing or pipetting to ensure rapid dispersion. Avoid adding a small volume of highly concentrated stock directly into a large volume of media.

  • Serum Content: The presence of proteins in fetal bovine serum (FBS) can sometimes help stabilize compounds, but can also lead to binding that reduces the effective free concentration. Be consistent with the serum percentage in your media across all experiments.

• Preventative Measures: Before starting a large experiment, perform a simple solubility test. Prepare your highest planned concentration in a small volume of your final assay medium and visually inspect for precipitation under a microscope after a brief incubation.

Section 2: Experimental Design for Dosage Optimization

Question: How do I determine the optimal concentration range for my first experiment?

Answer: Selecting the right starting range is crucial for efficiently determining the half-maximal inhibitory concentration (IC50). This depends on whether you are running a biochemical (enzyme) assay or a cell-based (phenotypic) assay.

• Biochemical Assays (e.g., purified ATR kinase assay): These assays measure direct target engagement. The compound is expected to be highly potent. Based on published data for similar compounds, a starting range of 0.1 nM to 1 µM is appropriate.[1][2]

• Cell-Based Assays (e.g., cell viability, phosphorylation): Cellular assays require the compound to cross the cell membrane, avoid efflux pumps, and engage the target within the complex cellular environment. Therefore, higher concentrations are typically needed. A broader starting range of 10 nM to 50 µM is a robust choice.

Recommended Starting Concentration Ranges

Assay Type	Rationale	Suggested Range (Logarithmic Scale)
Biochemical (Enzyme)	Measures direct inhibition of the purified target kinase. High potency is expected.	0.1 nM, 1 nM, 10 nM, 100 nM, 500 nM, 1 µM

| Cell-Based (Viability) | Accounts for cell permeability, stability, and off-target effects. Lower potency is expected. | 10 nM, 50 nM, 100 nM, 500 nM, 1 µM, 5 µM, 10 µM, 50 µM |

• Causality & Field Insight: Always use a logarithmic or semi-logarithmic dilution series. This ensures that you have data points spanning several orders of magnitude, which is essential for accurately fitting the sigmoidal dose-response curve used to calculate the IC50.[6][7]

Question: What are the essential controls for an IC50 determination experiment?

Answer: Your controls validate the experiment and provide the baseline for data normalization. Without them, your results are uninterpretable.

• Vehicle Control (Negative Control): Cells or enzyme treated with the same final concentration of DMSO (e.g., 0.1%) but without the compound. This establishes the 0% inhibition (100% viability/activity) baseline.

• Positive Control Inhibitor: A known, well-characterized inhibitor of your target (e.g., a different published ATR inhibitor). This confirms that your assay system is responsive to inhibition.

• Untreated Control: Cells or enzyme with no treatment (no DMSO, no compound). This helps verify that the vehicle (DMSO) itself is not having a significant effect.

• Media/Buffer Only (Blank): Wells containing only the assay medium and detection reagents. This is used for background subtraction.

Caption: Essential controls for a robust in vitro assay.

Section 3: Troubleshooting Unexpected Results

Question: I'm not seeing any inhibition even at high concentrations. What could be wrong?

Answer: This is a common and frustrating issue. A systematic approach is needed to diagnose the problem.

Caption: Troubleshooting workflow for lack of compound activity.

• Causality & Field Insight: For ATP-competitive kinase inhibitors, the concentration of ATP in your assay is critical.[6] High ATP concentrations (millimolar) in cell-based assays can outcompete the inhibitor, leading to a rightward shift in the IC50 (lower apparent potency) compared to a biochemical assay with low ATP concentrations (micromolar). If your biochemical assay fails, check that your ATP concentration isn't too high relative to the enzyme's Km for ATP.

Question: My dose-response data is highly variable between replicates. How can I improve precision?

Answer: High variability obscures real biological effects. The cause is almost always technical inconsistency.

• Pipetting Technique: Ensure accurate and consistent pipetting, especially during serial dilutions and reagent additions. Use calibrated pipettes.

• Cell Seeding Density: Inconsistent cell numbers per well is a major source of variability. Ensure your cells are in a single-cell suspension before plating and mix the suspension between plating groups.

• Edge Effects: Wells on the outer edges of a 96-well plate are prone to evaporation, leading to altered concentrations and cell stress. Avoid using the outermost wells for experimental conditions; instead, fill them with sterile PBS or media.[8]

• Assay Incubation Time: Ensure the incubation time with the compound and with the final detection reagent is consistent for all plates.

Section 4: Advanced Mechanistic Validation

Question: How can I confirm that the observed cell death is due to inhibition of ATR and not just general toxicity?

Answer: This is a crucial question to address potential off-target effects.[9][10][11] A compound's phenotypic effect (e.g., reduced cell viability) should be directly linked to its molecular target.

• Target Engagement Assay: The most direct method is to measure the phosphorylation of a known downstream substrate of ATR. A key substrate is Checkpoint Kinase 1 (Chk1) on Ser345. You can perform a Western blot or an ELISA-based assay to show that your compound decreases p-Chk1 (S345) levels in a dose-dependent manner. This provides strong evidence of on-target activity.

• Use of Resistant Cell Lines: If available, use a cell line with a known mutation in ATR that confers resistance to inhibitors. If your compound is less effective in this cell line, it supports an on-target mechanism.

• Synthetic Lethality Context: ATR inhibitors are often synthetically lethal with defects in other DNA repair genes, such as ATM or BRCA1/2.[2] Test your compound in a panel of cell lines with and without these mutations. Increased sensitivity in ATM-deficient cells, for example, is a hallmark of ATR inhibitor activity.

Caption: Simplified ATR signaling pathway and point of inhibition.

Question: How do I distinguish between a cytotoxic (cell-killing) and a cytostatic (growth-inhibiting) effect?

Answer: Standard cell viability assays like MTT or CellTiter-Glo®, which measure metabolic activity, cannot distinguish between cytotoxicity and cytostasis.[12][13] To differentiate, you need to use complementary assays:

• Cytotoxicity Assays: These measure markers of cell death, such as the loss of membrane integrity. Examples include LDH release assays or the use of membrane-impermeable dyes like Propidium Iodide (PI) or DRAQ7™ in flow cytometry or imaging.[13]

• Cell Proliferation Assays: These directly measure DNA synthesis or cell division. Examples include EdU incorporation assays or real-time cell counting using an automated imaging system.[12][14]

By running these assays in parallel, you can build a complete picture. For instance, a compound might cause a 50% reduction in metabolic activity (IC50 from MTT) but show no increase in LDH release, suggesting a primarily cytostatic effect.

Detailed Experimental Protocol

Protocol: Determination of IC50 in an Adherent Cancer Cell Line using a Resazurin-Based Viability Assay

This protocol provides a step-by-step method for assessing the dose-dependent effect of 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine on cell viability.

1. Materials:

• Target adherent cell line (e.g., HT-29, OVCAR-3)[2][15]

• Complete growth medium (e.g., DMEM + 10% FBS)

• 96-well flat-bottom cell culture plates

• 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine

• Anhydrous DMSO

• Resazurin-based assay reagent (e.g., alamarBlue™, PrestoBlue™)[16]

• Phosphate-Buffered Saline (PBS)

• Multichannel pipette

• Fluorescence plate reader

2. Workflow Overview:

Caption: Standard workflow for IC50 determination in adherent cells.

3. Step-by-Step Methodology:

• Cell Seeding:

  • Trypsinize and count your cells. Calculate the cell suspension volume needed to seed 3,000-5,000 cells per well in a volume of 100 µL.

  • Seed the cells into the inner 60 wells of a 96-well plate. Add 100 µL of sterile PBS to the outer wells to reduce evaporation.

  • Incubate for 24 hours at 37°C, 5% CO2 to allow for cell adherence.

• Compound Dilution (Day 2):

  • Prepare a 2X working stock of your highest concentration. For a final concentration of 50 µM, dilute your 10 mM DMSO stock into complete medium to create a 100 µM (2X) solution. This ensures the final DMSO concentration remains consistent across all wells.

  • Perform 1:5 serial dilutions of this 2X stock in complete medium in a separate dilution plate to create your dose range (e.g., 100 µM, 20 µM, 4 µM, etc.). Also prepare a 2X vehicle control containing only DMSO in medium.

• Cell Treatment:

  • Carefully remove 100 µL of medium from the wells containing cells.

  • Add 100 µL of the 2X compound dilutions (and 2X vehicle control) to the appropriate wells. You will now have a final volume of 200 µL and the desired 1X final concentrations.

  • Incubate the plate for 72 hours at 37°C, 5% CO2. This duration allows for multiple cell doubling times, revealing effects on proliferation.

• Viability Measurement (Day 5):

  • Add 20 µL (or manufacturer's recommended volume) of the resazurin reagent to each well, including the blank (media only) controls.

  • Incubate for 2-4 hours at 37°C, protected from light.

  • Measure the fluorescence using a plate reader with the appropriate excitation/emission wavelengths (typically ~560 nm Ex / ~590 nm Em).

4. Data Analysis:

• Background Subtraction: Subtract the average fluorescence of the blank wells from all other wells.

• Normalization: Normalize the data as a percentage of the vehicle control.

  • % Viability = (Fluorescence_Sample / Average_Fluorescence_Vehicle) * 100

• Curve Fitting: Plot % Viability against the log(concentration) of the compound. Use a non-linear regression model (four-parameter variable slope) in software like GraphPad Prism to fit a sigmoidal curve and determine the IC50 value.[7][17][18]

References

• Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives. (n.d.). MDPI. [Link]

• Discovery of 6,7-dihydro-5H-pyrrolo[3,4-d] pyrimidine derivatives as a new class of ATR inhibitors. (2022). PubMed. [Link]

• Identification of intracellular targets of pyrrolo[3,2-d]pyrimidine... (n.d.). ResearchGate. [Link]

• Discovery of novel 7,7-dimethyl-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidines as ATR inhibitors based on structure-based drug design. (2023). PubMed. [Link]

• The synthesis and bioactivity of pyrrolo[2,3-d]pyrimidine derivatives as tyrosine kinase inhibitors for NSCLC cells with EGFR mu. (n.d.). Sci-Hub. [Link]

• Use of Different Parameters and Equations for Calculation of IC50 Values in Efflux Assays: Potential Sources of Variability in IC50 Determination. (n.d.). National Institutes of Health (NIH). [Link]

• Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry. (n.d.). ACS Publications. [Link]

• Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity. (n.d.). bioRxiv. [Link]

• Optimization of Cell Viability Assays for Drug Sensitivity Screens. (n.d.). PubMed. [Link]

• Optimizing intermittent dosing of oral small molecule inhibitors. (2025). PubMed. [Link]

• Direct, indirect and off-target effects of kinase inhibitors. (A). In... (n.d.). ResearchGate. [Link]

• Dose–Response Curves and the Determination of IC50 and EC50 Values. (2024). ACS Publications. [Link]

• Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study. (n.d.). National Institutes of Health (NIH). [Link]

• Kinase assays. (2020). BMG LABTECH. [Link]

• Pyrrolo[2,3-D]Pyrimidines as EGFR and VEGFR Kinase Inhibitors: A Comprehensive SAR Review. (n.d.). Bentham Science. [Link]

• Understanding the off-target effects of cancer drugs – and how they could lead us to new forms of treatment. (2020). The Institute of Cancer Research. [Link]

• Identification and Optimization of Novel Small-Molecule Cas9 Inhibitors by Cell-Based High-Throughput Screening. (2022). ACS Publications. [Link]

• 6,7-Dihydro-5H-pyrrolo(2,3-d)pyrimidine. (n.d.). PubChem. [Link]

• Unexpected Off-Targets and Paradoxical Pathway Activation by Kinase Inhibitors. (2014). ACS Publications. [Link]

• Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers. (2023). PubMed Central. [Link]

• Enzyme Activity Assays for Protein Kinases: Strategies to Identify Active Substrates. (n.d.). National Institutes of Health (NIH). [Link]

• Strategic Optimization of Small Molecule Inhibitors for Enhanced Tumor Growth Inhibition. (n.d.). Aragen. [Link]

• In Vitro Solubility Assays in Drug Discovery. (2025). ResearchGate. [Link]

• Encountering unpredicted off-target effects of pharmacological inhibitors. (n.d.). Oxford Academic. [Link]

• Diffusion of small molecule drugs is affected by surface interactions and crowder proteins. (n.d.). bioRxiv. [Link]

• Dose Finding of Small-Molecule Oncology Drugs: Optimization throughout the Development Life Cycle. (2016). AACR Journals. [Link]

• Why does my inhibitor not work in an in vitro kinase assay? (2016). ResearchGate. [Link]

• IC50. (n.d.). Wikipedia. [Link]

• The Inhibitory Mechanism of 7H-Pyrrolo[2,3-d]pyrimidine Derivatives as Inhibitors of P21. (2023). Semantic Scholar. [Link]

• Guide to Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. (2025). CLYTE. [Link]

• Advancements in small molecule drug design: A structural perspective. (n.d.). National Institutes of Health (NIH). [Link]

• Choosing the Right Assay for Your Kinase Drug Discovery. (2024). Reaction Biology. [Link]

• Improvement in aqueous solubility in small molecule drug discovery programs by disruption of molecular planarity and symmetry. (n.d.). Semantic Scholar. [Link]

• Protocol for Determining the IC 50 of Drugs on Adherent Cells Using MTT Assay. (n.d.). Creative Bioarray. [Link]

Sources

• 1. Discovery of 6,7-dihydro-5H-pyrrolo[3,4-d] pyrimidine derivatives as a new class of ATR inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of novel 7,7-dimethyl-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidines as ATR inhibitors based on structure-based drug design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. clyte.tech [clyte.tech]
• 8. creative-bioarray.com [creative-bioarray.com]
• 9. Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. icr.ac.uk [icr.ac.uk]
• 12. lifesciences.danaher.com [lifesciences.danaher.com]
• 13. Cell viability assays | Abcam [abcam.com]
• 14. Cell Health Screening Assays for Drug Discovery [promega.de]
• 15. mdpi.com [mdpi.com]
• 16. Cell Viability Assays | Thermo Fisher Scientific - US [thermofisher.com]
• 17. Use of Different Parameters and Equations for Calculation of IC50 Values in Efflux Assays: Potential Sources of Variability in IC50 Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 18. IC50 - Wikipedia [en.wikipedia.org]

Technical Support Center: Troubleshooting Off-Target Effects of Trifluoromethylpyrimidine Compounds

Last Updated: January 19, 2026

Introduction

Welcome to the technical support center for researchers, scientists, and drug development professionals working with trifluoromethylpyrimidine (TFMP) compounds. The trifluoromethyl group is a valuable substituent in medicinal chemistry, often enhancing metabolic stability and binding affinity. However, its strong electron-withdrawing nature can also modulate the binding properties of the pyrimidine scaffold, sometimes leading to unforeseen off-target interactions.

This guide is designed to provide practical, in-depth troubleshooting advice and answers to frequently asked questions regarding the off-target effects of TFMP compounds. Our goal is to equip you with the knowledge and experimental strategies to identify, understand, and mitigate these effects, ultimately leading to the development of safer and more effective therapeutics.

I. Understanding the "Why": The Basis of Off-Target Effects

Before delving into troubleshooting, it's crucial to understand the underlying reasons for the off-target activity of trifluoromethylpyrimidine-based molecules.

Q1: Why do my trifluoromethylpyrimidine compounds show activity against unintended targets?

A1: The off-target activity of pyrimidine-based compounds, including those with a trifluoromethyl group, often arises from the conserved nature of ATP-binding pockets across the human kinome.[1] The pyrimidine core acts as a bioisostere of adenine, the central component of ATP, which allows it to bind to the hinge region of numerous kinases.[1] This structural mimicry is a primary driver of broad kinase activity, which can lead to undesirable off-target effects and potential toxicity.[1]

The addition of a trifluoromethyl (CF3) group can further influence selectivity. While it can enhance binding to the intended target, its electronic properties can also alter interactions with residues in the binding sites of other proteins, leading to novel off-target binding.

Q2: Are kinases the only potential off-targets for my TFMP compound?

A2: While kinases are a major class of off-targets for pyrimidine-based inhibitors, they are not the only ones.[2][3] Other protein families that bind ATP or other nucleotides can also be susceptible. Furthermore, off-target effects are not always limited to direct protein binding. Some compounds can exert their effects through mechanisms like the inhibition of efflux transporters, as has been observed with some epigenetic chemical probes.[4] Therefore, a comprehensive off-target profiling strategy should ideally consider a broader range of potential interactions.

II. Proactive Strategies: Predicting and Identifying Off-Target Effects

A proactive approach to identifying potential off-target liabilities early in the drug discovery process can save considerable time and resources.[5]

Q3: How can I predict potential off-target effects of my TFMP compound before starting extensive lab work?

A3: In silico (computational) prediction is a powerful first step.[5][6] These methods utilize algorithms and databases to forecast potential off-target interactions based on the chemical structure of your molecule and known protein target information.[5]

Several web-based tools and software are available for this purpose:

Tool Category	Examples	Key Features
Sequence & Structure Homology	BLAST, Swiss-Prot	Identifies proteins with similar binding sites to your primary target.
Ligand-Based (Pharmacophore)	PharmMapper, ZINCPharmer	Searches for proteins that can bind to molecules with a similar 3D arrangement of chemical features.
Structure-Based (Docking)	AutoDock, Schrödinger Suite	Predicts the binding pose and affinity of your compound to a library of protein structures.
Specialized Off-Target Predictors	Cas-OFFinder, CCTop	These are often used in the context of CRISPR but highlight the principle of sequence-based off-target prediction.[7]

It's important to remember that in silico predictions are not definitive and require experimental validation.[8]

Q4: What are the key experimental approaches to identify off-target interactions?

A4: Experimental profiling is essential to confirm predicted off-targets and discover novel ones. The main strategies include:

• Biochemical Assays: These involve testing your compound directly against a panel of purified proteins. Large-scale kinase profiling services are widely available and offer a comprehensive screen against hundreds of kinases.[9][10][11]

• Cell-Based Assays: These methods assess the effect of your compound in a more physiologically relevant context.

• Phenotypic Screening: This approach evaluates the overall effect of a compound on a cell or organism, which can provide insights into its biological activity and potential side effects.[6]

The following diagram illustrates a general workflow for identifying off-target effects:

Caption: A simplified workflow for a Western blot-based CETSA experiment.

Q7: My kinome screen revealed several off-target kinases. What are the next steps?

A7: Once you've identified specific off-target kinases, the following steps are recommended:

• Determine IC50/Kd Values: Quantify the potency of your compound against the off-target kinases to understand the selectivity window compared to your primary target.

• Assess Cellular Activity: Use cell-based assays to determine if the off-target inhibition translates to a functional effect in cells. This could involve looking at the phosphorylation of known substrates of the off-target kinase.

• Structure-Activity Relationship (SAR) Studies: Synthesize and test analogs of your compound to identify modifications that reduce off-target activity while maintaining on-target potency.

Q8: I've tried modifying my compound, but I can't eliminate a key off-target activity. What are my options?

A8: If medicinal chemistry approaches are unsuccessful, you may need to consider alternative strategies:

• Dose Optimization: It might be possible to use a lower concentration of your compound that is effective against your primary target but has minimal impact on the off-target.

• Combination Therapy: In some cases, it may be possible to combine your compound with another agent that counteracts the off-target effect.

• Re-evaluate the Target: If off-target effects are persistent and severe, it may be necessary to reconsider the viability of the primary target or the chemical scaffold.

IV. Advanced Mitigation Strategies

For challenging off-target issues, more advanced medicinal chemistry strategies can be employed.

Q9: What are some advanced medicinal chemistry strategies to improve the selectivity of my pyrimidine-based inhibitor?

A9: Several strategies can enhance the selectivity of pyrimidine-based kinase inhibitors:

• Structure-Based Drug Design (SBDD): Utilize the crystal structure of your target kinase to design modifications that exploit unique features of its active site that are not present in off-target kinases. [1]* Targeting Inactive Kinase Conformations: Design inhibitors that bind to the less conserved "DFG-out" (inactive) conformation of a kinase, which can significantly improve selectivity. [1]* Covalent Inhibition: Introduce a reactive group (a "warhead") that forms a covalent bond with a non-conserved cysteine residue near the active site. This can lead to highly selective and potent inhibition. [1]

Caption: Advanced strategies to mitigate off-target effects.

V. Conclusion

Troubleshooting the off-target effects of trifluoromethylpyrimidine compounds is a multifaceted process that requires a combination of computational prediction, experimental validation, and rational drug design. By systematically identifying and characterizing off-target interactions, researchers can make informed decisions to optimize their compounds and advance the development of safer, more effective therapies.

References

• Patsnap Synapse. (2025, May 21). How can off-target effects of drugs be minimised?
• ACS Publications. (2022, September 1). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement.
• SciLifeLab Publications. (2021, August 10). Sensitive Measurement of Drug-Target Engagement by a Cellular Thermal Shift Assay with Multiplex Proximity Extension Readout.
• Benchchem. (n.d.). A Comparative Guide: Cellular Thermal Shift Assay (CETSA) for Target Engagement of PROTACs.
• Semantic Scholar. (n.d.). Cellular thermal shift assay: an approach to identify and assess protein target engagement.
• PMC - NIH. (2020, December 7). Tools for experimental and computational analyses of off-target editing by programmable nucleases.
• NCBI. (2016, July 1). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA.
• ResearchGate. (n.d.). Web-based tools for in silico prediction of potential off-target sites.
• CRISPR Medicine News. (n.d.). Strategies to Avoid and Reduce Off-Target Effects.
• NIH. (n.d.). Strategies to mitigate the on- and off-target toxicities of recombinant immunotoxins: an antibody engineering perspective.
• NIH. (n.d.). In silico analysis of potential off-target sites to gene editing for Mucopolysaccharidosis type I using the CRISPR/Cas9 system: Implications for population-specific treatments.
• Oxford Academic. (2025, May 8). web-based in silico variant-aware potential off-target site identification for genome editing applications | Nucleic Acids Research.
• MtoZ Biolabs. (n.d.). Kinome Profiling Service.
• CD Biosynsis. (n.d.). Quantitative Kinome Profiling Services.
• Drug Discovery Support. (n.d.). Kinase Screening & Profiling Service.
• UCSC. (n.d.). In-Silico PCR.
• Cell and Gene. (2024, June 28). Top Strategies To Reduce Off-Target Effects For Safer Genome Editing.
• Pharmaron CRO Services. (n.d.). Kinase Panel Profiling.
• Reaction Biology. (n.d.). Kinase Panel Screening and Profiling Service.
• PMC - NIH. (n.d.). Latest Developed Strategies to Minimize the Off-Target Effects in CRISPR-Cas-Mediated Genome Editing.
• seqWell. (2025, September 23). BLOG: Selecting the Right Gene Editing Off-Target Assay.
• The Integrated Platform. (n.d.). The Integrated Platform.
• Benchchem. (n.d.). Technical Support Center: Investigating Off-Target Effects of Small Molecules.
• CRISPR Medicine News. (2023, November 22). Off-Target Effects and Where to Find Them.
• Charles River Laboratories. (n.d.). Off-Target Screening Cell Microarray Assay.
• BioMed Central. (n.d.). Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity.
• The Institute of Cancer Research. (2020, March 3). Understanding the off-target effects of cancer drugs – and how they could lead us to new forms of treatment.
• Science. (n.d.). Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials.
• PMC - PubMed Central. (n.d.). CRISPR approaches to small molecule target identification.
• Benchchem. (n.d.). Strategies to reduce off-target effects of pyrimidine-based kinase inhibitors.
• PMC - NIH. (n.d.). Off-target effects in CRISPR/Cas9 gene editing.
• NIH. (n.d.). Turning liabilities into opportunities: Off-target based drug repurposing in cancer.
• PubMed. (2022, October 21). Combinatorial Anticancer Drug Screen Identifies Off-Target Effects of Epigenetic Chemical Probes.
• MDPI. (n.d.). Strategies to Increase On-Target and Reduce Off-Target Effects of the CRISPR/Cas9 System in Plants.
• PMC - NIH. (2022, September 29). Design, synthesis and antitumor activity of 5-trifluoromethylpyrimidine derivatives as EGFR inhibitors.
• PubMed. (n.d.). Off-Target Effects of BCR-ABL and JAK2 Inhibitors.
• PMC - PubMed Central. (2010, September 23). Drug Off-Target Effects Predicted Using Structural Analysis in the Context of a Metabolic Network Model.
• MDPI. (n.d.). Preclinical Anticipation of On- and Off-Target Resistance Mechanisms to Anti-Cancer Drugs: A Systematic Review.
• ResearchGate. (n.d.). Most Notable Off-Target Effects of FDA-Approved Drugs.
• ResearchGate. (n.d.). Strategies to reduce off-target effects.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. icr.ac.uk [icr.ac.uk]
• 4. Combinatorial Anticancer Drug Screen Identifies Off-Target Effects of Epigenetic Chemical Probes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. How can off-target effects of drugs be minimised? [synapse.patsnap.com]
• 7. In silico analysis of potential off-target sites to gene editing for Mucopolysaccharidosis type I using the CRISPR/Cas9 system: Implications for population-specific treatments - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Off-target effects in CRISPR/Cas9 gene editing - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Kinome Profiling Service | MtoZ Biolabs [mtoz-biolabs.com]
• 10. biosynsis.com [biosynsis.com]
• 11. kinaselogistics.com [kinaselogistics.com]

Technical Support Center: 2-(Trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine

Welcome to the technical support center for 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for experiments involving this compound in solution. As a Senior Application Scientist, my goal is to synthesize technical accuracy with field-proven insights to help you navigate potential challenges and ensure the integrity of your results.

I. Introduction to the Stability of 2-(Trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine

2-(Trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine is a heterocyclic compound of interest in medicinal chemistry and drug discovery. The pyrrolopyrimidine core is a key pharmacophore in various kinase inhibitors, and the trifluoromethyl (CF3) group is often introduced to enhance metabolic stability and potency.[1] However, the stability of this compound in solution can be influenced by several factors, including pH, temperature, light, and the presence of oxidizing agents. Understanding these potential liabilities is crucial for accurate experimental design and data interpretation.

While direct stability studies on this specific molecule are not extensively published, data from structurally related pyrrolopyrimidine and trifluoromethylated heterocyclic compounds provide valuable insights into its potential degradation pathways.[2][3] This guide will leverage this information to provide a framework for assessing and managing the stability of 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine in your research.

II. Frequently Asked Questions (FAQs)

Here we address some of the common questions and issues that researchers may encounter when working with 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine in solution.

Q1: My compound seems to be losing potency over time in my aqueous stock solution. What could be the cause?

A1: Loss of potency is a common indicator of compound degradation. Several factors could be at play:

• pH-mediated hydrolysis: The most likely culprit is hydrolysis of the pyrimidine ring or the trifluoromethyl group. Pyrrolo[3,4-c]pyridine-1,3-dione derivatives, which share a similar core structure, are known to be highly unstable in alkaline conditions and labile in acidic conditions, while being relatively stable at neutral pH.[2] Hydrolysis can lead to ring opening or conversion of the trifluoromethyl group to a carboxylic acid.[3]

• Photodegradation: Exposure to light, especially UV light, can induce degradation. The trifluoromethyl group can sometimes increase a molecule's sensitivity to light.[2]

• Oxidation: While the trifluoromethyl group can offer some protection against oxidative metabolism, the pyrrolopyrimidine core may still be susceptible to oxidation, especially if your solution is not deoxygenated or contains oxidizing agents.

Troubleshooting Steps:

• Verify the pH of your solution. Use a calibrated pH meter to check the pH of your stock solution and any buffers used.

• Prepare fresh solutions. For critical experiments, always use freshly prepared solutions to minimize the impact of potential degradation.

• Conduct a preliminary stability study. Assess the stability of your compound in your specific experimental buffer over the time course of your experiment. See the "Experimental Protocols" section for a detailed procedure.

• Protect from light. Store stock solutions in amber vials and minimize exposure to ambient light during experiments.

Q2: I am observing unexpected peaks in my HPLC or LC-MS analysis of the compound. Could these be degradants?

A2: Yes, the appearance of new peaks is a strong indication of degradation. The identity of these degradants will depend on the degradation pathway.

• Hydrolysis Products: In acidic or basic conditions, you might observe peaks corresponding to the hydrolyzed pyrimidine ring or the carboxylic acid derivative from trifluoromethyl group hydrolysis.

• Oxidation Products: Oxidative degradation may lead to the formation of N-oxides or other oxidized species.

Troubleshooting Steps:

• Employ forced degradation studies. To identify potential degradants, you can subject your compound to stress conditions (acid, base, oxidation, heat, light) and analyze the resulting mixtures by LC-MS. This can help you create a "degradation map" for your compound.[4]

• Characterize the new peaks. If possible, use high-resolution mass spectrometry (HRMS) and NMR to elucidate the structures of the major degradants.

Q3: What is the recommended solvent for preparing stock solutions of 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine?

A3: For initial stock solutions, a dry, aprotic solvent such as DMSO or DMF is recommended. These solvents will minimize the risk of hydrolysis during storage. For aqueous experimental buffers, it is crucial to determine the optimal pH for stability. Based on data from related compounds, a neutral pH (around 7.0-7.4) is likely to be the most stable.[2]

Q4: How should I store my stock solutions to ensure maximum stability?

A4:

• Solvent: Store in a dry, aprotic solvent like DMSO.

• Temperature: Store at -20°C or -80°C for long-term storage.

• Light: Protect from light by using amber vials and storing in the dark.

• Moisture: Use anhydrous solvents and minimize exposure to atmospheric moisture.

III. Troubleshooting Guide: Common Experimental Issues

Issue	Potential Cause	Recommended Action
Inconsistent results between experiments	Compound degradation in stock or working solutions.	Prepare fresh solutions for each experiment. Verify and control the pH of all buffers. Protect solutions from light.
Loss of biological activity	Degradation of the active compound.	Perform a stability study in your assay buffer (see protocol below). Consider using a more stable buffer system.
Precipitation of the compound in aqueous buffer	Poor solubility at the working concentration and pH.	Determine the aqueous solubility of your compound across a pH range. Consider using a co-solvent if compatible with your assay.
Formation of unknown adducts in mass spectrometry	Reaction with components of the mobile phase or buffer.	Review the composition of your LC-MS mobile phase and buffers for any reactive species.

IV. Experimental Protocols

Protocol 1: Preliminary Aqueous Stability Assessment

This protocol provides a rapid method to assess the stability of 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine in your experimental buffer.

Materials:

• 2-(Trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine

• DMSO (anhydrous)

• Your experimental aqueous buffer (e.g., PBS, pH 7.4)

• HPLC or LC-MS system with a suitable column (e.g., C18)

Procedure:

• Prepare a 10 mM stock solution of the compound in anhydrous DMSO.

• Dilute the stock solution to a final concentration of 100 µM in your experimental buffer.

• Immediately inject a sample (t=0) onto the HPLC or LC-MS system to obtain an initial peak area for the parent compound.

• Incubate the remaining solution at your experimental temperature (e.g., 37°C).

• At various time points (e.g., 1, 2, 4, 8, 24 hours), inject an aliquot of the solution and measure the peak area of the parent compound.

• Plot the percentage of the parent compound remaining versus time.

Data Analysis: A significant decrease in the peak area of the parent compound over time indicates instability. The appearance of new peaks should also be noted.

Protocol 2: Forced Degradation Study

This protocol is designed to identify potential degradation pathways and degradants under stress conditions.[4]

Materials:

• 2-(Trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine

• Methanol or acetonitrile

• 0.1 N HCl (for acidic hydrolysis)

• 0.1 N NaOH (for basic hydrolysis)

• 3% Hydrogen peroxide (for oxidation)

• LC-MS system

Procedure:

• Prepare a stock solution of the compound in methanol or acetonitrile.

• For each condition, mix the stock solution with the stress reagent:

  • Acidic Hydrolysis: Compound solution + 0.1 N HCl

  • Basic Hydrolysis: Compound solution + 0.1 N NaOH

  • Oxidative Degradation: Compound solution + 3% H2O2

  • Control: Compound solution + water

• Incubate the solutions at a controlled temperature (e.g., 50°C) for a defined period (e.g., 24 hours).

• Neutralize the acidic and basic samples before analysis.

• Analyze all samples by LC-MS to identify the parent compound and any new peaks corresponding to degradants.

V. Visualization of Potential Degradation Pathways

The following diagram illustrates the potential degradation pathways for 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine based on the chemistry of related compounds.

Caption: Potential degradation pathways for the parent compound.

VI. Summary of Stability Considerations

Factor	Potential Impact	Recommendation
pH	High risk of hydrolysis in acidic and especially basic conditions.[2]	Maintain solutions at a neutral pH (7.0-7.4). Buffer solutions appropriately.
Light	Potential for photodegradation.[2]	Protect solutions from light using amber vials and by working in low-light conditions.
Temperature	Increased temperature will accelerate degradation.	Store stock solutions at -20°C or -80°C. Perform experiments at the lowest feasible temperature.
Oxidizing Agents	Risk of oxidative degradation of the heterocyclic core.	Use deoxygenated buffers where possible. Avoid sources of radical initiators.

By understanding these potential stability issues and implementing the recommended troubleshooting and experimental protocols, researchers can ensure the reliability and accuracy of their data when working with 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine.

VII. References

• Forced Degradation and Photodegradation Studies of Pyrrolo[3,4-c]pyridine-1,3-dione Derivatives as Analgesic Active Compounds Using HPLC, UV and IR Spectrometry, and HPLC/MS Methods. Journal of AOAC INTERNATIONAL. [Link]

• Photophysical, photostability, and ROS generation properties of new trifluoromethylated quinoline-phenol Schiff bases. Beilstein Archives. [Link]

• Photophysical, photostability, and ROS generation properties of new trifluoromethylated quinoline-phenol Schiff bases. PMC - NIH. [Link]

• Discovery and Optimization of Pyrrolopyrimidine Derivatives as Selective Disruptors of the Perinucleolar Compartment, a Marker of Tumor Progression toward Metastasis. PMC - NIH. [Link]

• Trifluoromethyl Hydrolysis En Route to Corroles with Increased Druglikeness. Wiley Online Library. [Link]

• Facile Trifluoromethylation of Arenes and Heterocycles via a Bench Stable Photocaged Trifluoromethylation Reagent. ChemRxiv. [Link]

• Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives. PMC - PubMed Central. [Link]

• Facile Trifluoromethylation of Arenes and Heterocycles via a Bench Stable Photocaged Trifluoromethylation Reagent. ChemRxiv. [Link]

• Preparation of carboxylic arylphosphines by hydrolysis of the trifluoromethyl group. RSC Advances. [Link]

• Degradation pathways of the pyrimidine bases uracil and thymine catalysed by DPD. ResearchGate. [Link]

• Forced degradation studies. MedCrave online. [Link]

• Process for the preparation of 5-(trifluoromethyl)- uracil, and the novel compounds, 2,4-dichloro-5. Google Patents.

• Studies of the degradation mechanism of pyrrolo[3,4-c] pyridine-1,3(2H)-dione derivatives with analgesic activity: isolation and identification of products and summary. PubMed. [Link]

• 2-(TRIFLUOROMETHYL)-6 7-DIHYDRO-5H-PYRROLO[3 4-D]PYRIMIDINE. R C Treat. [Link]

• Photochemical Construction of Trifluoromethyl Bicyclo[1.1.1]pentyl-heterocycles. PMC - NIH. [Link]

• Design, synthesis and antitumor activity of 5-trifluoromethylpyrimidine derivatives as EGFR inhibitors. PMC - NIH. [Link]

• Influence of PH On The Stability of Pharmaceutical. Scribd. [Link]

• Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives. MDPI. [Link]

• Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives. MDPI. [Link]

• Discovery of 6,7-dihydro-5H-pyrrolo[3,4-d] pyrimidine derivatives as a new class of ATR inhibitors. PubMed. [Link]

• Role of pH in Regulating Cancer Pyrimidine Synthesis. MDPI. [Link]

• Compounds in the Pyrrolo[3,4-d]pyrimidine Series. Syntheses Based on. Sci-Hub. [Link]

• Effect of Water pH on the Chemical Stability of Pesticides. DigitalCommons@USU. [Link]

• Novel 5-Substituted Pyrrolo[2,3-d]pyrimidines as Dual Inhibitors of Glycinamide Ribonucleotide Formyltransferase and 5-Aminoimidazole-4-carboxamide Ribonucleotide Formyltransferase and as Potential Antitumor Agents. PMC - NIH. [Link]

• The Rut Pathway for Pyrimidine Degradation: Novel Chemistry and Toxicity Problems. PMC. [Link]

• 6,7-Dihydro-5H-pyrrolo(2,3-d)pyrimidine. PubChem. [Link]

• Discovery of 6,7-dihydro-5H-pyrrolo[3,4-d] pyrimidine derivatives as a new class of ATR inhibitors. ResearchGate. [Link]

• 6′-Amino-5,7-dibromo-2-oxo-3′-(trifluoromethyl)-1′H-spiro[indoline-3,4′-pyrano[2,3-c]pyrazole]-5′-carbonitrile. MDPI. [Link]

Sources

• 1. Photophysical, photostability, and ROS generation properties of new trifluoromethylated quinoline-phenol Schiff bases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Forced Degradation and Photodegradation Studies of Pyrrolo[3,4-c]pyridine-1,3-dione Derivatives as Analgesic Active Compounds Using HPLC, UV and IR Spectrometry, and HPLC/MS Methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Preparation of carboxylic arylphosphines by hydrolysis of the trifluoromethyl group - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. medcraveonline.com [medcraveonline.com]

Technical Support Center: Synthesis of Substituted Pyrrolo[3,4-d]pyrimidines

Welcome to the technical support center for the synthesis of substituted pyrrolo[3,4-d]pyrimidines. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this important heterocyclic scaffold. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to assist you in your experimental work.

Introduction to Pyrrolo[3,4-d]pyrimidines

The pyrrolo[3,4-d]pyrimidine core is a significant pharmacophore due to its structural analogy to purines, making it a valuable scaffold in the development of various therapeutic agents, including kinase inhibitors and anti-inflammatory compounds.[1] However, the synthesis of substituted derivatives of this ring system is not without its challenges. This guide aims to provide practical solutions to common synthetic hurdles.

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis of substituted pyrrolo[3,4-d]pyrimidines, their probable causes, and recommended solutions.

Problem	Potential Causes	Recommended Solutions
Low or No Product Yield	1. Inefficient Cyclization: The key ring-forming step may be thermodynamically or kinetically unfavorable under the chosen conditions. 2. Poor Reactivity of Starting Materials: Steric hindrance or unfavorable electronic properties of substituents on the pyrrole or pyrimidine precursors can impede the reaction. 3. Degradation of Starting Materials or Product: The reactants or the final product may be unstable under the reaction conditions (e.g., high temperature, strong acid/base).[2]	1. Optimize Reaction Conditions:     a. Solvent: Screen a range of solvents with varying polarities and boiling points. For instance, moving from ethanol to a higher boiling solvent like DMA or toluene might be beneficial.[3]     b. Temperature: Systematically vary the reaction temperature. Some cyclizations require elevated temperatures to overcome activation energy barriers.     c. Catalyst: If applicable, screen different catalysts (e.g., various palladium catalysts for cross-coupling reactions) and catalyst loadings.[3][4] 2. Modify Starting Materials:     a. Protecting Groups: Introduce protecting groups on sensitive functionalities to prevent side reactions. The use of SEM-protected pyrroles has been shown to improve reaction rates and simplify purification.[5]     b. Activating Groups: Incorporate electron-withdrawing or -donating groups to modulate the reactivity of the starting materials. 3. Change Reaction Strategy: Consider an alternative synthetic route if optimization is unsuccessful. Multicomponent reactions can sometimes offer a more efficient pathway.[1][6]
Formation of Multiple Products/Side Reactions	1. Lack of Regioselectivity: The presence of multiple reactive sites can lead to the formation of regioisomers. 2. Competing Reactions: Side reactions such as self-condensation of starting materials, hydrolysis of intermediates, or over-alkylation can occur. 3. Oxidation/Reduction of Heterocycles: The pyrrolopyrimidine core can be susceptible to oxidation or reduction under certain conditions.	1. Control Stoichiometry: Carefully control the stoichiometry of the reactants to minimize side reactions. 2. Use of Directing Groups: Employ directing groups to favor the formation of the desired regioisomer. 3. Stepwise Synthesis: A stepwise approach, isolating key intermediates, can provide better control over the reaction outcome compared to a one-pot synthesis.
Difficult Purification	1. Poor Solubility of the Product: The planar, heteroaromatic nature of pyrrolo[3,4-d]pyrimidines can lead to poor solubility in common organic solvents. 2. Similar Polarity of Product and Byproducts: Close Rf values on TLC can make chromatographic separation challenging. 3. Presence of Tarry Materials: Decomposition of reagents or products can lead to the formation of intractable tars.	1. Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can be an effective purification method. 2. Chromatography Optimization:     a. Solvent System: Experiment with different solvent systems for column chromatography, including the addition of modifiers like triethylamine or acetic acid to improve separation.     b. Stationary Phase: Consider using different stationary phases (e.g., alumina, C18) if silica gel is ineffective. 3. Trituration: Washing the crude product with a solvent in which the impurities are soluble but the product is not can be a simple and effective purification step.
Scale-Up Issues	1. Exothermic Reactions: Reactions that are manageable on a small scale may become difficult to control on a larger scale. 2. Reagent Addition: The rate of addition of reagents can significantly impact the reaction outcome on a larger scale. 3. Mixing and Heat Transfer: Inefficient mixing and heat transfer in larger reaction vessels can lead to localized "hot spots" and increased side product formation.	1. Calorimetry Studies: Perform reaction calorimetry to understand the thermal profile of the reaction before scaling up. 2. Controlled Addition: Use a syringe pump or an addition funnel for the slow, controlled addition of critical reagents. 3. Mechanical Stirring: Ensure efficient mixing with appropriate mechanical stirring. 4. Process Optimization: Re-optimize reaction parameters such as concentration and temperature for the larger scale.

Frequently Asked Questions (FAQs)

General Synthetic Strategies

Q1: What are the most common starting materials for the synthesis of the pyrrolo[3,4-d]pyrimidine core?

A1: Several classes of compounds are commonly used as precursors. These include:

• Substituted Pyrroles: Functionalized pyrroles, such as those with amino and cyano or ester groups at adjacent positions, are frequent starting points for building the pyrimidine ring.[7]

• 2,3-Dioxopyrrolidines: These compounds can be condensed with reagents like guanidine or urea to form the pyrimidine ring.[8]

• 3-Amino-4-cyano-3-pyrrolines: These can react with formamide, guanidine, or thiourea to yield dihydropyrrolo[3,4-d]pyrimidines.[2][9]

Q2: Can you illustrate a general synthetic workflow for substituted pyrrolo[3,4-d]pyrimidines?

A2: A common approach involves the construction of the pyrimidine ring onto a pre-existing, functionalized pyrrole core. The following diagram outlines a generalized workflow.

Caption: Generalized synthetic workflow for substituted pyrrolo[3,4-d]pyrimidines.

Troubleshooting Specific Reactions

Q3: I am attempting a condensation reaction between a 2,3-dioxopyrrolidine and guanidine, but the yield is very low. What could be the issue?

A3: This is a common challenge. The reactivity of 2,3-dioxopyrrolidines can be lower than expected. Here is a troubleshooting workflow:

Caption: Troubleshooting workflow for low-yield condensation reactions.

Q4: I am trying to introduce a substituent at a specific position using a cross-coupling reaction, but I am getting a mixture of isomers. How can I improve regioselectivity?

A4: Achieving regioselectivity in cross-coupling reactions on heterocyclic systems can be challenging due to the similar reactivity of different positions.

• Choice of Halogen: The reactivity of halogens in palladium-catalyzed cross-coupling reactions generally follows the order I > Br > Cl. By having different halogens at different positions, you can selectively couple at the more reactive site. For example, in a molecule with both chloro and iodo substituents, the Suzuki-Miyaura coupling will preferentially occur at the iodo-substituted position.[4]

• Protecting Groups: The electronic and steric properties of a protecting group on a nitrogen atom within the pyrrole ring can influence the reactivity of adjacent positions, thereby directing the substitution.[5]

• Catalyst and Ligand Choice: The choice of palladium catalyst and ligand can significantly influence the regioselectivity of the reaction. Bulky ligands can favor reaction at less sterically hindered positions. A screening of different catalyst/ligand combinations is often necessary.[3]

Purification and Characterization

Q5: My final pyrrolo[3,4-d]pyrimidine product is a solid that is insoluble in most common NMR solvents. How can I obtain a good quality NMR spectrum?

A5: Poor solubility is a known issue with planar heterocyclic compounds.

• Heated NMR: Running the NMR experiment at an elevated temperature can significantly increase the solubility of your compound.

• Solvent Screening: Test a range of deuterated solvents, including DMSO-d6, trifluoroacetic acid-d (TFA-d), or a mixture of solvents like CDCl3 with a few drops of TFA-d.

• High-Resolution Mass Spectrometry (HRMS): If NMR is not feasible, HRMS can provide an accurate mass and elemental composition to confirm the identity of your product.

• Solid-State NMR: If available, solid-state NMR is an excellent technique for characterizing insoluble compounds.

Q6: How can I confirm the correct isomer of the pyrrolo[3,4-d]pyrimidine has been synthesized?

A6: Distinguishing between isomers (e.g., pyrrolo[3,4-d], pyrrolo[2,3-d], pyrrolo[3,2-d]) is crucial.

• 2D NMR Spectroscopy: Techniques like NOESY (Nuclear Overhauser Effect Spectroscopy) can be used to identify protons that are close in space, which can help in assigning the regiochemistry. HMBC (Heteronuclear Multiple Bond Correlation) experiments can show correlations between protons and carbons over two or three bonds, which is invaluable for piecing together the connectivity of the molecule.

• X-ray Crystallography: If you can grow a single crystal of your compound, X-ray crystallography provides unambiguous structural determination.[10]

• Comparison to Literature Data: If the compound or a close analog has been previously reported, a comparison of the NMR and other analytical data can help confirm the structure.

Experimental Protocols

Protocol 1: General Procedure for the Condensation of a 2,3-Dioxopyrrolidine with Guanidine

This protocol is a generalized procedure based on synthetic routes described in the literature.

• Reagent Preparation: To a solution of sodium ethoxide (prepared by dissolving 1.2 equivalents of sodium metal in anhydrous ethanol), add the substituted 2,3-dioxopyrrolidine (1.0 equivalent).

• Addition of Guanidine: Add guanidine hydrochloride (1.1 equivalents) to the solution.

• Reaction: Reflux the reaction mixture for 6-12 hours. Monitor the progress of the reaction by TLC.

• Work-up: a. Cool the reaction mixture to room temperature. b. Neutralize the mixture with a suitable acid (e.g., acetic acid or dilute HCl). c. The product may precipitate upon neutralization. If so, collect the solid by filtration. d. If the product does not precipitate, remove the solvent under reduced pressure.

• Purification: Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol, DMF/water) or by column chromatography.

References

• Substituted pyrrolo[3,4-d]pyrimidines: their preparation from 3-amino-4-cyano-3-pyrrolines. Journal of the Chemical Society C: Organic.
• Synthesis of pyrrolo[3,2-d]pyrimidine-2,4(3H)-diones by domino C–N coupling/hydroamination reactions. NIH.
• New routes for the synthesis of pyrrolo-[3,2-d]- and -[2,3-d]-pyrimidine systems starting from a common pyrrole derivative. RSC Publishing.
• Substituted pyrrolo[3,4-d]pyrimidines: their preparation from 3-amino-4-cyano-3-pyrrolines. Sci-Hub.
• Design, synthesis, pharmacological evaluation, and in silico studies of the activity of novel spiro pyrrolo[3,4-d]pyrimidine derivatives. RSC Publishing.
• Pyrrolo[2,3-d]pyrimidine derivatives as inhibitors of RET: Design, synthesis and biological evaluation. PubMed Central.
• Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection. PubMed Central.
• Compounds in the Pyrrolo[3,4-d]pyrimidine Series. Syntheses Based on 2,3-Dioxopyrrolidines. The Journal of Organic Chemistry.
• Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives. MDPI.
• Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives. PubMed Central.
• Synthesis and Development of Highly Selective Pyrrolo[2,3-d]pyrimidine CSF1R Inhibitors Targeting the Autoinhibited Form. ACS Publications.
• Design and Synthesis of Pyridine-Based Pyrrolo[2,3-d]pyrimidine Analogs as CSF1R Inhibitors: Molecular Hybridization and Scaffold Hopping Approach. MDPI.
• New advances in synthesis and clinical aspects of pyrazolo[3,4-d]pyrimidine scaffolds. PubMed.
• Design and Synthesis of N-Substituted 3,4-Pyrroledicarboximides as Potential Anti-Inflammatory Agents. PubMed Central.
• Optimization conditions for the synthesis of pyrrolo[3,4-b]pyridine. ResearchGate.
• The synthesis and bioactivity of pyrrolo[2,3-d]pyrimidine derivatives as tyrosine kinase inhibitors for NSCLC cells with EGFR mutations. PubMed.
• Design, synthesis, pharmacological evaluation, and in silico studies of the activity of novel spiro pyrrolo[3,4-d]pyrimidine derivatives. PubMed Central.
• Compounds in the Pyrrolo[3,4-d]pyrimidine Series. Syntheses Based on 2,3-Dioxopyrrolidines. Sci-Hub.

Sources

• 1. Design, synthesis, pharmacological evaluation, and in silico studies of the activity of novel spiro pyrrolo[3,4-d]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Substituted pyrrolo[3,4-d]pyrimidines: their preparation from 3-amino-4-cyano-3-pyrrolines - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 3. Synthesis of pyrrolo[3,2-d]pyrimidine-2,4(3H)-diones by domino C–N coupling/hydroamination reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Design, synthesis, pharmacological evaluation, and in silico studies of the activity of novel spiro pyrrolo[3,4-d]pyrimidine derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. New routes for the synthesis of pyrrolo-[3,2-d]- and -[2,3-d]-pyrimidine systems starting from a common pyrrole derivative - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. sci-hub.se [sci-hub.se]
• 10. mdpi.com [mdpi.com]

Technical Support Center: Strategies for Mitigating Toxicity of 2-(Trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine in Normal Cells

Introduction: Welcome to the technical support center for researchers utilizing 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine and its analogs. This guide is designed to provide in-depth troubleshooting assistance and answers to frequently asked questions regarding the management of off-target toxicity in normal (non-cancerous) cell lines. As a potent kinase inhibitor, likely targeting critical cell cycle and DNA damage response (DDR) pathways such as ATR, achieving a therapeutic window that maximizes cancer cell death while preserving the health of normal cells is paramount for successful experimental outcomes.[1] This document synthesizes field-proven insights and established scientific principles to help you navigate the complexities of your research.

Part 1: Frequently Asked Questions (FAQs)

Here we address common issues encountered during the experimental use of 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine.

Q1: We are observing significant cytotoxicity in our normal cell lines (e.g., HEK293T, HFF-1) at concentrations where we see only moderate effects on our cancer cell lines. Is this expected?

A1: This is a common challenge with potent kinase inhibitors. Several factors could be at play:

• On-Target Toxicity in Normal Cells: The target kinase (e.g., ATR) is also essential for the normal cell cycle and DNA repair in healthy cells.[1] Rapidly dividing normal cell lines may be particularly sensitive to the inhibition of such a critical kinase.

• Off-Target Effects: The compound may be inhibiting other kinases or proteins vital for the survival of the specific normal cell line being used. Kinase inhibitors often have a range of targets, and the "off-target" profile can vary significantly between cell types.[2]

• Compound Concentration and Purity: Ensure the compound is fully solubilized and that the stock concentration is accurately determined. Impurities from synthesis could also contribute to unexpected toxicity.

Q2: What are some recommended normal cell lines for initial toxicity screening of this compound?

A2: It is advisable to use a panel of normal cell lines from different tissue origins to get a broader understanding of potential toxicities. Commonly used and recommended cell lines include:

• hTERT-RPE1: A telomerase-immortalized retinal pigment epithelial cell line that is often used as a model for a stable, non-cancerous human cell line.

• Beas-2B: A human bronchial epithelial cell line, useful for assessing potential effects on lung tissue.[3]

• NIH-3T3: A mouse embryonic fibroblast cell line, which is a standard for general cytotoxicity testing.[3]

• HaCaT: A human keratinocyte cell line, for insights into dermal toxicity.[3]

• WI38: A human fetal lung fibroblast cell line.[4]

Q3: Can co-administration of antioxidants, like N-acetylcysteine (NAC), reduce the toxicity of this compound in my normal cells?

A3: The use of antioxidants with kinase inhibitors is a complex and controversial topic. While some chemotherapeutic agents induce oxidative stress that can be mitigated by antioxidants[5][6][7], it is crucial to understand that:

• Interference with Efficacy: Many kinase inhibitors exert their anticancer effects by inducing reactive oxygen species (ROS) in cancer cells. Adding antioxidants could potentially counteract the therapeutic effect, protecting both normal and cancerous cells.[8]

• Mechanism-Dependent Toxicity: If the toxicity is primarily due to on-target or off-target kinase inhibition rather than oxidative stress, antioxidants will likely have minimal protective effect.

• Empirical Validation is Essential: The effect of any antioxidant must be carefully validated in your specific experimental system. A recommended approach is to perform a dose-response matrix of your compound with and without the antioxidant in both cancer and normal cell lines to determine if there is a net therapeutic benefit.

Q4: My compound shows high potency in a biochemical kinase assay but is much less effective and more toxic in my cell-based assays. What could be the reason for this discrepancy?

A4: This is a frequent observation in drug development and can be attributed to several factors:

• Cellular Permeability: The compound may have poor membrane permeability, preventing it from reaching its intracellular target at sufficient concentrations.

• Efflux Pumps: The compound could be a substrate for multidrug resistance transporters (e.g., P-glycoprotein), which actively pump it out of the cell.

• High Intracellular ATP Concentrations: In a cellular environment, ATP concentrations are much higher than those typically used in biochemical assays. If your compound is an ATP-competitive inhibitor, its apparent potency will be lower in cells.[9]

• Off-Target Engagement: The observed toxicity in cells might be due to the compound engaging with off-target kinases or other proteins that are not present in the purified biochemical assay.[10]

Part 2: Troubleshooting Guides

This section provides structured workflows and protocols to diagnose and mitigate toxicity issues.

Troubleshooting Guide 1: High Background Toxicity in Normal Cells

This guide will help you determine if the observed toxicity is on-target, off-target, or an experimental artifact.

Caption: Workflow to diagnose the cause of high toxicity in normal cells.

Experimental Protocol 1: Correlating Toxicity with On-Target Activity

• Cell Plating: Seed your selected normal cell line (e.g., hTERT-RPE1) and your cancer cell line in parallel in 96-well plates for viability assays (e.g., CellTiter-Glo®) and larger format plates (e.g., 6-well) for protein analysis.

• Dose-Response Treatment: Treat the cells with a range of concentrations of 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine (e.g., 8-point, 3-fold serial dilutions starting from 10 µM). Include a vehicle-only control (e.g., 0.1% DMSO).

• Time Points: Choose at least two time points for analysis (e.g., 24 and 72 hours).

• Viability Assessment: At each time point, measure cell viability using your chosen assay.

• Protein Lysate Collection: At the same time points, wash the cells in the 6-well plates with cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Western Blot Analysis: Perform a Western blot on the lysates. Probe for the phosphorylated form of a direct downstream substrate of the target kinase (e.g., p-Chk1 for an ATR inhibitor) and a total protein loading control (e.g., Actin or Vinculin).

• Data Analysis: Plot the viability dose-response curve and the densitometry of the target engagement marker (e.g., p-Chk1/Actin ratio) on the same graph. A strong correlation between the decrease in the target marker and the decrease in cell viability suggests on-target toxicity.

Troubleshooting Guide 2: Distinguishing and Minimizing Off-Target Effects

If you suspect off-target effects are the primary driver of toxicity, the following strategies can help confirm this and identify ways to mitigate them.

Caption: A logical workflow for identifying and addressing off-target effects.

Experimental Protocol 2: Kinase Selectivity Profiling and Validation

• Kinome Scan: Submit 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine to a commercial kinase profiling service (e.g., Reaction Biology, Eurofins). Screen at a concentration that causes toxicity in normal cells (e.g., 1 µM). This will provide a list of potential off-target kinases.[11]

• Identify Key Off-Targets: Analyze the screening data to identify kinases that are inhibited by >80-90% at the tested concentration.

• Orthogonal Inhibitor Testing: Obtain a structurally unrelated, potent, and selective inhibitor for one or two of the top off-target candidates.

• Phenotypic Comparison: Treat your normal cell line with the orthogonal inhibitor and your primary compound in parallel. Assess cell viability and key morphological changes. If the orthogonal inhibitor phenocopies the toxicity observed with your compound, it strongly suggests that this off-target interaction is responsible for the toxicity.[10]

• Concentration Optimization: Based on the on-target and off-target data, perform a detailed dose-response analysis to find the lowest concentration of your compound that inhibits the primary target with minimal engagement of the problematic off-target. This is your optimal in vitro therapeutic window.

Part 3: Data Summary Tables

The following tables provide a framework for organizing your experimental data to better assess the selectivity and toxicity of your compound.

Table 1: Comparative IC50 Values (µM) for 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine

Cell Line Type	Cell Line Name	Tissue of Origin	IC50 (72h)	Selectivity Index (Normal/Cancer)
Cancer	A549	Lung Carcinoma	e.g., 0.5	N/A
Cancer	HCT116	Colon Carcinoma	e.g., 0.8	N/A
Normal	hTERT-RPE1	Retinal Epithelium	e.g., 2.5	5.0
Normal	Beas-2B	Bronchial Epithelium	e.g., 4.0	8.0
Normal	WI38	Lung Fibroblast	e.g., >10	>20

The Selectivity Index (SI) is calculated as IC50 in the normal cell line / IC50 in the cancer cell line. A higher SI is desirable.

Table 2: On-Target vs. Off-Target Potency

Target	Assay Type	IC50 (nM)
Primary Target (e.g., ATR)	Biochemical	e.g., 7
Primary Target (e.g., ATR)	Cellular (p-Chk1)	e.g., 50
Off-Target 1 (from KinomeScan)	Biochemical	e.g., 250
Off-Target 2 (from KinomeScan)	Biochemical	e.g., 800

This data helps to quantify the window between desired on-target activity and potential off-target effects.

By systematically applying these troubleshooting guides and carefully documenting your findings, you can better understand the toxicity profile of 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine and devise rational strategies to minimize its effects on normal cells, thereby enhancing the quality and reliability of your experimental data.

References

• Conklin, K. A. (2000). Dietary antioxidants during cancer chemotherapy: impact on chemotherapeutic effectiveness and development of side effects. Nutrition and cancer, 37(1), 1–18.
• D'Souza, G. G., & D'Souza, G. (2006). Use of Antioxidants During Chemotherapy and Radiotherapy Should Be Avoided. Journal of the National Cancer Institute, 98(15), 1105-1106.
• Perumal, S. S., Shanthi, P., & Sachdanandam, P. (2005). Energy-modulating vitamins and selenium: a study in adriamycin-induced cardiotoxicity. Journal of clinical biochemistry and nutrition, 37(2), 67-73.
• BenchChem. (2025). Technical Support Center: Best Practices for Kinase Inhibitor Experiments. BenchChem.
• Lamson, D. W., & Brignall, M. S. (1999). Antioxidants and cancer therapy II: quick reference guide. Alternative medicine review: a journal of clinical therapeutic, 5(2), 152–163.
• Skonieczna, M., & Cierpiał, T. (2020). Inhibition of cancer antioxidant defense by natural compounds. Postepy higieny i medycyny doswiadczalnej (Online), 74, 183-195.
• BenchChem. (2025). How to minimize off-target effects of XEN723. BenchChem.
• Szymański, J., Sławiński, J., Szafrański, K., Angeli, A., Supuran, C. T., & Pogorzelska, A. (2022). Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives. Molecules (Basel, Switzerland), 27(2), 487.
• Reaction Biology. (2024). Step-by-Step Guide to Kinase Inhibitor Development. Reaction Biology.
• Gustafson, J. L. (2015). New technique improves the selectivity of kinase inhibitors. Drug Target Review.
• ResearchGate. (2023). What are few normal cell lines to test toxicity on normal cells of designed anti cancer drug?.
• Knippschild, U., Krüger, M., & Bischof, J. (2021). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. International journal of molecular sciences, 22(16), 8703.
• CDS008220-100MG774 Chemical Synthesis - RC. (n.d.). 2-(TRIFLUOROMETHYL)-6 7-DIHYDRO-5H-PYRROLO[3 4-D]PYRIMIDINE.
• Bantscheff, M., Eberhard, D., Abraham, Y., Bastuck, S., Boesche, M., Hobson, S., Mathieson, T., Perrin, J., & Drewes, G. (2014). Optimized Chemical Proteomics Assay for Kinase Inhibitor Profiling. Journal of proteome research, 13(10), 4323–4333.
• Patsnap. (2025). How can off-target effects of drugs be minimised?.
• El-Malah, A. A., Al-Mahmoudy, A. M. M., Nocentini, A., Gratteri, P., El-Gamal, K. M., Teaima, M. H., ... & Supuran, C. T. (2020). Pyrrolo and pyrrolopyrimidine sulfonamides act as cytotoxic agents in hypoxia via inhibition of transmembrane carbonic anhydrases. European journal of medicinal chemistry, 189, 112021.
• Toronto Research Chemicals. (n.d.). 2-(Trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine. Toronto Research Chemicals.
• Grybaitė, B., Šačkus, A., & Meškys, R. (2021). Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives. Molecules (Basel, Switzerland), 26(14), 4180.
• Sigma-Aldrich. (n.d.). 2-(Trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine AldrichCPR. Sigma-Aldrich.
• Lamba, V., & Ghosh, I. (2014). Unexpected Off-Targets and Paradoxical Pathway Activation by Kinase Inhibitors. ACS chemical biology, 10(1), 20–33.
• Scott, J. S., Degorce, S. L., Anjum, R., Culshaw, J. D., Davies, R. D. M., D’Santos, C., ... & Finlay, M. R. V. (2017). Optimization of Highly Kinase Selective Bis-anilino Pyrimidine PAK1 Inhibitors. ACS medicinal chemistry letters, 8(7), 777–782.
• Grybaitė, B., Šačkus, A., & Meškys, R. (2021). Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives. Molecules (Basel, Switzerland), 26(14), 4180.
• Gangjee, A., Kurup, S., & Ihnat, M. A. (2008). The Effect of 5-Alkyl Modification on the Biological Activity of Pyrrolo[2,3-d]pyrimidine Containing Classical and Nonclassical Antifolates as Inhibitors of Dihydrofolate Reductase and as Antitumor and/or Antiopportunistic Infection Agents. Journal of medicinal chemistry, 51(15), 4589–4601.
• Sakagami, H., Kushida, T., Oizumi, H., Nakashima, H., & Makino, T. (2006). Cytotoxic activity of selected trifluoromethyl ketones against oral tumor cells. Anticancer research, 26(6B), 4335–4341.
• Sigma-Aldrich. (n.d.). 2-(Trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine AldrichCPR. Sigma-Aldrich.
• Li, Y., Wang, Y., Zhang, Y., & Lu, T. (2014). Pyrrolo[3,2-d]pyrimidine Derivatives as Type II Kinase Insert Domain Receptor (KDR) Inhibitors: CoMFA and CoMSIA Studies. International journal of molecular sciences, 15(7), 11848–11874.
• Goldberg, F. W., Berger, D. M., Cat-Baston, A., Chen, H., DiPietro, M. A., Dontabhaktuni, A., ... & Wrobleski, S. T. (2021). Antitarget Selectivity and Tolerability of Novel Pyrrolo[2,3-d]pyrimidine RET Inhibitors. ACS medicinal chemistry letters, 12(11), 1774–1780.
• ResearchGate. (2016). What I should do if my the validation of the top drugs from high-throughput screening turns to be negative?.
• Al-Ostoot, F. H., Al-Ghorbani, M., Al-mahbashi, H. M., Al-Salahi, R., Al-Qadasy, Z. A., & Marzouk, M. M. (2023). Discovery of New Pyrrolo[2,3- d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers. Molecules (Basel, Switzerland), 28(18), 6692.
• Al-Ostoot, F. H., Al-Ghorbani, M., Al-mahbashi, H. M., Al-Salahi, R., Al-Qadasy, Z. A., & Marzouk, M. M. (2023). Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers. Molecules, 28(18), 6692.
• Zhang, Y., Ran, T., Yang, Z., Zhang, Q., Chen, Y., Yu, H., ... & Li, L. (2022). Discovery of 6,7-dihydro-5H-pyrrolo[3,4-d] pyrimidine derivatives as a new class of ATR inhibitors. Bioorganic & medicinal chemistry letters, 63, 128651.
• Wang, Y., Li, Y., Zhang, Y., & Lu, T. (2021). The synthesis and bioactivity of pyrrolo[2,3-d]pyrimidine derivatives as tyrosine kinase inhibitors for NSCLC cells with EGFR mu. European Journal of Medicinal Chemistry, 223, 113642.
• Kumar, A., Chashoo, G., Singh, S. K., & Kumar, R. (2020).
• An, F. F., & Smith, R. L. (2014). Cell-based assays in high-throughput mode (HTS). BioTechnologia, 95(2), 95-101.
• Zhang, X., & Yang, S. T. (2015). Cell-Based Assays in High-Throughput Screening for Drug Discovery. Current pharmaceutical biotechnology, 16(11), 947–957.
• Tice, R. R., Austin, C. P., Kavlock, R. J., & Bucher, J. R. (2013). High-Throughput Screening to Advance In Vitro Toxicology: Accomplishments, Challenges, and Future Directions. Environmental health perspectives, 121(11-12), 1213–1218.
• Thermo Fisher Scientific. (2014, November 6). High-Content Screening and Analysis in Cell-Based Assays for Drug Toxicity and Genotoxicity Testing [Video]. YouTube.

Sources

• 1. Discovery of 6,7-dihydro-5H-pyrrolo[3,4-d] pyrimidine derivatives as a new class of ATR inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. drugtargetreview.com [drugtargetreview.com]
• 3. researchgate.net [researchgate.net]
• 4. Pyrrolo and pyrrolopyrimidine sulfonamides act as cytotoxic agents in hypoxia via inhibition of transmembrane carbonic anhydrases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Antioxidants as precision weapons in war against cancer chemotherapy induced toxicity – Exploring the armoury of obscurity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Dietary antioxidants during cancer chemotherapy: impact on chemotherapeutic effectiveness and development of side effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. jdc.jefferson.edu [jdc.jefferson.edu]
• 8. researchgate.net [researchgate.net]
• 9. Optimization of Highly Kinase Selective Bis-anilino Pyrimidine PAK1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. reactionbiology.com [reactionbiology.com]

Technical Support Center: Enhancing the Oral Bioavailability of Pyrrolopyrimidine Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals working with pyrrolopyrimidine derivatives. This guide is designed to provide you with in-depth technical assistance, troubleshooting strategies, and frequently asked questions to navigate the complexities of enhancing the oral bioavailability of this important class of molecules. As many pyrrolopyrimidine derivatives are kinase inhibitors, they often present challenges related to poor solubility and significant metabolism, which can hinder their therapeutic potential.[1][2] This resource synthesizes field-proven insights and literature-based evidence to help you overcome these hurdles.

Understanding the Bioavailability Challenge

The oral bioavailability of a drug is determined by a combination of its absorption, distribution, metabolism, and excretion (ADME) properties.[3] For pyrrolopyrimidine derivatives, the primary obstacles are often poor aqueous solubility and extensive first-pass metabolism.[4][5] The pyrrolo[2,3-d]pyrimidine scaffold, an isostere of adenine, is a common feature in many kinase inhibitors, which are frequently large, lipophilic molecules with low solubility (BCS Class II or IV).[1][2]

Caption: Core challenges limiting the oral bioavailability of pyrrolopyrimidine derivatives.

Frequently Asked Questions (FAQs)

Q1: My pyrrolopyrimidine derivative shows excellent in vitro potency but poor in vivo efficacy after oral dosing. What are the likely causes?

A1: This is a common scenario. The discrepancy often arises from poor oral bioavailability. The primary factors to investigate are:

• Low Aqueous Solubility: The compound may not be dissolving sufficiently in the gastrointestinal (GI) fluids to be absorbed.

• High First-Pass Metabolism: The compound may be extensively metabolized by enzymes in the gut wall and/or liver before it reaches systemic circulation.

• Efflux Transporter Substrate: The compound could be actively pumped back into the GI lumen by efflux transporters like P-glycoprotein (P-gp).

A systematic approach to diagnosing the issue involves conducting in vitro ADME assays such as kinetic solubility, Caco-2 permeability, and microsomal stability assays.

Q2: What are the most common metabolic pathways for pyrrolopyrimidine derivatives?

A2: Pyrrolopyrimidine derivatives are subject to both Phase I and Phase II metabolism.

• Phase I Reactions: Oxidation, often mediated by cytochrome P450 (CYP) enzymes, is a major metabolic route. Studies have predicted that CYP2D6 and CYP3A4 are significant contributors to the metabolism of some pyrrolopyrimidine compounds.[6]

• Phase II Reactions: Glucuronidation and sulfation are common conjugation reactions that increase the water solubility of the compound to facilitate excretion.

Identifying the metabolic "soft spots" on your molecule through metabolite identification studies is crucial for guiding medicinal chemistry efforts to improve metabolic stability.[7]

Q3: What are the key formulation strategies to consider for a poorly soluble pyrrolopyrimidine derivative?

A3: For compounds with dissolution-limited absorption, several formulation strategies can be employed:

• Particle Size Reduction: Micronization or nanosizing increases the surface area-to-volume ratio of the drug particles, which can enhance the dissolution rate.[5]

• Amorphous Solid Dispersions (ASDs): Dispersing the crystalline drug in a polymer matrix to create an amorphous form can significantly improve its aqueous solubility and dissolution rate.

• Lipid-Based Formulations: Self-emulsifying drug delivery systems (SEDDS) can improve the solubility and absorption of lipophilic drugs.

• Prodrugs: A phosphate prodrug strategy has been shown to be effective for some kinase inhibitors, significantly enhancing solubility and oral bioavailability.

The choice of strategy depends on the physicochemical properties of your specific compound.

Q4: Can medicinal chemistry approaches improve the bioavailability of my compound?

A4: Absolutely. A pharmacokinetic property-driven optimization approach can yield significant improvements. Key strategies include:

• Scaffold Hopping: Replacing a metabolically labile part of the scaffold with a more stable one can dramatically improve metabolic stability. For example, replacing a thienopyrimidine with a pyrrolopyrimidine has been shown to significantly increase metabolic stability.[4]

• Blocking Metabolic Soft Spots: Introducing chemical modifications at sites of metabolism can prevent or slow down the metabolic process.

• Modulating Physicochemical Properties: Fine-tuning lipophilicity (LogP), polar surface area (PSA), and hydrogen bond donors/acceptors can improve both solubility and permeability.

Troubleshooting Guides

This section provides a structured approach to troubleshooting common issues encountered during the preclinical development of pyrrolopyrimidine derivatives.

Issue 1: Low and Variable Oral Exposure in Animal Studies

Symptom	Potential Cause(s)	Troubleshooting Steps
Low Cmax and AUC	- Poor aqueous solubility leading to dissolution-limited absorption.- High first-pass metabolism.	1. Assess Solubility: Conduct kinetic solubility assays in relevant biorelevant media (e.g., FaSSIF, FeSSIF).2. Evaluate Metabolism: Perform in vitro metabolic stability assays using liver microsomes (human, rat, dog).3. Formulation Enhancement: Test enabling formulations such as a micronized suspension, an amorphous solid dispersion, or a lipid-based formulation in a pilot pharmacokinetic (PK) study.
High Inter-animal Variability	- Inconsistent dissolution in the GI tract.- Food effects.	1. Particle Size Control: Ensure consistent and controlled particle size distribution in the drug substance.2. Food Effect Study: Conduct PK studies in both fasted and fed animals to assess the impact of food.3. Solubilizing Formulations: Employ formulations like SEDDS that can reduce the dependency on GI physiology for dissolution.
Dose Proportionality Issues	- At low doses, exposure may be metabolism-limited.- At high doses, exposure may become solubility/dissolution-limited.	1. Dose Escalation Study: Perform a dose-ranging PK study to identify the nature of the non-proportionality.2. Mechanistic Modeling: Use pharmacokinetic modeling to dissect the contributions of solubility and metabolism at different dose levels.

Issue 2: Poor In Vitro-In Vivo Correlation (IVIVC)

Symptom	Potential Cause(s)	Troubleshooting Steps
High in vitro permeability (Caco-2) but low in vivo absorption	- Poor in vivo dissolution.- Extensive gut wall metabolism not fully captured by liver microsome assays.	1. Biorelevant Dissolution: Perform dissolution studies in media that mimic the GI environment.2. Gut Wall Metabolism: Use intestinal microsomes or S9 fractions to assess gut wall metabolism.3. Re-evaluate Formulation: The chosen formulation may not be adequately maintaining the drug in a solubilized state in vivo.
Low in vitro metabolic stability but reasonable in vivo exposure	- In vitro assay conditions are too harsh.- Different metabolic pathways are dominant in vivo.	1. Refine In Vitro Assay: Adjust protein concentration or incubation time in the microsomal stability assay.2. In Vivo Metabolite ID: Conduct in vivo metabolite identification studies in plasma and excreta to understand the relevant metabolic pathways.

Experimental Protocols

Protocol 1: Preparation of an Amorphous Solid Dispersion (ASD) by Solvent Evaporation

This protocol is a general guideline for preparing an ASD for early-stage preclinical studies.

Materials:

• Pyrrolopyrimidine derivative

• Polymer (e.g., PVP K30, HPMC-AS)

• Volatile organic solvent (e.g., methanol, acetone, dichloromethane)

• Rotary evaporator

• Vacuum oven

Procedure:

• Dissolution: Dissolve the pyrrolopyrimidine derivative and the chosen polymer in the organic solvent. A common starting drug-to-polymer ratio is 1:3 or 1:5 (w/w).

• Solvent Evaporation: Remove the solvent using a rotary evaporator under reduced pressure until a thin film is formed on the wall of the flask.

• Drying: Transfer the film to a vacuum oven and dry at a controlled temperature (e.g., 40°C) for 24-48 hours to remove any residual solvent.

• Milling and Sieving: Gently scrape the dried solid dispersion from the flask and mill it into a fine powder using a mortar and pestle. Pass the powder through a sieve to ensure a uniform particle size.

• Characterization: Confirm the amorphous nature of the dispersion using techniques like X-ray powder diffraction (XRPD) and differential scanning calorimetry (DSC).

Protocol 2: Caco-2 Permeability Assay for Poorly Soluble Compounds

This protocol is adapted for compounds with low aqueous solubility.

Materials:

• Caco-2 cells cultured on Transwell® inserts

• Hanks' Balanced Salt Solution (HBSS)

• Co-solvent (e.g., DMSO)

• Test compound and control compounds (e.g., propranolol for high permeability, atenolol for low permeability)

• LC-MS/MS for analysis

Procedure:

• Cell Culture: Seed Caco-2 cells on Transwell® inserts and culture for 21-25 days to allow for differentiation and formation of a confluent monolayer.

• Monolayer Integrity Check: Measure the transepithelial electrical resistance (TEER) of the cell monolayers to ensure their integrity.

• Dosing Solution Preparation: Prepare a stock solution of the test compound in a suitable co-solvent like DMSO. Dilute the stock solution in pre-warmed HBSS to the final desired concentration (e.g., 10 µM). The final co-solvent concentration should be low (e.g., <1%) to minimize cytotoxicity.

• Permeability Assay (Apical to Basolateral - A to B): a. Wash the cell monolayers with pre-warmed HBSS. b. Add the dosing solution to the apical (A) side and fresh HBSS to the basolateral (B) side. c. Incubate at 37°C with gentle shaking. d. At predetermined time points (e.g., 30, 60, 90, 120 minutes), take samples from the basolateral side and replace with fresh HBSS.

• Permeability Assay (Basolateral to Apical - B to A): a. Perform the assay in the reverse direction to assess active efflux. Add the dosing solution to the basolateral side and sample from the apical side.

• Sample Analysis: Quantify the concentration of the test compound in the collected samples using a validated LC-MS/MS method.

• Data Analysis: Calculate the apparent permeability coefficient (Papp) and the efflux ratio (Papp B-A / Papp A-B).

Sources

• 1. Pyrrolo[2,3-d]pyrimidines as potential kinase inhibitors in cancer drug discovery: A critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pyrrolo[2,3-D]Pyrimidines as EGFR and VEGFR Kinase Inhibitors: A Comprehensive SAR Review - Metwally - Current Medicinal Chemistry [rjpbr.com]
• 3. Balancing potency, metabolic stability and permeability in pyrrolopyrimidine-based EGFR inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Novel pyrrolopyrimidine analogues as potent dipeptidyl peptidase IV inhibitors based on pharmacokinetic property-driven optimization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. journaljamps.com [journaljamps.com]
• 6. aacrjournals.org [aacrjournals.org]
• 7. Metabolite Profiling in Anticancer Drug Development: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Refining Purification Methods for 2-(Trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine

Welcome to the technical support center for the purification of 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) to address common challenges encountered during the purification of this and structurally related heterocyclic compounds.

Introduction

The purification of 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine can present unique challenges due to the presence of the trifluoromethyl group, which significantly alters the molecule's polarity and electronic properties.[1] This guide provides a systematic approach to overcoming common purification hurdles, ensuring high purity and yield of the final product.

Part 1: Troubleshooting Guide

This section addresses specific issues that may arise during the purification of 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine, offering potential causes and actionable solutions.

Issue 1: Low Recovery After Column Chromatography

You Observe: A significantly lower than expected yield of the purified compound after performing silica gel column chromatography.

Potential Causes & Solutions:

• High Polarity and Strong Adsorption: The nitrogen-rich heterocyclic core, combined with the trifluoromethyl group, can lead to strong interactions with the acidic silica gel, causing the compound to be irreversibly retained on the column.[1]

  • Solution 1: Use a More Polar Eluent or a Gradient System. If your compound is not eluting, a significant increase in the mobile phase polarity is necessary. A gradient elution from a non-polar to a highly polar solvent system can be effective.[1]

  • Solution 2: Consider an Alternative Stationary Phase. Alumina (basic or neutral) can be a good alternative to silica gel for polar, nitrogen-containing compounds. Reverse-phase (C18) silica is another option, particularly if the impurities are non-polar.[1]

  • Solution 3: Minimize Contact Time. To reduce the risk of on-column degradation, use flash chromatography to speed up the separation process.[1]

• Compound Instability on Silica Gel: The acidic nature of silica gel can sometimes lead to the degradation of sensitive compounds. The trifluoromethyl group can influence the electronic properties of the pyrimidine ring, potentially making it susceptible to hydrolysis or other reactions under acidic conditions.

  • Solution: Deactivate the Silica Gel. You can reduce the acidity of silica gel by treating it with a base, such as triethylamine, before packing the column.

• Inappropriate Solvent System: An improperly chosen solvent system can lead to poor separation and elution.

  • Solution: Systematic Solvent Screening with TLC. Before committing to a column, perform a thorough solvent screen using Thin Layer Chromatography (TLC) to find a system that provides a good retention factor (Rf) of approximately 0.2-0.4 for the target compound and good separation from impurities.[1]

Experimental Protocol: Optimizing Column Chromatography

• TLC Analysis:

  • Spot the crude material on several TLC plates.

  • Develop each plate in a different solvent system (e.g., hexane/ethyl acetate, dichloromethane/methanol, acetone/dichloromethane).

  • Identify a solvent system that gives your target compound an Rf value between 0.2 and 0.4 and maximizes the separation from visible impurities.

• Column Preparation:

  • Prepare a slurry of the chosen stationary phase (e.g., silica gel, alumina) in the initial, less polar eluent.

  • Pack the column evenly to avoid channeling.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the chromatography solvent or a slightly more polar solvent.

  • Alternatively, for less soluble compounds, perform a "dry loading" by adsorbing the crude material onto a small amount of silica gel, evaporating the solvent, and then carefully adding the resulting powder to the top of the column.

• Elution:

  • Begin eluting with the chosen solvent system. If using a gradient, gradually increase the proportion of the more polar solvent.

  • Collect fractions and monitor the elution of the compound using TLC.

• Isolation:

  • Combine the pure fractions and remove the solvent under reduced pressure.

Issue 2: Co-elution of Impurities

You Observe: Fractions from the column contain both the desired product and one or more impurities, as indicated by TLC or other analytical methods.

Potential Causes & Solutions:

• Similar Polarity of Compound and Impurities: This is a common challenge, especially with byproducts from the synthesis that have a similar structure to the target molecule.

  • Solution 1: Optimize Chromatographic Conditions. Try a different solvent system or a stationary phase with different selectivity (e.g., switching from silica to alumina or C18).[1] High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC) may offer superior resolution.[1]

  • Solution 2: Multi-Step Purification. Consider a preliminary purification step before chromatography. This could involve an acid-base extraction to remove basic or acidic impurities, or a pre-filtration through a small plug of silica to remove highly polar or non-polar contaminants.

• Formation of Isomeric Impurities: The synthesis of heterocyclic compounds can sometimes yield isomers that are very difficult to separate by standard chromatography.

  • Solution: Recrystallization. If the product is a solid, recrystallization can be a powerful technique for removing closely related impurities.

Issue 3: Product Fails to Crystallize or Oils Out

You Observe: After purification, when attempting to obtain a solid product, it either remains as an oil or precipitates as an amorphous solid instead of forming crystals.

Potential Causes & Solutions:

• Presence of Impurities: Even small amounts of impurities can inhibit the formation of a crystal lattice.

  • Solution: Further Purification. If you suspect impurities are the cause, an additional chromatographic step may be necessary.

• Inappropriate Crystallization Solvent: The choice of solvent is critical for successful crystallization.

  • Solution: Systematic Solvent Screening. Test the solubility of your compound in a range of solvents with varying polarities (e.g., ethanol, isopropanol, ethyl acetate, acetonitrile, water). A good crystallization solvent will dissolve the compound when hot but not when cold. A two-solvent system (one in which the compound is soluble and one in which it is not) can also be effective.

• Rapid Cooling: Cooling the solution too quickly can lead to precipitation rather than crystallization.

  • Solution: Slow Cooling. Allow the hot, saturated solution to cool slowly to room temperature before placing it in an ice bath or refrigerator.

• Supersaturation: The solution may be supersaturated, preventing nucleation.

  • Solution 1: Scratch the Flask. Use a glass rod to scratch the inside of the flask at the surface of the solution to create nucleation sites.

  • Solution 2: Seed Crystals. If you have a small amount of pure, solid material, add a tiny crystal to the solution to induce crystallization.

Experimental Protocol: Recrystallization

• Solvent Selection:

  • Place a small amount of the crude product in a test tube.

  • Add a few drops of a solvent and observe the solubility at room temperature.

  • If it is insoluble, heat the solvent to its boiling point and see if the compound dissolves.

  • If it dissolves when hot, allow it to cool to see if crystals form. The ideal solvent will exhibit this behavior.

• Dissolution:

  • Place the crude product in an Erlenmeyer flask.

  • Add the minimum amount of hot solvent required to completely dissolve the compound.

• Decolorization (if necessary):

  • If the solution is colored due to impurities, add a small amount of activated charcoal and boil for a few minutes.

  • Perform a hot filtration to remove the charcoal.

• Crystallization:

  • Allow the hot, clear solution to cool slowly to room temperature.

  • If no crystals form, try scratching the flask or adding a seed crystal.

  • Once crystals begin to form at room temperature, you can place the flask in an ice bath to maximize the yield.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of cold solvent.

  • Dry the crystals under vacuum to remove any residual solvent.[1]

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities I might encounter during the purification of 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine?

A1: While the exact impurity profile depends on the synthetic route, common impurities in the synthesis of pyrimidines can include:

• Unreacted Starting Materials: Depending on the specific synthesis, these could be polar or non-polar.

• Side-Products from Competing Reactions: For instance, in reactions like the Biginelli synthesis, Hantzsch-type 1,4-dihydropyridines can form as fluorescent byproducts.[2]

• Hydrolyzed Products: The trifluoromethyl group can be susceptible to hydrolysis under certain conditions, potentially leading to the corresponding carboxylic acid derivative.

• N-Oxides: The nitrogen atoms in the pyrimidine ring can be oxidized.

Q2: Is reverse-phase chromatography a good option for purifying this compound?

A2: Yes, reverse-phase chromatography (e.g., using a C18 stationary phase) can be a very effective alternative, especially if normal-phase chromatography fails to provide adequate separation.[1] A common mobile phase for reverse-phase purification of nitrogen-containing heterocycles is a mixture of water and acetonitrile or methanol, often with a small amount of an additive like formic acid or trifluoroacetic acid to improve peak shape.

Q3: How can I confirm the purity of my final product?

A3: A combination of analytical techniques should be used to confirm the purity of your 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F): This will confirm the structure of the compound and can reveal the presence of impurities.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This technique provides information on both the purity (from the LC chromatogram) and the molecular weight (from the mass spectrum) of the compound.

• High-Performance Liquid Chromatography (HPLC): An HPLC analysis with a suitable detector (e.g., UV) can be used to quantify the purity of the final product.

Q4: My compound seems to be degrading on the silica gel column, even with fast elution. What can I do?

A4: If you suspect degradation on silica, here is a troubleshooting workflow:

• Confirm Instability: Run a simple test by spotting your compound on a TLC plate, letting it sit for an hour, and then developing it. If a new spot appears, it confirms instability on silica.

• Switch to a Different Stationary Phase: As mentioned earlier, alumina (neutral or basic) or reverse-phase silica are excellent alternatives.

• Deactivate the Silica: If you must use silica, pre-treating it with a base like triethylamine can help neutralize the acidic sites.

Part 3: Visualization & Data Presentation

Troubleshooting Workflow for Low Recovery in Column Chromatography

Caption: A decision tree for troubleshooting low recovery in column chromatography.

General Purification Workflow

Caption: A general experimental workflow for the purification of 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine.

Table 1: Recommended Solvent Systems for Chromatography

Stationary Phase	Common Eluent Systems (in order of increasing polarity)
Silica Gel	Hexane / Ethyl Acetate
Dichloromethane / Methanol
Dichloromethane / Acetone
Alumina	Hexane / Ethyl Acetate
Dichloromethane / Ethanol
Reverse Phase (C18)	Water / Acetonitrile (+ 0.1% Formic Acid or TFA)
Water / Methanol (+ 0.1% Formic Acid or TFA)

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Navigating Assay Interference with Trifluoromethyl-Containing Compounds

Welcome to the technical support center dedicated to assisting researchers, scientists, and drug development professionals in addressing potential assay interference from compounds containing the trifluoromethyl (CF₃) group. This guide provides in-depth troubleshooting advice, detailed experimental protocols, and frequently asked questions to help you navigate the complexities of working with these common and valuable molecules.

Introduction: The Trifluoromethyl Group - A Double-Edged Sword in Drug Discovery

The incorporation of a trifluoromethyl (CF₃) group is a widely used strategy in medicinal chemistry to enhance a molecule's metabolic stability, binding affinity, lipophilicity, and bioavailability.[1][2] Its strong electron-withdrawing nature and steric bulk can significantly improve the pharmacological profile of a drug candidate.[1][3] However, the very properties that make the CF₃ group attractive can, in some contexts, contribute to non-specific effects or interference in biological assays.

This guide is designed to provide a balanced perspective, helping you to distinguish between genuine biological activity and potential assay artifacts when working with trifluoromethyl-containing compounds.

Frequently Asked Questions (FAQs)

Q1: Is the trifluoromethyl (CF₃) group considered a Pan-Assay Interference Compound (PAIN)?

A1: No, the trifluoromethyl group itself is not classified as a Pan-Assay Interference Compound (PAIN).[4][5] PAINS are specific chemical substructures that are known to give false positive results in a wide range of high-throughput screens due to mechanisms like non-specific reactivity, redox cycling, or fluorescence.[4][6] While many trifluoromethyl-containing compounds are well-behaved, the physicochemical properties imparted by the CF₃ group can sometimes lead to assay interference, which should be assessed on a case-by-case basis.

Q2: What are the primary mechanisms by which a trifluoromethyl-containing compound might interfere with an assay?

A2: While not inherent to the CF₃ group itself, interference from compounds containing this moiety can arise from several factors:

• Compound Aggregation: The increased lipophilicity conferred by the CF₃ group can sometimes lead to compound aggregation at higher concentrations in aqueous assay buffers. These aggregates can non-specifically inhibit enzymes or disrupt protein-protein interactions.[7]

• Autofluorescence: Some trifluoromethyl-containing compounds, particularly those with extended conjugated systems, may possess intrinsic fluorescence that can interfere with fluorescence-based assays.[8][9]

• Non-Specific Binding: The unique electronic and hydrophobic properties of the CF₃ group can sometimes promote non-specific binding to proteins or other assay components, leading to false positives.

• Chemical Reactivity: While the carbon-fluorine bond is exceptionally strong, the overall reactivity of the molecule should be considered.[1] In rare cases, reactive intermediates could be formed under specific assay conditions.[10]

Q3: Are certain assay formats more susceptible to interference from trifluoromethyl-containing compounds?

A3: Yes, some assay formats are more prone to certain types of interference:

• Fluorescence-Based Assays (e.g., FRET, FP, TR-FRET): These are susceptible to interference from autofluorescent compounds or compounds that quench fluorescence.[9]

• Luciferase-Based Reporter Assays: Some compounds can directly inhibit the luciferase enzyme, leading to a false negative or, counterintuitively, a false positive signal due to enzyme stabilization.[11][12][13]

• High-Concentration Screens: Assays that test compounds at high concentrations (e.g., >10 µM) are more likely to encounter issues with compound aggregation.[7]

• Assays with Sensitive Proteins: Some proteins are more prone to non-specific inhibition by aggregates.

Q4: My trifluoromethyl-containing compound is showing activity in my primary screen. What are the first steps to rule out interference?

A4: The first steps in hit validation should always include:

• Confirming Identity and Purity: Ensure the compound is what you think it is and is of high purity (>95%) via methods like LC-MS and NMR.

• Dose-Response Curve: A well-behaved compound should exhibit a sigmoidal dose-response curve. A steep or unusual curve can be a red flag for non-specific activity.

• Orthogonal Assays: Test the compound in a secondary assay that measures the same biological endpoint but uses a different detection technology.[11]

• Counter-Screens: Perform specific counter-screens to test for common interference mechanisms like autofluorescence or luciferase inhibition.

Troubleshooting Guides

Issue 1: Suspected Autofluorescence in a Fluorescence-Based Assay

Symptoms:

• High background signal in wells containing the compound.

• Activity is observed in the absence of the biological target.

• The dose-response curve is shallow or plateaus at a low level of inhibition/activation.

Troubleshooting Workflow:

Caption: Workflow for troubleshooting suspected autofluorescence.

Protocol: Autofluorescence Counter-Screen

• Plate Preparation: Prepare a microplate identical to your assay plate (e.g., 96-well or 384-well) but without any biological reagents (enzyme, cells, etc.).

• Compound Titration: Add your trifluoromethyl-containing compound to the wells in the same concentration range as your primary assay.

• Buffer Addition: Add the same assay buffer to each well.

• Plate Reading: Read the plate on the same instrument with the same filter set and gain settings used for your primary assay.

• Data Analysis: If you observe a concentration-dependent increase in signal, your compound is autofluorescent at the wavelengths used in your assay.

Issue 2: Suspected Compound Aggregation

Symptoms:

• High Hill slope in the dose-response curve.

• Activity is sensitive to the concentration of detergent (e.g., Triton X-100, Tween-20) in the assay buffer.

• Inhibition is time-dependent, with potency increasing over time.

• Activity is attenuated by the addition of a carrier protein like bovine serum albumin (BSA).

Troubleshooting Workflow:

Caption: Workflow for investigating suspected compound aggregation.

Protocol: Detergent Titration Counter-Screen [7]

• Assay Setup: Set up your primary assay as usual.

• Detergent Gradient: In parallel, set up identical assays but with increasing concentrations of a non-ionic detergent (e.g., 0.01%, 0.05%, 0.1% Triton X-100).

• Compound Addition: Add your trifluoromethyl-containing compound and positive/negative controls to all assay conditions.

• Incubation and Reading: Incubate and read the plates as per your standard protocol.

• Data Analysis: Compare the IC₅₀ values across the different detergent concentrations. A significant rightward shift (decrease in potency) with increasing detergent concentration is indicative of aggregation-based activity.

Data Summary and Physicochemical Properties

The following table summarizes the key physicochemical properties of the trifluoromethyl group compared to a methyl group, which can influence a compound's behavior in an assay.

Property	Methyl Group (-CH₃)	Trifluoromethyl Group (-CF₃)	Potential Impact on Assays
Hansch Lipophilicity (π)	+0.5	+0.88[1]	Increased lipophilicity can enhance binding but may also promote aggregation or non-specific hydrophobic interactions.
Electronegativity	Low	High[1]	The strong electron-withdrawing nature can alter pKa and modulate target interactions, but is not typically associated with direct assay interference.
Steric Bulk (van der Waals radius)	Smaller	Larger[1]	Can provide better steric fit in a binding pocket, but is not a direct cause of interference.
Metabolic Stability	Lower	Higher[1]	Generally a desirable property for drug candidates and does not typically cause assay artifacts.

Conclusion

The trifluoromethyl group is a valuable tool in modern drug discovery, and its presence in a molecule should not be viewed as an immediate red flag for assay interference.[3][14] However, a thorough understanding of the potential for physicochemical property-driven artifacts is crucial for any researcher working with these compounds. By employing a systematic approach to hit validation, including the use of orthogonal assays and specific counter-screens, scientists can confidently distinguish true biological activity from assay interference, ensuring that valuable research resources are directed toward the most promising lead compounds.

References

• Adnan, et al. (2022). Pan Assay Interference Compounds (PAINS) and Other Promiscuous Compounds in Antifungal Research. Request PDF.
• Adachi, C., et al. (2020). Exploiting trifluoromethyl substituents for tuning orbital character of singlet and triplet states to increase the rate of thermally activated delayed fluorescence. RSC Publishing.
• Baell, J. B., & Holloway, G. A. (2010). New substructure filters for removal of pan assay interference compounds (PAINS) from screening libraries and for their exclusion in bioassays. Journal of Medicinal Chemistry, 53(7), 2719–2740.
• Bhardwaj, A., et al. (2025). An Environmentally Sustainable Access to CF3-Substituted Alcohols as Valuable Fluorinated Motifs for the Synthesis of Bioactive Compounds. Advances in Engineering.
• Dahlin, J. L., & Walters, M. A. (2022). AICs and PAINS: Mechanisms of Assay Interference. Drug Hunter.
• Goundry, W. R., et al. (2021). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. MDPI.
• Jadhav, P. D., et al. (2024). Exploring the impact of trifluoromethyl (–CF3) functional group on the anti-cancer activity of isoxazole-based molecules: design, synthesis, biological evaluation and molecular docking analysis. PMC.
• Jasial, S., et al. (2017). Seven Year Itch: Pan-Assay Interference Compounds (PAINS)
• Kolan, K., et al. (2025). (PDF) The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design.
• Kumar, V., et al. (2025). Assessing the Bioisosterism of the Trifluoromethyl Group with a Protease Probe. Request PDF.
• O'Hagan, D. (2008). Trifluoromethyl ethers – synthesis and properties of an unusual substituent. PMC.
• Pan, X., et al. (2021). Trifluoromethyl Thianthrenium Triflate: A Readily Available Trifluoromethylating Reagent with Formal CF3+, CF3•, and CF3– Reactivity. PMC.
• Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320–330.
• Quevedo, M. A., et al. (2025).
• Ukhanev, S. A., et al. (2023). Computational 19 F NMR of trifluoromethyl derivatives of alkenes, pyrimidines, and indenes. Magnetic Resonance in Chemistry, 61(5), 306-317.
• Unkeless, J., et al. (2017). Real-Time Spectroscopic Analysis Enabling Quantitative and Safe Consumption of Fluoroform during Nucleophilic Trifluoromethylation. Organic Process Research & Development, 22(1), 115-121.
• Veronesi, M., et al. (2014). Fluorine NMR-based Screening on Cell Membrane Extracts. ChemMedChem, 9(2), 286-289.
• Wikipedia contributors. (2023).
• Auld, D. S., et al. (2016). Interferences with Luciferase Reporter Enzymes. Assay Guidance Manual.
• Baell, J. B. (2017). Seven Year Itch: Pan-Assay Interference Compounds (PAINS) in 2017—Utility and Limitations. ACS Chemical Biology, 12(11), 2750-2759.
• BenchChem. (2025). Case studies of fluorine in drug discovery. OUCI.
• Coan, K. E., & Shoichet, B. K. (2017).
• Dalvit, C., et al. (2012).
• Dahlin, J. L., et al. (2015). Avoiding Fluorescence Assay Interference—The Case for Diaphorase. PMC.
• Ferguson, F. M., et al. (2015). Mixture-Based Screening of Focused Combinatorial Libraries by NMR: Application to the Antiapoptotic Protein hMcl-1. NIH.
• GoldBio. (n.d.). Luciferase-based Reporter Assay Troubleshooting Guide.
• Gribbon, P., et al. (2020). Inhibitor bias in luciferase-based luminescence assays. PMC.
• Houghtaling, J., et al. (2020). Rapid Biomolecular Trifluoromethylation Using Cationic Aromatic Sulfonate Esters as Visible Light-Triggered Radical Photocages. PMC.
• Jin, J., et al. (2022). General Synthesis of N-Trifluoromethyl Compounds with N-Trifluoromethyl Hydroxylamine Reagents. PubMed.
• Khera, S., et al. (2024). Fluorine Labeling and F NMR Spectroscopy to Study Biological Molecules and Molecular Complexes.
• Olker, J. H., et al. (2023). In vitro screening of per- and polyfluorinated substances (PFAS) for interference with seven thyroid hormone system targets across nine assays. NIH.
• Quevedo, M. A., et al. (2025).
• Quevedo, M. A., et al. (2025). Substitution effect analysis of the trifluoromethyl group a Left, data...
• Thorne, N., et al. (2015). Avoiding Fluorescence Assay Interference—The Case for Diaphorase. PMC.
• Tice, R. R., et al. (2013). Improving the human hazard characterization of chemicals: a Tox21 update. Environmental Health Perspectives, 121(7), 756–765.
• Tidd, A. N., et al. (2022). Identifying Unknown Fluorine-Containing Compounds in Environmental Samples Using 19F NMR and Spectral Database Matching.
• Vistoli, G., et al. (2008). The Role of Fluorine in Medicinal Chemistry. Current Medicinal Chemistry, 15(1), 57-75.
• Wikipedia contributors. (2023). Pan-assay interference compounds. Wikipedia.
• Wu, Y., et al. (2022). Use of the Split Luciferase Complementation Assay to Identify Novel Small Molecules That Disrupt Essential Protein–Protein Interactions of Viruses. MDPI.
• YouTube. (2022, June 7).
• Zhang, J. H., et al. (2000). A Detergent-Based Assay for the Detection of Promiscuous Inhibitors. PMC.
• Zorn, J. A., et al. (2017).

Sources

• 1. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Exploring the impact of trifluoromethyl (–CF3) functional group on the anti-cancer activity of isoxazole-based molecules: design, synthesis, biological evaluation and molecular docking analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. advanceseng.com [advanceseng.com]
• 4. Pan-assay interference compounds - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. drughunter.com [drughunter.com]
• 7. Assay Interference by Aggregation - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Exploiting trifluoromethyl substituents for tuning orbital character of singlet and triplet states to increase the rate of thermally activated delayed ... - Materials Chemistry Frontiers (RSC Publishing) DOI:10.1039/D0QM00429D [pubs.rsc.org]
• 9. Avoiding Fluorescence Assay Interference—The Case for Diaphorase - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Trifluoromethyl Thianthrenium Triflate: A Readily Available Trifluoromethylating Reagent with Formal CF3+, CF3•, and CF3– Reactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Interferences with Luciferase Reporter Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. goldbio.com [goldbio.com]
• 13. Inhibitor bias in luciferase-based luminescence assays - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

Validating Cellular Target Engagement of 2-(Trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine: A Comparative Guide

For researchers and drug development professionals, unequivocally demonstrating that a novel compound engages its intended molecular target within the complex cellular environment is a cornerstone of preclinical validation. This guide provides an in-depth, objective comparison of leading methodologies for validating the cellular target engagement of 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine, a compound belonging to a class of kinase inhibitors.

The pyrrolo[3,4-d]pyrimidine scaffold is a recognized pharmacophore in the development of kinase inhibitors, with derivatives showing potent inhibition of key cellular signaling kinases such as ATR (Ataxia telangiectasia and Rad3-related) kinase.[1][2] Therefore, this guide will focus on methodologies particularly suited for validating the engagement of kinase targets, while also being broadly applicable to other protein classes.

We will delve into the principles, protocols, and comparative advantages of two gold-standard techniques: the Cellular Thermal Shift Assay (CETSA®) and the NanoBRET™ Target Engagement Assay. By understanding the causality behind experimental choices and the inherent self-validating nature of these protocols, researchers can confidently select and execute the most appropriate strategy for their specific research goals.

The Imperative of Target Engagement Validation

Confirming that a molecule interacts with its intended target in living cells is a critical step in drug discovery.[3][4][5] This validation provides the crucial link between a compound's molecular mechanism and its observed biological effects, ensuring that the cellular phenotype is a direct result of on-target activity.[6][7] Failure to rigorously validate target engagement can lead to misinterpretation of data and the costly pursuit of non-viable drug candidates.

Comparative Analysis of Key Methodologies

Choosing the optimal assay for target engagement validation depends on several factors, including the nature of the target protein, the availability of specific reagents, and the desired throughput. Here, we compare two powerful and widely adopted methods.

Feature	Cellular Thermal Shift Assay (CETSA®)	NanoBRET™ Target Engagement Assay
Principle	Ligand binding-induced thermal stabilization of the target protein.[8][9][10]	Bioluminescence Resonance Energy Transfer (BRET) between a NanoLuc®-tagged target and a fluorescent tracer.[3]
Labeling Requirement	Label-free for both compound and endogenous target.[9][11]	Requires genetic modification of the target protein (NanoLuc® fusion) and a specific fluorescent tracer.[3][4]
Throughput	Moderate to high, adaptable to microplate formats.[9]	High, readily scalable for large-scale screening.
Data Output	Thermal shift (ΔTagg), indicating binding.[12]	Quantitative measurement of compound affinity (IC50), target occupancy, and residence time.[3][4][13]
Applicability	Broadly applicable to soluble and some membrane-associated proteins.[14]	Applicable to a wide range of intracellular and transmembrane proteins with available tracers.[3]
Advantages	Works with endogenous, unmodified proteins in their native environment.[15][16]	Provides quantitative binding data in live cells in real-time.[13]
Limitations	Indirect measure of binding; some proteins may not exhibit a thermal shift.	Requires protein engineering and development of a suitable tracer.

Method 1: Cellular Thermal Shift Assay (CETSA®)

CETSA is a powerful biophysical assay that leverages the principle of ligand-induced thermal stabilization.[10][14] The binding of a small molecule, such as 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine, to its target protein can increase the protein's resistance to heat-induced denaturation. This change in thermal stability is then quantified, providing direct evidence of target engagement within the cell.[12][16]

Experimental Workflow

The general workflow for a CETSA experiment involves treating cells with the compound of interest, followed by a heating step to induce protein denaturation. The remaining soluble protein is then detected and quantified, typically by Western blotting or mass spectrometry.[10][11]

Caption: CETSA Experimental Workflow.

Detailed Protocol: Isothermal Dose-Response (ITDR) CETSA

This protocol is designed to determine the apparent intracellular affinity of 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine for its target kinase.

• Cell Culture and Treatment:

  • Plate cells at an appropriate density and allow them to adhere overnight.

  • Treat the cells with a serial dilution of 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine (e.g., 0.1 nM to 10 µM) and a vehicle control (e.g., DMSO) for 1-2 hours.

• Heating Step:

  • Harvest the cells and resuspend them in a suitable buffer.

  • Aliquot the cell suspension into PCR tubes.

  • Heat the samples at a predetermined temperature (Tagg) for 3-8 minutes in a thermal cycler. This temperature is chosen to be on the slope of the protein's melting curve, where a stabilizing effect will be most apparent.[12]

• Cell Lysis and Fractionation:

  • Lyse the cells by freeze-thaw cycles or sonication.

  • Centrifuge the lysates at high speed (e.g., 20,000 x g) to pellet the aggregated proteins.

• Protein Quantification:

  • Collect the supernatant containing the soluble protein fraction.

  • Denature the samples in loading buffer and resolve the proteins by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane and probe with a primary antibody specific for the target kinase.

  • Use a secondary antibody conjugated to horseradish peroxidase (HRP) for chemiluminescent detection.

  • Quantify the band intensities using densitometry.

• Data Analysis:

  • Plot the normalized band intensities against the compound concentration.

  • Fit the data to a dose-response curve to determine the IC50 of target engagement.[15]

Method 2: NanoBRET™ Target Engagement Assay

The NanoBRET™ Target Engagement Assay is a proximity-based method that measures compound binding to a specific protein in living cells.[3][4] The assay relies on Bioluminescence Resonance Energy Transfer (BRET), a process where energy is transferred from a bioluminescent donor (NanoLuc® Luciferase) to a fluorescent acceptor (a cell-permeable fluorescent tracer).[17][13]

Principle of NanoBRET™

The target protein is expressed as a fusion with NanoLuc® luciferase. A fluorescent tracer that binds to the target protein is then added to the cells. In the absence of a competing compound, the tracer binds to the NanoLuc®-tagged target, bringing the donor and acceptor into close proximity and resulting in a BRET signal. When a test compound like 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine is introduced, it competes with the tracer for binding to the target. This displacement of the tracer leads to a decrease in the BRET signal in a dose-dependent manner.[18]

Caption: Principle of the NanoBRET™ Target Engagement Assay.

Detailed Protocol: NanoBRET™ Target Engagement Assay

This protocol outlines the steps for quantifying the intracellular affinity and target occupancy of 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine.

• Cell Preparation:

  • Transfect cells with a plasmid encoding the target kinase fused to NanoLuc® luciferase.

  • Plate the transfected cells in a white, 96-well assay plate and incubate for 24 hours.

• Compound and Tracer Addition:

  • Prepare a serial dilution of 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine.

  • Add the test compound and the NanoBRET™ tracer to the cells. The tracer concentration should be optimized for each target.

  • Incubate the plate at 37°C for 2 hours to allow for compound and tracer equilibration.

• Luminescence and Fluorescence Detection:

  • Add the Nano-Glo® substrate to all wells.

  • Read the plate on a luminometer equipped with two filters to measure the donor (NanoLuc®) and acceptor (tracer) emission signals.

• Data Analysis:

  • Calculate the BRET ratio by dividing the acceptor emission by the donor emission.

  • Plot the BRET ratio against the logarithm of the compound concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value, which represents the intracellular affinity of the compound for the target.[19]

Conclusion: An Integrated Approach to Target Validation

Both CETSA and NanoBRET™ offer robust and reliable methods for validating the cellular target engagement of 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine. The choice between these techniques will depend on the specific experimental context and available resources.

• CETSA is an invaluable tool for confirming target engagement with the endogenous, unmodified protein in its native cellular environment. Its label-free nature makes it a highly physiological assay.

• NanoBRET™ provides a high-throughput method for obtaining quantitative data on compound affinity, target occupancy, and residence time in live cells, making it ideal for structure-activity relationship (SAR) studies and lead optimization.

For a comprehensive validation strategy, a multi-faceted approach is often the most powerful. For instance, CETSA can be used to initially confirm engagement with the endogenous target, followed by NanoBRET™ to quantify the binding affinity and guide further compound development. By employing these state-of-the-art techniques, researchers can build a strong, data-driven case for the mechanism of action of their novel compounds, paving the way for successful drug discovery and development.

References

• National Center for Biotechnology Information. (n.d.). Rapid Evaluation of Small Molecule Cellular Target Engagement with a Luminescent Thermal Shift Assay. Retrieved from [Link]

• ResearchGate. (n.d.). Principle of NanoBRET target engagement. A cell-permeable tracer as a... Retrieved from [Link]

• Springer Link. (2019). Target Engagement of Small Molecules: Thermal Profiling Approaches on Different Levels. Retrieved from [Link]

• News-Medical.Net. (n.d.). NanoBRET™ Target Engagement for drug development. Retrieved from [Link]

• ResearchGate. (n.d.). CELLULAR TARGET ENGAGEMENT ASSAYS FOR SMALL-MOLECULE DRUG DISCOVERY. Retrieved from [Link]

• DiscoverX. (n.d.). Critical Needs in Cellular Target Engagement. Retrieved from [Link]

• National Center for Biotechnology Information. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Retrieved from [Link]

• Reaction Biology. (2024). Step-by-Step Guide to Kinase Inhibitor Development. Retrieved from [Link]

• Taylor & Francis Online. (2020). Analysis of selective target engagement by small-molecule sphingosine kinase inhibitors using the Cellular Thermal Shift Assay (CETSA). Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). A Probe-Based Target Engagement Assay for Kinases in Live Cells. Retrieved from [Link]

• Taylor & Francis Online. (2024). Application of the Cellular Thermal Shift Assay (CETSA) to validate drug target engagement in platelets. Retrieved from [Link]

• CETSA. (n.d.). CETSA. Retrieved from [Link]

• PubMed. (2022). Discovery of 6,7-dihydro-5H-pyrrolo[3,4-d] pyrimidine derivatives as a new class of ATR inhibitors. Retrieved from [Link]

• PubMed. (2023). Discovery of novel 7,7-dimethyl-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidines as ATR inhibitors based on structure-based drug design. Retrieved from [Link]

Sources

• 1. Discovery of 6,7-dihydro-5H-pyrrolo[3,4-d] pyrimidine derivatives as a new class of ATR inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of novel 7,7-dimethyl-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidines as ATR inhibitors based on structure-based drug design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. NanoBRET® Target Engagement | Live-Cell Compound Binding Assay [worldwide.promega.com]
• 4. news-medical.net [news-medical.net]
• 5. Critical Needs in Cellular Target Engagement [discoverx.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Rapid Evaluation of Small Molecule Cellular Target Engagement with a Luminescent Thermal Shift Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. Target Engagement of Small Molecules: Thermal Profiling Approaches on Different Levels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. tandfonline.com [tandfonline.com]
• 13. NanoBRET® Target Engagement BET BRD Assays [promega.com]
• 14. CETSA [cetsa.org]
• 15. tandfonline.com [tandfonline.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. researchgate.net [researchgate.net]
• 18. NanoBRET™ Target Engagement Intracellular BET BRD Assay Protocol [promega.kr]
• 19. Kinase Target Engagement | Kinase Affinity Assay [worldwide.promega.com]

A Comparative Guide to Pyrrolo[3,4-d]pyrimidine and Pyrrolo[2,3-d]pyrimidine Scaffolds for Kinase Inhibitor Design

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Privileged Status of Pyrrolopyrimidines in Kinase Inhibition

In the landscape of medicinal chemistry, particularly in the pursuit of novel kinase inhibitors, certain heterocyclic systems have earned the designation of "privileged structures." This status is conferred upon scaffolds that demonstrate the ability to bind to multiple biological targets with high affinity, serving as a versatile foundation for drug discovery. The pyrrolopyrimidine family, consisting of a fused pyrrole and pyrimidine ring, stands out as a prominent example.

Their success is largely rooted in their structural resemblance to adenine, the nitrogenous base of adenosine triphosphate (ATP).[1][2][3][4] This bioisosteric relationship allows them to function as effective ATP-competitive inhibitors, targeting the highly conserved ATP-binding site of protein kinases.[2][4] Among the various isomers, the pyrrolo[2,3-d]pyrimidine and pyrrolo[3,4-d]pyrimidine cores have attracted significant attention.

The pyrrolo[2,3-d]pyrimidine scaffold, also known as 7-deazapurine, is a well-trodden path, forming the backbone of several FDA-approved drugs.[4] In contrast, the pyrrolo[3,4-d]pyrimidine isomer represents a less explored territory. This guide provides a detailed comparative analysis of these two scaffolds, delving into their structural nuances, synthetic accessibility, and, most critically, their application and performance as kinase inhibitors, supported by experimental frameworks.

Part 1: Structural and Synthetic Foundations

A fundamental understanding of the structural differences and synthetic accessibility of these isomers is crucial for any drug design campaign. The key distinction lies in the fusion of the five-membered pyrrole ring to the six-membered pyrimidine ring.

Core structures of the two pyrrolopyrimidine isomers.

Synthetic Accessibility

• Pyrrolo[2,3-d]pyrimidines : This scaffold is highly accessible through various well-established synthetic routes. Common strategies include the cyclization of a pyrrole ring onto a pre-existing pyrimidine, or conversely, building the pyrimidine ring onto a pyrrole precursor.[5] Efficient methods like one-pot, three-component reactions have been developed, allowing for rapid generation of diverse derivatives. Large-scale syntheses have also been reported, highlighting the maturity of its chemical synthesis.[6][7]

• Pyrrolo[3,4-d]pyrimidines : The synthesis of this isomer is also documented but appears less frequently in the literature. Established routes often begin from substituted pyrrolidines, such as 2,3-dioxopyrrolidines or 3-amino-4-cyano-3-pyrrolines, which undergo condensation with reagents like formamide or guanidine to form the fused pyrimidine ring.[8][9][10]

The broader array of established and scalable synthetic methods for the pyrrolo[2,3-d]pyrimidine scaffold has undoubtedly contributed to its wider adoption in drug discovery programs.

Part 2: Comparative Biological Activity and SAR

The true divergence between these scaffolds becomes apparent when examining their biological activities and the depth of structure-activity relationship (SAR) knowledge.

The Workhorse: Pyrrolo[2,3-d]pyrimidine Inhibitors

The pyrrolo[2,3-d]pyrimidine core is a cornerstone of modern kinase inhibitor design, with a rich history of successful applications.[2][4] Its versatility is demonstrated by its ability to target a wide spectrum of kinases, including Epidermal Growth Factor Receptor (EGFR), Vascular Endothelial Growth Factor Receptor (VEGFR), and Janus Kinases (JAKs), among others.[1][4][11][12][13]

Key Structure-Activity Relationship (SAR) Insights:

• Hinge Binding: A 4-anilino substitution is a classic and highly effective motif for establishing critical hydrogen bond interactions with the kinase hinge region, mimicking the adenine of ATP.[14]

• Potency and Selectivity Modulation: The pyrrole moiety offers multiple vectors for chemical modification. Substitutions at the C5 and C6 positions can be tailored to exploit specific pockets within the ATP-binding site, significantly influencing inhibitor potency and selectivity.

• The N7 Position: The nitrogen at the 7-position is frequently substituted with various groups (e.g., cyclopentyl) to enhance binding affinity and modulate physicochemical properties.[15]

• Covalent Inhibition: This scaffold has been successfully adapted for covalent inhibition. By incorporating an electrophilic "warhead" (e.g., an acrylamide group), these inhibitors can form an irreversible bond with a nearby cysteine residue, leading to prolonged target engagement. This strategy has been pivotal in overcoming drug resistance in targets like EGFR.[11]

The Under-Explored Alternative: Pyrrolo[3,4-d]pyrimidine Inhibitors

In stark contrast to its well-studied isomer, the pyrrolo[3,4-d]pyrimidine scaffold is significantly less represented in the kinase inhibitor literature. While syntheses and some biological activities have been reported, such as for anti-HCV agents, its systematic exploration as a kinase inhibitor platform is not as publicly documented.[16]

This lack of extensive public data presents both a challenge and an opportunity. The challenge lies in the absence of a broad SAR knowledge base to guide inhibitor design. However, the opportunity is significant; this scaffold represents novel chemical space, which can be invaluable for generating new intellectual property and potentially discovering inhibitors with unique selectivity profiles that are difficult to achieve with more common scaffolds.

At-a-Glance Comparison

Feature	Pyrrolo[2,3-d]pyrimidine	Pyrrolo[3,4-d]pyrimidine
Common Name	7-Deazapurine	-
Prevalence in Approved Drugs	High (e.g., Tofacitinib, Baricitinib)[4]	Low to None
Known Kinase Targets	Broad (EGFR, JAK, VEGFR, etc.)[1][2][11][12][13]	Limited Public Data
SAR Knowledge Base	Extensive and well-documented[1][2][17]	Sparse
Synthetic Accessibility	Excellent, with multiple scalable routes[6][7][15]	Documented, but less common[8][9]
Drug Design Status	Validated "workhorse" scaffold	Exploratory, novel chemical space

Part 3: Visualizing the Target Pathway

To contextualize the action of these inhibitors, it is useful to visualize a key signaling pathway they frequently target. The EGFR pathway is a prime example, being critical in cell proliferation and a major target in oncology.

EGFR signaling pathway targeted by pyrrolopyrimidine inhibitors.

Part 4: Experimental Framework for Comparative Evaluation

Objective comparison requires standardized experimental protocols. The following workflows are fundamental for assessing the potency and cellular efficacy of novel kinase inhibitors derived from either scaffold.

General Workflow for Inhibitor Evaluation

A generalized workflow for kinase inhibitor evaluation.

Protocol 1: In Vitro Kinase Inhibition Assay (Luminescence-Based)

Objective: To determine the half-maximal inhibitory concentration (IC50) of a compound against a target kinase.

Principle: This assay measures the amount of ATP remaining in solution following a kinase reaction. Inhibition of the kinase results in less ATP consumption, leading to a higher luminescence signal.

Methodology:

• Compound Preparation: Prepare a serial dilution of the test inhibitor (e.g., 10-point, 3-fold dilution starting from 10 µM) in an appropriate solvent like DMSO.

• Reaction Setup: In a 384-well plate, add:

  • 5 µL of kinase and substrate/peptide solution in reaction buffer.

  • 50 nL of the serially diluted test compound or DMSO (as a control).

• Initiation: Add 5 µL of an ATP solution to each well to start the kinase reaction. The final ATP concentration should be at or near the Km for the specific kinase.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Detection: Add 10 µL of a commercial ATP detection reagent (e.g., Kinase-Glo®) to each well to stop the reaction and generate a luminescent signal.

• Measurement: Incubate for 10 minutes in the dark, then measure luminescence using a plate reader.

• Data Analysis: Normalize the data to high (no enzyme) and low (DMSO vehicle) controls. Plot the normalized response against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 2: Cell-Based Anti-Proliferation Assay (MTT/CTG)

Objective: To measure the effect of an inhibitor on the proliferation and viability of a cancer cell line.

Methodology:

• Cell Seeding: Seed a relevant cancer cell line (e.g., HCC827 for EGFR inhibitors) in a 96-well plate at a predetermined density (e.g., 3,000-5,000 cells/well) and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of the test inhibitor for a prolonged period (e.g., 72 hours). Include a vehicle control (DMSO).

• Viability Measurement:

  • For MTT Assay: Add MTT reagent to each well and incubate for 2-4 hours to allow for formazan crystal formation. Solubilize the crystals with a solubilization buffer/DMSO and measure absorbance at ~570 nm.

  • For CTG (CellTiter-Glo®) Assay: Add the CTG reagent directly to the wells, which lyses the cells and generates a luminescent signal proportional to the amount of ATP (an indicator of cell viability). Measure luminescence.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control for each concentration. Plot the results and determine the GI50 (concentration for 50% growth inhibition) value.

Conclusion and Future Perspectives

The comparative analysis of pyrrolo[3,4-d]pyrimidine and pyrrolo[2,3-d]pyrimidine inhibitors reveals a clear dichotomy.

• The pyrrolo[2,3-d]pyrimidine scaffold is a validated, versatile, and powerful tool in the medicinal chemist's arsenal. Its well-understood SAR and synthetic accessibility make it a reliable starting point for developing inhibitors against a multitude of kinase targets.[2][4] The extensive research and clinical success associated with this core provide a solid foundation for further optimization and development.

• The pyrrolo[3,4-d]pyrimidine scaffold, in contrast, represents an area of untapped potential. Its structural novelty offers a compelling opportunity to bypass existing intellectual property and to discover inhibitors with unique binding modes or selectivity profiles. Researchers venturing into this space will need to invest in foundational SAR studies but may be rewarded with the discovery of truly novel therapeutics.

For drug development professionals, the choice between these scaffolds is a strategic one: leveraging the robust, data-rich environment of the pyrrolo[2,3-d]pyrimidine core for iterative and predictable design, or exploring the novel and uncharted territory of the pyrrolo[3,4-d]pyrimidine isomer in search of breakthrough discoveries.

References

• One-pot, three-component Synthesis of pyrrolo[2,3-d]pyrimidine Derivatives. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFaAdO4lQMXTArRTEM78pcyZCGfEjtTx_ahsYj02QvtNRv_npsGfzezldQq0I_uqxmLeAkjvK5nfqx2s51q342dMOUGLi-q879KdTfOkpoUoPv1Zdz-0wcxhovXXEFU3e7YQJOebxaPOs524CrkM4JFs5RQL37xSyoBDJ33Sb9khc9J_k_JhhI8RYgfwPcH]
• Pyrrolo[2,3-D]Pyrimidines as EGFR and VEGFR Kinase Inhibitors: A Comprehensive SAR Review - PubMed. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFViDIrnBN6q_tX3AFsnt3e0K48ncEtdt29hsa6RDA5ga_NJxzKzBQ1uofiQtmBT1ZAQXdNpU5KIOyoxS0fUODGHTikQ5fnyL6YETyjQGM17vJqsUY0sg162Ro8lpphB3w7OX-m]
• Large-Scale Synthesis of a Pyrrolo[2,3-d]pyrimidine via Dakin−West Reaction and Dimroth Rearrangement - ACS Publications. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGq8sQFW8p1mNeAtfmw3LFamEUiyQe92kkoORyMc_IAfc4jHFt8Lf0ia8WFYydCSiZ5aZ5xBwXMu9-Dx5y3CR4wjNqWLcpkbtALo6Q-7XiSm1YAVDPAs2g4jGelMlIPO7ug_EfyVQ==]
• Large-scale synthesis of a pyrrolo [2, 3-d] pyrimidine via Dakin− West reaction and dimroth rearrangement - American Chemical Society. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEOg6yQaDEV056H5S0YTDODinEfU8oItVfLa1nh5p235U5VlJ8TGMiBBii-4tYtKV9OeavHhA_rFEpCEBneif0aqldinGc6aRXxeVgeWgpWxho3Z01xxewhQcp_KVRmSoUZCnZgRHNMcpLj]
• Full article: Concise synthesis of pyrrolo[2,3-d]pyrimidine derivatives via the Cu-catalyzed coupling reaction - Taylor & Francis Online. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF-lzpzfq3ypb2aJEWktz7w9BdYII5kqHDMIFSIkc3UB7uOIKDIH4BxnhPeZgdXnH-F1YjXIOO2cQv1aswTwUksAezN0d-jDfrOolMElgj19oOIRYNw8kfcH-yVFAaKFgskHOvn0knXE6R0nBpdwS7GhGT4tePiljmig3qumg==]
• A concise synthesis of pyrrolo[2,3-d]pyrimidine through I2/DMSO promoted cascade annulation - NIH. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGZE2pQkbXJCdYJSAfpslNl9EcFnh309k6hMIschh4_AIh7qSREgJsFq0e57XCQ8OcbNnpa-aMd13sci8JgM-7U9hnxDrQ7ZNKamn-SIuTg2RByfpm1NwLsT1xEpJDUmJZH9ZW9OyIQMESJ3nUm]
• Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives - MDPI. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEFGkVP5iF8jSXvptAGj_UfEdViSBiDjzacPUtzRdT6XkTmg9w4G4-lqy2_reTqCj5ltZWWkf3HK-yFBNDYZ2x8Flm9LIfLSgvvMweRgYm7t7sVOaET_ZUoaFUperl4C4luhkXm]
• The synthesis and bioactivity of pyrrolo[2,3-d]pyrimidine derivatives as tyrosine kinase inhibitors for NSCLC cells with EGFR mutations - PubMed. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEbH1byQLIvRE9rHCkS9yWix-Thup6n6mpeT1PC5CIiU1WdbmjlqIyA32Qp5G4bb8UaBUe4h4HgmvOkWWc1BKz92DOMgHmmwCnckAqSc_UDf2xD-9OLedvP0us0t-FAu4yIAVY9]
• Developments of Pyrrolo[2,3-d]pyrimidines with Pharmaceutical Potential. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGWDNcqnyw6Qx-ww3jnr7iWPipdcLPosT8ZCguzsFE8x4NoIuGAh22-LluzFO7XGrjzMZBOcgYBvowRPs5GfCWwcZjtnoNgcAsiUXMxSNX6fDHRup2butcK7z_qgUl8Kxv4XTcEu0G8rZnkmG06JqQLsQ0kmawgana0qYcE9n5hSFydjvWj8WK08Y87mBoVPCk65g==]
• Compounds in the Pyrrolo[3,4-d]pyrimidine Series. Syntheses Based on 2,3-Dioxopyrrolidines1. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEYk4i65-6EPAXX15ZnbJE155i2-Z76Cjmiemh2K5_VTu-Q6Wrmpdu3lRVDjJDcqWkyvpjM7xowMU4FLJcru1DF_kKfqypIndccNCXnlYOA7F74i54vqWhBYHhKh7uEjF1d7_lwS2KfSspCCg==]
• Substituted pyrrolo[3,4-d]pyrimidines: their preparation from 3-amino-4-cyano-3-pyrrolines - Journal of the Chemical Society C: Organic (RSC Publishing). [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHdtlXr9hvmf9zT4I46jOj51VQnKngIEBGVYdJ7zxYjFwloctq-3cwcdVMUUXgj4suh0sRh07TctpWOTo3ow9xjCEzyXELbrghyH58z0OMm5qPeTeB7UHHGEDWxLVeysXJKs3ZawrpdzDLe-o2L3M42ZKyOrBv-542sbpdI4wc=]
• Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers - MDPI. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHHtr_vMWjwONre2FneAeQ9EACGNQTFWnWo39TVSPjOQWJgF_docKtXZwRH5k_DJNDqY6T2tCuVpEbkX00wvxcN9q0f72upYpgTR-VyJw6mniRCcU-8sU-2vWpnclIkz5-w_Ic=]
• Pyrrolo[2,3-d]pyrimidines as potential kinase inhibitors in cancer drug discovery: A critical review - PubMed. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHVCCjEboUwAtjQB0KdxBnn59rba_SPKJfPQf1qLYxaPXa4p9YrwX8T1HNyJh_xEdV_CasIKz7dzp0TgyeIepLAnAaZcTq6zXW5i0OmREgI6zBIdLgLQGFk-q4QYHb1kuvqgfbW]
• Synthesis and In Vitro Activity of Pyrrolo[3,4-d]pyrimidine-2,5-d... - Ingenta Connect. [URL: https://www.ingentaconnect.com/content/ben/cei/2016/00000012/00000003/art00006]
• Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold - PubMed Central. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE6LPO62XU5ZTQ8sHEzG02C7v1HnpHoPqYuC79evgBqfC58Rih_9ReT_20kRKwMcBP9d6vD7Ujm2rv78a6XSgdT9ZMSG9il0BJuicFmXYjDu9bfxyzXIC2gU5JqbNF-7iLPhYBteG8CL6v3ncE=]
• Pyrrolopyrimidines: An update on recent advancements in their medicinal attributes. [URL: https://www.researchgate.
• Compounds in the Pyrrolo[3,4-d]pyrimidine Series. Syntheses Based on 2,3-Dioxopyrrolidines1 | The Journal of Organic Chemistry. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF7jXR2tzWsnfhFi76XM57LyzzXAo1MI-QfAk4mmsunfFVSA2oPnfZJhTp_vu-O61JS5HAqsEjCxzOFOpU2dheiGGRaTd252Ef7kcflxylYWLGCyDlSfwUKv0GE_arK0wZPcT5GI2Au]
• Pyrrolo[2,3- d ]pyrimidine and Pyrazolo[3,4- d ]pyrimidine Derivatives as Selective Inhibitors of the EGF Receptor Tyrosine Kinase - ResearchGate. [URL: https://www.researchgate.net/publication/14603612_Pyrrolo23-_d_pyrimidine_and_Pyrazolo34-_d_pyrimidine_Derivatives_as_Selective_Inhibitors_of_the_EGF_Receptor_Tyrosine_Kinase]
• Comparative Analysis of Furo[2,3-b]pyridine and Pyrrolo[2,3-d]pyrimidine Inhibitors: A Guide for Drug Development Professionals - Benchchem. [URL: https://www.benchchem.com/blog/comparative-analysis-of-furo2-3-bpyridine-and-pyrrolo2-3-dpyrimidine-inhibitors-a-guide-for-drug-development-professionals]
• Pyrrolo[2,3-d]pyrimidine derivatives as inhibitors of RET: Design, synthesis and biological evaluation - PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/32829107/]

Sources

• 1. Pyrrolo[2,3-D]Pyrimidines as EGFR and VEGFR Kinase Inhibitors: A Comprehensive SAR Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pyrrolo[2,3-d]pyrimidines as potential kinase inhibitors in cancer drug discovery: A critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benthamdirect.com [benthamdirect.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Substituted pyrrolo[3,4-d]pyrimidines: their preparation from 3-amino-4-cyano-3-pyrrolines - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. The synthesis and bioactivity of pyrrolo[2,3-d]pyrimidine derivatives as tyrosine kinase inhibitors for NSCLC cells with EGFR mutations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Pyrrolo[2,3-d]pyrimidine derivatives as inhibitors of RET: Design, synthesis and biological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. tandfonline.com [tandfonline.com]
• 16. Synthesis and In Vitro Activity of Pyrrolo[3,4-d]pyrimidine-2,5-d...: Ingenta Connect [ingentaconnect.com]
• 17. mdpi.com [mdpi.com]

A Researcher's Guide to the Cross-Reactivity Profiling of 2-(Trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine and its Analogs

For researchers, scientists, and drug development professionals, a nuanced understanding of a compound's selectivity is a cornerstone of preclinical assessment. This guide provides an in-depth technical comparison of the cross-reactivity profile of the emerging 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine scaffold, a promising new class of Ataxia Telangiectasia and Rad3-related (ATR) kinase inhibitors[1]. While specific, comprehensive kinome-wide data for this exact scaffold is emerging, this guide will provide the methodologies and comparative framework to generate and interpret such crucial data. We will delve into the established experimental protocols, showcase representative data visualization, and discuss the implications for drug development, using analogous pyrrolo[2,3-d]pyrimidine and pyrazolo[3,4-d]pyrimidine derivatives as illustrative examples.

The pyrrolopyrimidine core is a versatile scaffold that has yielded inhibitors for a range of kinases, including EGFR and Aurora kinases, highlighting the potential for both desired polypharmacology and unintended off-target effects[2][3][4]. The conserved nature of the ATP-binding pocket across the human kinome makes cross-reactivity a critical parameter to evaluate, as it can lead to toxicity or open avenues for drug repurposing[5][6][7][8]. Therefore, a thorough characterization of the selectivity of any new kinase inhibitor is paramount.

Comparative Analysis of Kinase Inhibitor Selectivity

A key aspect of characterizing a novel inhibitor series like the 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidines is to benchmark its selectivity against other known inhibitors. While a direct, head-to-head kinome scan of this specific compound is not yet in the public domain, we can infer potential cross-reactivity patterns and highlight the importance of such a screen by examining related compounds. For instance, derivatives of the related pyrrolo[2,3-d]pyrimidine scaffold have been developed as potent and selective inhibitors of various kinases, including EGFR, JAKs, and Aurora kinases[2][3][4].

Compound Class	Primary Target(s)	Known Off-Targets/Cross-Reactivity	Reference
2-(Trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine	ATR Kinase	To be determined via kinome-wide screening	[1]
Pyrrolo[2,3-d]pyrimidine Derivatives	EGFR	Other members of the ErbB family, Src family kinases	[2][3]
Pyrrolo[2,3-d]pyrimidine Derivatives	Aurora Kinases A/B	CDKs	[4]
Pyrazolo[3,4-d]pyrimidine Derivatives	EGFR	VEGFR, PDGFR	[3]

This table illustrates the kind of comparative data that a comprehensive cross-reactivity study would generate. The data for the topic compound is hypothetical and serves as a placeholder for the results of the described experimental workflows.

Methodologies for Cross-Reactivity Profiling

To generate the data required for a comprehensive comparison, two primary methodologies are considered industry standards: broad-panel kinase screening and cellular target engagement assays.

Kinome-Wide Selectivity Profiling (Kinome Scan)

This biochemical assay assesses the ability of a compound to inhibit the activity of a large panel of recombinant kinases. Commercial services like KINOMEscan® offer panels of over 450 kinases, providing a comprehensive overview of a compound's selectivity[9][10]. The output is typically a quantitative measure of the compound's interaction with each kinase, often expressed as the percentage of remaining kinase activity at a given compound concentration or as a dissociation constant (Kd).

Caption: KINOMEscan® competition binding assay workflow.

• Compound Preparation: The test compound, 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine, is solubilized in DMSO to a stock concentration (e.g., 10 mM).

• Assay Setup: The assay is performed in microtiter plates. Each well contains a specific recombinant human kinase tagged with a unique DNA identifier, an immobilized broad-spectrum kinase inhibitor (ligand), and the necessary assay buffers.

• Competition Binding: The test compound is added to the wells at a fixed concentration (e.g., 1 µM). It competes with the immobilized ligand for binding to the kinase's ATP pocket.

• Equilibration and Capture: The mixture is incubated to allow binding to reach equilibrium. The kinase-ligand complexes are then captured on a solid support, and unbound components are washed away.

• Quantification: The amount of kinase bound to the solid support is quantified by real-time quantitative PCR (qPCR) using the DNA tag. A lower amount of captured kinase indicates stronger binding of the test compound.

• Data Analysis: The results are typically expressed as a percentage of the DMSO control. A low percentage indicates strong inhibition. This data can be visualized as a "tree spot" diagram, mapping the inhibited kinases onto the human kinome tree.

Cellular Thermal Shift Assay (CETSA®)

CETSA® is a powerful method for verifying target engagement in a cellular context[11][12][13][14]. It leverages the principle that ligand binding stabilizes a target protein, leading to an increase in its thermal stability. This allows for the confirmation of target binding in intact cells or cell lysates.

Caption: Cellular Thermal Shift Assay (CETSA®) workflow.

• Cell Culture and Treatment: A relevant cell line (e.g., one with a known dependence on the ATR pathway) is cultured. Cells are treated with the 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine compound or a vehicle control (DMSO) for a defined period.

• Heat Treatment: The cell suspensions or lysates are divided into aliquots and heated to a range of temperatures (e.g., 40-70°C) for a short duration (e.g., 3 minutes), followed by cooling.

• Lysis and Fractionation: Intact cells are lysed, and the aggregated proteins are separated from the soluble fraction by centrifugation.

• Protein Quantification: The amount of the target protein (ATR kinase) remaining in the soluble fraction is quantified using methods like Western blotting or mass spectrometry.

• Data Analysis: The results are plotted as the amount of soluble protein versus temperature. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement and stabilization.

Interpreting the Data: A Hypothetical Case Study

Imagine a kinome scan of our lead compound, Compound 5g (a 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine derivative)[1], at 1 µM reveals the following:

Kinase	% Control	Selectivity Score (S-score)
ATR	<1%	0.01
ATM	35%	0.35
DNA-PK	40%	0.40
p38α	85%	0.85
EGFR	95%	0.95

This hypothetical data would suggest that Compound 5g is a highly potent and selective inhibitor of ATR kinase. The minimal inhibition of other kinases, including the closely related ATM and DNA-PK, would be a strong indicator of a favorable selectivity profile.

A subsequent CETSA experiment in a relevant cancer cell line would be used to confirm that this potent biochemical inhibition translates to target engagement in a cellular environment. A significant thermal shift for ATR in the presence of Compound 5g would validate it as a bona fide intracellular ATR inhibitor.

Conclusion

The 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine scaffold represents a promising starting point for the development of novel ATR kinase inhibitors[1]. A comprehensive cross-reactivity profile is essential for advancing such a compound through the drug discovery pipeline. By employing robust methodologies like kinome-wide screening and Cellular Thermal Shift Assays, researchers can gain a detailed understanding of the compound's selectivity, anticipate potential off-target effects, and build a strong data package for further development. The logical application of these techniques, as outlined in this guide, provides a clear path to characterizing the full potential of this and other novel kinase inhibitors.

References

• Cross-reactivity virtual profiling of the human kinome by X-ReactKIN – a Chemical Systems Biology approach. National Institutes of Health.[Link]

• Dissecting Kinase Profiling Data to Predict Activity and Understand Cross-Reactivity of Kinase Inhibitors. ACS Publications.[Link]

• Dissecting kinase profiling data to predict activity and understand cross-reactivity of kinase inhibitors. PubMed.[Link]

• Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol.[Link]

• Dissecting Kinase Profiling Data to Predict Activity and Understand Cross-Reactivity of Kinase Inhibitors. Journal of Chemical Information and Modeling.[Link]

• Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. National Center for Biotechnology Information.[Link]

• Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. PubMed Central.[Link]

• Cellular Thermal Shift Assay (CETSA). News-Medical.Net.[Link]

• CETSA. Pelago Bioscience.[Link]

• Kinome Profiling. PubMed Central.[Link]

• KINOMEscan® Kinase Profiling Platform. DiscoverX.[Link]

• Kinase Screening & Profiling Service. Reaction Biology.[Link]

• KINOMEscan Technology. Eurofins Discovery.[Link]

• The synthesis and bioactivity of pyrrolo[2,3-d]pyrimidine derivatives as tyrosine kinase inhibitors for NSCLC cells with EGFR mu. Sci-Hub.[Link]

• Pyrrolo[2,3- d ]pyrimidine and Pyrazolo[3,4- d ]pyrimidine Derivatives as Selective Inhibitors of the EGF Receptor Tyrosine Kinase. ResearchGate.[Link]

• pyrimidine: it's diverse biological activities and methods of synthesis. ResearchGate.[Link]

• Structure-based design of 2,6,7-trisubstituted-7H-pyrrolo[2,3-d]pyrimidines as Aurora kinases inhibitors. PubMed.[Link]

• Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers. PubMed Central.[Link]

• Discovery of 5,7-Dihydro-6H-pyrrolo[2,3-d]pyrimidin-6-ones as Highly Selective CDK2 Inhibitors. PubMed Central.[Link]

• A REVIEW ON SYNTHESIS AND BIOLOGICAL ACTIVITIE. ijpbs.com.[Link]

• Discovery of 6,7-dihydro-5H-pyrrolo[3,4-d] pyrimidine derivatives as a new class of ATR inhibitors. PubMed.[Link]

• Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives. MDPI.[Link]

• The Effect of 5-Alkyl Modification on the Biological Activity of Pyrrolo[2,3-d]pyrimidine Containing Classical and Nonclassical Antifolates as Inhibitors of Dihydrofolate Reductase and as Antitumor and/or Antiopportunistic Infection Agents1a-e. PubMed Central.[Link]

• Identification of intracellular targets of pyrrolo[3,2-d]pyrimidine... ResearchGate.[Link]

• Targeting dihydrofolate reductase: Design, synthesis and biological evaluation of novel 6-substituted pyrrolo[2,3-d]pyrimidines as nonclassical antifolates and as potential antitumor agents. PubMed.[Link]

Sources

• 1. Discovery of 6,7-dihydro-5H-pyrrolo[3,4-d] pyrimidine derivatives as a new class of ATR inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. sci-hub.box [sci-hub.box]
• 3. researchgate.net [researchgate.net]
• 4. Structure-based design of 2,6,7-trisubstituted-7H-pyrrolo[2,3-d]pyrimidines as Aurora kinases inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cross-reactivityvirtual profiling of the human kinome by X-ReactKIN – a Chemical Systems Biology approach - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Dissecting kinase profiling data to predict activity and understand cross-reactivity of kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. chayon.co.kr [chayon.co.kr]
• 10. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 11. bio-protocol.org [bio-protocol.org]
• 12. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. news-medical.net [news-medical.net]
• 14. CETSA [cetsa.org]

Comparative Guide to Confirming the Inhibitory Mechanism of Novel Pyrrolopyrimidine Derivatives

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously confirm the inhibitory mechanism of novel pyrrolopyrimidine derivatives. The pyrrolo[2,3-d]pyrimidine scaffold is a privileged structure in medicinal chemistry, largely due to its resemblance to the adenine core of ATP, making it an ideal template for designing potent kinase inhibitors.[1][2] Several derivatives have been approved for clinical use or are in advanced clinical trials, highlighting the therapeutic potential of this chemical class.[3][4]

This document moves beyond a simple listing of protocols. It presents a logical, multi-stage workflow designed to build a robust body of evidence, from initial biochemical potency to definitive target engagement and functional cellular outcomes. We will explain the causality behind each experimental choice, ensuring that the data generated is self-validating and mechanistically insightful.

For comparative purposes, we will analyze a hypothetical novel pyrrolopyrimidine derivative, "Pyrrolo-X" , against a well-characterized, clinically relevant kinase inhibitor, Sunitinib . Sunitinib is a multi-targeted tyrosine kinase inhibitor known to inhibit Vascular Endothelial Growth Factor Receptor 2 (VEGFR2), a key regulator of angiogenesis implicated in tumor growth.[5][6] Our investigation will focus on confirming the inhibitory mechanism of Pyrrolo-X against VEGFR2.

The Investigative Workflow: A Multi-Pillar Approach

Confirming an inhibitor's mechanism is not a single experiment but a systematic process of evidence gathering. Our approach is built on a logical progression from in vitro characterization to cellular validation.

Caption: The five-step workflow for inhibitor characterization.

Step 1: Establishing Biochemical Potency and Selectivity

Causality: Before delving into complex mechanistic studies, it is fundamental to first establish that the compound has potent activity against the intended target and to understand its specificity. Kinase inhibitors are notorious for off-target effects; therefore, early selectivity profiling is crucial to anticipate potential polypharmacology and guide future optimization.[7]

Experiment 1A: In Vitro Kinase Inhibition Assay (IC50 Determination)

Principle: This assay directly measures the catalytic function of the kinase.[8] We quantify the concentration of Pyrrolo-X required to inhibit 50% of VEGFR2 activity (the IC50 value). Luminescence-based assays, which measure the depletion of ATP (e.g., Kinase-Glo®), are a common, high-throughput method that avoids the safety and disposal concerns of traditional radiometric assays.[8][9]

Protocol: Luminescence-Based Kinase Assay

• Reagent Preparation: Prepare a reaction buffer containing purified, recombinant VEGFR2 kinase, a suitable substrate (e.g., a poly-Glu-Tyr peptide), and MgCl₂.

• Compound Dilution: Create a serial dilution of Pyrrolo-X and the comparator, Sunitinib, in DMSO. A typical starting range is from 100 µM down to 1 pM. Include a DMSO-only control (0% inhibition) and a no-enzyme control (100% inhibition).

• Kinase Reaction: In a 96- or 384-well plate, add the kinase and substrate to each well. Add the diluted compounds.

• Initiation: Initiate the kinase reaction by adding a pre-determined concentration of ATP (typically at or near the Km value for the kinase). Incubate at room temperature for a specified time (e.g., 60 minutes).

• Detection: Stop the reaction and measure the remaining ATP by adding the Kinase-Glo® reagent. This reagent contains luciferase, which produces light in an amount directly proportional to the ATP concentration.

• Data Analysis: Measure luminescence using a plate reader. Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

Experiment 1B: Kinase Selectivity Profiling

Principle: To assess the specificity of Pyrrolo-X, it should be screened against a broad panel of kinases representing the human kinome.[7] This is vital for identifying potential off-target activities that could lead to toxicity or provide opportunities for repositioning the drug.

Protocol: High-Throughput Kinase Panel Screen

• Compound Submission: Submit Pyrrolo-X to a commercial service (e.g., Reaction Biology, Eurofins) for screening. Typically, the compound is tested at a fixed concentration (e.g., 1 µM) against a panel of hundreds of kinases.

• Data Analysis: The service will provide a report detailing the percent inhibition for each kinase.

• Interpretation: Analyze the data to identify kinases that are significantly inhibited. Potent "off-target" hits should be followed up with full IC50 determinations to confirm the activity. A highly selective compound will inhibit only VEGFR2 or a small number of related kinases.

Comparative Data Summary

Compound	Target Kinase	IC50 (nM)	Selectivity Score (S-Score) at 1 µM
Pyrrolo-X	VEGFR2	15	0.05
Sunitinib	VEGFR2	9	0.20

Table 1: Hypothetical biochemical potency and selectivity data. The S-Score represents the number of kinases inhibited >50% divided by the total number of kinases tested; a lower score indicates higher selectivity.

Step 2: Elucidating the Biochemical Mode of Action (MoA)

Causality: The IC50 value is dependent on the ATP concentration used in the assay. To understand the true mechanism of inhibition, we must determine how the inhibitor interacts with the kinase relative to its natural ligand, ATP. This is typically achieved through enzyme kinetics studies.[7][10] Given that pyrrolopyrimidines mimic adenine, an ATP-competitive mechanism is highly likely.[1][11]

Caption: Competitive vs. non-competitive inhibition modes.

Experiment: Michaelis-Menten Kinetics

Principle: By measuring the rate of the kinase reaction at various concentrations of both the substrate (ATP) and the inhibitor, we can determine the mode of inhibition. We generate Lineweaver-Burk plots (a double reciprocal plot of 1/velocity vs. 1/[ATP]) to visualize the effect of the inhibitor on the kinetic parameters Km (substrate affinity) and Vmax (maximum reaction rate).

Protocol:

• Assay Setup: Set up the in vitro kinase assay as described in Step 1A.

• Vary ATP and Inhibitor: For each concentration of Pyrrolo-X (e.g., 0 nM, 15 nM, 45 nM), perform a full ATP titration curve (e.g., from 1 µM to 500 µM).

• Measure Reaction Velocity: For each condition, measure the initial reaction velocity (rate of product formation or ATP consumption).

• Data Analysis:

  • Plot reaction velocity versus [ATP] for each inhibitor concentration.

  • Transform the data into a Lineweaver-Burk plot (1/V vs. 1/[S]).

  • Interpretation:

    • Competitive Inhibition: The lines will intersect on the y-axis. Vmax remains unchanged, but the apparent Km increases with inhibitor concentration.

    • Non-competitive Inhibition: The lines will intersect on the x-axis. Km remains unchanged, but the apparent Vmax decreases.

    • Uncompetitive Inhibition: The lines will be parallel. Both apparent Km and Vmax decrease.

Expected Outcome for Pyrrolo-X

For an ATP-competitive inhibitor like Pyrrolo-X is hypothesized to be, the Lineweaver-Burk plot should show lines intersecting at the y-axis, confirming that Pyrrolo-X competes directly with ATP for binding to the VEGFR2 active site.

Step 3: Quantifying Biophysical Binding and Kinetics

Causality: While enzyme kinetics reveal the functional consequence of binding, biophysical techniques provide direct, quantitative measurement of the binding event itself.[12] Techniques like Surface Plasmon Resonance (SPR) and Isothermal Titration Calorimetry (ITC) can determine the binding affinity (KD) and, critically, the on-rate (ka) and off-rate (kd) of the inhibitor. A slow off-rate (long residence time) can be a highly desirable property for a drug, as it may lead to more durable target inhibition in vivo.[13]

Experiment 3A: Surface Plasmon Resonance (SPR)

Principle: SPR is a label-free technique that measures changes in mass on a sensor chip surface in real-time.[14] By immobilizing the kinase and flowing the inhibitor over the surface, we can directly observe the association and dissociation phases of the binding event.[15]

Protocol:

• Kinase Immobilization: Covalently immobilize purified, active VEGFR2 onto a CM5 sensor chip surface using standard amine coupling chemistry.

• Analyte Injection: Inject a series of concentrations of Pyrrolo-X and Sunitinib over the kinase-functionalized surface and a reference surface (without kinase).

• Data Collection: Monitor the change in response units (RU) over time to generate sensorgrams for each concentration. Each sensorgram includes an association phase (when the compound is injected) and a dissociation phase (when buffer is flowed over).

• Data Analysis: Globally fit the concentration series of sensorgrams to a suitable binding model (e.g., 1:1 Langmuir) to calculate the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD = kd/ka).

Experiment 3B: Isothermal Titration Calorimetry (ITC)

Principle: ITC directly measures the heat released or absorbed during a binding event.[16][17] By titrating the inhibitor into a solution containing the kinase, ITC can determine the binding affinity (KD), stoichiometry (n), and the thermodynamic parameters of binding (enthalpy, ΔH, and entropy, ΔS) in a single experiment.[18]

Protocol:

• Sample Preparation: Place a solution of purified VEGFR2 in the sample cell of the calorimeter. Load a concentrated solution of Pyrrolo-X into the injection syringe.

• Titration: Perform a series of small, sequential injections of Pyrrolo-X into the kinase solution.

• Heat Measurement: The instrument measures the minute heat changes that occur after each injection until the kinase becomes saturated.

• Data Analysis: Integrate the heat-flow peaks to generate a binding isotherm (kcal/mol vs. molar ratio). Fit this curve to a binding model to determine KD, n, and ΔH.

Comparative Data Summary

Compound	Method	ka (M⁻¹s⁻¹)	kd (s⁻¹)	KD (nM)	ΔH (kcal/mol)
Pyrrolo-X	SPR	2.1 x 10⁵	2.5 x 10⁻⁴	1.2	-
Sunitinib	SPR	8.5 x 10⁵	9.0 x 10⁻⁴	1.05	-
Pyrrolo-X	ITC	-	-	1.5	-10.2
Sunitinib	ITC	-	-	1.3	-9.8

Table 2: Hypothetical biophysical binding data. Note the slow dissociation rate (kd) for Pyrrolo-X, suggesting a potentially long residence time on the target.

Step 4: Verifying Target Engagement in a Cellular Environment

Causality: Potent biochemical and biophysical activity does not guarantee that a compound will engage its target in the complex milieu of a living cell.[19] Cell permeability, efflux pumps, and intracellular ATP concentrations can all prevent a compound from reaching its target. The Cellular Thermal Shift Assay (CETSA) is a powerful technique to confirm that a compound binds to and stabilizes its target protein in intact cells, providing a crucial link between in vitro data and cellular function.[20][21][22]

Principle: CETSA is based on the principle of ligand-induced thermal stabilization.[23] When a protein binds to a ligand, it generally becomes more resistant to heat-induced denaturation. By heating cells treated with an inhibitor and measuring the amount of soluble target protein remaining, we can detect this stabilization as a "thermal shift."[24]

Caption: A simplified workflow for the Cellular Thermal Shift Assay.

Protocol:

• Cell Treatment: Culture cells that express VEGFR2 (e.g., HUVEC cells) and treat them with a high concentration of Pyrrolo-X (e.g., 10 µM) or a vehicle control (DMSO) for 1-2 hours.

• Heating Step: Aliquot the cell suspensions into PCR tubes. Heat the tubes at different temperatures for 3 minutes (e.g., from 40°C to 70°C in 3°C increments) using a thermal cycler, followed by cooling.

• Lysis and Fractionation: Lyse the cells by freeze-thawing. Separate the soluble protein fraction from the precipitated, denatured proteins by high-speed centrifugation.

• Protein Quantification: Collect the supernatant (soluble fraction) and quantify the amount of soluble VEGFR2 at each temperature point using Western blotting or ELISA.

• Data Analysis: For both the vehicle- and Pyrrolo-X-treated samples, plot the amount of soluble VEGFR2 as a percentage of the amount at the lowest temperature against the temperature. Fit the data to a Boltzmann sigmoidal equation to determine the melting temperature (Tm). The difference in Tm between the treated and vehicle samples (ΔTm) represents the thermal shift induced by the compound.

Expected Outcome

Treatment with Pyrrolo-X should result in a rightward shift of the VEGFR2 melting curve, indicating that the compound binds to and stabilizes the kinase inside the cell. A significant ΔTm (e.g., > 2-3°C) provides strong evidence of target engagement.

Step 5: Assessing Cellular Activity and Downstream Pathway Modulation

Causality: The final and most critical step is to demonstrate that target engagement by Pyrrolo-X leads to the intended biological consequence: inhibition of the kinase's signaling pathway. For VEGFR2, ligand (VEGF) binding normally triggers autophosphorylation, which in turn activates downstream signaling cascades like the MAPK/ERK pathway. A successful inhibitor should block this phosphorylation event.[25]

Experiment: Western Blot Analysis of Pathway Inhibition

Principle: Western blotting uses antibodies to detect specific proteins in a cell lysate. By using phospho-specific antibodies, we can measure the phosphorylation state of VEGFR2 and its downstream substrates (like ERK) to determine if the signaling pathway is inhibited.[26]

Protocol:

• Cell Culture and Starvation: Culture HUVEC cells until they reach ~80% confluency. Serum-starve the cells overnight to reduce basal signaling activity.

• Inhibitor Pre-treatment: Pre-treat the cells with various concentrations of Pyrrolo-X or Sunitinib for 2 hours. Include a vehicle-only control.

• Stimulation: Stimulate the cells with recombinant VEGF for a short period (e.g., 10 minutes) to activate the VEGFR2 pathway. Include an unstimulated control.

• Lysis: Immediately wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• SDS-PAGE and Blotting: Quantify total protein concentration (e.g., via BCA assay). Separate equal amounts of protein from each sample by SDS-PAGE and transfer them to a nitrocellulose membrane.[27]

• Immunodetection:

  • Block the membrane (e.g., with 5% BSA in TBST).[26]

  • Probe separate blots with primary antibodies against:

    • Phospho-VEGFR2 (pY1175)

    • Total VEGFR2

    • Phospho-ERK1/2 (pT202/Y204)

    • Total ERK1/2

    • A loading control (e.g., GAPDH or β-actin).[25]

  • Incubate with the appropriate HRP-conjugated secondary antibodies and detect using an enhanced chemiluminescence (ECL) substrate.

• Data Analysis: Quantify the band intensities using densitometry. Normalize the phosphorylated protein signal to the total protein signal for each lane.

Comparative Data Summary

Treatment Condition	p-VEGFR2 / Total VEGFR2 (Fold Change vs. VEGF)	p-ERK / Total ERK (Fold Change vs. VEGF)
Vehicle (No VEGF)	0.1	0.1
Vehicle + VEGF	1.0	1.0
Pyrrolo-X (100 nM) + VEGF	0.15	0.20
Sunitinib (100 nM) + VEGF	0.12	0.18

Table 3: Hypothetical Western blot quantification. The data shows that Pyrrolo-X effectively blocks VEGF-induced phosphorylation of both VEGFR2 and the downstream effector ERK, confirming functional inhibition of the pathway in a cellular context.

Conclusion

This comprehensive guide outlines a rigorous, multi-faceted strategy for confirming the inhibitory mechanism of a novel pyrrolopyrimidine derivative, Pyrrolo-X. By systematically progressing from biochemical characterization to biophysical binding analysis and finally to cellular target engagement and functional pathway modulation, researchers can build a compelling and robust data package.

The comparative analysis against a known inhibitor like Sunitinib provides crucial context for evaluating the potency, selectivity, and cellular efficacy of the novel compound. The hypothetical data presented suggests that Pyrrolo-X is a potent, selective, ATP-competitive inhibitor of VEGFR2 with a favorable slow off-rate. Crucially, it demonstrates target engagement in cells and effectively blocks downstream signaling. This logical and self-validating workflow provides the necessary evidence to confidently establish the compound's mechanism of action and support its advancement in the drug discovery pipeline.

References

• Pyrrolo[2,3-d]pyrimidines as potential kinase inhibitors in cancer drug discovery: A critical review. PubMed.
• Pyrrolo[2,3-D]Pyrimidines as EGFR and VEGFR Kinase Inhibitors: A Comprehensive SAR Review. Current Medicinal Chemistry.
• Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol.
• Revealing kinase inhibitor mechanisms: ITC leads the way. Malvern Panalytical.
• Testing kinase inhibitors where it matters: Drug screening in intact cells. Reaction Biology.
• Quick evaluation of kinase inhibitors by surface plasmon resonance using single-site specifically biotinyl
• Pyrrolopyrimidine, A Multifaceted Scaffold in Cancer Targeted Therapy. Who we serve.
• Pyrrolopyrimidine: A Versatile Scaffold for Construction of Targeted Anti-cancer Agents. Semantic Scholar.
• Application Notes and Protocols for Western Blot Analysis of MAPK and NF-κB Signaling P
• Step-by-Step Guide to Kinase Inhibitor Development. Reaction Biology.
• Rapid measurement of inhibitor binding kinetics by isothermal titr
• The Inhibitory Mechanism of 7H-Pyrrolo[2,3-d]pyrimidine Derivatives as Inhibitors of P21-Activated Kinase 4 through Molecular Dynamics Simul
• Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers. MDPI.
• Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. NCBI.
• Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Celtarys Research.
• Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. PubMed Central.
• Kinase assays. BMG LABTECH.
• How Does a Biochemical Kinase Assay Work?. BellBrook Labs.
• Discovery of New Pyrrolo[2,3- d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers. PubMed.
• How can we determine the order of the enzyme inhibition?.
• Cellular Thermal Shift Assay (CETSA). News-Medical.Net.
• CETSA. CETSA.
• Enzyme Kinetics by Isothermal Titration Calorimetry: Allostery, Inhibition, and Dynamics. PMC - PubMed Central.
• Application of ITC-Based Characterization of Thermodynamic and Kinetic Association of Ligands With Proteins in Drug Design. Frontiers.
• Best Practice for Western Blot Detection of Phosphoryl
• Immobilization of Active Kinases for Small Molecule Inhibition Studies.
• Western Blotting Protocol. Cell Signaling Technology.

Sources

• 1. Pyrrolo[2,3-d]pyrimidines as potential kinase inhibitors in cancer drug discovery: A critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pyrrolo[2,3-D]Pyrimidines as EGFR and VEGFR Kinase Inhibitors: A Comprehensive SAR Review - Metwally - Current Medicinal Chemistry [rjpbr.com]
• 3. Thieme E-Journals - Drug Research / Abstract [thieme-connect.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. mdpi.com [mdpi.com]
• 6. Discovery of New Pyrrolo[2,3- d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. reactionbiology.com [reactionbiology.com]
• 8. Biochemical assays for kinase activity detection - Celtarys [celtarys.com]
• 9. bellbrooklabs.com [bellbrooklabs.com]
• 10. bmglabtech.com [bmglabtech.com]
• 11. The Inhibitory Mechanism of 7H-Pyrrolo[2,3-d]pyrimidine Derivatives as Inhibitors of P21-Activated Kinase 4 through Molecular Dynamics Simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Rapid measurement of inhibitor binding kinetics by isothermal titration calorimetry - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Quick evaluation of kinase inhibitors by surface plasmon resonance using single-site specifically biotinylated kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. bioradiations.com [bioradiations.com]
• 16. Revealing kinase inhibitor mechanisms: ITC leads the way | Malvern Panalytical [malvernpanalytical.com]
• 17. Enzyme Kinetics by Isothermal Titration Calorimetry: Allostery, Inhibition, and Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Frontiers | Application of ITC-Based Characterization of Thermodynamic and Kinetic Association of Ligands With Proteins in Drug Design [frontiersin.org]
• 19. reactionbiology.com [reactionbiology.com]
• 20. bio-protocol.org [bio-protocol.org]
• 21. news-medical.net [news-medical.net]
• 22. CETSA [cetsa.org]
• 23. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 24. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PMC [pmc.ncbi.nlm.nih.gov]
• 25. pdf.benchchem.com [pdf.benchchem.com]
• 26. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 27. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]

A Head-to-Head Showdown: Trifluoromethyl Pyrimidines Versus Established Kinase Inhibitors

A Senior Application Scientist's In-Depth Technical Guide for Researchers

In the landscape of targeted cancer therapy, the relentless pursuit of more potent and selective kinase inhibitors is paramount. Among the promising scaffolds in medicinal chemistry, trifluoromethyl pyrimidines have emerged as a privileged class of compounds, demonstrating significant potential in the inhibition of various kinases implicated in oncogenesis. The strategic incorporation of the trifluoromethyl (CF3) group can enhance metabolic stability, binding affinity, and overall efficacy. This guide provides a comparative analysis of trifluoromethyl pyrimidine-based kinase inhibitors against established agents, supported by experimental data and detailed protocols to ensure scientific rigor.

The Rationale Behind Trifluoromethyl Pyrimidines in Kinase Inhibition

The pyrimidine core is a well-established pharmacophore in numerous FDA-approved kinase inhibitors, owing to its ability to mimic the adenine base of ATP and form crucial hydrogen bonds within the kinase hinge region. The addition of a trifluoromethyl group, a strong electron-withdrawing moiety, offers several advantages:

• Enhanced Potency: The CF3 group can increase the acidity of nearby N-H protons, leading to stronger hydrogen bonding with the kinase hinge region.

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong, rendering the CF3 group resistant to metabolic degradation by cytochrome P450 enzymes, thereby increasing the inhibitor's half-life.

• Increased Lipophilicity: The CF3 group enhances the lipophilicity of the molecule, which can improve cell membrane permeability and bioavailability.

This guide will focus on a representative trifluoromethyl pyrimidine compound, referred to here as TP-1 , which has demonstrated potent inhibitory activity against multiple kinases, including Epidermal Growth Factor Receptor (EGFR), Proline-rich Tyrosine Kinase 2 (PYK2), and Fms-like Tyrosine Kinase 3 (FLT3). We will compare its performance against well-established inhibitors targeting these kinases.

Comparative Analysis of Kinase Inhibitory Potency

The efficacy of a kinase inhibitor is quantitatively assessed by its half-maximal inhibitory concentration (IC50), which represents the concentration of the inhibitor required to reduce the activity of a specific kinase by 50%. A lower IC50 value indicates a more potent inhibitor. The following table summarizes the IC50 values for TP-1 and a selection of established kinase inhibitors against key oncogenic kinases.

Kinase Target	Trifluoromethyl Pyrimidine (TP-1) IC50 (nM)	Comparator Kinase Inhibitor	Comparator IC50 (nM)
EGFR	91	Gefitinib	2-37
PYK2	15	PF-562271	14
FLT3	1.5	Gilteritinib	<1
CHK1	3.2	Prexasertib	1.6

Note: The IC50 values are compiled from various preclinical studies and are intended for comparative purposes. Actual values may vary depending on the specific assay conditions.

Key Signaling Pathways Targeted

To understand the impact of these inhibitors, it is crucial to visualize their points of intervention within the cellular signaling cascades.

EGFR Signaling Pathway

The Epidermal Growth Factor Receptor (EGFR) is a receptor tyrosine kinase that plays a pivotal role in regulating cell proliferation, survival, and differentiation.[1] Dysregulation of EGFR signaling is a key driver in the pathogenesis of several cancers.[1]

Caption: Simplified EGFR signaling pathway leading to cell proliferation and survival.

PYK2 Signaling Pathway

Proline-rich Tyrosine Kinase 2 (PYK2) is a non-receptor tyrosine kinase involved in signaling pathways that control cell migration, invasion, and proliferation.[2] It is considered a therapeutic target for various diseases, including cancer.[2]

Caption: PYK2 signaling cascade promoting cancer cell migration and invasion.

Experimental Methodologies: Ensuring Data Integrity

To provide a framework for the validation and comparison of kinase inhibitors, we present standardized protocols for two fundamental assays in drug discovery.

In Vitro Kinase Inhibition Assay: ADP-Glo™ Protocol

The ADP-Glo™ Kinase Assay is a luminescent ADP detection assay that provides a universal, homogeneous, high-throughput screening method to measure kinase activity by quantifying the amount of ADP produced during a kinase reaction.[3]

Principle: The assay is performed in two steps. First, after the kinase reaction, an equal volume of ADP-Glo™ Reagent is added to terminate the kinase reaction and deplete the remaining ATP.[4] Second, the Kinase Detection Reagent is added to simultaneously convert ADP to ATP and allow the newly synthesized ATP to be measured using a luciferase/luciferin reaction.[4] The luminescent signal is proportional to the ADP concentration and is measured using a luminometer.

Step-by-Step Protocol:

• Kinase Reaction Setup:

  • Prepare a reaction mixture containing the kinase, substrate, ATP, and the test inhibitor (e.g., trifluoromethyl pyrimidine) at various concentrations in a 96- or 384-well plate.

  • Include positive (no inhibitor) and negative (no kinase) controls.

  • Incubate the reaction at the optimal temperature for the specific kinase (typically 30°C) for a defined period (e.g., 60 minutes).

• ATP Depletion:

  • Add ADP-Glo™ Reagent to each well to stop the kinase reaction.

  • Incubate at room temperature for 40 minutes to ensure complete depletion of the remaining ATP.[4]

• ADP to ATP Conversion and Detection:

  • Add Kinase Detection Reagent to each well. This reagent converts the ADP generated in the kinase reaction to ATP.

  • Incubate at room temperature for 30-60 minutes to allow the luciferase-luciferin reaction to stabilize.[4]

• Luminescence Measurement:

  • Measure the luminescence of each well using a plate reader.

• Data Analysis:

  • Subtract the background luminescence (negative control) from all readings.

  • Calculate the percentage of kinase inhibition for each inhibitor concentration relative to the positive control.

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Caption: Workflow for the ADP-Glo™ in vitro kinase inhibition assay.

Cell-Based Proliferation Assay: MTT Protocol

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Principle: Metabolically active cells contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), to purple formazan crystals. The amount of formazan produced is directly proportional to the number of viable cells. The insoluble formazan is then solubilized, and the concentration is determined by measuring the absorbance at a specific wavelength.

Step-by-Step Protocol:

• Cell Seeding:

  • Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight in a humidified incubator (37°C, 5% CO2).

• Compound Treatment:

  • Treat the cells with various concentrations of the test inhibitor (e.g., trifluoromethyl pyrimidine) and a vehicle control.

  • Incubate for a specified period (e.g., 72 hours).

• MTT Addition:

  • Add MTT solution to each well to a final concentration of 0.5 mg/mL.

  • Incubate for 2-4 hours at 37°C to allow for the formation of formazan crystals.

• Formazan Solubilization:

  • Carefully remove the medium containing MTT.

  • Add a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.[5]

  • Gently shake the plate to ensure complete solubilization.

• Absorbance Measurement:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.[6] A reference wavelength of 630 nm can be used to subtract background absorbance.[7]

• Data Analysis:

  • Subtract the absorbance of the blank wells (media only) from all readings.

  • Calculate the percentage of cell viability for each inhibitor concentration relative to the vehicle-treated control cells.

  • Determine the GI50 (concentration for 50% of maximal inhibition of cell proliferation) value by plotting the percentage of viability against the logarithm of the inhibitor concentration.

Conclusion and Future Perspectives

Trifluoromethyl pyrimidines represent a highly promising class of kinase inhibitors with the potential to overcome some of the limitations of existing therapies. The comparative data presented in this guide highlight their potent activity against key oncogenic kinases. The detailed experimental protocols provide a robust framework for researchers to conduct their own comparative studies and validate the efficacy of novel compounds.

Future research should focus on comprehensive head-to-head studies of trifluoromethyl pyrimidines against a broader panel of kinases to fully elucidate their selectivity profiles. Furthermore, in vivo studies are crucial to assess their pharmacokinetic properties, safety, and anti-tumor efficacy in preclinical models. The continued exploration of this chemical scaffold holds significant promise for the development of next-generation targeted therapies for cancer.

References

• Role of Pyk2 in Human Cancers. PubMed Central. Available at: [Link]

• Proline-Rich Protein Tyrosine Kinase 2 in Inflammation and Cancer. MDPI. Available at: [Link]

• Simplified schematic diagram of the EGFR signaling pathway depicting... ResearchGate. Available at: [Link]

• Simplified EGFR-signaling pathway. Ligands are EGF, TGF-β, ER, and AR.... ResearchGate. Available at: [Link]

• Activated PyK2 and Its Associated Molecules Transduce Cellular Signaling from the Cancerous Milieu for Cancer Metastasis. PubMed Central. Available at: [Link]

• A comprehensive pathway map of epidermal growth factor receptor signaling. PubMed Central. Available at: [Link]

• Targeting CHK1 inhibits cell proliferation in FLT3-ITD positive acute myeloid leukemia. ScienceDirect. Available at: [Link]

• Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf. Available at: [Link]

• EGF/EGFR Signaling Pathway. Creative Diagnostics. Available at: [Link]

• MTT (Assay protocol). Protocols.io. Available at: [Link]

• PyK2-Associated Molecules in Cancer. MDPI. Available at: [Link]

• Epidermal growth factor receptor. Wikipedia. Available at: [Link]

• MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. CLYTE Technologies. Available at: [Link]

• FLT3-ITD cooperates with Rac1 to modulate the sensitivity of leukemic cells to chemotherapeutic agents via regulation of DNA repair pathways. National Institutes of Health. Available at: [Link]

• Proline-rich tyrosine kinase 2 (Pyk2) promotes proliferation and invasiveness of hepatocellular carcinoma cells through c-Src/ERK activation. Oxford Academic. Available at: [Link]

• Assessing reversible and irreversible binding effects of kinase covalent inhibitors through ADP-Glo assays. National Institutes of Health. Available at: [Link]

• A comparative study on erlotinib & gefitinib therapy in non-small cell lung carcinoma patients. Indian Journal of Medical Research. Available at: [Link]

• ATR-CHK1 pathway as a therapeutic target for acute and chronic leukemias. PubMed. Available at: [Link]

• FLT3 Mutations in Acute Myeloid Leukemia: Key Concepts and Emerging Controversies. Frontiers in Oncology. Available at: [Link]

• Compound 30 blocks FLT3 and CHK1 signaling and potently inhibits... ResearchGate. Available at: [Link]

• Dual inhibition of CHK1/FLT3 enhances cytotoxicity and overcomes adaptive and acquired resistance in FLT3-ITD acute myeloid leukemia. ResearchGate. Available at: [Link]

• Retrospective analysis of Gefitinib and Erlotinib in EGFR-mutated non-small-cell lung cancer patients. Therapeutic Advances in Medical Oncology. Available at: [Link]

• A comparative study on erlotinib & gefitinib therapy in non-small cell lung carcinoma patients. ResearchGate. Available at: [Link]

• Comparison of gefitinib, erlotinib and afatinib in non-small cell lung cancer: a meta-analysis. UCL Discovery. Available at: [Link]

• Comparison of the effectiveness of erlotinib, gefitinib, and afatinib for treatment of non-small cell lung cancer in patients with common and rare EGFR gene mutations. PubMed. Available at: [Link]

• Scientific Data on PYK2 Inhibition by VS-4718 in Multiple Myeloma Published in the Journal Blood. Verastem, Inc. Available at: [Link]

• The PYK2 inhibitor PF-562271 enhances the effect of temozolomide on tumor growth in a C57Bl/6-Gl261 mouse glioma model. PubMed Central. Available at: [Link]

• Selective Pyk2 inhibition enhances bone restoration through SCARA5-mediated bone marrow remodeling in ovariectomized mice. PubMed Central. Available at: [Link]

• Dual FLT3/TOPK inhibitor with activity against FLT3-ITD secondary mutations potently inhibits acute myeloid leukemia cell lines. PubMed Central. Available at: [Link]

• Scientific Data on PYK2 Inhibition by VS-4718 in Multiple Myeloma Published in the Journal Blood. Verastem, Inc. Available at: [Link]

• Pyk2 inhibition attenuates hypoxic-ischemic brain injury in neonatal mice. PubMed Central. Available at: [Link]

• FLT3 inhibitors in acute myeloid leukemia: Current status and future directions. PubMed Central. Available at: [Link]

• Clinical Efficacies of FLT3 Inhibitors in Patients with Acute Myeloid Leukemia. MDPI. Available at: [Link]

• Kinase Inhibitors and Kinase-Targeted Cancer Therapies: Recent Advances and Future Perspectives. PubMed. Available at: [Link]

• Efficacy and safety of second‑generation FLT3 inhibitors in acute myeloid leukemia: A systematic review and meta‑analysis of randomized controlled trials. National Institutes of Health. Available at: [Link]

• Comparison of the effects of the three major tyrosine kinase inhibitors as first-line therapy for non-small-cell lung cancer harboring epidermal growth... Oncotarget. Available at: [Link]

• Comparison of actionable alterations in cancers with kinase fusion, mutation, and copy number alteration. PubMed Central. Available at: [Link]

• Drug-drug interactions in targeted cancer therapies: a focus on tyrosine kinase inhibitors. Taylor & Francis Online. Available at: [Link]

• Kinase Inhibitors and Kinase-Targeted Cancer Therapies: Recent Advances and Future Perspectives. OUCI. Available at: [Link]

Sources

• 1. creative-diagnostics.com [creative-diagnostics.com]
• 2. mdpi.com [mdpi.com]
• 3. ADP-Glo™ Kinase Assay Protocol [promega.sg]
• 4. promega.com [promega.com]
• 5. MTT (Assay protocol [protocols.io]
• 6. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. MTT assay protocol | Abcam [abcam.com]

evaluating the selectivity of 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine for ATR over other kinases

A Guide to Evaluating the Kinase Selectivity of 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine-based ATR Inhibitors

Introduction: The Critical Role of ATR and the Quest for Selectivity

The DNA Damage Response (DDR) is a sophisticated network of signaling pathways that cells activate to detect and repair DNA lesions, thereby safeguarding genomic integrity.[1] Central to this network are the phosphatidylinositol 3-kinase-related kinases (PIKKs), a family of serine/threonine protein kinases that includes Ataxia Telangiectasia Mutated (ATM), ATM and Rad3-related (ATR), and DNA-dependent Protein Kinase (DNA-PK).[2][3] While ATM and DNA-PK are primarily activated by DNA double-strand breaks (DSBs), ATR responds to a broader range of DNA damage, particularly replication stress and single-stranded DNA (ssDNA).[4][5] This makes ATR a crucial regulator of cell cycle progression, replication fork stability, and DNA repair.[2]

In many cancer cells, dependency on the ATR signaling pathway is heightened due to factors like defects in other DDR pathways (e.g., ATM loss) or increased replication stress from oncogene activation.[6] This creates a state of "synthetic lethality," where inhibiting ATR is selectively lethal to cancer cells while sparing normal cells, making ATR a highly attractive target for cancer therapy.[7][8][9]

The development of small molecule inhibitors, however, faces a significant challenge: achieving high selectivity for ATR, especially over its close PIKK family relatives. Off-target inhibition of kinases like ATM, DNA-PK, or mTOR can lead to unintended biological consequences and toxicity. Therefore, rigorous evaluation of an inhibitor's selectivity profile is paramount. This guide focuses on a promising class of ATR inhibitors based on the 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine scaffold, providing a framework for assessing their selectivity and potency.[8][9] We will use a representative compound from this class, herein referred to as Compound 5g , as described in recent literature, to illustrate the evaluation process.[8]

The ATR Signaling Pathway: A Visual Overview

To understand the impact of an inhibitor, we must first visualize its target's context. The ATR pathway is initiated by the presence of ssDNA, which is rapidly coated by Replication Protein A (RPA). This forms a platform for the recruitment of the ATR-ATRIP complex. Full activation of ATR's kinase activity requires interaction with activators like TopBP1, leading to the phosphorylation of a multitude of downstream substrates, most notably the checkpoint kinase Chk1, which orchestrates the cellular response.[4][10]

Caption: The canonical ATR signaling pathway, activated by ssDNA and leading to Chk1 phosphorylation.

Quantitative Selectivity Profile: An In Vitro Comparison

The foundational step in evaluating a kinase inhibitor is to determine its direct inhibitory activity against a panel of purified enzymes. This biochemical approach provides intrinsic potency values (typically IC50), which are crucial for assessing selectivity. A highly selective inhibitor will show potent activity against its intended target (ATR) and significantly weaker activity (i.e., a much higher IC50) against other kinases.

While a comprehensive selectivity panel for the specific 2-(trifluoromethyl) derivative is not publicly available, data for the closely related and potent Compound 5g from the 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine class demonstrates strong ATR inhibition.[8] For a thorough evaluation, this compound would be tested against a panel including key PIKK family members. The table below illustrates what an ideal selectivity profile for a potent and selective ATR inhibitor would look like, using data from well-characterized inhibitors as a reference point for comparison.[5][11][12]

Kinase Target	Family	Representative IC50 (nM)	Selectivity Fold (vs. ATR)	Rationale for Inclusion
ATR	PIKK	7	-	Primary Target
ATM	PIKK	>2,000	>285x	Closest homolog; key to avoid cross-inhibition of DSB repair.
DNA-PK	PIKK	>2,000	>285x	Key PIKK member involved in a different repair pathway (NHEJ).
mTOR	PIKK	>2,000	>285x	PIKK member with critical roles in cell growth and metabolism.
PI3Kα	PI3K	>5,000	>700x	Member of the related PI3K family; important off-target to monitor.
Chk1	CMGC	>10,000	>1,400x	Key downstream effector of ATR; inhibition would confound results.

Note: The IC50 values above are illustrative for a highly selective compound and are based on typical profiles seen for advanced ATR inhibitors. The reported IC50 for Compound 5g against ATR is 7 nM.[8]

Experimental Methodologies: A Self-Validating Approach

To generate the data above and validate it in a cellular context, a multi-step, logical workflow is required. Each step provides a layer of validation for the next.

In Vitro Biochemical Kinase Assay

Causality: This is the most direct method to measure the interaction between the inhibitor and its purified target kinase, free from the complexities of a cellular environment. It quantifies the concentration of inhibitor required to reduce the kinase's enzymatic activity by half (IC50), providing a pure measure of potency.

Protocol: Homogeneous Time-Resolved Fluorescence (HTRF) Assay

• Reagent Preparation: Prepare kinase reaction buffer. Dilute the purified human ATR kinase enzyme, a biotinylated substrate peptide (e.g., GST-p53), and ATP to their optimal working concentrations.[13]

• Compound Plating: Serially dilute the test compound (e.g., Compound 5g) in DMSO and dispense it into a 384-well assay plate. Include positive (known ATR inhibitor) and negative (DMSO vehicle) controls.[14]

• Kinase Reaction: Add the ATR enzyme to the wells and pre-incubate briefly to allow the inhibitor to bind.

• Initiation: Initiate the enzymatic reaction by adding the substrate/ATP mixture.

• Incubation: Incubate the plate at room temperature for a defined period (e.g., 60 minutes) to allow for substrate phosphorylation.

• Detection: Stop the reaction and add the HTRF detection reagents: a Europium cryptate-labeled anti-phospho-substrate antibody and an XL665-conjugated streptavidin (which binds the biotinylated substrate).

• Signal Reading: After a final incubation period, read the plate on an HTRF-compatible reader. The ratio of emission at 665 nm to 620 nm is proportional to the amount of phosphorylated substrate.

• Data Analysis: Plot the HTRF ratio against the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.[14]

Caption: Workflow for an in vitro HTRF-based kinase inhibition assay.

Cell-Based Target Engagement Assay

Causality: An inhibitor's biochemical potency does not guarantee its effectiveness in a cell. Factors like cell permeability, efflux pumps, and intracellular ATP concentrations can dramatically alter its apparent activity. This assay validates that the inhibitor can enter the cell and inhibit ATR signaling at its source.

Protocol: Western Blot Analysis of Chk1 Phosphorylation

• Cell Culture: Seed a relevant cancer cell line (e.g., a line with high replication stress) in 6-well plates and allow them to adhere overnight.

• Inhibitor Treatment: Pre-treat the cells with increasing concentrations of the test compound for 1-2 hours.

• Induce DNA Damage: To robustly activate the ATR pathway, expose the cells to a DNA damaging agent like hydroxyurea (HU) or UV radiation for a defined period.[15]

• Cell Lysis: Harvest the cells by scraping them into ice-cold lysis buffer containing protease and phosphatase inhibitors to preserve protein phosphorylation states.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method (e.g., BCA assay) to ensure equal loading.

• Western Blotting:

  • Separate 20-30 µg of protein per lane via SDS-PAGE.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane to prevent non-specific antibody binding.

  • Probe the membrane with a primary antibody specific for phosphorylated Chk1 (p-Chk1 Ser345), which is a direct substrate of ATR.[15]

  • Subsequently, probe with an antibody for total Chk1 and a loading control (e.g., GAPDH or β-actin).

• Detection & Analysis: Use a chemiluminescent or fluorescent secondary antibody to detect the primary antibodies. Quantify the band intensities. A dose-dependent decrease in the p-Chk1/Total Chk1 ratio indicates successful target engagement and inhibition of ATR in a cellular context.[16]

Caption: Workflow for a cell-based Western blot assay to measure ATR inhibition.

Conclusion

The rigorous evaluation of kinase inhibitor selectivity is a cornerstone of modern drug discovery. For a promising therapeutic agent targeting ATR, such as those from the 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine class, a logical and multi-faceted approach is essential. By starting with direct, quantitative in vitro assays against a broad panel of kinases, researchers can establish an intrinsic selectivity profile. This biochemical data must then be validated in a cellular context to confirm target engagement and functional inhibition of the ATR signaling pathway. The combination of these methods provides a high degree of confidence in the compound's mechanism of action and selectivity, paving the way for further preclinical and clinical development.

References

• Lecona, E., & Fernandez-Capetillo, O. (2016). Functions, Regulation, and Therapeutic Implications of the ATR Checkpoint Pathway. Annual Review of Genetics. [Link]

• Cimprich, K. A., & Cortez, D. (2008). DNA Damage Sensing by the ATM and ATR Kinases. PMC. [Link]

• Reaper, P. M., et al. (2016). Molecular Pathways: Targeting ATR in Cancer Therapy. Clinical Cancer Research. [Link]

• White, F. M. (2011). Methods for Investigation of Targeted Kinase Inhibitor Therapy using Chemical Proteomics and Phosphorylation Profiling. NIH Public Access. [Link]

• Duncan, J. S., et al. (2017). Recent advances in methods to assess the activity of the kinome. PMC. [Link]

• ResearchGate. (n.d.). The signaling pathways of ATM, ATR and DNA-PK following DNA damage. ResearchGate. [Link]

• INiTS. (2020). Cell-based test for kinase inhibitors. INiTS. [Link]

• Saldivar, J. C., et al. (2017). ATR signaling: more than meeting at the fork. PMC. [Link]

• Bain, J., et al. (2007). Measuring and interpreting the selectivity of protein kinase inhibitors. PMC. [Link]

• Bantscheff, M., et al. (2011). Optimized Chemical Proteomics Assay for Kinase Inhibitor Profiling. ACS Publications. [Link]

• Creative Biolabs. (n.d.). Immuno-oncology Cell-based Kinase Assay Service. Creative Biolabs. [Link]

• Reaction Biology. (2022). Spotlight: Cell-based kinase assay formats. Reaction Biology. [Link]

• UKM Medical Molecular Biology Institute. (2022). Kinobeads Profiling To Study Kinase Inhibitor: A Chemical Proteomic Approach For Investigating Drug-Protein Interactions. UKM. [Link]

• Iqbal, M. A., et al. (2024). Medicinal chemistry breakthroughs on ATM, ATR, and DNA-PK inhibitors as prospective cancer therapeutics. PMC. [Link]

• Reaction Biology. (2024). Step-by-Step Guide to Kinase Inhibitor Development. Reaction Biology. [Link]

• Miljković, F., & Bajorath, J. (2018). Evaluation of Kinase Inhibitor Selectivity Using Cell-based Profiling Data. PubMed. [Link]

• Kim, H., et al. (2023). Selective Inhibition of ATM-dependent Double-strand Break Repair and Checkpoint Control Synergistically Enhances the Efficacy of ATR Inhibitors. PMC. [Link]

• Klauck, P. J., et al. (2022). A New Class of Selective ATM Inhibitors as Combination Partners of DNA Double-Strand Break Inducing Cancer Therapies. AACR Journals. [Link]

• Reaction Biology. (n.d.). ATR Kinase Assay Service. Reaction Biology. [Link]

• Toledo, L. I., et al. (2016). A cell-based screen identifies ATR inhibitors with synthetic lethal properties for cancer-associated mutations. Nature Communications. [Link]

• Kim, H., et al. (2023). Selective Inhibition of ATM-dependent Double-strand Break Repair and Checkpoint Control Synergistically Enhances the Efficacy of ATR Inhibitors. PubMed. [Link]

• Celtarys Research. (2024). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Celtarys. [Link]

• Wang, Y., et al. (2022). Discovery of 6,7-dihydro-5H-pyrrolo[3,4-d] pyrimidine derivatives as a new class of ATR inhibitors. PubMed. [Link]

• Iqbal, M. A., et al. (2024). Medicinal chemistry breakthroughs on ATM, ATR, and DNA-PK inhibitors as prospective cancer therapeutics. RSC. [Link]

• Zhang, S., et al. (2023). Discovery of novel 7,7-dimethyl-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidines as ATR inhibitors based on structure-based drug design. PubMed. [Link]

• Zhang, Z., et al. (2023). Design, Synthesis, and Biological Evaluation of Potent and Selective Inhibitors of Ataxia Telangiectasia Mutated and Rad3-Related (ATR) Kinase for the Efficient Treatment of Cancer. MDPI. [Link]

• Wang, Y., et al. (2022). Discovery of 6,7-dihydro-5H-pyrrolo[3,4-d] pyrimidine derivatives as a new class of ATR inhibitors. ResearchGate. [Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Molecular Pathways: Targeting ATR in Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, Synthesis, and Biological Evaluation of Potent and Selective Inhibitors of Ataxia Telangiectasia Mutated and Rad3-Related (ATR) Kinase for the Efficient Treatment of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. DNA Damage Sensing by the ATM and ATR Kinases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Medicinal chemistry breakthroughs on ATM, ATR, and DNA-PK inhibitors as prospective cancer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. annualreviews.org [annualreviews.org]
• 7. Selective Inhibition of ATM-dependent Double-strand Break Repair and Checkpoint Control Synergistically Enhances the Efficacy of ATR Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Discovery of 6,7-dihydro-5H-pyrrolo[3,4-d] pyrimidine derivatives as a new class of ATR inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. ATR signaling: more than meeting at the fork - PMC [pmc.ncbi.nlm.nih.gov]
• 11. selleckchem.com [selleckchem.com]
• 12. aacrjournals.org [aacrjournals.org]
• 13. reactionbiology.com [reactionbiology.com]
• 14. reactionbiology.com [reactionbiology.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. A cell-based screen identifies ATR inhibitors with synthetic lethal properties for cancer-associated mutations - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Anti-Tumor Effects of 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine Derivatives In Vivo: A Comparative Guide

For researchers, scientists, and drug development professionals, the journey from a promising molecular scaffold to a validated anti-tumor agent is both complex and challenging. This guide provides an in-depth technical comparison of the in vivo anti-tumor effects of a novel class of compounds, the 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine derivatives, against established therapeutic alternatives. By synthesizing data from multiple preclinical studies, we will explore their efficacy, delve into their mechanism of action, and provide a robust framework for their in vivo validation.

Introduction to 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine Derivatives: A New Frontier in Cancer Therapy

The 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine scaffold has emerged as a privileged structure in medicinal chemistry, demonstrating significant potential in oncology. These derivatives have been identified as potent and selective inhibitors of the Ataxia Telangiectasia and Rad3-related (ATR) kinase, a critical regulator of the DNA Damage Response (DDR). Cancer cells, often characterized by genomic instability and a defective DDR, become highly dependent on ATR for survival, a concept known as synthetic lethality. This dependency presents a therapeutic window for ATR inhibitors to selectively target tumor cells with minimal effects on healthy tissues.

This guide will focus on the in vivo validation of these derivatives, comparing their performance as both monotherapy and in combination with standard-of-care chemotherapies in preclinical models of colorectal and non-small cell lung cancer.

The In Vivo Landscape: Model Selection and Experimental Design

The choice of an appropriate in vivo model is paramount for obtaining clinically relevant data. The two most common models for evaluating anti-tumor efficacy are xenograft and syngeneic models.

• Xenograft Models: These models involve the implantation of human tumor cells into immunodeficient mice. They are invaluable for assessing the direct anti-tumor activity of a compound on human cancers. A significant portion of the in vivo data for 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine derivatives has been generated using xenograft models, particularly with colorectal cancer cell lines like LoVo and HT-29.

• Syngeneic Models: In these models, murine tumor cells are implanted into immunocompetent mice of the same genetic background. The key advantage of syngeneic models is the presence of a fully functional immune system, which is crucial for evaluating immunomodulatory effects of cancer therapies.

The selection between these models depends on the primary scientific question. To assess the direct cytotoxic or cytostatic effects of a 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine derivative, a xenograft model is appropriate. To investigate its interplay with the immune system, a syngeneic model is the preferred choice.

Experimental Workflow for In Vivo Efficacy Studies

Figure 1: A generalized workflow for in vivo anti-tumor efficacy studies.

Comparative Efficacy Analysis: 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidines vs. Standard of Care

A direct comparison with established anti-tumor agents is essential to ascertain the therapeutic potential of any new compound.

Colorectal Cancer (CRC)

Standard-of-care chemotherapy for colorectal cancer often includes fluorouracil (5-FU) and oxaliplatin. While direct head-to-head monotherapy data is limited in publicly available literature, the true strength of 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine derivatives appears to be in combination therapy, where they exhibit significant synergy.

Studies have shown that ATR inhibitors can overcome resistance to oxaliplatin in colorectal cancer models. The combination of an ATR inhibitor with oxaliplatin has been demonstrated to be synergistic in both in vitro and in vivo colorectal cancer models, leading to increased DNA damage, apoptosis, and enhanced anti-tumor T-cell responses. For instance, the combination of the ATR inhibitor VE-822 with oxaliplatin significantly limited tumor growth and extended survival in a xenograft model of oxaliplatin-resistant colorectal cancer. Similarly, the ATR inhibitor AZD6738 has been shown to enhance the anti-tumor effects of 5-FU in colorectal cancer cells both in vitro and in vivo.

Treatment Group	Tumor Growth Inhibition (TGI)	Survival Benefit	Citation(s)
Vehicle Control	Baseline	Baseline	,
ATR inhibitor (monotherapy)	Moderate	Modest
Oxaliplatin (monotherapy)	Moderate (sensitive lines) / Low (resistant lines)	Variable
5-FU (monotherapy)	Moderate	Variable
ATR inhibitor + Oxaliplatin	Significant Synergy	Significant Extension	,
ATR inhibitor + 5-FU	Significant Synergy	Significant Extension

Table 1: Summary of In Vivo Efficacy in Colorectal Cancer Models. (Note: TGI and survival benefit are qualitative summaries from the cited literature).

Non-Small Cell Lung Cancer (NSCLC)

For non-small cell lung cancer, platinum-based doublets (e.g., cisplatin or carboplatin with another agent like paclitaxel or gemcitabine) are a cornerstone of first-line chemotherapy. Emerging evidence suggests that ATR inhibitors also hold promise in this indication. A meta-analysis of clinical trials has indicated a marked benefit of ATR inhibitors in NSCLC, with significantly prolonged progression-free and overall survival. While preclinical data on 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine derivatives specifically in NSCLC models is still emerging, the strong clinical signal for ATR inhibitors in this cancer type provides a compelling rationale for their further investigation.

Mechanism of Action: Targeting the ATR-Chk1 Signaling Pathway

The anti-tumor activity of 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine derivatives stems from their potent inhibition of ATR kinase. ATR is a master regulator of the cellular response to DNA replication stress. When DNA damage occurs, ATR is activated and phosphorylates a cascade of downstream targets, most notably the checkpoint kinase 1 (Chk1). This leads to cell cycle arrest, allowing time for DNA repair.

By inhibiting ATR, these derivatives prevent the phosphorylation of Chk1, abrogating the cell cycle checkpoint. In cancer cells with underlying DNA repair defects, this inhibition leads to the accumulation of unrepaired DNA damage, ultimately triggering apoptosis.

Figure 2: Mechanism of action of 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine derivatives via ATR inhibition.

Detailed Protocol: In Vivo Xenograft Study for Anti-Tumor Efficacy

This protocol provides a standardized methodology for evaluating the anti-tumor efficacy of a 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine derivative in a subcutaneous xenograft model.

1. Cell Culture and Preparation:

• Culture human colorectal cancer cells (e.g., LoVo) in appropriate media and conditions until they reach the logarithmic growth phase.
• Harvest cells and perform a cell count and viability assessment using a method like Trypan Blue exclusion.
• Resuspend the cells in a sterile, serum-free medium or PBS at a concentration of 5 x 107 cells/mL. For some cell lines, a 1:1 mixture with Matrigel can enhance tumor take rate. Keep the cell suspension on ice.

2. Animal Handling and Tumor Implantation:

• Use female athymic nude mice, 6-8 weeks old. Allow for at least one week of acclimatization.
• Anesthetize the mice using an approved institutional protocol.
• Inject 0.1 mL of the cell suspension (containing 5 x 106 cells) subcutaneously into the right flank of each mouse.
• Monitor the animals for recovery from anesthesia.

3. Tumor Growth Monitoring and Randomization:

• Monitor tumor growth every 2-3 days by measuring the length and width with a digital caliper.
• Calculate tumor volume using the formula: Volume = (Length x Width2)/2.
• When tumors reach an average volume of 150-200 mm3, randomize the mice into treatment and control groups (n=8-10 mice per group).

4. Drug Preparation and Administration:

• Prepare the 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine derivative in a suitable vehicle (e.g., 0.5% methylcellulose and 0.2% Tween 80 in sterile water). Prepare fresh dilutions daily.
• Administer the test compound, vehicle control, and comparator drug (e.g., oxaliplatin) according to the predetermined dosing schedule (e.g., once daily for 14 days) and route (e.g., oral gavage or intraperitoneal injection). Dosing should be based on individual animal body weight.

5. Efficacy and Toxicity Assessment:

• Continue to measure tumor volume and body weight every 2-3 days throughout the study.
• The study endpoint may be a predetermined tumor volume, a specific number of treatment days, or signs of morbidity.
• At the end of the study, euthanize the mice according to approved institutional guidelines.

6. Data Analysis:

• Calculate the percent tumor growth inhibition (%TGI) for each treatment group compared to the vehicle control.
• Perform statistical analysis to determine the significance of the observed anti-tumor effects.
• Generate tumor growth curves and survival plots (if applicable).

Conclusion and Future Directions

The 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine derivatives represent a promising new class of anti-tumor agents that function as potent ATR inhibitors. While their efficacy as a monotherapy warrants further investigation with direct head-to-head comparisons against standard-of-care agents, their true potential may lie in their ability to synergize with and overcome resistance to conventional chemotherapies. The in vivo validation frameworks and protocols outlined in this guide provide a solid foundation for researchers to rigorously evaluate these and other novel anti-cancer compounds, ultimately paving the way for their clinical translation.

References

• Inhibition of Ataxia-Telangiectasia Mutated and RAD3-Related (ATR) Overcomes Oxaliplatin Resistance and Promotes Antitumor Immunity in Colorectal Cancer. AACR Journals. [Link]

• Discovery of 6,7-dihydro-5H-pyrrolo[3,4-d] pyrimidine derivatives as a new class of ATR inhibitors. PubMed. [Link]

• ATR inhibition combined with oxaliplatin alters colorectal cancer cell viability in vitro and in vivo. ResearchGate. [Link]

• Discovery of novel 7,7-dimethyl-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidines as ATR inhibitors based on structure-based drug design. PubMed. [Link]

• Discovery of 6,7-dihydro-5H-pyrrolo[3,4-d] pyrimidine derivatives as a new class of ATR inhibitors. ResearchGate. [Link]

• Oxaliplatin, ATR inhibitor and anti-PD-1 antibody combination therapy controls colon carcinoma growth, induces local and systemic changes in the immune compartment, and protects against tumor rechallenge in mice. PubMed Central. [Link]

• ATR inhibitor AZD6738 increases the sensitivity of colorectal cancer cells to 5-fluorouracil by inhibiting repair of DNA damage. PubMed Central. [Link]

• ATR inhibitor AZD6738 enhances antitumor efficacy of oxaliplatin in... ResearchGate. [Link]

• In vivo effects of chemotherapy on oncogenic pathways in colorectal cancer. PubMed Central. [Link]

• In Vitro and In Vivo Antitumor Effects of Pyrimethamine on Non-small Cell Lung Cancers. PubMed. [Link]

• ATR inhibition combined with oxaliplatin alters the cell-cycle... ResearchGate. [Link]

• The efficacy and safety of ATR inhibitors in the treatment of solid tumors: a systematic review and meta-analysis. Frontiers. [Link]

• Novel pyrazolo[3,4-d]pyrimidines as potential anticancer agents: Synthesis, VEGFR-2 inhibition, and mechanisms of action. PubMed. [Link]

• Design, Synthesis, and Biological Evaluation of Potent and Selective Inhibitors of Ataxia Telangiectasia Mutated and Rad3-Related (ATR) Kinase for the Efficient Treatment of Cancer. MDPI. [Link]

• Pyrrolopyrimidine, A Multifaceted Scaffold in Cancer Targeted Therapy. Who we serve. [Link]

• Discovery and Characterization of AZD6738, a Potent Inhibitor of Ataxia Telangiectasia Mutated and Rad3 Related (ATR) Kinase with Application as an Anticancer Agent. ACS Publications. [Link]

• Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives. PubMed Central. [Link]

• Chemotherapy for Non-small Cell Lung Cancer. American Cancer Society. [Link]

• Chemotherapy for lung cancer. Canadian Cancer Society. [Link]

A Comparative Guide to the Synthetic Routes of Pyrrolopyrimidine Scaffolds

Introduction

Pyrrolopyrimidines, a class of fused heterocyclic compounds, are of significant interest to researchers in medicinal chemistry and drug development. Their structural resemblance to purine nucleobases has led to their exploration as potential therapeutic agents with a wide range of biological activities, including antimicrobial, antiviral, and antitumor properties. The diverse pharmacological potential of these scaffolds has spurred the development of numerous synthetic strategies for their preparation. This guide provides a comparative analysis of the most common and innovative synthetic routes for accessing four key pyrrolopyrimidine isomers: pyrrolo[1,2-a]pyrimidines, pyrrolo[2,3-d]pyrimidines, pyrrolo[3,2-d]pyrimidines, and pyrrolo[3,4-d]pyrimidines. We will delve into the mechanistic underpinnings, substrate scope, and practical considerations of each approach to provide researchers with the insights necessary to select the most suitable method for their specific synthetic goals.

Pyrrolo[1,2-a]pyrimidines

The pyrrolo[1,2-a]pyrimidine core is a valuable scaffold found in various biologically active molecules. Two prominent synthetic strategies for its construction are the Domino Ring-Closure/Retro-Diels-Alder reaction and the (3+3) cyclization using Fischer carbene complexes.

Comparative Analysis of Synthetic Routes for Pyrrolo[1,2-a]pyrimidines

Synthetic Route	Key Features	Advantages	Disadvantages	Typical Yields	Ref.
Domino Ring-Closure/Retro-Diels-Alder	Two-step process involving a domino reaction to form a tetracyclic intermediate, followed by a microwave-induced retro-Diels-Alder reaction to yield the final product.	Enantiomerically pure products can be obtained from chiral starting materials.[1][2]	Requires microwave irradiation at high temperatures.	55-57%	[1]
(3+3) Cyclization with Fischer Carbene Complexes	A novel methodology involving the reaction of 2-aminopyrroles with Fischer carbene complexes.	Provides access to fluorescent pyrrolo[1,2-a]pyrimidines.	The reaction can furnish two products, and the selectivity is dependent on the metal, base, and solvent.[3]	50-70%	[3]

Domino Ring-Closure/Retro-Diels-Alder Protocol

This elegant strategy allows for the synthesis of enantiomerically pure pyrrolo[1,2-a]pyrimidines by transferring chirality from a norbornene-derived starting material.[1] The key steps involve a domino reaction to construct a complex tetracyclic intermediate, which then undergoes a microwave-assisted retro-Diels-Alder reaction to extrude cyclopentadiene and afford the aromatic pyrrolopyrimidine core.

Experimental Protocol: Synthesis of Pyrrolo[1,2-a]pyrimidines via Domino Ring-Closure and Retro-Diels-Alder Reaction [1]

Step 1: Domino Ring-Closure

• A solution of the appropriate 2-aminonorbornene hydroxamic acid and an oxocarboxylic acid (e.g., levulinic acid) in a suitable solvent is prepared.

• The reaction mixture is heated under microwave irradiation to facilitate the domino ring-closure, forming the tetracyclic intermediate.

• The product is purified by column chromatography.

Step 2: Retro-Diels-Alder Reaction

• The purified tetracyclic intermediate is dissolved in a high-boiling solvent such as 1,2-dichlorobenzene (DCB).

• The solution is subjected to microwave irradiation at a high temperature (e.g., 240-250 °C) for a short period (e.g., 20 minutes).[1][4]

• After cooling, the solvent is evaporated, and the residue is purified by column chromatography to yield the desired pyrrolo[1,2-a]pyrimidine.

Caption: Multicomponent Synthesis of Pyrrolo[2,3-d]pyrimidines.

Metal-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions, particularly the Sonogashira reaction, are widely used for the synthesis of substituted pyrrolo[2,3-d]pyrimidines. [5]This approach typically involves the coupling of a halogenated pyrimidine with a terminal alkyne, followed by an intramolecular cyclization to form the pyrrole ring. While highly versatile, the use of palladium catalysts can be a drawback due to their cost and toxicity.

More recently, copper-catalyzed coupling reactions have been developed as a more sustainable alternative. [6]These methods offer the advantages of using a less expensive and less toxic metal catalyst while still providing good to excellent yields of the desired products.

Pyrrolo[3,2-d]pyrimidines

The pyrrolo[3,2-d]pyrimidine isomer is another important scaffold with demonstrated biological activity. A highly efficient method for its synthesis is the domino C-N coupling/hydroamination reaction.

Domino C-N Coupling/Hydroamination Reaction

This powerful domino reaction allows for the synthesis of a variety of pyrrolo[3,2-d]pyrimidine-2,4(3H)-diones from readily available alkynylated uracils and anilines. [7]The reaction proceeds through a palladium-catalyzed C-N cross-coupling followed by an intramolecular hydroamination. The optimization of this reaction has shown that the choice of ligand is crucial for achieving high yields.

Experimental Protocol: Synthesis of Pyrrolo[3,2-d]pyrimidine-2,4(3H)-diones via Domino C-N Coupling/Hydroamination [7]

• To a reaction vessel, add the alkynylated uracil, the aniline, a palladium catalyst (e.g., Pd(OAc)2), a suitable ligand (e.g., DPEphos), and a base (e.g., K3PO4).

• The vessel is charged with an inert atmosphere (e.g., argon).

• Anhydrous solvent (e.g., DMA) is added, and the mixture is heated at a specified temperature (e.g., 100 °C) for a set time (e.g., 15 hours).

• After cooling, the reaction mixture is worked up by extraction and purified by column chromatography to afford the desired pyrrolo[3,2-d]pyrimidine-2,4(3H)-dione.

Caption: Domino C-N Coupling/Hydroamination Synthesis.

Pyrrolo[3,4-d]pyrimidines

The synthesis of the pyrrolo[3,4-d]pyrimidine ring system has been explored through several routes, with two notable methods starting from 3-amino-4-cyano-3-pyrrolines and 2,3-dioxopyrrolidines.

Synthesis from 3-Amino-4-cyano-3-pyrrolines

This method involves the reaction of 1,2-substituted-3-amino-4-cyano-3-pyrrolines with various one-carbon synthons like formamide, guanidine, or thiourea to construct the pyrimidine ring. [8]This approach provides access to 6,7-substituted-dihydropyrrolo[3,4-d]pyrimidines, which can be further functionalized.

Experimental Protocol: Synthesis of Dihydropyrrolo[3,4-d]pyrimidines [8]

• A mixture of the 3-amino-4-cyano-3-pyrroline and a slight excess of the one-carbon synthon (e.g., formamide) is heated at an elevated temperature.

• The reaction progress is monitored by a suitable analytical technique (e.g., TLC).

• Upon completion, the reaction mixture is cooled, and the product is isolated by filtration or extraction and purified by recrystallization or chromatography.

Synthesis from 2,3-Dioxopyrrolidines

An alternative approach utilizes 2,3-dioxopyrrolidines as starting materials. These compounds, possessing a β-keto ester-like functionality, can be condensed with reagents such as guanidine or urea to form the pyrimidine ring. The reactivity of the 2,3-dioxopyrrolidine can be enhanced by converting it to a 3-amino derivative before condensation with guanidine.

Conclusion

The synthesis of pyrrolopyrimidine scaffolds is a rich and diverse field, with a multitude of strategies available to the synthetic chemist. The choice of a particular route depends on several factors, including the desired substitution pattern, the availability of starting materials, and the required scale of the synthesis. Multicomponent reactions offer a rapid and efficient entry into diverse libraries of pyrrolo[2,3-d]pyrimidines. For the construction of pyrrolo[1,2-a] and pyrrolo[3,2-d]pyrimidines, domino reactions provide elegant and powerful pathways. Metal-catalyzed cross-coupling reactions remain a mainstay for the introduction of a wide range of functional groups. As the demand for novel pyrrolopyrimidine-based therapeutic agents continues to grow, the development of even more efficient, selective, and sustainable synthetic methodologies will undoubtedly remain a key focus of research in this area.

References

• Fekete, B.; Palkó, M.; Haukka, M.; Fülöp, F. Synthesis of Pyrrolo[1,2-a]pyrimidine Enantiomers via Domino Ring-Closure followed by Retro Diels-Alder Protocol. Molecules2017 , 22, 613. [Link]

• James, D. B.; & Howes, H. L. Substituted pyrrolo[3,4-d]pyrimidines: their preparation from 3-amino-4-cyano-3-pyrrolines. Journal of the Chemical Society C: Organic, 1967 , 1919-1922. [Link]

• Sci-Hub. Substituted pyrrolo[3,4-d]pyrimidines: their preparation from 3-amino-4-cyano-3-pyrrolines. [Link]

• Javahershenas, R.; & Khalafy, J. One-pot, three-component Synthesis of pyrrolo[2,3-d]pyrimidine Derivatives. Journal of the Mexican Chemical Society, 2018 , 62(1), 1-11. [Link]

• de Abreu, R. M. F.; Tiedemann, R.; Ehlers, P.; & Langer, P. Synthesis of pyrrolo[3,2-d]pyrimidine-2,4(3H)-diones by domino C–N coupling/hydroamination reactions. Beilstein Journal of Organic Chemistry, 2025 , 21, 1010-1017. [Link]

• Southwick, P. L.; & Hofmann, G. H. Compounds in the Pyrrolo[3,4-d]pyrimidine Series. Syntheses Based on 2,3-Dioxopyrrolidines. The Journal of Organic Chemistry, 1963 , 28(5), 1332-1336. [Link]

• de Abreu, R. M. F.; Tiedemann, R.; Ehlers, P.; & Langer, P. Synthesis of pyrrolo[3,2-d]pyrimidine-2,4(3H)-diones by domino C–N coupling/hydroamination reactions. SciProfiles, 2025 . [Link]

• Wikipedia contributors. Retro-Diels–Alder reaction. Wikipedia, The Free Encyclopedia. [Link]

• de Abreu, R. M. F.; Tiedemann, R.; Ehlers, P.; & Langer, P. (2025). Synthesis of pyrrolo[3,2-d]pyrimidine-2,4(3H)-diones by domino C–N coupling/hydroamination reactions. ResearchGate. [Link]

• Fülöp, F., & Palkó, M. (2013). Retro-Diels-Alder protocol for the synthesis of pyrrolo[1,2-a]pyrimidine and pyrimido[2,1-a]isoindole enantiomers. MTMT. [Link]

• de Abreu, R. M. F., Tiedemann, R., Ehlers, P., & Langer, P. (2025). Synthesis of pyrrolo[3,2-d]pyrimidine-2,4(3H)-diones by domino C–N coupling/hydroamination reactions. Semantic Scholar. [Link]

• Howes, H. L., & James, D. B. (1968). 3-Amino-4-thiocarbamoyl-3-pyrrolines: their conversion into pyrrolo[3,4-d]pyrimidine-4-thiols. Journal of the Chemical Society C: Organic, 153-156. [Link]

• de Abreu, R. M. F., Tiedemann, R., Ehlers, P., & Langer, P. (2025). Synthesis of pyrrolo[3,2-d]pyrimidine-2,4(3H)-diones by domino C–N coupling/hydroamination reactions. Semantic Scholar. [Link]

• Fekete, B., Palkó, M., Haukka, M., & Fülöp, F. (2017). Synthesis of Pyrrolo[1,2-a]pyrimidine Enantiomers via Domino Ring-Closure followed by Retro Diels-Alder Protocol. Molecules (Basel, Switzerland), 22(4), 613. [Link]

• Fülöp, F., & Palkó, M. (2016). ChemInform Abstract: Retro-Diels-Alder Protocol for the Synthesis of Pyrrolo[1,2-a]pyrimidine and Pyrimido[2,1-a]isoindole Enantiomers. ResearchGate. [Link]

• Aso, H., et al. (2025). Synthesis of pyrrolo[2,3-d]pyrimidine derivatives using Sonogashira reaction. ResearchGate. [Link]

• Javahershenas, R., & Khalafy, J. (2018). Scheme 1. Synthesis of pyrrolo[3,2-d]pyrimidine derivatives 4a-l. ResearchGate. [Link]

• Velazco-Cabral, I., et al. (2023). Synthesis of Fluorescent Pyrrolo[1,2-a]pyrimidines from Fischer Carbene Complexes as Building Blocks. ResearchGate. [Link]

• WO2007012953A2 - Pyrrolo[2,3-d]pyrimidine derivatives; their intermediates and synthesis.

• Fekete, B., Palkó, M., Haukka, M., & Fülöp, F. (2017). Synthesis of Pyrrolo[1,2-a]pyrimidine Enantiomers via Domino Ring-Closure followed by Retro Diels-Alder Protocol. Molecules, 22(4), 613. [Link]

• A Review of the Synthesis of Pyrido[2,3-d:5,6-d']dipyrimidine Derivatives Using Multicomponent Reactions. Organic Chemistry Research, 2023 , 9, 40-43. [Link]

• Velazco-Cabral, I., et al. (2023). Synthesis of Fluorescent Pyrrolo[1,2-a]pyrimidines from Fischer Carbene Complexes as Building Blocks. The Journal of Organic Chemistry, 88(14), 9615–9628. [Link]

• Kim, H., & Lee, C. (2011). Nickel-Catalyzed Reductive Cyclization of Organohalides. Organic Letters, 13(8), 2050–2053. [Link]

• Gaily, E., et al. (2023). Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives. Molecules, 28(14), 5381. [Link]

• Bharti, R., et al. (2023). Microwave-Assisted Multicomponent Synthesis of Pyrrolo [2, 3-d] Pyrimidinone Derivatives and Their DFT Calculations. Der Pharma Chemica, 15(3), 52-61. [Link]

• Bharti, R., et al. (2023). Microwave-Assisted Multicomponent Synthesis of Pyrrolo [2, 3-d] Pyrimidinone Derivatives and Their DFT Calculations. Zenodo. [Link]

• Wang, L., et al. (2017). Concise synthesis of pyrrolo[2,3-d]pyrimidine derivatives via the Cu-catalyzed coupling reaction. ResearchGate. [Link]

• Wang, L., et al. (2017). Concise synthesis of pyrrolo[2,3-d]pyrimidine derivatives via the Cu-catalyzed coupling reaction. Green Chemistry Letters and Reviews, 10(1), 42-47. [Link]

• Barluenga, J., & Schmalz, H.-G. (2001). Fischer Carbene Complexes as Chemical Multitalents: The Incredible Range of Products from Carbenepentacarbonylmetal alpha,beta-Unsaturated Complexes. Angewandte Chemie International Edition, 40(18), 3332-3336. [Link]

• Sierra, M. A., et al. (2020). Selective synthesis of trisubstituted pyrroles through the reactions of alkynyl Fischer carbene complexes with oxazolones. Organic & Biomolecular Chemistry, 18(3), 538-550. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Synthesis of Pyrrolo[1,2-a]pyrimidine Enantiomers via Domino Ring-Closure followed by Retro Diels-Alder Protocol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis of Fluorescent Pyrrolo[1,2- a]pyrimidines from Fischer Carbene Complexes as Building Blocks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis of pyrrolo[3,2-d]pyrimidine-2,4(3H)-diones by domino C–N coupling/hydroamination reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Substituted pyrrolo[3,4-d]pyrimidines: their preparation from 3-amino-4-cyano-3-pyrrolines - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to the Therapeutic Index of 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine and Novel ATR Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

In the landscape of precision oncology, the development of targeted therapies with a favorable therapeutic index is paramount. This guide provides a comparative assessment of the therapeutic potential of 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine, a novel small molecule inhibitor, benchmarked against leading clinical-stage Ataxia Telangiectasia and Rad3-related (ATR) kinase inhibitors. Through an examination of preclinical efficacy and toxicity data, this guide aims to provide a foundational understanding of the therapeutic window of this emerging class of compounds.

Introduction to 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine and the Role of ATR Inhibition

The compound 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine belongs to a promising class of kinase inhibitors. While direct studies on this specific molecule are limited, research on close structural analogs, particularly 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine derivatives, has identified them as potent inhibitors of ATR kinase[1][2]. ATR is a critical regulator of the DNA Damage Response (DDR), a network of pathways that cells use to repair damaged DNA. In many cancers, the DDR is dysregulated, making them reliant on specific pathways, such as the one governed by ATR, for survival. Inhibiting ATR can therefore lead to the selective killing of cancer cells, a concept known as synthetic lethality.

The therapeutic index (TI) is a quantitative measure of a drug's safety, defined as the ratio of the dose that produces toxicity to the dose that produces a clinically desired or effective response. A high therapeutic index is desirable, indicating a wide margin between the effective and toxic doses. This guide will delve into the methodologies for assessing the TI of the target compound and its comparators, providing a framework for its preclinical evaluation.

Assessing Therapeutic Efficacy: In Vitro Potency

The initial step in evaluating the therapeutic potential of a novel inhibitor is to determine its potency against its molecular target and its ability to inhibit cancer cell growth in vitro.

Key Efficacy Metrics:

• IC50 (Half-maximal inhibitory concentration): The concentration of an inhibitor at which the activity of a target enzyme (e.g., ATR kinase) is reduced by 50%.

• GI50/CC50 (Half-maximal growth inhibitory/cytotoxic concentration): The concentration of a compound that inhibits the growth of or is cytotoxic to 50% of a cell population.

A close analog of the target compound, designated as compound 5g in a key study, has demonstrated a potent in vitro IC50 value of 0.007 µM against ATR kinase[1]. This indicates high on-target potency, a crucial first step towards a favorable therapeutic index.

Comparative In Vitro Efficacy of ATR Inhibitors

To contextualize the potency of the pyrrolo[3,4-d]pyrimidine scaffold, it is compared with established ATR inhibitors currently in clinical development.

Compound Class/Name	Target	IC50 (µM)	Cell Line(s)	Reference
6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine derivative (Compound 5g)	ATR Kinase	0.007	-	[1]
Berzosertib (M6620/VX-970)	ATR Kinase	-	Cal-27, FaDu	[3]
Ceralasertib (AZD6738)	ATR Kinase	-	-	[4]
Elimusertib (BAY 1895344)	ATR Kinase	-	Breast Cancer Cell Lines	[5]

Note: Specific IC50 values for Berzosertib, Ceralasertib, and Elimusertib against the ATR enzyme are proprietary and vary across different assays and publications. However, their potent activity has been established in numerous preclinical studies. Berzosertib, for instance, has shown IC50 values in the low nanomolar range in various cancer cell lines, such as 0.285 µM for Cal-27 and 0.252 µM for FaDu head and neck squamous cell carcinoma cells[3].

Assessing Safety: In Vitro and In Vivo Toxicity

A high therapeutic index is contingent on low toxicity to normal, non-cancerous cells and tissues. Preclinical toxicity assessment is a multi-step process involving both in vitro and in vivo models.

In Vitro Cytotoxicity

Cytotoxicity assays are performed on non-cancerous cell lines to determine the concentration at which a compound becomes toxic. The CC50 (50% cytotoxic concentration) is a key parameter. A high CC50 value is desirable.

While specific CC50 data for 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine is not yet publicly available, the preclinical development of any lead compound would necessitate such evaluation.

In Vivo Toxicity

Animal models, typically rodents, are used to assess the systemic toxicity of a drug candidate. Key parameters determined from these studies include:

• LD50 (Median Lethal Dose): The dose of a substance that is lethal to 50% of a test population.

• TD50 (Median Toxic Dose): The dose at which 50% of a population experiences a specific toxic effect.

• Maximum Tolerated Dose (MTD): The highest dose of a drug that can be administered without causing unacceptable side effects.

Preclinical studies on the comparator ATR inhibitors have revealed a class-wide toxicity profile, with hematological toxicities such as anemia, thrombocytopenia, and neutropenia being the most common dose-limiting factors[6]. This is considered an on-target effect due to the role of ATR in hematopoietic progenitor cells[6]. For instance, preclinical studies with Berzosertib have indicated that myelosuppression is the primary dose-limiting toxicity[6]. Similarly, a comparative in vivo study of Ceralasertib, Elimusertib, and Berzosertib in mice identified neutrophilia as a common effect of all three ATR inhibitors[7].

Calculating and Comparing the Therapeutic Index

The therapeutic index provides a single, albeit simplified, measure of a drug's safety margin.

In Vitro Therapeutic Index: Can be estimated as the ratio of CC50 (in a normal cell line) to GI50 (in a cancer cell line).

In Vivo Therapeutic Index: Calculated as the ratio of TD50 to ED50 (the dose that produces a therapeutic effect in 50% of the population).

Without specific toxicity data for the 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine series, a quantitative comparison of therapeutic indices is not yet possible. However, the high in vitro potency of its analog suggests that if a favorable toxicity profile can be established, this class of compounds could possess a promising therapeutic window. The challenge for all ATR inhibitors, including this new series, will be to achieve a wide enough therapeutic index to allow for effective tumor targeting without causing severe on-target hematological side effects.

Experimental Protocols

In Vitro Kinase Inhibition Assay (Illustrative)

This protocol outlines a general method for determining the IC50 of a kinase inhibitor.

Caption: Workflow for an in vitro kinase inhibition assay.

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol describes a common method for assessing the effect of a compound on cell viability.

Caption: Workflow for an MTT cytotoxicity assay.

Signaling Pathway

The following diagram illustrates the central role of ATR in the DNA Damage Response pathway.

Caption: Simplified ATR signaling pathway in response to DNA damage.

Conclusion and Future Directions

The 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine scaffold represents a promising starting point for the development of novel ATR inhibitors. The high in vitro potency of its analogs is a strong indicator of potential therapeutic efficacy. However, a comprehensive assessment of its therapeutic index is currently limited by the lack of publicly available toxicity data.

Future research should focus on:

• Determining the in vitro cytotoxicity (CC50) of 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine and its analogs against a panel of normal human cell lines.

• Conducting in vivo efficacy studies in relevant cancer models to determine the ED50.

• Performing comprehensive in vivo toxicity studies to establish the MTD, TD50, and LD50.

By generating this critical dataset, a more definitive therapeutic index can be calculated and a more robust comparison with clinical-stage ATR inhibitors can be made. This will be essential in guiding the further development of this promising new class of anticancer agents.

References

• Comparative in vivo toxicology of ATR inhibitors ceralasertib, elimusertib, and berzosertib alone and in combination with ionizing radiation - PubMed. (n.d.). Retrieved January 19, 2026, from [Link]

• Discovery of 6,7-dihydro-5H-pyrrolo[3,4-d] pyrimidine derivatives as a new class of ATR inhibitors - PubMed. (2022). Retrieved January 19, 2026, from [Link]

• Discovery of 6,7-dihydro-5H-pyrrolo[3,4-d] pyrimidine derivatives as a new class of ATR inhibitors - ResearchGate. (2022). Retrieved January 19, 2026, from [Link]

• Abstract 5061: Toxicological characterization and comparison of ATR inhibitors in mice - AACR Journals. (2023). Retrieved January 19, 2026, from [Link]

• Damage Incorporated: Discovery of the Potent, Highly Selective, Orally Available ATR Inhibitor BAY 1895344 with Favorable Pharmacokinetic Properties and Promising Efficacy in Monotherapy and in Combination Treatments in Preclinical Tumor Models | Journal of Medicinal Chemistry - ACS Publications. (2020). Retrieved January 19, 2026, from [Link]

• Non-linear IV pharmacokinetics of the ATR inhibitor berzosertib (M6620) in mice - PubMed. (n.d.). Retrieved January 19, 2026, from [Link]

• Elimusertib outperforms standard of care chemotherapy in preclinical patient-derived pediatric solid tumor models | bioRxiv. (2022). Retrieved January 19, 2026, from [Link]

• Durable responses to ATR inhibition with ceralasertib in tumors with genomic defects and high inflammation - JCI. (2023). Retrieved January 19, 2026, from [Link]

• The ATR inhibitor berzosertib acts as a radio- and chemosensitizer in head and neck squamous cell carcinoma cell lines - PMC - NIH. (2023). Retrieved January 19, 2026, from [Link]

• ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib - PMC - NIH. (2022). Retrieved January 19, 2026, from [Link]

• The ATR inhibitor ceralasertib potentiates cancer checkpoint immunotherapy by regulating the tumor microenvironment - ResearchGate. (2024). Retrieved January 19, 2026, from [Link]

• Elimusertib, a Novel ATR Inhibitor, Induces Anti-tumor Effects through Replication Catastrophe in Breast Cancers - NIH. (n.d.). Retrieved January 19, 2026, from [Link]

• The ATR Inhibitor Elimusertib in Combination with Cisplatin in Patients with Advanced Solid Tumors: A California Cancer Consortium Phase I Trial (NCI 10404) - AACR Journals. (n.d.). Retrieved January 19, 2026, from [Link]

• Berzosertib | Advanced Drug Monograph - MedPath. (n.d.). Retrieved January 19, 2026, from [Link]

Sources

• 1. Discovery of 6,7-dihydro-5H-pyrrolo[3,4-d] pyrimidine derivatives as a new class of ATR inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The ATR inhibitor berzosertib acts as a radio- and chemosensitizer in head and neck squamous cell carcinoma cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. JCI - Durable responses to ATR inhibition with ceralasertib in tumors with genomic defects and high inflammation [jci.org]
• 5. Elimusertib, a Novel ATR Inhibitor, Induces Anti-tumor Effects through Replication Catastrophe in Breast Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. trial.medpath.com [trial.medpath.com]
• 7. Comparative in vivo toxicology of ATR inhibitors ceralasertib, elimusertib, and berzosertib alone and in combination with ionizing radiation - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine

For professionals engaged in the fast-paced world of drug discovery and chemical research, the integrity of our work is intrinsically linked to the safety of our practices. The proper management and disposal of novel chemical entities is not merely a regulatory hurdle; it is a cornerstone of responsible science. This guide provides a detailed, step-by-step protocol for the safe disposal of 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine (CAS No. 905274-04-6), ensuring the protection of laboratory personnel and the environment.

The guidance herein is built on a foundational principle of chemical safety: in the absence of comprehensive toxicological data for a novel compound, we must infer its potential hazards based on its structural motifs and handle it with the appropriate level of caution.

Hazard Assessment and Disposal Rationale

• Pyrrolo[3,4-d]pyrimidine Core: This heterocyclic scaffold is a component in many biologically active molecules, including those investigated for antitumor properties.[1][2] Compounds within this class are designed to interact with biological systems, and thus, should be presumed to have potential biological activity and toxicity.[3]

• Trifluoromethyl (CF3) Group: The CF3 group is a common bioisostere used in drug design to enhance properties like metabolic stability and potency.[4] However, trifluoromethylated aromatic and heterocyclic compounds are often classified as irritants and can be toxic if ingested, inhaled, or absorbed through the skin.[5][6] Furthermore, they can exhibit long-term environmental persistence and aquatic toxicity.[5]

Chemical & Physical Properties

Property	Value	Source
CAS Number	905274-04-6	[10]
Molecular Formula	C₇H₆F₃N₃	[10]
Molecular Weight	189.14 g/mol	[10]
Appearance	Solid (form may vary)	N/A
Storage	Store in a dry, sealed place	[10]

Immediate Safety & Handling Precautions

All handling and preparation for disposal of this compound must be performed within a certified chemical fume hood.[11] Adherence to the following Personal Protective Equipment (PPE) protocol is mandatory to prevent accidental exposure.

Table of Required Personal Protective Equipment (PPE)

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene).	Prevents dermal absorption. Structurally similar compounds can cause skin irritation.[6]
Eye Protection	Safety glasses with side shields or chemical splash goggles.	Protects against splashes that can cause serious eye irritation, a known hazard for similar compounds.[6]
Protective Clothing	Flame-retardant and chemical-resistant lab coat.	Shields skin and personal clothing from contamination.
Respiratory Protection	Not required if handled exclusively within a fume hood.	A certified respirator may be necessary for spill cleanup outside of a fume hood.

Step-by-Step Disposal Protocol

The disposal of 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine must be conducted in strict accordance with your institution's Chemical Hygiene Plan (CHP) and all local, state, and federal regulations.[12][13][14] The following protocol provides a validated, best-practice workflow.

Step 1: Waste Segregation at the Point of Generation

Proper segregation is critical to prevent dangerous chemical reactions.[15][16]

• Solid Waste:

  • Collect all materials contaminated with the solid compound, including residual powder, contaminated weigh paper, pipette tips, gloves, and empty stock containers.

  • Place these items directly into a designated solid hazardous waste container.

• Liquid Waste:

  • Collect all solutions containing the compound (e.g., from experiments, dissolved material).

  • Place this liquid waste into a separate, designated liquid hazardous waste container.

  • Crucial: Do not mix this waste stream with other incompatible waste types, such as strong oxidizing agents, acids, or bases.[5][15][17]

Step 2: Waste Containerization

The integrity of the waste container is essential for safe storage and transport.

• Select a Compatible Container: Use a container made of a material that does not react with the waste. High-density polyethylene (HDPE) or other chemically resistant plastic containers are preferred.[15][18]

• Ensure Proper Condition: The container must be free of leaks, cracks, or other damage and must have a secure, screw-top lid.[15]

• Keep Containers Closed: Waste containers must remain tightly sealed at all times, except when actively adding waste.[8][18] This is an EPA requirement to prevent the release of vapors and avoid spills.

• Leave Headspace: Do not fill liquid waste containers beyond 90% capacity to allow for vapor expansion.[15]

Step 3: Accurate and Compliant Labeling

Proper labeling is a regulatory mandate and ensures the safety of everyone who may handle the container.[19]

• Affix a "Hazardous Waste" label to the container as soon as the first drop of waste is added.

• The label must include the following information:

  • The words "Hazardous Waste" .[19]

  • The full, unabbreviated chemical name: "2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine" .[19]

  • For liquid waste, list all chemical constituents, including solvents, with their approximate percentages.

  • The specific hazard characteristics (e.g., "Toxic," "Irritant").

  • The accumulation start date (the date the first waste was added).

  • The Principal Investigator's name and laboratory location (building and room number).

Step 4: Storage in a Satellite Accumulation Area (SAA)

Store the properly labeled waste container in a designated SAA within your laboratory.

• The SAA must be at or near the point of waste generation and under the control of laboratory personnel.[15][19]

• Ensure secondary containment (such as a spill tray) is used to capture any potential leaks.

• Store the container segregated from incompatible materials, particularly strong oxidizing agents.[15]

Step 5: Final Disposal and Collection

• Do NOT dispose of this chemical in the trash or pour it down the drain. [7][9]

• Arrange for the collection of the hazardous waste container through your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor.[9][11]

• This is the only acceptable method for the final disposal of this waste stream.

Emergency Procedures: Spill Management

In the event of a spill, prioritize personnel safety.

• Alert Personnel: Immediately notify others in the laboratory.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

• Don PPE: Before attempting cleanup, don the appropriate PPE as detailed in Section 2.

• Contain and Absorb: For a small spill, cover it with a chemical absorbent material from a laboratory spill kit.

• Collect Waste: Carefully collect the absorbed material and any contaminated debris using non-sparking tools. Place all cleanup materials into your designated hazardous waste container.[11]

• Decontaminate: Clean the spill area with an appropriate solvent (e.g., isopropanol, ethanol) followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.

• Report: Report the incident to your laboratory supervisor and EHS department according to institutional policy.

Disposal Workflow Diagram

The following diagram illustrates the lifecycle of 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine waste in the laboratory, from generation to final disposal.

Caption: Disposal workflow for 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine.

References

• Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives. MDPI. Available at: [Link]

• LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. University of Pennsylvania EHRS. Available at: [Link]

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University. Available at: [Link]

• 2-Fluoro-6-(trifluoromethyl) pyridine Safety Data Sheet. Jubilant Ingrevia Limited. Available at: [Link]

• Hazardous Waste and Disposal. American Chemical Society. Available at: [Link]

• 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. Occupational Safety and Health Administration (OSHA). Available at: [Link]

• Regulations for Hazardous Waste Generated at Academic Laboratories. US Environmental Protection Agency (EPA). Available at: [Link]

• Purification of heterocyclic organic nitrogen compounds. Google Patents.

• Pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-dione, 1. PubChem. Available at: [Link]

• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center. Available at: [Link]

• N‐Atom Deletion in Nitrogen Heterocycles. ResearchGate. Available at: [Link]

• OSHA FACTSHEET LABORATORY SAFETY CHEMICAL HYGIENE PLAN. OSHA. Available at: [Link]

• How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health. Available at: [Link]

• Laboratory Waste Disposal Safety Protocols. NSTA. Available at: [Link]

• OSHA Laboratory Standard. National Center for Biotechnology Information (NCBI). Available at: [Link]

• Prescribed drugs containing nitrogen heterocycles: an overview. Royal Society of Chemistry. Available at: [Link]

• Prescribed drugs containing nitrogen heterocycles: an overview. PubMed Central (PMC). Available at: [Link]

• OSHA FACTSHEET LABORATORY SAFETY OSHA LAB STANDARD. OSHA. Available at: [Link]

• Laboratory Safety Guidance. OSHA. Available at: [Link]

• Nitrogen Containing Heterocycles as Anticancer Agents: A Medicinal Chemistry Perspective. MDPI. Available at: [Link]

• Safety Data Sheet - 4-Chloro-5-fluoro-7H-pyrrolo[2,3-d]pyrimidine. Angene Chemical. Available at: [Link]

• A new method to recycle fluoride from long-lived PFAS chemicals. University of Oxford Department of Chemistry. Available at: [Link]

• 6,7-Dihydro-5H-pyrrolo(2,3-d)pyrimidine. PubChem. Available at: [Link]

• Developments of Pyrrolo[2,3-d]pyrimidines with Pharmaceutical Potential. MDPI. Available at: [Link]

• Trifluoromethyl group. Wikipedia. Available at: [Link]

• The synthesis and bioactivity of pyrrolo[2,3-d]pyrimidine derivatives as tyrosine kinase inhibitors for NSCLC cells with EGFR mu. Sci-Hub. Available at: [Link]

• CID 67270867. PubChem. Available at: [Link]

• Pyrrolo[2,3-d]pyrimidin-4-ol CAS 3680-71-5. Home Sunshine Pharma. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-dione, 1 | C25H29N3O3S | CID 5282551 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Nitrogen Containing Heterocycles as Anticancer Agents: A Medicinal Chemistry Perspective [mdpi.com]
• 4. Trifluoromethyl group - Wikipedia [en.wikipedia.org]
• 5. jubilantingrevia.com [jubilantingrevia.com]
• 6. fishersci.com [fishersci.com]
• 7. acs.org [acs.org]
• 8. vumc.org [vumc.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. CAS 905274-04-6 | 2-(Trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-D]pyrimidine - Synblock [synblock.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. osha.gov [osha.gov]
• 13. nps.edu [nps.edu]
• 14. osha.gov [osha.gov]
• 15. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 16. Laboratory Waste Disposal Safety Protocols | NSTA [nsta.org]
• 17. fishersci.com [fishersci.com]
• 18. ehrs.upenn.edu [ehrs.upenn.edu]
• 19. danielshealth.com [danielshealth.com]

A Senior Application Scientist's Guide to Handling 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine

This guide provides essential safety and handling protocols for 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine (CAS No. 903129-93-1), a heterocyclic building block crucial in modern drug discovery and development.[1] As researchers and scientists working with novel chemical entities, our primary responsibility is to ensure a safe laboratory environment through a comprehensive understanding of the materials we handle. This document moves beyond a simple checklist, offering a procedural and logical framework for the safe utilization and disposal of this compound, grounded in established safety principles for related chemical structures.

Hazard Analysis and Risk Assessment

2-(Trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine is a solid compound with a molecular weight of 189.14 g/mol .[1] The primary hazards associated with this chemical, as identified by the Globally Harmonized System (GHS), are acute oral toxicity and serious eye irritation.[2]

Hazard Identification:

Hazard Class	Category	Hazard Statement	GHS Pictogram	Signal Word
Acute Toxicity, Oral	3	H301: Toxic if swallowed	GHS06 (Skull and Crossbones)	Danger
Serious Eye Irritation	2	H319: Causes serious eye irritation	GHS07 (Exclamation Mark)	Danger

The trifluoromethyl group, a common moiety in pharmacologically active molecules, can influence the compound's metabolic stability and binding affinity. However, its presence also necessitates careful handling due to the potential for metabolic release of fluoride ions or other reactive species, although specific data for this compound is not available. The pyrrolo[3,4-d]pyrimidine core is found in various biologically active molecules, including kinase inhibitors.[3] While the full toxicological profile of this specific derivative has not been thoroughly investigated, the acute toxicity rating demands stringent precautions to prevent ingestion and eye contact.[4]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered PPE approach is mandatory to mitigate the identified risks. The selection of PPE should be based on a thorough risk assessment of the specific procedures being performed.

Core PPE Requirements:

PPE Type	Specification	Rationale
Eye Protection	Chemical safety goggles with side shields or a face shield.	Protects against splashes and airborne particles, directly addressing the H319 hazard ("Causes serious eye irritation").[2]
Hand Protection	Nitrile or neoprene gloves.	Provides a barrier against skin contact. While specific permeation data is unavailable, nitrile gloves offer good general chemical resistance. Double gloving is recommended for handling larger quantities or for extended procedures.
Body Protection	A flame-resistant lab coat.	Protects against spills and contamination of personal clothing.
Respiratory Protection	A NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates.	Recommended when handling the solid outside of a certified chemical fume hood, or if there is a potential for aerosolization.[5]

Operational Protocols: From Receipt to Reaction

A systematic workflow is essential to minimize exposure and ensure procedural safety.

Receiving and Storage:

• Inspect: Upon receipt, visually inspect the container for any damage or leaks.

• Label: Ensure the container is clearly labeled with the chemical name, CAS number, and all relevant GHS hazard pictograms and statements.

• Store: Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents. The storage area should be secured and accessible only to authorized personnel.

Handling and Weighing:

• Location: All handling of the solid compound, including weighing and transfer, must be conducted within a certified chemical fume hood to control potential airborne particulates.[6]

• Dispensing: Use dedicated spatulas and weighing papers. Avoid creating dust.

• Spill Preparedness: An emergency spill kit containing absorbent materials, appropriate PPE, and waste disposal bags should be readily available.

Experimental Use:

• Solubilization: When dissolving the solid, add the solvent slowly to the compound to minimize splashing.

• Reaction Setup: All reactions involving this compound should be performed in a well-ventilated fume hood.

• Monitoring: Continuously monitor reactions for any unexpected changes.

Decontamination and Disposal: A Cradle-to-Grave Responsibility

Proper disposal is a critical component of the chemical lifecycle, ensuring minimal environmental impact and compliance with regulations.

Decontamination Procedures:

• Glassware and Equipment: All contaminated glassware and equipment should be rinsed with a suitable solvent (e.g., ethanol or acetone) in a fume hood. The rinsate must be collected as hazardous waste.

• Work Surfaces: Decontaminate work surfaces with an appropriate cleaning agent and wipe down thoroughly. All cleaning materials must be disposed of as hazardous waste.

Waste Disposal Plan:

• Segregation: All waste contaminated with 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine, including unused compound, contaminated PPE, and cleaning materials, must be segregated into a clearly labeled, sealed hazardous waste container.[7]

• Labeling: The waste container must be labeled as "Hazardous Waste" and include the full chemical name.

• Disposal: The sealed container must be disposed of through a licensed professional waste disposal service. The recommended method of disposal is incineration in a chemical incinerator equipped with an afterburner and scrubber.[4] Do not dispose of this chemical down the drain.[6]

Visual Workflow for Safe Handling and Disposal

The following diagram outlines the critical steps for safely managing 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine from acquisition to disposal.

Caption: Workflow for handling 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine.

Conclusion

The responsible use of 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine in a research setting is predicated on a thorough understanding of its potential hazards and the diligent application of safety protocols. By integrating the principles of hazard assessment, proper PPE selection, controlled operational procedures, and compliant disposal methods, researchers can confidently and safely advance their scientific objectives.

References

• Acme Synthesis. SAFETY DATA SHEET. (2018-12-10). Available from: [Link]

• MDPI. Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives. (2022-03-01). Available from: [Link]

• American Chemistry Council. Guidance for Selection of Personal Protective Equipment for MDI Users. Available from: [Link]

• PubMed. Discovery of 6,7-dihydro-5H-pyrrolo[3,4-d] pyrimidine derivatives as a new class of ATR inhibitors. (2022-05-01). Available from: [Link]

• PubMed. Novel 7H-pyrrolo[2,3-d]pyrimidine derivatives as potent and orally active STAT6 inhibitors. (2009-10-01). Available from: [Link]

• Small Molecule Pathway Database. Pyrimidine Metabolism. Available from: [Link]

Sources

• 1. CAS 905274-04-6 | 2-(Trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-D]pyrimidine - Synblock [synblock.com]
• 2. 2-(Trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 3. Discovery of 6,7-dihydro-5H-pyrrolo[3,4-d] pyrimidine derivatives as a new class of ATR inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chemicalbook.com [chemicalbook.com]
• 5. americanchemistry.com [americanchemistry.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]